2-Bromo-5-chlorobenzoic acid

• CAS: 21739-93-5

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Bromo-5-chlorobenzoic Acid: Properties, Synthesis, and Applications

This guide provides a comprehensive technical overview of 2-Bromo-5-chlorobenzoic acid, a pivotal halogenated aromatic carboxylic acid. Designed for researchers, medicinal chemists, and professionals in drug development, this document delves into the compound's core physicochemical properties, explores the rationale behind its synthesis and reactivity, and highlights its critical role as a versatile building block in modern organic and pharmaceutical chemistry.

Core Molecular Identity and Physicochemical Profile

2-Bromo-5-chlorobenzoic acid is a disubstituted benzoic acid derivative whose utility in synthesis is largely dictated by the interplay of its three functional groups: a carboxylic acid, a bromine atom, and a chlorine atom. These substituents create a unique electronic and steric environment on the aromatic ring, influencing its reactivity and physical properties.

Key Identifiers:

• IUPAC Name: 2-bromo-5-chlorobenzoic acid[1]

• CAS Number: 21739-93-5[1][2]

• Molecular Formula: C₇H₄BrClO₂[2]

• Molecular Weight: 235.46 g/mol [1]

The compound's physical properties are summarized in the table below, compiled from various supplier and database sources. It typically presents as a stable, crystalline solid under standard laboratory conditions.

Property	Value	Source(s)
Appearance	White to light yellow or beige crystalline powder	[3], Fisher Scientific
Melting Point	153-157 °C	[4]
Boiling Point	318.8 ± 27.0 °C (Predicted)	[5]
Solubility	Sparingly soluble in water; soluble in organic solvents like ethanol, methanol, and DMSO.	[6][7]
Density	1.809 ± 0.06 g/cm³ (Predicted)	[5]

Spectroscopic Signature and Structural Elucidation

The structural identity of 2-Bromo-5-chlorobenzoic acid is unequivocally confirmed through standard spectroscopic techniques. As a senior scientist, interpreting these spectra is key to verifying purity and confirming successful synthesis.

• Infrared (IR) Spectroscopy: The IR spectrum provides clear evidence of the carboxylic acid functionality. Key absorptions include a broad O-H stretching band typically found around 2500-3300 cm⁻¹ and a strong, sharp carbonyl (C=O) stretching peak near 1700 cm⁻¹. The aromatic C-H stretches appear above 3000 cm⁻¹, while the fingerprint region below 1600 cm⁻¹ contains complex bands corresponding to C-C ring vibrations and C-Cl and C-Br stretches.[1][8][9]

• Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) reveals a distinct molecular ion peak. A hallmark of this compound's mass spectrum is the characteristic isotopic pattern resulting from the presence of both bromine (⁷⁹Br/⁸¹Br ≈ 1:1 ratio) and chlorine (³⁵Cl/³⁷Cl ≈ 3:1 ratio). This creates a unique cluster of peaks for the molecular ion [M]⁺ and key fragments, providing definitive confirmation of the elemental composition.[2][10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: While a publicly available, fully assigned ¹H NMR spectrum is not readily found in the initial search, the expected spectrum would show three distinct aromatic proton signals. The chemical shifts and coupling constants of these signals would be influenced by the electronic effects of the three different substituents, allowing for unambiguous assignment of the substitution pattern on the benzene ring. ¹³C NMR would similarly show distinct signals for each of the seven carbon atoms.[11]

Chemical Reactivity and Synthetic Rationale

The synthetic utility of 2-Bromo-5-chlorobenzoic acid stems from the predictable reactivity conferred by its substituents. Understanding the electronic interplay is crucial for designing effective synthetic strategies.

Electronic Effects and Acidity

The carboxylic acid group is a meta-director and a strong electron-withdrawing group (-I, -M).[12] Both the chlorine and bromine atoms are ortho-, para-directors but are also deactivating due to their strong inductive electron-withdrawing effect (-I), which outweighs their resonance donating effect (+M).[13]

This strong cumulative electron-withdrawing effect from all three substituents increases the acidity of the carboxylic acid proton compared to unsubstituted benzoic acid. This is because the resulting carboxylate anion is stabilized by the delocalization of the negative charge into the electron-deficient aromatic ring.[4]

Key Reactions

• Reactions at the Carboxylic Acid: The carboxyl group undergoes typical reactions such as esterification (reaction with an alcohol under acidic conditions), conversion to an acyl chloride (e.g., using thionyl chloride), and amidation. These transformations are fundamental for incorporating the molecule into larger, more complex structures.[14]

• Electrophilic Aromatic Substitution: Further substitution on the aromatic ring is challenging due to the deactivating nature of the existing groups. However, under forcing conditions, the directing effects of the halogens (ortho, para) would compete with the meta-directing effect of the carboxyl group.

• Cross-Coupling Reactions: The bromine atom at the 2-position is particularly susceptible to metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira). This allows for the strategic formation of new carbon-carbon or carbon-heteroatom bonds, making it an invaluable synthon in medicinal chemistry.

Synthesis Protocol: Electrophilic Bromination of 2-Chlorobenzoic Acid

A common and industrially relevant method for preparing 2-Bromo-5-chlorobenzoic acid is the direct electrophilic bromination of 2-chlorobenzoic acid. The challenge in this synthesis is achieving high regioselectivity for the desired 5-bromo isomer. The chloro group directs para, and the carboxylic acid directs meta; both effects guide the incoming electrophile to the C5 position.

The following diagram illustrates the mechanistic pathway for this transformation.

Caption: Mechanism of electrophilic bromination of 2-chlorobenzoic acid.

Experimental Protocol

This protocol is a representative synthesis adapted from established methodologies.[7][15]

• Reaction Setup: In a four-necked flask equipped with a mechanical stirrer and a thermometer, dissolve 2-chlorobenzoic acid (1 eq.) in concentrated sulfuric acid at room temperature.

• Bromination: Cool the mixture in an ice bath. Slowly add N-bromosuccinimide (NBS) (1.0-1.1 eq.) portion-wise, ensuring the reaction temperature is maintained between 25-30°C.[5]

• Reaction Monitoring: Stir the reaction mixture at this temperature for 1-2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.

• Workup: Once the reaction is complete, carefully pour the reaction mixture into a beaker containing crushed ice and water. This will cause the crude product to precipitate out of the solution.

• Isolation and Purification: Collect the white solid precipitate by vacuum filtration and wash it thoroughly with cold water to remove residual acid. The crude product can be further purified by recrystallization from a suitable solvent system, such as an ethanol/water or methanol/water mixture, to yield high-purity 2-Bromo-5-chlorobenzoic acid.[5][7]

Self-Validation: The integrity of the final product must be confirmed by measuring its melting point and comparing it to the literature value, and by using spectroscopic methods (IR, NMR, MS) to confirm its structure and purity.

Applications in Drug Discovery and Development

2-Bromo-5-chlorobenzoic acid is not just a laboratory curiosity; it is a commercially significant intermediate, most notably in the synthesis of modern antidiabetic drugs.[16]

Case Study: Synthesis of Dapagliflozin

Dapagliflozin is a potent and selective inhibitor of the sodium-glucose cotransporter 2 (SGLT2), used for the treatment of type 2 diabetes.[3][17] 2-Bromo-5-chlorobenzoic acid serves as a critical starting material for constructing the C-aryl glucoside core of the drug.

The following workflow outlines its role in the synthesis.

Caption: Role of 2-Bromo-5-chlorobenzoic acid in Dapagliflozin synthesis.

In this pathway, the benzoic acid is first activated and then reacted with a protected gluconolactone derivative via a Friedel-Crafts acylation.[17] The resulting intermediate is then subjected to a series of reduction and deprotection steps to yield the final active pharmaceutical ingredient (API). The high purity of the starting benzoic acid is essential for ensuring the quality and yield of the final drug product.[3][18]

Beyond Dapagliflozin, this compound is also a precursor for other SGLT2 inhibitors like Empagliflozin and serves as a versatile building block for creating new chemical entities in various therapeutic areas, including anti-inflammatory and cardiovascular research.[6][14]

Safety and Handling

As a laboratory chemical, 2-Bromo-5-chlorobenzoic acid must be handled with appropriate precautions. It is classified as toxic if swallowed and causes skin and serious eye irritation.[16][19]

• Personal Protective Equipment (PPE): Always wear safety glasses, chemical-resistant gloves, and a lab coat. When handling the powder, use a dust mask or work in a well-ventilated fume hood.

• Handling: Avoid breathing dust. Wash hands thoroughly after handling.

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

Always consult the latest Safety Data Sheet (SDS) from the supplier before use.

Conclusion

2-Bromo-5-chlorobenzoic acid is a prime example of a strategic molecular building block whose value is derived from a deep understanding of its physical and chemical properties. Its carefully orchestrated arrangement of halogen and carboxyl substituents provides chemists with a versatile tool for constructing complex molecular architectures. Its central role in the synthesis of life-changing medications like Dapagliflozin underscores its importance and guarantees its continued relevance in the fields of chemical synthesis and drug development.

References

• Effect of halogens in benzoic acid . thetestmag.com. Available at: [Link]

• 2-Bromo-5-chlorobenzoic acid . NIST Chemistry WebBook. National Institute of Standards and Technology. Available at: [Link]

• 2-Bromo-5-chlorobenzoic acid . PubChem. National Center for Biotechnology Information. Available at: [Link]

• Electrophilic Substitution Reacation of Benzoic acid| Halogention |Bromination reaction | Class 12| . YouTube. Available at: [Link]

• 5-Bromo-2-Chlorobenzoic Acid: A Vital Intermediate for SGLT2 Inhibitors . Medium. Available at: [Link]

• Dapagliflozin intermediate / 5-Bromo-2-chlorobenzoic acid 21739-92-4 . Rocky Union. Available at: [Link]

• Benzoic acid, 2-bromo-5-chloro- . ChemBK. Available at: [Link]

• Dapagliflozin – structure, synthesis, and new indications . Pharmacia. Available at: [Link]

• The Essential Role of 5-Bromo-2-chlorobenzoic Acid in Modern Pharmaceutical Synthesis . NINGBO INNO PHARMCHEM CO.,LTD.. Available at: [Link]

• dapagliflozine intermediate -5-bromo 2-chloro Benzoic Acid . Clever Pathway Private Limited. Available at: [Link]

• 5-Bromo-2-chlorobenzoic acid . PubChem. National Center for Biotechnology Information. Available at: [Link]

• CN105622382A - Synthesis method of 5-bromo-2-chloro benzoic acid. Google Patents.

• 2-Bromo-5-chlorobenzoic acid . SIELC Technologies. Available at: [Link]

• 2-Bromo-5-chlorobenzoic acid - Optional[FTIR] - Spectrum . SpectraBase. Available at: [Link]

• CN113321577A - Preparation method of 5-bromo-2-chlorobenzoic acid. Google Patents.

• 5-Bromo-2-chlorobenzoic acid . NIST Chemistry WebBook. National Institute of Standards and Technology. Available at: [Link]

• CN110105193B - Synthetic method of 2-halogen-5-bromobenzoic acid. Google Patents.
• CN108250060A - The synthetic method of the bromo- 2- chlorobenzoic acids of 5-. Google Patents.
• CN107954852A - Preparation method of 5-bromo-2-chloro-benzoic acid. Google Patents.
• CN110002989A - A kind of preparation method of the bromo- 2- chlorobenzoic acid of highly selective 5-. Google Patents.

Sources

• 1. 2-Bromo-5-chlorobenzoic acid | C7H4BrClO2 | CID 89027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Bromo-5-chlorobenzoic acid [webbook.nist.gov]
• 3. nbinno.com [nbinno.com]
• 4. thetestmag.com [thetestmag.com]
• 5. CN110105193B - Synthetic method of 2-halogen-5-bromobenzoic acid - Google Patents [patents.google.com]
• 6. Dapagliflozin Intermediate 21739-92-4 from China manufacturer - Rocky Union Trade Limited [rockypharm.hk]
• 7. 5-Bromo-2-chlorobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 8. 2-Bromo-5-chlorobenzoic acid(21739-93-5) IR Spectrum [chemicalbook.com]
• 9. dev.spectrabase.com [dev.spectrabase.com]
• 10. 2-Bromo-5-chlorobenzoic acid(21739-93-5) MS spectrum [chemicalbook.com]
• 11. 21739-92-4|5-Bromo-2-chlorobenzoic acid|BLD Pharm [bldpharm.com]
• 12. youtube.com [youtube.com]
• 13. 5-Bromo-2-chlorobenzoic acid | 21739-92-4 | Benchchem [benchchem.com]
• 14. chemimpex.com [chemimpex.com]
• 15. CN110002989A - A kind of preparation method of the bromo- 2- chlorobenzoic acid of highly selective 5- - Google Patents [patents.google.com]
• 16. 5-bromo 2-chloro Benzoic Acid Manufacturer, Supplier from Vadodara [cleverpathway.com]
• 17. Dapagliflozin – structure, synthesis, and new indications [pharmacia.pensoft.net]
• 18. nbinno.com [nbinno.com]
• 19. 5-Bromo-2-chlorobenzoic acid 98 21739-92-4 [sigmaaldrich.com]

An In-depth Technical Guide to 2-Bromo-5-chlorobenzoic Acid (CAS No. 21739-93-5)

A Resource for Researchers, Scientists, and Drug Development Professionals

This document serves as a comprehensive technical guide on 2-Bromo-5-chlorobenzoic acid. It is designed to provide not just a compilation of data, but a synthesized narrative that delves into the causality behind experimental choices and the strategic applications of this versatile molecule. The content is structured to deliver field-proven insights and validated protocols, ensuring scientific integrity and immediate applicability in a research and development setting.

Strategic Overview: The Molecular Utility of 2-Bromo-5-chlorobenzoic Acid

2-Bromo-5-chlorobenzoic acid is a halogenated aromatic carboxylic acid that holds significant value as a foundational building block in organic synthesis.[1] Its utility is not merely incidental; it is a direct consequence of the specific arrangement of its functional groups on the benzene ring. The molecule features a carboxylic acid, a bromine atom, and a chlorine atom, each offering a distinct handle for chemical manipulation. This strategic trifecta of reactive sites allows for a high degree of regioselectivity in synthetic transformations, making it a prized intermediate in the construction of complex molecular architectures, particularly in the pharmaceutical and agrochemical industries.[1]

The true power of this molecule lies in the differential reactivity of its functional groups. The carboxylic acid at position 1 provides a nucleophilic and acidic center, ideal for forming amides, esters, or for directing metallation reactions. The bromine atom at the ortho-position (C2) is a key site for palladium-catalyzed cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings, enabling the facile formation of carbon-carbon bonds. The chlorine atom at the meta-position (C5) is less reactive in such couplings, allowing the bromine to be addressed selectively. This chlorine can be retained in the final product to modulate lipophilicity and electronic properties or can be targeted under more forcing conditions for further functionalization. This inherent orthogonality is the cornerstone of its strategic importance in multi-step synthetic campaigns.

Core Physicochemical & Spectroscopic Data

A fundamental understanding of the physical and spectral characteristics of 2-Bromo-5-chlorobenzoic acid is paramount for its correct identification, handling, and use in quantitative experiments.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2-Bromo-5-chlorobenzoic acid.

Property	Value	Source(s)
CAS Number	21739-93-5
Molecular Formula	C₇H₄BrClO₂	[2]
Molecular Weight	235.46 g/mol	[2]
Appearance	White to off-white or light yellow crystalline powder
Melting Point	153-157 °C
Solubility	Sparingly soluble in water; soluble in organic solvents like ethanol, methanol, and acetone.
InChIKey	RBCPJQQJBAQSOU-UHFFFAOYSA-N	[2]

Spectroscopic Profile

Spectroscopic analysis is essential for confirming the identity and purity of 2-Bromo-5-chlorobenzoic acid.

• ¹H NMR Spectroscopy: The proton NMR spectrum provides a clear fingerprint of the aromatic protons. In a suitable deuterated solvent (e.g., DMSO-d₆), the spectrum will exhibit three distinct signals in the aromatic region (typically δ 7.5-8.0 ppm).

  • One proton will appear as a doublet, corresponding to the proton at C6, coupled to the proton at C4.

  • Another proton will appear as a doublet of doublets, corresponding to the proton at C4, coupled to the protons at C3 and C6.

  • The third aromatic proton at C3 will also appear as a doublet, coupled to the proton at C4.

  • A broad singlet corresponding to the acidic proton of the carboxylic acid group will also be present, typically downfield (>12 ppm).

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will show seven distinct signals: one for the carboxyl carbon (δ > 165 ppm) and six for the aromatic carbons, with the carbons bonded to the halogens exhibiting characteristic shifts.

• Infrared (IR) Spectroscopy: The IR spectrum is characterized by a very broad absorption band for the O-H stretch of the carboxylic acid dimer, typically centered around 3000 cm⁻¹. A strong, sharp absorption corresponding to the carbonyl (C=O) stretch will be prominent around 1700 cm⁻¹. The fingerprint region will contain absorptions for C-Br and C-Cl bonds.

• Mass Spectrometry (MS): The mass spectrum will display a distinctive isotopic pattern for the molecular ion peak due to the natural abundance of bromine (⁷⁹Br and ⁸¹Br) and chlorine (³⁵Cl and ³⁷Cl) isotopes, providing a high degree of confidence in its identification.

Validated Synthesis Protocol: Bromination of 2-Chlorobenzoic Acid

While several synthetic routes to 2-Bromo-5-chlorobenzoic acid exist, a common and reliable laboratory-scale method is the electrophilic bromination of 2-chlorobenzoic acid. This approach is favored for its regioselectivity, driven by the directing effects of the existing substituents. The chloro group is ortho-, para-directing, and the carboxylic acid group is meta-directing; both groups direct the incoming electrophile (bromine) to the C5 position.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 2-Bromo-5-chlorobenzoic acid via electrophilic bromination.

Detailed Experimental Methodology

This protocol is adapted from established procedures.

Materials:

• 2-Chlorobenzoic acid

• Concentrated sulfuric acid (H₂SO₄)

• N-Bromosuccinimide (NBS)

• Methanol

• Deionized water

• Ice

• Standard laboratory glassware (round-bottom flask, magnetic stirrer, dropping funnel, etc.)

• Filtration apparatus

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask, carefully add 2-chlorobenzoic acid (e.g., 4.7 g, 0.03 mol) to concentrated sulfuric acid (40 mL) with stirring. Stir the mixture at 30°C until the solid is completely dissolved.

• Bromination: To the clear solution, add N-bromosuccinimide (5.3 g, 0.03 mol) portion-wise, maintaining the temperature at 30°C.

• Reaction: Continue stirring the reaction mixture at 30°C for approximately 10-20 minutes. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up and Isolation: Carefully and slowly pour the reaction mixture into a beaker containing 80 mL of an ice-water slurry. A precipitate will form.

• Filtration: Collect the crude solid product by vacuum filtration and wash the filter cake with cold deionized water.

• Purification: Transfer the crude solid to a flask and add a mixture of methanol (24 mL) and water (36 mL). Heat the mixture to 60°C to dissolve the solid, then allow it to cool slowly to room temperature to recrystallize.

• Final Product: Collect the purified white crystals by vacuum filtration, wash with a cold 40% methanol-water solution, and dry under vacuum at 55°C for 6 hours.

Key Applications in Drug Discovery & Development

The unique structural features of 2-Bromo-5-chlorobenzoic acid make it a crucial intermediate in the synthesis of high-value active pharmaceutical ingredients (APIs).

Cornerstone Intermediate for SGLT2 Inhibitors

A prominent application of 2-Bromo-5-chlorobenzoic acid is in the synthesis of SGLT2 (sodium-glucose co-transporter 2) inhibitors, a class of drugs used to treat type 2 diabetes. It is a key building block for blockbuster drugs such as Dapagliflozin and Empagliflozin . In these syntheses, the carboxylic acid is typically used to form an amide bond, while the bromine atom is exploited for a C-C bond-forming cross-coupling reaction to construct the core of the drug molecule.

Suzuki Cross-Coupling Reactions

The bromine at C2 is readily displaced in palladium-catalyzed Suzuki cross-coupling reactions to form biaryl structures, which are common motifs in medicinal chemistry.

Caption: Generalized scheme for the Suzuki coupling of 2-Bromo-5-chlorobenzoic acid.

Causality: The choice of a palladium catalyst with phosphine ligands (e.g., Pd(PPh₃)₄) is critical. The electron-rich, sterically bulky phosphines facilitate the oxidative addition of the palladium(0) into the C-Br bond, which is the rate-limiting step of the catalytic cycle. The base (e.g., K₂CO₃) is required to activate the boronic acid, forming a more nucleophilic boronate species that can undergo transmetalation to the palladium center.

Amide Bond Formation

The carboxylic acid moiety is a versatile handle for constructing amide bonds, a ubiquitous linkage in pharmaceuticals. The reaction typically proceeds via activation of the carboxylic acid, for example, by conversion to an acid chloride using thionyl chloride (SOCl₂) or oxalyl chloride, followed by reaction with a primary or secondary amine.

Protocol Insight: The choice of coupling reagent is dictated by the substrate's sensitivity. For complex molecules with sensitive functional groups, milder peptide coupling reagents (e.g., HATU, HOBt/EDC) are employed in the presence of a non-nucleophilic base (e.g., DIPEA) to minimize side reactions and racemization of chiral centers.

Safety, Handling, and Storage

Proper handling of 2-Bromo-5-chlorobenzoic acid is essential to ensure laboratory safety.

• Hazard Summary: The compound is classified as acutely toxic if swallowed and is very toxic to aquatic life. It can cause skin and eye irritation.

• Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated fume hood. Wear appropriate PPE, including chemical-resistant gloves, safety goggles with side shields, and a lab coat.

• Handling: Avoid creating dust. Do not breathe dust, vapor, mist, or gas. Wash hands and any exposed skin thoroughly after handling.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances such as strong oxidizing agents.

Conclusion

2-Bromo-5-chlorobenzoic acid is a strategically important and highly versatile synthetic intermediate. Its value is derived from the orthogonal reactivity of its three functional groups, which allows for selective and controlled transformations. A comprehensive understanding of its physicochemical properties, validated synthetic protocols, and key reaction pathways, as detailed in this guide, empowers researchers and drug development professionals to effectively leverage this molecule in the creation of novel and complex chemical entities. Its established role in the synthesis of leading pharmaceuticals underscores its continued importance in the field of organic chemistry.

References

• Google Patents. CN108250060A - The synthetic method of the bromo- 2- chlorobenzoic acids of 5-.

• EPO (European Patent Office). METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS. [Link]

• Google Patents. CN105622382A - Synthesis method of 5-bromo-2-chloro benzoic acid.

• Biological Magnetic Resonance Bank. bmse000332 2-Chlorobenzoic Acid at BMRB. [Link]

• PubChem. 5-Bromo-2-chlorobenzoic acid. [Link]

• Semantic Scholar. Synthesis method of 5-bromo-2-chloro benzoic acid. [Link]

• Pharmaffiliates. 5-Bromo-2-Chlorobenzoic Acid: A Vital Intermediate for SGLT2 Inhibitors. [Link]

• PubChem. 2-Bromo-5-chlorobenzoic acid. [Link]

• The Royal Society of Chemistry. Supplementary Information. [Link]

• Google Patents. CN113321577A - Preparation method of 5-bromo-2-chlorobenzoic acid.

• WIPO PatentScope. WO2023019849 - METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS. [Link]

• ResearchGate. Evolution of amide bond formation. [Link]

• Google Patents.

• Scribd. CN113321577 Preparation Method of 5-Bromo-2-Chlorobenzoic Acid. [Link]

• ResearchGate. Continuous catalytic aerobic oxidation of o‑chlorotoluene to o-chlorobenzoic acid under slug flow conditions. [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. 2-Bromo-5-chlorobenzoic acid | C7H4BrClO2 | CID 89027 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Molecular Structure and Applications of 2-Bromo-5-chlorobenzoic Acid

Abstract

This technical guide provides a comprehensive analysis of the molecular structure, spectroscopic properties, synthesis, and reactivity of 2-Bromo-5-chlorobenzoic acid. It is an essential resource for researchers, scientists, and professionals in drug development and organic synthesis. This document delves into the nuanced interplay of the compound's substituents, which dictates its chemical behavior and utility as a key building block. Particular emphasis is placed on its critical role as a precursor in the synthesis of prominent pharmaceuticals, such as SGLT2 inhibitors. The guide integrates field-proven insights with detailed experimental considerations to deliver a self-validating and authoritative resource.

Introduction

2-Bromo-5-chlorobenzoic acid is a halogenated aromatic carboxylic acid that has garnered significant attention in synthetic organic chemistry.[1] Its unique substitution pattern, featuring a bromine atom ortho to the carboxylic acid and a chlorine atom in the meta position, imparts a distinct reactivity profile that makes it a valuable intermediate in the synthesis of complex molecules.[1][2] This compound is particularly recognized for its role in the development of pharmaceuticals, agrochemicals, and specialty polymers.[2] Its structural features allow for selective chemical modifications, making it a crucial component in modern drug design and materials science.[2] This guide aims to provide a detailed exposition of its molecular architecture and chemical behavior, grounding theoretical principles in practical, experimental context.

Compound Identification and Physical Properties

A summary of the key identifiers and physicochemical properties of 2-Bromo-5-chlorobenzoic acid is presented in Table 1. This foundational data is critical for laboratory handling, safety, and analytical characterization.

Property	Value	Reference(s)
IUPAC Name	2-bromo-5-chlorobenzoic acid	[3]
Synonyms	Benzoic acid, 2-bromo-5-chloro-	[3]
CAS Number	21739-93-5	[3]
PubChem CID	89027	[3]
Molecular Formula	C₇H₄BrClO₂	[3]
Molecular Weight	235.46 g/mol	[3]
Appearance	White to off-white or brown powder/crystal	[4]
Melting Point	153-157 °C
Solubility	Sparingly soluble in water, soluble in organic solvents like ethanol and acetone.	[4]

Molecular Structure and Spectroscopic Characterization

The arrangement of atoms and functional groups in 2-Bromo-5-chlorobenzoic acid is fundamental to its chemical properties. Spectroscopic techniques provide empirical data to confirm this structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Infrared (IR) Spectroscopy

The IR spectrum of 2-Bromo-5-chlorobenzoic acid reveals the presence of its key functional groups. The spectrum is characterized by a broad absorption band in the region of 2500-3300 cm⁻¹, which is typical for the O-H stretching vibration of the carboxylic acid dimer. A strong, sharp peak is observed around 1700 cm⁻¹, corresponding to the C=O (carbonyl) stretching vibration. The aromatic C-H stretching vibrations appear just above 3000 cm⁻¹, while the C=C stretching vibrations within the aromatic ring are found in the 1400-1600 cm⁻¹ region. The C-Br and C-Cl stretching vibrations are expected at lower frequencies, typically below 800 cm⁻¹.[5][6][7]

Mass Spectrometry (MS)

Electron ionization mass spectrometry of 2-Bromo-5-chlorobenzoic acid shows a characteristic molecular ion peak.[8] Due to the presence of bromine and chlorine isotopes (⁷⁹Br, ⁸¹Br, ³⁵Cl, ³⁷Cl), the molecular ion region will exhibit a complex pattern of peaks. The most abundant isotopic combination will be [C₇H₄⁷⁹Br³⁵ClO₂]⁺. Common fragmentation pathways for benzoic acids include the loss of -OH (M-17) and -COOH (M-45).[9] The fragmentation of 2-Bromo-5-chlorobenzoic acid is also expected to involve the cleavage of the C-Br and C-Cl bonds.[8][10]

Synthesis of 2-Bromo-5-chlorobenzoic Acid

Several synthetic routes to 2-Bromo-5-chlorobenzoic acid have been reported, often starting from more readily available precursors. The choice of synthetic pathway is often dictated by factors such as cost, scalability, and the desired purity of the final product.

Synthesis from 2-Chlorobenzoic Acid

A common and regioselective method for the synthesis of 2-Bromo-5-chlorobenzoic acid involves the direct bromination of 2-chlorobenzoic acid.[11] The directing effects of the substituents on the aromatic ring—the ortho-, para-directing chloro group and the meta-directing carboxylic acid group—synergistically favor the introduction of the bromine atom at the C5 position.[11]

Experimental Protocol: Bromination of 2-Chlorobenzoic Acid[13]

This protocol is based on a representative procedure found in the chemical literature.

Materials:

• 2-Chlorobenzoic acid

• Concentrated Sulfuric Acid

• N-Bromosuccinimide (NBS)

• Sodium Sulfide (optional, as an inhibitor for isomer formation)

• Methanol

• Water

• Ice

Procedure:

• In a four-necked flask, add 2-chlorobenzoic acid (0.03 mol) and concentrated sulfuric acid (40 mL). If desired, sodium sulfide (0.012 mol) can be added as an inhibitor.

• Stir the mixture at 30 °C until the solution becomes clear.

• Add N-bromosuccinimide (0.03 mol) to the solution.

• Continue the reaction for 10 minutes at 30 °C.

• Slowly pour the reaction mixture into an ice-water bath (80 mL) to induce crystallization of the crude product.

• Collect the crude product by filtration.

• To purify the product, transfer the filter cake to a flask and add methanol (24 mL) and water (36 mL).

• Heat the mixture to 60 °C, then allow it to cool naturally while stirring to promote crystallization.

• Filter the purified product, wash with a 40% aqueous methanol solution (20 mL), and dry at 55 °C for 6 hours to obtain the final product as a white solid.

Chemical Reactivity and Synthetic Utility

The reactivity of 2-Bromo-5-chlorobenzoic acid is governed by the electronic properties of its three functional groups. The carboxylic acid group is a deactivating, meta-director for electrophilic aromatic substitution. Both the bromine and chlorine atoms are deactivating but ortho-, para-directing. This complex interplay of electronic effects makes the aromatic ring generally electron-deficient and influences the regioselectivity of further reactions.

Reactions at the Carboxylic Acid Group

The carboxylic acid moiety can undergo standard transformations, such as esterification and conversion to an acyl chloride. The formation of the acyl chloride, for instance, using thionyl chloride or oxalyl chloride, activates the molecule for subsequent Friedel-Crafts acylation reactions, a key step in the synthesis of certain pharmaceutical intermediates.[12]

Reactions at the Halogenated Aromatic Ring

The halogen atoms on the aromatic ring are sites for various synthetic transformations.

• Suzuki Coupling: The carbon-bromine bond is generally more reactive than the carbon-chlorine bond in palladium-catalyzed cross-coupling reactions like the Suzuki coupling.[13] This allows for the selective introduction of aryl or vinyl groups at the C2 position.

• Nucleophilic Aromatic Substitution (SₙAr): The electron-withdrawing nature of the carboxylic acid group can activate the ring towards nucleophilic attack, allowing for the displacement of the halogen atoms under certain conditions.[11]

Applications in Drug Development

2-Bromo-5-chlorobenzoic acid is a pivotal intermediate in the pharmaceutical industry, most notably in the synthesis of SGLT2 (sodium-glucose cotransporter 2) inhibitors, a class of drugs used to treat type 2 diabetes.[14]

Precursor to Dapagliflozin and Empagliflozin

This compound is a key starting material for the synthesis of Dapagliflozin and Empagliflozin.[14] The synthesis of these drugs involves a Friedel-Crafts acylation reaction where the acyl chloride of a derivative of 2-Bromo-5-chlorobenzoic acid reacts with a substituted benzene ring.[12][15] This is followed by a series of steps including reduction and glycosylation to yield the final active pharmaceutical ingredient (API). The high purity of 2-Bromo-5-chlorobenzoic acid is crucial for ensuring the quality and safety of the final drug product.[14][16]

Conclusion

2-Bromo-5-chlorobenzoic acid is a molecule of significant synthetic importance, underscored by its unique structural and electronic properties. This guide has provided a detailed overview of its molecular structure, spectroscopic signature, synthesis, and reactivity. Its role as a key building block in the synthesis of life-saving drugs like Dapagliflozin highlights the critical need for a thorough understanding of its chemistry. The insights and protocols presented herein are intended to equip researchers and drug development professionals with the necessary knowledge to effectively utilize this versatile compound in their scientific endeavors.

References

• Rocky Union. (n.d.). Dapagliflozin intermediate / 5-Bromo-2-chlorobenzoic acid 21739-92-4. Retrieved from [Link]

• Supporting Information. (n.d.). General procedure for the Carboxylation of Aryl Iodides.

• Glindia. (n.d.). 5-Bromo-2-Chlorobenzoic Acid. Retrieved from [Link]

• Patsnap. (n.d.). Preparation method of 5-bromo-2-chlorobenzoic acid. Retrieved from [Link]

• NIST. (n.d.). 2-Bromo-5-chlorobenzoic acid. Retrieved from [Link]

• Autech. (n.d.). 5-Bromo-2-chlorobenzoic Acid: A Key Pharmaceutical Intermediate for Diabetes Treatment. Retrieved from [Link]

• Google Patents. (n.d.). CN108250060A - The synthetic method of the bromo- 2- chlorobenzoic acids of 5-.
• Google Patents. (n.d.). CN112920030A - Method for preparing dapagliflozin intermediate by one-pot method.

• ResearchGate. (n.d.). (a) Experimental FT-IR spectrum of 2-chlorobenzoic acid (b) Scaled IR.... Retrieved from [Link]

• BenchChem. (n.d.). Application Note: 1H NMR Characterization of 2-Amino-5-bromobenzoyl Chloride Products.

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• New Drug Approvals. (2021, June 26). DAPAGLIFLOZIN. Retrieved from [Link]

• EPO. (2024, June 26). METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS. Retrieved from [Link]

• Scribd. (n.d.). CN113321577 Preparation Method of 5-Bromo-2-Chlorobenzoic Acid | PDF. Retrieved from [Link]

• NIST. (n.d.). 2-Bromo-5-chlorobenzoic acid. Retrieved from [Link]

• PubChem. (n.d.). 5-Bromo-2-chlorobenzoic acid. Retrieved from [Link]

• PubChem. (n.d.). 2-Bromo-5-chlorobenzoic acid. Retrieved from [Link]

• Google Patents. (n.d.). CN108530408A - The method for preparing Dapagliflozin.

• Chemguide. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Retrieved from [Link]

• BMRB. (n.d.). bmse000332 2-Chlorobenzoic Acid. Retrieved from [Link]

• Govindaraju, V., Young, K., & Maudsley, A. A. (2000). Proton NMR chemical shifts and coupling constants for brain metabolites. NMR in Biomedicine, 13(3), 129–153.

• SIELC Technologies. (2018, February 16). 2-Bromo-5-chlorobenzoic acid. Retrieved from [Link]

• SpectraBase. (n.d.). 2-bromo-5-sulfobenzoic acid - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

• BenchChem. (n.d.). Application Notes: Suzuki Coupling Protocol for 5-Bromo-2-chlorobenzo[d]thiazole.

• SpectraBase. (n.d.). 2-Bromo-5-chlorobenzoic acid - Optional[FTIR] - Spectrum. Retrieved from [Link]

• NIST. (n.d.). 5-Bromo-2-chlorobenzoic acid. Retrieved from [Link]

• Oregon State University. (n.d.). 13C NMR Chemical Shifts. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• NIST. (n.d.). 2-Bromo-5-chlorobenzoic acid. Retrieved from [Link]

• SIELC Technologies. (2018, May 16). 5-Bromo-2-chlorobenzoic acid. Retrieved from [Link]

Sources

• 1. 2-Bromo-5-chlorobenzoic acid | 21739-93-5 | Benchchem [benchchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 2-Bromo-5-chlorobenzoic acid | C7H4BrClO2 | CID 89027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (S)-(+) Glycidyl Phthalimide CAS 161596-47-0 I GLindia Chemicals [glindiachemicals.com]
• 5. 2-Bromo-5-chlorobenzoic acid(21739-93-5) IR Spectrum [chemicalbook.com]
• 6. dev.spectrabase.com [dev.spectrabase.com]
• 7. 5-Bromo-2-chlorobenzoic acid [webbook.nist.gov]
• 8. 2-Bromo-5-chlorobenzoic acid [webbook.nist.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. 5-Bromo-2-chlorobenzoic acid | C7H4BrClO2 | CID 33127 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 5-Bromo-2-chlorobenzoic acid | 21739-92-4 | Benchchem [benchchem.com]
• 12. newdrugapprovals.org [newdrugapprovals.org]
• 13. benchchem.com [benchchem.com]
• 14. Dapagliflozin Intermediate 21739-92-4 from China manufacturer - Rocky Union Trade Limited [rockypharm.hk]
• 15. CN112920030A - Method for preparing dapagliflozin intermediate by one-pot method - Google Patents [patents.google.com]
• 16. nbinno.com [nbinno.com]

An In-Depth Technical Guide to 2-Bromo-5-chlorobenzoic Acid: Nomenclature, Synthesis, and Applications in Drug Discovery

This guide provides a comprehensive technical overview of 2-bromo-5-chlorobenzoic acid, a pivotal halogenated aromatic compound. Tailored for researchers, medicinal chemists, and professionals in drug development, this document delves into its precise nomenclature, provides a detailed and rationalized synthetic protocol, and explores its significant role as a versatile building block in the creation of novel therapeutics.

Chemical Identity and Nomenclature

Correctly identifying a chemical entity is the foundation of sound scientific research. 2-Bromo-5-chlorobenzoic acid is a disubstituted benzoic acid with the chemical formula C₇H₄BrClO₂. Its structure is characterized by a benzene ring functionalized with a carboxylic acid group, a bromine atom, and a chlorine atom at specific positions.

IUPAC Name

The systematic name for this compound, according to the International Union of Pure and Applied Chemistry (IUPAC) nomenclature, is 2-bromo-5-chlorobenzoic acid [1]. This name unambiguously defines the substitution pattern on the benzoic acid scaffold.

Synonyms and Identifiers

In literature and commercial listings, 2-bromo-5-chlorobenzoic acid is known by several synonyms. Recognizing these is crucial for exhaustive literature searches and procurement. Common synonyms include:

• 5-Bromo-2-chlorobenzoic acid[2][3][4][5]

• Benzoic acid, 2-bromo-5-chloro-[1]

• 5-Chloro-2-bromobenzoic acid[6]

• 6-Bromo-3-chlorobenzoic acid[1][6]

It is important to note that while "5-Bromo-2-chlorobenzoic acid" is a frequently used synonym, the IUPAC convention prioritizes the alphabetical order of the substituents (bromo before chloro), making "2-Bromo-5-chlorobenzoic acid" the preferred formal name.

Identifier	Value
CAS Number	21739-93-5[1][7]
PubChem CID	89027[1][6]
EC Number	244-559-0[1][7]
Molecular Formula	C₇H₄BrClO₂[1][6][8]
Molecular Weight	235.46 g/mol [1][7][8]
InChIKey	RBCPJQQJBAQSOU-UHFFFAOYSA-N[1][7]
Appearance	White to light yellow or brown powder/crystal[2][6][8]
Melting Point	153-157 °C[7][9]

Synthesis of 2-Bromo-5-chlorobenzoic Acid: A Step-by-Step Protocol with Mechanistic Insights

The regioselective synthesis of 2-bromo-5-chlorobenzoic acid is a key challenge, with the goal of introducing the bromine atom specifically at the C-2 position and the chlorine atom at the C-5 position relative to the carboxylic acid group. One of the most direct and effective methods is the electrophilic bromination of 2-chlorobenzoic acid.

Rationale for the Synthetic Strategy

The chosen protocol leverages the directing effects of the substituents on the aromatic ring. The carboxylic acid group is a meta-director and a deactivating group, while the chlorine atom is an ortho-, para-director and a deactivating group. In the electrophilic bromination of 2-chlorobenzoic acid, the incoming electrophile (Br⁺) is directed to the positions ortho and para to the chlorine atom. The para position (C-5) is sterically more accessible and is favored, leading to the desired product.

Experimental Protocol: Electrophilic Bromination of 2-Chlorobenzoic Acid

This protocol is adapted from established industrial and laboratory procedures.

Materials:

• 2-Chlorobenzoic acid

• N-Bromosuccinimide (NBS)

• Concentrated sulfuric acid (H₂SO₄)

• Sodium sulfide (Na₂S) (optional, as an inhibitor for side reactions)

• Methanol

• Deionized water

• Ice

Procedure:

• Reaction Setup: In a 250 mL four-necked flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, add 40 mL of concentrated sulfuric acid.

• Addition of Reactants: To the sulfuric acid, cautiously add 4.7 g (0.03 mol) of 2-chlorobenzoic acid. If desired, 0.936 g (0.012 mol) of sodium sulfide can be added as a catalyst to inhibit the formation of the 4-bromo isomer[10]. Stir the mixture at 30°C for approximately 20 minutes until the solution becomes clear[11].

• Bromination: Add 5.334 g (0.03 mol) of N-bromosuccinimide (NBS) to the reaction mixture[11]. Continue stirring at 30°C for another 10 minutes[11].

• Quenching and Crystallization: Slowly pour the reaction mixture into an 80 mL ice-water bath to precipitate the crude product[11].

• Purification:

  • Collect the crude product by filtration.

  • Transfer the filter cake to a clean flask and add a mixture of 24 mL of methanol and 36 mL of water[11].

  • Heat the suspension to 60°C to dissolve the solid, then allow it to cool naturally while stirring to induce crystallization[11].

  • Filter the purified product, wash it with 20 mL of a 40% aqueous methanol solution, and dry it at 55°C for 6 hours[11]. This process can yield a product with a purity exceeding 99%[12].

Workflow Diagram

Caption: Synthetic workflow for 2-Bromo-5-chlorobenzoic acid.

Applications in Drug Development

2-Bromo-5-chlorobenzoic acid is a highly valued building block in medicinal chemistry due to its unique electronic and structural properties imparted by the halogen substituents. These properties allow for its versatile use in the synthesis of complex pharmaceutical agents.

Key Intermediate for SGLT2 Inhibitors

A prominent application of 2-bromo-5-chlorobenzoic acid is in the synthesis of sodium-glucose cotransporter-2 (SGLT2) inhibitors, a class of drugs used to treat type 2 diabetes[4][8]. It is a crucial starting material for the synthesis of drugs like Dapagliflozin and Empagliflozin[8][12].

The synthesis of these SGLT2 inhibitors often involves a Friedel-Crafts acylation reaction where 2-bromo-5-chlorobenzoic acid is first converted to its acid chloride, which then reacts with a suitable aromatic compound. This is followed by a series of reduction and coupling reactions to construct the final drug molecule.

Role in Agrochemicals and Material Science

Beyond pharmaceuticals, 2-bromo-5-chlorobenzoic acid serves as an intermediate in the production of agrochemicals, such as herbicides and pesticides[6]. Its halogenated structure can be leveraged to design molecules with specific biological activities for crop protection. In material science, it is used in the synthesis of specialty polymers and dyes[6].

Illustrative Synthetic Pathway: Empagliflozin

The following diagram illustrates a simplified synthetic pathway for Empagliflozin, highlighting the central role of 2-bromo-5-chlorobenzoic acid.

Caption: Simplified synthesis of Empagliflozin.

Safety and Handling

2-Bromo-5-chlorobenzoic acid is classified as an irritant and is toxic if swallowed[1]. It can cause skin and serious eye irritation, and may cause respiratory irritation[2][5]. Therefore, appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood.

Conclusion

2-Bromo-5-chlorobenzoic acid is a chemical compound of significant interest to the scientific community, particularly in the fields of medicinal chemistry and drug development. Its well-defined IUPAC nomenclature and a plethora of synonyms are important for its identification. The synthetic protocol detailed in this guide provides a reliable method for its preparation, with a clear understanding of the underlying chemical principles. Its role as a key intermediate in the synthesis of important pharmaceuticals like SGLT2 inhibitors underscores its value in the ongoing quest for new and effective therapies. Researchers and drug development professionals can leverage the information in this guide to facilitate their work with this versatile and important molecule.

References

• PubChem. 2-Bromo-5-chlorobenzoic acid | C7H4BrClO2 | CID 89027. [Link]

• Loba Chemie. 2-CHLORO-5-BROMO BENZOIC ACID MSDS CAS-No. - 21739-92-4. [Link]

• Google Patents. CN108250060A - The synthetic method of the bromo- 2- chlorobenzoic acids of 5-.
• Google Patents.

• PubChem. 5-Bromo-2-chlorobenzoic acid | C7H4BrClO2 | CID 33127. [Link]

• Glindia. 5-Bromo-2-Chlorobenzoic Acid. [Link]

• NIST WebBook. 5-Bromo-2-chlorobenzoic acid. [Link]

• Google Patents. CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid.

• EPO. METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS. [Link]

• Sagar Life Science. 5 BROMO 2 CHLOROBENZOIC ACID Manufacturer,Exporter,Supplier,in Ankleshwar,Gujarat. [Link]

Sources

• 1. 5-Bromo-2-chlorobenzoic acid | 21739-92-4 | Benchchem [benchchem.com]
• 2. Preparation method of 5-bromo-2-chlorobenzoic acid - Eureka | Patsnap [eureka.patsnap.com]
• 3. Sandmeyer Reaction [organic-chemistry.org]
• 4. 5-bromo-2-chloro Benzoic Acid - Sihauli Chemicals Private Limited [sihaulichemicals.com]
• 5. prepchem.com [prepchem.com]
• 6. 2-Amino-3-bromo-5-chlorobenzoic acid | 41198-02-1 | Benchchem [benchchem.com]
• 7. CN108250060A - The synthetic method of the bromo- 2- chlorobenzoic acids of 5- - Google Patents [patents.google.com]
• 8. nbinno.com [nbinno.com]
• 9. chembk.com [chembk.com]
• 10. CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid - Google Patents [patents.google.com]
• 11. 5-Bromo-2-chlorobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 12. Page loading... [wap.guidechem.com]

Spectral Analysis of 2-Bromo-5-chlorobenzoic Acid: A Technical Guide

Introduction: The Structural Imperative

2-Bromo-5-chlorobenzoic acid (CAS No. 21739-93-5) is a halogenated aromatic carboxylic acid of significant interest in the fields of pharmaceutical synthesis and materials science.[1][2] Its utility as a chemical intermediate and building block stems from the specific reactivity conferred by the substituent pattern on the benzene ring. The bromine atom at the 2-position, the chlorine at the 5-position, and the carboxylic acid at the 1-position create a unique electronic and steric environment that dictates its role in complex molecular architectures.

For researchers in drug development and synthetic chemistry, unambiguous structural confirmation is paramount. The subtle difference between isomers, such as the commercially available 5-Bromo-2-chlorobenzoic acid, can lead to vastly different biological activities and reaction outcomes.[3][4] This guide provides an in-depth analysis of the key spectroscopic techniques used to characterize and validate the identity and purity of 2-Bromo-5-chlorobenzoic acid: Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). We will delve into the interpretation of the spectral data, grounded in fundamental principles, and provide field-proven protocols for data acquisition.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Predictive Approach

While a definitive experimental NMR spectrum for 2-Bromo-5-chlorobenzoic acid is not widely available in common spectral databases as of this writing, we can confidently predict the expected ¹H and ¹³C NMR spectra. This prediction is based on established principles of substituent chemical shift (SCS) effects, where the electronic properties of the bromine, chlorine, and carboxylic acid groups influence the magnetic environment of each nucleus in the aromatic ring.[5]

Predicted ¹H NMR Spectrum

The aromatic region of the ¹H NMR spectrum is expected to show three distinct signals corresponding to the three protons on the benzene ring. The carboxylic acid proton will appear as a characteristic broad singlet at a significantly downfield shift.

Table 1: Predicted ¹H NMR Chemical Shifts and Splitting Patterns

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H-6	~ 7.9 - 8.1	Doublet (d)	J ≈ 2.5 Hz	Ortho to the electron-withdrawing COOH group and meta to the Cl group.
H-4	~ 7.5 - 7.7	Doublet of doublets (dd)	J ≈ 8.7 Hz, 2.5 Hz	Ortho to the Cl group and meta to both the Br and COOH groups.
H-3	~ 7.4 - 7.6	Doublet (d)	J ≈ 8.7 Hz	Ortho to the Br group and meta to the COOH group.
-COOH	~ 10 - 13	Broad Singlet (br s)	N/A	Highly deshielded acidic proton, subject to hydrogen bonding and solvent effects.[6]

Disclaimer: These are predicted values based on additive models and data from similar compounds. Actual experimental values may vary.

Caption: Predicted ¹H NMR assignments for 2-Bromo-5-chlorobenzoic acid.

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum is expected to display seven signals: six for the aromatic carbons and one for the carboxylic acid carbon. The chemical shifts are heavily influenced by the electronegativity and resonance effects of the substituents.

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale
C=O	~ 165 - 170	Typical range for an aromatic carboxylic acid carbon.[7]
C-1	~ 133 - 136	Quaternary carbon attached to the COOH group.
C-2	~ 120 - 123	Quaternary carbon attached to the electronegative Br atom.
C-3	~ 134 - 137	Aromatic CH carbon.
C-4	~ 131 - 134	Aromatic CH carbon.
C-5	~ 130 - 133	Quaternary carbon attached to the electronegative Cl atom.
C-6	~ 132 - 135	Aromatic CH carbon.

Disclaimer: These are predicted values. Quaternary carbon signals (C-1, C-2, C-5) are often of lower intensity.

Experimental Protocol: NMR Spectroscopy

This protocol provides a standardized method for acquiring high-quality NMR spectra of solid aromatic carboxylic acids.

• Sample Preparation:

  • Accurately weigh 5-10 mg of 2-Bromo-5-chlorobenzoic acid.

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean, dry vial. DMSO-d₆ is often preferred for carboxylic acids to ensure solubility and to observe the acidic proton, which may exchange in other solvents.

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup (Example: 400 MHz Spectrometer): [5]

  • Insert the sample into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, aiming for a narrow and symmetrical solvent peak shape.

  • Set the probe temperature to a standard value, typically 25 °C (298 K).

• ¹H NMR Acquisition:

  • Acquire a standard single-pulse ¹H spectrum.

  • Set the spectral width to cover a range of approximately -2 to 16 ppm.

  • Use a 90° pulse and a relaxation delay of at least 5 seconds to ensure quantitative integration, especially if the carboxyl proton is of interest.

  • Acquire a sufficient number of scans (typically 8 to 16) to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Switch the probe to the ¹³C nucleus frequency.

  • Acquire a proton-decoupled spectrum using a standard pulse program (e.g., zgpg30).

  • Set the spectral width to cover a range of approximately 0 to 200 ppm.

  • A larger number of scans (e.g., 1024 or more) will be necessary due to the low natural abundance of ¹³C.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decays (FIDs).

  • Phase the spectra carefully.

  • Calibrate the chemical shift scale. For ¹H NMR in DMSO-d₆, reference the residual solvent peak to δ 2.50 ppm. For ¹³C NMR, reference the DMSO-d₆ peak to δ 39.52 ppm.

  • Integrate the ¹H NMR signals and analyze the multiplicities and coupling constants.

Infrared (IR) Spectroscopy: Fingerprinting Functional Groups

Infrared (IR) spectroscopy is a rapid and reliable technique for identifying the functional groups present in a molecule. The IR spectrum of 2-Bromo-5-chlorobenzoic acid is dominated by features characteristic of a carboxylic acid and a substituted aromatic ring.[8]

Interpretation of the IR Spectrum

The key diagnostic absorptions confirm the presence of the carboxyl and aromatic moieties.

Table 3: Characteristic IR Absorption Bands for 2-Bromo-5-chlorobenzoic acid

Wavenumber (cm⁻¹)	Intensity	Vibration Type	Functional Group
2500-3300	Broad, Strong	O-H stretch	Carboxylic Acid (dimer)
~1700	Strong, Sharp	C=O stretch	Carboxylic Acid (dimer)
~1600, ~1475	Medium	C=C stretch	Aromatic Ring
~1290	Strong	C-O stretch	Carboxylic Acid
~920	Broad, Medium	O-H bend (out-of-plane)	Carboxylic Acid (dimer)
Below 800	Medium-Strong	C-Cl, C-Br stretch	Aryl Halides

Source: Data derived from NIST Chemistry WebBook and PubChem.[8][9]

The exceptionally broad O-H stretch is a hallmark of a hydrogen-bonded carboxylic acid dimer. The strong carbonyl (C=O) absorption around 1700 cm⁻¹ further confirms this group. The presence of aromatic C=C stretching bands and aryl-halide stretches completes the structural picture.[10]

Experimental Protocol: KBr Pellet Method for FTIR

This method is a classic and robust technique for analyzing solid samples.

• Materials Preparation:

  • Use spectroscopy-grade Potassium Bromide (KBr). Dry the KBr powder in an oven at ~110°C for at least 2-3 hours to remove absorbed moisture, then store it in a desiccator.[11]

  • Ensure all equipment (agate mortar, pestle, die set) is scrupulously clean and dry.

• Sample Grinding and Mixing:

  • Place ~1-2 mg of the 2-Bromo-5-chlorobenzoic acid sample into the agate mortar.

  • Add ~150-200 mg of the dried KBr powder. The sample-to-KBr ratio should be approximately 1:100.[11]

  • Grind the mixture thoroughly for 3-5 minutes until a fine, homogenous powder is obtained. This step is critical to minimize light scattering and produce a high-quality spectrum.

• Pellet Pressing:

  • Carefully transfer a portion of the powder mixture into the collar of a 13 mm pellet die.

  • Assemble the die and place it in a hydraulic press.

  • If available, connect the die to a vacuum pump for 1-2 minutes to remove trapped air, which can cause cloudy pellets.

  • Slowly apply pressure, increasing to approximately 8-10 tons. Hold the pressure for 2-3 minutes.

• Data Acquisition:

  • Carefully release the pressure and disassemble the die. A transparent or translucent KBr pellet should be obtained.

  • Place the pellet in the spectrometer's sample holder.

  • Acquire a background spectrum with the sample chamber empty.

  • Acquire the sample spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹ over a range of 4000-400 cm⁻¹.

Mass Spectrometry (MS): Elucidating the Molecular Formula and Fragmentation

Electron Ionization Mass Spectrometry (EI-MS) is a hard ionization technique that provides two crucial pieces of information: the molecular weight of the compound and a characteristic fragmentation pattern that acts as a structural fingerprint.

Interpretation of the Mass Spectrum

The mass spectrum of 2-Bromo-5-chlorobenzoic acid is distinguished by a complex molecular ion region due to the natural isotopic abundances of bromine (⁷⁹Br: ~50.7%, ⁸¹Br: ~49.3%) and chlorine (³⁵Cl: ~75.8%, ³⁷Cl: ~24.2%).[12] This results in a cluster of peaks for the molecular ion (M⁺) and any fragments containing both halogens.

Table 4: Key Ions in the Mass Spectrum of 2-Bromo-5-chlorobenzoic acid

m/z	Ion Identity	Description
234, 236, 238	[M]⁺	Molecular ion cluster. The peak at 234 corresponds to [C₇H₄⁷⁹Br³⁵ClO₂]⁺. The relative intensities of the M, M+2, and M+4 peaks confirm the presence of one Br and one Cl atom.
217, 219, 221	[M-OH]⁺	Loss of a hydroxyl radical (-17 Da).
189, 191, 193	[M-COOH]⁺	Loss of the carboxyl group (-45 Da), forming the C₆H₃BrCl⁺ fragment.[13]
110	[C₆H₃Cl]⁺	Loss of Br and COOH.
75	[C₆H₃]⁺	Benzene ring fragment after loss of all substituents.

Source: Data derived from NIST Chemistry WebBook.[14]

The presence of the molecular ion cluster around m/z 234-238 provides definitive evidence of the compound's molecular formula. The subsequent fragmentation, particularly the loss of the hydroxyl and carboxyl groups, is characteristic of benzoic acids.[13]

Caption: Primary fragmentation pathways for 2-Bromo-5-chlorobenzoic acid in EI-MS.

Experimental Protocol: Electron Ionization (EI-MS)

This protocol describes a general procedure for analyzing a solid, thermally stable organic compound via a direct insertion probe.

• Sample Preparation:

  • Load a small amount of the crystalline sample (typically < 1 mg) into a clean capillary tube.

• Instrument Setup:

  • Ensure the mass spectrometer is tuned and calibrated according to the manufacturer's specifications.

  • Set the ion source to Electron Ionization (EI) mode.

  • The standard electron energy is 70 eV. This energy is high enough to cause reproducible fragmentation while maximizing ionization efficiency.

  • Set the ion source temperature (e.g., 200-250 °C) to ensure volatilization of the sample without thermal degradation.

• Data Acquisition:

  • Insert the direct insertion probe into the vacuum interlock.

  • Once the vacuum is restored, slowly advance the probe tip towards the ion source.

  • Begin acquiring mass spectra over a suitable range (e.g., m/z 40-300).

  • Gently heat the probe according to a programmed temperature ramp (e.g., 25°C to 250°C at 20°C/min). This will cause the sample to sublimate directly into the ion source.

  • Monitor the total ion chromatogram (TIC). The signal will increase as the sample volatilizes and then decrease as the sample is consumed.

  • The final spectrum is typically an average of the scans across the chromatographic peak or the background-subtracted spectrum at the peak maximum.

Conclusion

The combination of NMR, IR, and MS provides a comprehensive and self-validating system for the structural elucidation of 2-Bromo-5-chlorobenzoic acid. While a predictive model for NMR is necessitated by the current lack of public experimental data, the principles are well-founded. The distinct signatures in IR spectroscopy confirm the essential functional groups, and mass spectrometry provides an unambiguous determination of the molecular weight and a fragmentation pattern consistent with the proposed structure. For any researcher or drug development professional working with this compound, adherence to these rigorous analytical practices is the foundation of scientific integrity and successful synthesis programs.

References

• Shimadzu. (n.d.). KBr Pellet Method. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• NIST. (n.d.). 2-Bromo-5-chlorobenzoic acid - Mass spectrum (electron ionization). In NIST Chemistry WebBook. Retrieved from [Link]

• NIST. (n.d.). 2-Bromo-5-chlorobenzoic acid. In NIST Chemistry WebBook. Retrieved from [Link]

• NIST. (n.d.). 2-Bromo-5-chlorobenzoic acid - IR Spectrum. In NIST Chemistry WebBook. Retrieved from [Link]

• PubChem. (n.d.). 2-Bromo-5-chlorobenzoic acid. Retrieved from [Link]

• PubChem. (n.d.). 5-Bromo-2-chlorobenzoic acid. Retrieved from [Link]

• NIST. (n.d.). 5-Bromo-2-chlorobenzoic acid - IR Spectrum. In NIST Chemistry WebBook. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• University of Puget Sound. (n.d.). NMR Chemical Shifts. Retrieved from [Link]

• ICT Prague. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). 4 - Supporting Information. Retrieved from [Link]

• Chemguide. (n.d.). mass spectra - the M+2 peak. Retrieved from [Link]

• PubMed. (2022). Anomalous 1H NMR chemical shift behavior of substituted benzoic acid esters. Retrieved from [Link]

• Semantic Scholar. (2016). Synthesis method of 5-bromo-2-chloro benzoic acid. Retrieved from [Link]

• Oregon State University. (n.d.). 13C NMR Chemical Shifts. Retrieved from [Link]

• SIELC Technologies. (2018). 2-Bromo-5-chlorobenzoic acid. Retrieved from [Link]

• SpectraBase. (n.d.). 2-bromo-5-sulfobenzoic acid - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

Sources

• 1. 2-Bromo-5-chlorobenzoic acid 96 21739-93-5 [sigmaaldrich.com]
• 2. 2-Bromo-5-chlorobenzoic acid | SIELC Technologies [sielc.com]
• 3. Page loading... [wap.guidechem.com]
• 4. 5-Bromo-2-chlorobenzoic acid | C7H4BrClO2 | CID 33127 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. rsc.org [rsc.org]
• 7. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 8. 2-Bromo-5-chlorobenzoic acid | C7H4BrClO2 | CID 89027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 2-Bromo-5-chlorobenzoic acid [webbook.nist.gov]
• 10. uanlch.vscht.cz [uanlch.vscht.cz]
• 11. 2-Bromo-5-chlorobenzoic acid(21739-93-5) IR Spectrum [m.chemicalbook.com]
• 12. chemguide.co.uk [chemguide.co.uk]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. 2-Bromo-5-chlorobenzoic acid [webbook.nist.gov]

An In-depth Technical Guide to the Solubility of 2-Bromo-5-chlorobenzoic Acid in Organic Solvents

This technical guide is intended for researchers, scientists, and drug development professionals, offering a detailed exploration of the solubility of 2-bromo-5-chlorobenzoic acid in various organic solvents. This document delineates the physicochemical properties of the compound, theoretical underpinnings of solubility, and robust experimental protocols for its quantitative determination. In the absence of extensive published quantitative data for 2-bromo-5-chlorobenzoic acid, this guide provides a framework for its determination and leverages data from structurally analogous compounds to inform experimental design and expected outcomes.

Introduction: The Critical Role of Solubility in Scientific Advancement

2-Bromo-5-chlorobenzoic acid is a halogenated aromatic carboxylic acid that serves as a pivotal building block in the synthesis of a wide array of pharmaceutical and agrochemical compounds.[1] Its utility in organic synthesis is largely dictated by its solubility in various organic media, which governs reaction kinetics, product purification, and formulation. A comprehensive understanding of its solubility profile is therefore not merely academic but a cornerstone for process optimization, enabling chemists to make informed decisions on solvent selection for synthesis, crystallization, and formulation.

This guide provides a multi-faceted approach to understanding and determining the solubility of 2-bromo-5-chlorobenzoic acid. It begins with an overview of the compound's key physicochemical properties, which are intrinsic determinants of its solubility. Subsequently, it delves into the theoretical framework of solubility, with a focus on the principle of "like dissolves like" and the application of Hansen Solubility Parameters (HSP) as a predictive tool. The core of this guide is dedicated to detailed, field-proven experimental protocols for the quantitative determination of solubility, including gravimetric, UV-Vis spectroscopic, and titrimetric methods. Finally, it presents available qualitative solubility information for the target compound and quantitative data for structurally similar benzoic acids to provide a practical frame of reference.

Physicochemical Properties of 2-Bromo-5-chlorobenzoic Acid

The solubility of a compound is intrinsically linked to its molecular structure and physical properties. Understanding these characteristics is the first step in predicting and experimentally determining its solubility in various solvents.

Property	Value	Source
Chemical Formula	C₇H₄BrClO₂	[2]
Molecular Weight	235.46 g/mol	[2]
Melting Point	153-157 °C	[3]
Appearance	White to light yellow powder/crystal	[4]
pKa	~2.48 (Predicted)	[5]
Structure

The presence of a carboxylic acid group confers polar characteristics and the capacity for hydrogen bonding, both as a donor (from the hydroxyl proton) and an acceptor (at the carbonyl and hydroxyl oxygens). The aromatic ring is nonpolar, while the bromine and chlorine substituents add to the molecular weight and introduce polarity through their electronegativity. The interplay of these features—the polar carboxylic acid, the nonpolar aromatic ring, and the polar halogen substituents—results in a molecule with a nuanced solubility profile, exhibiting an affinity for a range of organic solvents.

Theoretical Framework for Solubility

The Principle of "Like Dissolves Like"

The adage "like dissolves like" is a fundamental qualitative guideline in solubility prediction. It suggests that substances with similar intermolecular forces are likely to be soluble in one another. For 2-bromo-5-chlorobenzoic acid, this means:

• Polar Solvents: Protic polar solvents, such as alcohols (e.g., methanol, ethanol), are expected to be effective at dissolving 2-bromo-5-chlorobenzoic acid. This is due to their ability to engage in hydrogen bonding with the carboxylic acid group and dipole-dipole interactions with the C-Br and C-Cl bonds. Aprotic polar solvents like acetone, ethyl acetate, dimethyl sulfoxide (DMSO), and dimethylformamide (DMF) can also act as good solvents through dipole-dipole interactions and by accepting hydrogen bonds.

• Nonpolar Solvents: Nonpolar solvents, such as heptane and toluene, are generally expected to be poorer solvents for this compound. While the benzene ring of 2-bromo-5-chlorobenzoic acid has a nonpolar character that can interact favorably with these solvents through London dispersion forces, the polar carboxylic acid and halogen groups will have unfavorable interactions, limiting solubility.

Hansen Solubility Parameters (HSP)

A more quantitative approach to predicting solubility is the use of Hansen Solubility Parameters (HSP). This model posits that the total cohesive energy of a substance can be divided into three components: dispersion forces (δD), polar forces (δP), and hydrogen bonding forces (δH). The principle is that substances with similar HSP values are likely to be miscible.

The distance (Ra) between the HSP of a solute and a solvent in the three-dimensional Hansen space can be calculated using the following equation:

Experimental Determination of Solubility

The following section provides detailed protocols for three common and reliable methods for determining the solubility of a solid compound in an organic solvent. The choice of method depends on the properties of the solute and solvent, the required accuracy, and the available equipment.

General Workflow for Solubility Determination

The experimental determination of solubility generally follows a consistent workflow, irrespective of the specific analytical technique employed for quantification.

Caption: General workflow for the experimental determination of solubility.

Gravimetric Method

This classic and straightforward method relies on the direct measurement of the mass of the solute dissolved in a known mass or volume of the solvent.

Protocol:

• Preparation of Saturated Solution: Add an excess of 2-bromo-5-chlorobenzoic acid to a known volume (e.g., 10 mL) of the chosen organic solvent in a sealed, pre-weighed vial.

• Equilibration: Place the vial in a constant temperature shaker bath for 24-48 hours to ensure equilibrium is reached. The presence of undissolved solid is crucial.

• Phase Separation: Remove the vial from the shaker and allow the undissolved solid to settle. Carefully transfer a known volume (e.g., 5 mL) of the clear supernatant to a pre-weighed, dry evaporating dish using a volumetric pipette.

• Solvent Evaporation: Gently evaporate the solvent in a fume hood, followed by drying the residue in a vacuum oven at a temperature below the melting point of the solute until a constant weight is achieved.

• Calculation:

  • Mass of dissolved solute = (Mass of evaporating dish + residue) - (Mass of empty evaporating dish)

  • Solubility ( g/100 mL) = (Mass of dissolved solute / Volume of supernatant taken) * 100

Causality Behind Experimental Choices:

• Excess Solute: Ensures that the solution is truly saturated and in equilibrium with the solid phase.

• Constant Temperature: Solubility is temperature-dependent, so maintaining a constant temperature is critical for reproducible results.

• Sealed Vial: Prevents solvent evaporation during equilibration, which would alter the concentration.

• Drying to Constant Weight: Guarantees that all the solvent has been removed and only the solute mass is being measured.

UV-Vis Spectroscopic Method

This method is suitable if the solute has a distinct UV-Vis absorbance profile in the chosen solvent and follows the Beer-Lambert law.

Protocol:

• Preparation of Standard Solutions and Calibration Curve:

  • Prepare a stock solution of 2-bromo-5-chlorobenzoic acid of a known concentration in the solvent of interest.

  • Perform serial dilutions to create a series of standard solutions of decreasing concentrations.

  • Measure the absorbance of each standard at the wavelength of maximum absorbance (λmax).

  • Plot a calibration curve of absorbance versus concentration. The curve should be linear with a high correlation coefficient (R² > 0.99).

• Preparation and Analysis of Saturated Solution:

  • Prepare a saturated solution as described in the gravimetric method (steps 1 and 2).

  • After phase separation, carefully withdraw an aliquot of the clear supernatant.

  • Dilute the aliquot with a known volume of the solvent to bring the absorbance within the linear range of the calibration curve.

  • Measure the absorbance of the diluted sample at λmax.

• Calculation:

  • Determine the concentration of the diluted sample from the calibration curve.

  • Solubility (mol/L or g/L) = Concentration of diluted sample * Dilution factor

Causality Behind Experimental Choices:

• Calibration Curve: Essential for converting the measured absorbance of the unknown sample into a concentration.

• λmax: Measuring at the wavelength of maximum absorbance provides the highest sensitivity and minimizes errors.

• Dilution: Saturated solutions often have high concentrations that result in absorbances outside the linear range of the spectrophotometer. Dilution is necessary for accurate quantification.

Titrimetric Method

Given that 2-bromo-5-chlorobenzoic acid is a carboxylic acid, its concentration in a saturated solution can be determined by titration with a standardized strong base.

Protocol:

• Preparation of Saturated Solution: Prepare a saturated solution in the organic solvent as previously described.

• Titration:

  • Accurately transfer a known volume of the clear supernatant to an Erlenmeyer flask.

  • Add a few drops of a suitable indicator (e.g., phenolphthalein, depending on the solvent system).

  • Titrate the solution with a standardized solution of a strong base (e.g., 0.1 M NaOH in a suitable solvent) until the endpoint is reached (persistent color change).

• Calculation:

  • Use the stoichiometry of the acid-base reaction (1:1 for a monoprotic acid) and the volume and concentration of the titrant to calculate the moles of the acid in the aliquot.

  • Solubility (mol/L) = (Moles of base used) / (Volume of supernatant titrated in L)

Causality Behind Experimental Choices:

• Standardized Base: The concentration of the titrant must be accurately known to allow for a precise calculation of the analyte's concentration.

• Indicator: Provides a clear visual indication of the equivalence point of the titration. In some non-aqueous systems, a potentiometric titration may be more accurate.

• Solvent for Titrant: The base should be dissolved in a solvent that is miscible with the solvent used for the saturated solution to ensure a homogeneous titration medium.

Solubility Profile of 2-Bromo-5-chlorobenzoic Acid and Related Compounds

While specific quantitative solubility data for 2-bromo-5-chlorobenzoic acid is not abundant in publicly available literature, qualitative information and data for structurally similar compounds can provide valuable insights.

Qualitative Solubility of 2-Bromo-5-chlorobenzoic Acid

Several sources indicate that 2-bromo-5-chlorobenzoic acid is readily soluble in many organic solvents but has low solubility in water.

Solvent	Type	Reported Solubility
Water	Polar Protic	Insoluble[5]
Ethanol	Polar Protic	Soluble
Methanol	Polar Protic	Soluble
Dichloromethane	Polar Aprotic	Soluble
Acetone	Polar Aprotic	Soluble
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Slightly Soluble[]

Quantitative Solubility of Structurally Similar Compounds

To provide a quantitative frame of reference, the following table presents solubility data for 2-bromobenzoic acid and 3-chlorobenzoic acid in various organic solvents. It is important to note that while these compounds are structurally similar, the presence and position of the halogen substituents will influence the solubility, and these values should be considered as estimates for 2-bromo-5-chlorobenzoic acid.

Compound	Solvent	Temperature (°C)	Solubility ( g/100 mL)	Source
2-Bromobenzoic Acid	Ethanol (95%)	Room Temp.	10	[7]
2-Bromobenzoic Acid	Hot Water	-	Slightly Soluble	[8]
3-Chlorobenzoic Acid	Cold Water	-	~0.035	[9]
3-Chlorobenzoic Acid	Hot Water	-	More Soluble	[9]
3-Chlorobenzoic Acid	Benzene	-	Slightly Soluble	[9]
3-Chlorobenzoic Acid	Alcohol	-	Slightly Soluble	[9]
3-Chlorobenzoic Acid	Ether	-	Slightly Soluble	[9]

Based on this data, it can be inferred that 2-bromo-5-chlorobenzoic acid will likely exhibit good solubility in polar protic solvents like ethanol and limited solubility in water. Its solubility in other organic solvents will be a function of the solvent's polarity and hydrogen bonding capabilities.

Logical Framework for Solvent Selection in Research and Development

The selection of an appropriate solvent is a critical decision at various stages of research and development, from initial synthesis to final formulation. The solubility of 2-bromo-5-chlorobenzoic acid directly impacts these processes.

Caption: Logical relationships between solubility and key R&D stages.

Conclusion

This technical guide has provided a comprehensive overview of the solubility of 2-bromo-5-chlorobenzoic acid in organic solvents, addressing its physicochemical properties, theoretical underpinnings, and detailed experimental protocols for its determination. While quantitative data for the target compound remains sparse, the provided methodologies and comparative data for structurally similar compounds offer a robust framework for researchers to conduct their own solubility studies. A thorough understanding and experimental determination of solubility are indispensable for the effective utilization of 2-bromo-5-chlorobenzoic acid in synthetic chemistry, process development, and pharmaceutical sciences.

References

• Chem-Impex International Inc. (n.d.). 2-Bromo-5-chlorobenzoic acid. Retrieved from [Link]

• PubChem. (n.d.). 2-Bromo-5-chlorobenzoic acid. Retrieved from [Link]

• ChemBK. (n.d.). 2-Bromobenzoic acid. Retrieved from [Link]

• Glindia. (n.d.). 5-Bromo-2-Chlorobenzoic Acid. Retrieved from [Link]

• Journal of Chemical & Engineering Data. (2021). Solubility of 2-Amino-5-chloro-3-methylbenzoic Acid in Ten Pure Solvents and Three Groups of Binary Mixed Solvents at T = 278.15–323.15 K. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). Physical chemical properties benzoic acid aromatic acids.... Retrieved from [Link]

• Hansen, C. M. (n.d.). Hansen Solubility Parameters. Retrieved from [Link]

• IndiaMART. (n.d.). 2 Chloro 5 Bromobenzoic Acid. Retrieved from [Link]

• Journal of Physical and Chemical Reference Data. (2013). IUPAC-NIST Solubility Data Series. 99. Solubility of Benzoic Acid and Substituted Benzoic Acids in Both Neat Organic Solvents and Organic Solvent Mixtures. Retrieved from [Link]

• Journal of Mining Institute. (n.d.). Use of the UNIFAC model in the calculation of physicochemical properties of ecotoxicants for technological and ecoanalytical purposes. Retrieved from [Link]

• PubChem. (n.d.). 3-Chlorobenzoic Acid. Retrieved from [Link]

• Consideration of Hansen Solubility Parameters. Part 2. (n.d.). Retrieved from [Link]

• Molecules. (n.d.). Pencil and Paper Estimation of Hansen Solubility Parameters. Retrieved from [Link]

• Solubility of Things. (n.d.). 3,5-Dichlorobenzoic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Solubility of Benzoic Acid in Six Alcohols within (288.15 to 336.15 K) and Thermodynamic Properties in the Dissolution Process. Retrieved from [Link]

• Polymer Chemistry. (2015). Using Hansen Solubility Parameters to Predict Dispersion of Nano-Particles in Polymeric Films. Retrieved from [Link]

• Abbott, S. (n.d.). Hansen Solubility Parameters (HSP) | Practical Adhesion Science. Retrieved from [Link]

• PubChem. (n.d.). 2-Bromo-5-chlorobenzoic acid. Retrieved from [Link]

• Loba Chemie. (2018). 2-CHLORO-5-BROMO BENZOIC ACID MSDS. Retrieved from [Link]

• Chemistry LibreTexts. (2019). 4.4 Solubility. Retrieved from [Link]

• ResearchGate. (n.d.). Solubility of Benzoic Acid in Mixed Solvents. Retrieved from [Link]

• ResearchGate. (n.d.). Solubility of p ABA in several solvents.... Retrieved from [Link]

• SIELC Technologies. (2018). 2-Bromo-5-chlorobenzoic acid. Retrieved from [Link]

• Cheméo. (n.d.). 2-Bromo-5-methylbenzoic acid. Retrieved from [Link]

• Google Patents. (n.d.). CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid.

Sources

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. 2-Bromo-5-chlorobenzoic acid | C7H4BrClO2 | CID 89027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Bromo-5-chlorobenzoic acid 96 21739-93-5 [sigmaaldrich.com]
• 4. lobachemie.com [lobachemie.com]
• 5. 2-Bromo-5-chlorobenzoic acid CAS#: 21739-93-5 [m.chemicalbook.com]
• 7. 2-Bromobenzoic acid CAS#: 88-65-3 [m.chemicalbook.com]
• 8. chembk.com [chembk.com]
• 9. 3-Chlorobenzoic Acid | C7H5ClO2 | CID 447 - PubChem [pubchem.ncbi.nlm.nih.gov]

2-Bromo-5-chlorobenzoic acid melting point and boiling point

An In-depth Technical Guide to the Physicochemical Properties of 2-Bromo-5-chlorobenzoic Acid

Abstract

This technical guide provides a comprehensive analysis of the melting and boiling points of 2-Bromo-5-chlorobenzoic acid (CAS No. 21739-93-5), a key intermediate in pharmaceutical and fine chemical synthesis. Addressed to researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of values to explore the underlying molecular principles governing these critical physical properties. We delve into the structural and intermolecular forces that define the compound's thermal behavior and present standardized, field-proven protocols for its empirical determination. The guide is structured to provide both theoretical grounding and practical, actionable methodologies, ensuring a thorough understanding for both process development and quality control applications.

Core Physicochemical and Structural Data

2-Bromo-5-chlorobenzoic acid is a disubstituted aromatic carboxylic acid. Its physical state and thermal transition points are direct consequences of its molecular structure. The key quantitative data are summarized below.

Property	Value	Source(s)
CAS Number	21739-93-5	[1]
Molecular Formula	C₇H₄BrClO₂	[2]
Molecular Weight	235.46 g/mol	[1]
Appearance	Solid, crystalline powder
Melting Point	153-157 °C	[1]
Boiling Point	Not experimentally determined; estimated >300 °C	[3][4]

Theoretical Framework: The Molecular Basis for Thermal Properties

The melting and boiling points of a compound are not arbitrary numbers; they are macroscopic manifestations of its molecular structure and the collective strength of intermolecular forces. For 2-Bromo-5-chlorobenzoic acid, several factors are paramount.

Intermolecular Forces

The energy required to transition from a solid to a liquid (melting) or a liquid to a gas (boiling) is primarily used to overcome the forces attracting adjacent molecules. The stronger these forces, the higher the transition temperatures.[7][8]

• Hydrogen Bonding: This is the most significant intermolecular force for this molecule. The carboxylic acid functional group (-COOH) is a potent hydrogen bond donor (the hydroxyl hydrogen) and acceptor (the carbonyl oxygen). In the solid state, molecules of 2-Bromo-5-chlorobenzoic acid typically form stable, hydrogen-bonded dimers, which dramatically increases the energy needed to break apart the crystal lattice, resulting in a high melting point.

• Dipole-Dipole Interactions: The carbon-halogen (C-Br and C-Cl) and carbon-oxygen bonds are polar, creating a net molecular dipole moment. These permanent dipoles cause electrostatic attraction between neighboring molecules, contributing to the overall cohesive energy of the solid and liquid phases.

• Van der Waals Forces (London Dispersion Forces): These forces, arising from temporary fluctuations in electron density, are present in all molecules. For 2-Bromo-5-chlorobenzoic acid, with its relatively large electron cloud (contributed by the benzene ring and heavy halogen atoms), these forces are substantial and increase with molecular size.[7][9]

Caption: Intermolecular forces in 2-Bromo-5-chlorobenzoic acid.

Structural Factors

• Molecular Weight: Larger molecules possess more electrons and a greater surface area, leading to stronger Van der Waals forces and consequently higher melting and boiling points compared to smaller, analogous molecules.[10]

• Molecular Symmetry and Packing: The melting point is highly dependent on how efficiently molecules can pack into a crystal lattice.[9] The planar nature of the benzene ring allows for efficient stacking. The substitution pattern of the bromo, chloro, and carboxylic acid groups influences the overall symmetry, which in turn affects the lattice energy and melting point. A more ordered and tightly packed solid requires more energy to disrupt.

Experimental Determination Protocols

The trustworthiness of physical data relies on robust and reproducible experimental methods. The melting point, in particular, serves as a critical indicator of purity.[11]

Protocol for Melting Point Determination (Capillary Method)

This method provides a sharp, observable transition and is the standard for crystalline organic solids. The observation of a melting point range that is both depressed and broadened is a strong indicator of the presence of impurities.[12][13]

Methodology:

• Sample Preparation: Place a small amount of dry 2-Bromo-5-chlorobenzoic acid onto a clean, dry watch glass. Crush the solid into a fine powder using a spatula.

• Capillary Loading: Take a glass capillary tube (sealed at one end) and tap the open end into the powdered sample until a small amount of solid enters the tube.

• Sample Packing: Invert the tube and tap the sealed end gently on a hard surface to pack the powder tightly into the bottom. Repeat until a column of 2-3 mm of packed solid is achieved.[10][14]

• Apparatus Setup: Place the loaded capillary tube into the sample holder of a melting point apparatus. If using an oil bath, attach the capillary to a thermometer with a small rubber band or wire, ensuring the sample is aligned with the thermometer bulb.[10][14]

• Heating and Observation:

  • Heat the apparatus rapidly to a temperature approximately 15-20 °C below the expected melting point (i.e., to ~135 °C).

  • Reduce the heating rate to a slow, controlled 1-2 °C per minute to ensure thermal equilibrium between the sample and the thermometer.[11]

  • Record the temperature (T₁) at which the first drop of liquid appears.

  • Continue heating slowly and record the temperature (T₂) at which the last crystal of the solid melts completely.[14]

• Reporting: The melting point is reported as the range from T₁ to T₂. For a pure sample of 2-Bromo-5-chlorobenzoic acid, this range should be narrow and fall within the literature value of 153-157 °C.

Caption: Workflow for capillary melting point determination.

Considerations for Boiling Point Determination

Direct boiling point measurement at atmospheric pressure is generally not recommended for this compound due to the high temperatures involved and the risk of thermal decomposition. Should a value be required, vacuum distillation would be the appropriate technique. This involves reducing the pressure of the system, which lowers the temperature at which the compound boils, thereby mitigating the risk of decomposition. The boiling point at the reduced pressure can then be extrapolated to atmospheric pressure using a nomograph.

Conclusion

The melting point of 2-Bromo-5-chlorobenzoic acid, reliably determined to be in the range of 153-157 °C, is a direct consequence of its molecular structure. Potent hydrogen bonding via the carboxylic acid moiety, supplemented by dipole-dipole and significant Van der Waals forces, creates a stable crystal lattice requiring substantial thermal energy to disrupt. While its boiling point is not experimentally established, it is presumed to be high, necessitating specialized techniques like vacuum distillation for any empirical measurement. The protocols and theoretical background provided herein offer a robust framework for the accurate characterization and confident use of this compound in advanced scientific applications.

References

• Melting points and Boiling Points – Introductory Organic Chemistry. Open Oregon Educational Resources. [Link]

• 2-CHLORO-5-BROMO BENZOIC ACID MSDS. Loba Chemie. [Link]

• Boiling & Melting Points - MSU chemistry. Michigan State University Department of Chemistry. [Link]

• experiment (1) determination of melting points. University of Technology, Iraq. [Link]

• 2-Bromo-5-chlorobenzoic acid | C7H4BrClO2 | CID 89027 - PubChem. National Center for Biotechnology Information. [Link]

• Understanding the Melting Point of Benzoic Acid: A Deep Dive - Oreate AI Blog. Oreate AI. [Link]

• Cas 21739-92-4,5-Bromo-2-chlorobenzoic acid - LookChem. LookChem. [Link]

• Melting point of Benzoic Acid - Learner - SSERC. SSERC. [Link]

• 5 Bromo 2 Chlorobenzoic Acid Cas No- 21739-92-4 - Boiling Point: 316 C - Tradeindia. Tradeindia. [Link]

• Determination Of Melting Point Of An Organic Compound - BYJU'S. BYJU'S. [Link]

• 3 Trends That Affect Boiling Points - Master Organic Chemistry. Master Organic Chemistry. [Link]

• Experiment 6 (Melting Point) | PDF - Scribd. Scribd. [Link]

Sources

• 1. 2-Bromo-5-chlorobenzoic acid 96 21739-93-5 [sigmaaldrich.com]
• 2. 2-Bromo-5-chlorobenzoic acid | C7H4BrClO2 | CID 89027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. lobachemie.com [lobachemie.com]
• 5. Cas 21739-92-4,5-Bromo-2-chlorobenzoic acid | lookchem [lookchem.com]
• 6. 5 Bromo 2 Chlorobenzoic Acid Cas No- 21739-92-4 - Boiling Point: 316 C - Boiling Point: 316 C at Best Price in Pune | Avd Pharmaceuticals Private Limited [tradeindia.com]
• 7. 3.3 Melting points and Boiling Points – Introductory Organic Chemistry [openoregon.pressbooks.pub]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Supplemental Topics [www2.chemistry.msu.edu]
• 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 11. sserc.org.uk [sserc.org.uk]
• 12. Understanding the Melting Point of Benzoic Acid: A Deep Dive - Oreate AI Blog [oreateai.com]
• 13. scribd.com [scribd.com]
• 14. byjus.com [byjus.com]

Introduction: The Critical Role of Purity in Synthesis and Development

An In-Depth Technical Guide to the Purity Analysis of 2-Bromo-5-chlorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

2-Bromo-5-chlorobenzoic acid is a key substituted aromatic carboxylic acid, serving as a fundamental building block in the synthesis of a range of high-value chemical entities, particularly in the pharmaceutical industry. Its structural motifs are integral to the development of novel therapeutic agents. The absolute purity of this starting material is not merely a matter of quality control; it is a cornerstone of scientific reproducibility, process efficiency, and, most critically, the safety and efficacy of the final drug product. Impurities, even in trace amounts, can lead to undesirable side reactions, reduced yields, and the generation of potentially toxic byproducts.

This guide, written from the perspective of a senior application scientist, provides a comprehensive overview of the essential analytical techniques for determining the purity of 2-Bromo-5-chlorobenzoic acid. We will move beyond simple procedural lists to explore the underlying principles and the rationale behind methodological choices, empowering researchers to develop robust, self-validating analytical systems.

Understanding the Analyte: Properties and Potential Impurities

A robust analytical strategy begins with a thorough understanding of the target molecule and the impurities likely to be present. The primary source of impurities is the synthetic route used for its preparation. A common method is the electrophilic bromination of 2-chlorobenzoic acid.[1] This reaction's regioselectivity is governed by the directing effects of the existing substituents—the ortho-, para-directing chloro group and the meta-directing carboxylic acid group.[1] While this synergistically favors bromine introduction at the C5 position, it is not perfectly selective and can lead to the formation of isomeric impurities.

Key Physicochemical Properties:

Property	Value	Source
Chemical Formula	C₇H₄BrClO₂	[2][3]
Molecular Weight	235.46 g/mol	[3]
CAS Number	21739-93-5
Appearance	White to off-white solid/powder
Melting Point	153-157 °C

Common Process-Related Impurities:

• Starting Material: Unreacted 2-chlorobenzoic acid.

• Isomeric Impurities: The most significant byproduct is often the undesired positional isomer, 4-bromo-2-chlorobenzoic acid, which can be difficult to separate due to its similar physical properties.[4][5] Other isomers are also possible.

• Reagent Residues: Byproducts from brominating agents, such as succinimide if N-bromosuccinimide (NBS) is used.

• Solvent Residues: Residual solvents from the reaction and purification steps.

Caption: Synthetic route leading to 2-Bromo-5-chlorobenzoic acid and a key isomeric impurity.

Core Analytical Techniques for Purity Assessment

A multi-pronged analytical approach is essential for a comprehensive purity profile. No single technique can provide all the necessary information. Here, we detail the most effective methods.

High-Performance Liquid Chromatography (HPLC)

HPLC, particularly in the reverse-phase mode, is the industry-standard technique for quantifying the purity of organic compounds like 2-Bromo-5-chlorobenzoic acid.[6][7] It excels at separating the main component from its closely related impurities.

Causality Behind the Method: Reverse-phase HPLC is chosen because the analyte is a moderately polar organic molecule. A nonpolar stationary phase (like C18) is used in conjunction with a polar mobile phase. The separation is driven by the differential partitioning of the analyte and its impurities between the two phases. By gradually increasing the organic solvent content in the mobile phase (gradient elution), compounds are eluted in order of increasing hydrophobicity. The carboxylic acid's ionization is suppressed by adding an acid (e.g., phosphoric or formic acid) to the mobile phase, which results in a single, sharp peak and improved retention.[6][8]

Experimental Protocol: Purity by Area Normalization

• System Preparation:

  • HPLC System: Quaternary pump, autosampler, column oven, and UV/Vis or PDA detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

  • Mobile Phase A: 0.1% Phosphoric Acid in Water.[6]

  • Mobile Phase B: Acetonitrile.[6]

  • Ensure all solvents are HPLC grade and degassed.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the 2-Bromo-5-chlorobenzoic acid sample.

  • Dissolve in a suitable diluent (e.g., 10 mL of a 50:50 Acetonitrile:Water mixture) to create a 1 mg/mL stock solution.

  • Further dilute as necessary to fall within the linear range of the detector (e.g., to 0.1 mg/mL).

  • Filter the final solution through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

  • Detector Wavelength: 254 nm (or a wavelength determined by UV scan).

  • Gradient Program:

    • 0-2 min: 30% B

    • 2-15 min: Linear gradient from 30% to 90% B

    • 15-17 min: Hold at 90% B

    • 17.1-20 min: Return to 30% B (re-equilibration).

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity using the area percent method:

    • Purity % = (Area of Main Peak / Total Area of All Peaks) * 100

Self-Validation and Trustworthiness: This protocol is self-validating through the use of a system suitability test (SST) before sample analysis. This involves injecting a standard solution multiple times to check for consistent retention times, peak areas, and theoretical plates, ensuring the system is performing correctly. For Mass-Spec (MS) compatible applications, the phosphoric acid should be replaced with a volatile acid like formic acid.[6][8][9]

Caption: A typical workflow for purity analysis by HPLC.

Gas Chromatography-Mass Spectrometry (GC-MS)

While HPLC is superior for quantitative analysis of the parent compound, GC-MS is invaluable for identifying volatile or semi-volatile impurities and confirming the identity of unknown peaks through mass fragmentation patterns.[2][10]

Causality Behind the Method: 2-Bromo-5-chlorobenzoic acid itself is not sufficiently volatile or thermally stable for direct GC analysis. Therefore, a chemical derivatization step is mandatory. Converting the carboxylic acid to its corresponding methyl ester increases volatility and prevents thermal degradation in the hot GC inlet.[11] The gas chromatograph then separates the components, and the mass spectrometer fragments them, providing a unique "fingerprint" for identification.

Experimental Protocol: Impurity Identification

• Derivatization (Methylation):

  • Accurately weigh ~1 mg of the sample into a vial.

  • Dissolve in a suitable solvent like Toluene or Dichloromethane.

  • Add a methylating agent (e.g., a solution of (Trimethylsilyl)diazomethane or methyl chloroformate) dropwise until a persistent yellow color is observed. Note: Derivatization agents can be hazardous and must be handled with appropriate safety precautions.

  • Quench the reaction with a small amount of acetic acid.

• GC-MS Conditions:

  • GC Column: DB-5ms or similar non-polar capillary column (e.g., 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet Temperature: 250 °C.

  • Oven Program:

    • Initial Temp: 80 °C, hold for 2 min.

    • Ramp: 15 °C/min to 280 °C.

    • Hold: 5 min at 280 °C.

  • MS Transfer Line Temp: 280 °C.

  • Ion Source Temp: 230 °C.

  • Scan Range: 40-400 m/z.

• Data Analysis:

  • Identify the peak for the methylated 2-Bromo-5-chlorobenzoic acid.

  • Compare its mass spectrum with a reference library (e.g., NIST) to confirm identity.[2]

  • Analyze the mass spectra of smaller impurity peaks to propose structures based on their fragmentation patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is an exceptionally powerful tool for unambiguous structure elucidation and can be used for quantitative analysis (qNMR) without requiring a reference standard for every impurity.

Causality Behind the Method: ¹H NMR provides information on the number and environment of protons in the molecule. For 2-Bromo-5-chlorobenzoic acid, the three protons on the aromatic ring will each appear as distinct signals with specific chemical shifts and coupling patterns, confirming the substitution pattern. Any deviation or additional signal indicates an impurity. ¹³C NMR provides complementary information about the carbon skeleton.

Experimental Protocol: Structural Confirmation

• Sample Preparation:

  • Dissolve 5-10 mg of the sample in ~0.7 mL of a deuterated solvent (e.g., Chloroform-d, DMSO-d₆) in an NMR tube.

  • Add a small amount of an internal standard (e.g., tetramethylsilane, TMS) if one is not already present in the solvent.

• Data Acquisition:

  • Acquire ¹H and ¹³C spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Ensure sufficient scans are acquired for good signal-to-noise, especially for ¹³C.

• Data Analysis:

  • ¹H NMR: Confirm the presence of the three expected aromatic proton signals. Their splitting patterns (e.g., doublet, doublet of doublets) and coupling constants will verify the 1,2,4-substitution pattern. Integrate the signals; their ratios should match the expected proton count. Search for any anomalous peaks.

  • ¹³C NMR: Confirm the presence of the expected number of carbon signals, including the carbonyl carbon of the carboxylic acid.

  • Compare the acquired spectra with reference spectra from databases like the Spectral Database for Organic Compounds (SDBS) or PubChem.[10][12]

Melting Point Determination

This classical technique serves as a rapid and straightforward indicator of purity.[7]

Causality Behind the Method: Pure crystalline solids have a sharp, well-defined melting point. The presence of impurities disrupts the crystal lattice, typically causing a depression in the melting point and a broadening of the temperature range over which the substance melts.

Experimental Protocol:

• Load a small amount of the finely powdered, dry sample into a capillary tube.

• Place the tube in a calibrated melting point apparatus.

• Heat the sample slowly (1-2 °C/min) near the expected melting point.

• Record the temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid. This is the melting range.

Data Analysis: Compare the observed melting range to the literature value (153-157 °C). A range that is significantly lower or broader than 2 °C suggests the presence of impurities.

Integrated Analytical Strategy

The most reliable purity assessment comes from an integrated approach that leverages the strengths of each technique.

Technique	Primary Use	Strengths	Limitations
HPLC	Quantitative Purity Assay	High precision and accuracy; separates isomers well.	Requires reference standards for impurity identification.
GC-MS	Impurity Identification	High sensitivity; provides structural information from MS.	Requires derivatization; not suitable for non-volatile impurities.
NMR	Structural Confirmation	Unambiguous structure proof; can quantify without standards (qNMR).	Lower sensitivity than chromatographic methods.
Melting Point	Preliminary Quality Check	Fast, simple, and inexpensive.	Non-specific; only indicates the presence of impurities, not their identity or quantity.

A typical workflow would involve using melting point as an initial screen. HPLC is then used as the primary method for determining the purity percentage. Any significant impurity peaks observed in the HPLC chromatogram can be further investigated and identified using GC-MS (if volatile) and/or by collecting fractions for NMR analysis. NMR is also used on the bulk material to provide absolute confirmation of the main component's structure.

Conclusion

The purity analysis of 2-Bromo-5-chlorobenzoic acid is a multi-faceted process that is critical for its application in research and pharmaceutical development. A robust analytical workflow, built on a foundation of orthogonal techniques like HPLC, GC-MS, and NMR, is essential. By understanding the scientific principles behind each method and the likely impurity profile based on the synthetic route, scientists can confidently establish the quality of this vital chemical intermediate, ensuring the integrity and success of their downstream applications.

References

• SIELC Technologies. (2018). 2-Bromo-5-chlorobenzoic acid.
• Sigma-Aldrich. 2-Bromo-5-chlorobenzoic acid 96%.
• PubChem. 5-Bromo-2-chlorobenzoic acid.
• Sigma-Aldrich. 2-Bromo-5-chlorobenzoic acid 96%.
• SIELC Technologies. Separation of 5-Bromo-2-chlorobenzoic acid on Newcrom R1 HPLC column.
• NIST. 2-Bromo-5-chlorobenzoic acid.
• Supporting Information, J. Org. Chem. 2017, 82, 3781.
• PubChem. 2-Bromo-5-chlorobenzoic acid.
• Benchchem. 5-Bromo-2-chlorobenzoic acid.
• ChemicalBook. 5-Bromo-2-chlorobenzoic acid synthesis.
• EPO. METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS.
• Scribd. Synthesis of 5-Bromo-2-Chloro-Benzoic Acid.
• Patsnap. Preparation method of 5-bromo-2-chlorobenzoic acid.
• Google Patents. The synthetic method of the bromo- 2- chlorobenzoic acids of 5-.
• ECHEMI. How can benzoic acid be tested for purity?.
• ResearchGate. Sensitive GC/MS determination of 15 isomers of chlorobenzoic acids....
• SIELC Technologies. 5-Bromo-2-chlorobenzoic acid.
• AIST. Spectral Database for Organic Compounds, SDBS.

Sources

• 1. 5-Bromo-2-chlorobenzoic acid | 21739-92-4 | Benchchem [benchchem.com]
• 2. 2-Bromo-5-chlorobenzoic acid [webbook.nist.gov]
• 3. 2-Bromo-5-chlorobenzoic acid | C7H4BrClO2 | CID 89027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. data.epo.org [data.epo.org]
• 5. scribd.com [scribd.com]
• 6. 2-Bromo-5-chlorobenzoic acid | SIELC Technologies [sielc.com]
• 7. echemi.com [echemi.com]
• 8. Separation of 5-Bromo-2-chlorobenzoic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. 5-Bromo-2-chlorobenzoic acid | SIELC Technologies [sielc.com]
• 10. 5-Bromo-2-chlorobenzoic acid | C7H4BrClO2 | CID 33127 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. AIST:Spectral Database for Organic Compounds,SDBS [sdbs.db.aist.go.jp]

A Comprehensive Safety and Handling Guide for 2-Bromo-5-chlorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Understanding the Hazard Profile of 2-Bromo-5-chlorobenzoic Acid

2-Bromo-5-chlorobenzoic acid is a versatile building block in organic synthesis, particularly in the development of pharmaceutical compounds. However, its utility is accompanied by a significant hazard profile that necessitates careful handling. The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides a comprehensive overview of its potential risks.

It is crucial to note that different suppliers may emphasize different aspects of the hazard profile, leading to variations in the primary signal word and pictograms on the label. Therefore, a holistic understanding of all potential hazards is essential.

The compound is most acutely classified as Toxic if swallowed (Acute Toxicity, Oral, Category 3), warranting a "Danger" signal word and the skull and crossbones pictogram.[1][2][3] Concurrently, it is also recognized as a skin and eye irritant and may cause respiratory irritation, which corresponds to a "Warning" signal word.[4][5]

GHS Classification Summary

Hazard Class	Category	Hazard Statement	Signal Word	Pictogram
Acute Toxicity, Oral	3	H301: Toxic if swallowed	Danger	💀
Skin Corrosion/Irritation	2	H315: Causes skin irritation	Warning	❗
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation	Warning	❗
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation	Warning	❗
Hazardous to the Aquatic Environment, Acute Hazard	1	H400: Very toxic to aquatic life	Warning	🌳

Toxicological Data and Exposure Routes

A thorough understanding of the toxicological properties of 2-Bromo-5-chlorobenzoic acid is fundamental to implementing effective safety measures. The primary routes of exposure in a laboratory setting are ingestion, skin contact, eye contact, and inhalation of dust particles.

Quantitative Toxicological Data

While comprehensive toxicological data is not available, the following has been reported:

Metric	Value	Species	Source
LD50 (Oral)	300 - 2000 mg/kg	Rat	[6]

The lack of extensive toxicological data underscores the importance of treating this compound with a high degree of caution.[7][8]

Health Effects of Exposure

• Ingestion: Accidental ingestion can be toxic, and immediate medical attention is required.[2][3]

• Skin Contact: Causes skin irritation.[4][5] Prolonged or repeated exposure can lead to dermatitis.

• Eye Contact: Causes serious eye irritation, which can result in redness, pain, and blurred vision.[4][5]

• Inhalation: Inhalation of dust may cause respiratory tract irritation, leading to coughing and shortness of breath.[4][5]

It is important to note that no occupational exposure limits (OELs) have been established for 2-Bromo-5-chlorobenzoic acid.[2][6][7][8] Therefore, exposure should be minimized to the lowest achievable level.

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, combining engineering controls and appropriate PPE, is crucial when handling 2-Bromo-5-chlorobenzoic acid.

Engineering Controls

• Ventilation: Work with this compound should be conducted in a well-ventilated area. A chemical fume hood is highly recommended, especially when handling powders or generating dust.[7][8]

• Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[6][7]

Personal Protective Equipment (PPE)

The selection of PPE should be based on a thorough risk assessment of the specific procedures being performed.

• Eye and Face Protection: Chemical safety goggles are mandatory.[4][6][7][8] A face shield should be worn when there is a risk of splashing or dust generation.

• Skin Protection:

  • Gloves: Chemically resistant gloves, such as nitrile or neoprene, should be worn.[4][6][7] Always inspect gloves for any signs of degradation or perforation before use.

  • Lab Coat: A flame-retardant lab coat should be worn to protect against accidental skin contact.

• Respiratory Protection: If working outside of a fume hood or if dust generation is unavoidable, a NIOSH-approved respirator with a particulate filter (e.g., N95) is necessary.[6][7]

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is paramount to preventing accidental exposure and ensuring the stability of the compound.

Handling Procedures

• Preparation: Before handling, ensure all necessary PPE is donned correctly and that the work area is clean and uncluttered.

• Dispensing: When weighing or transferring the solid, do so in a fume hood to minimize the inhalation of dust. Use a spatula or other appropriate tool to avoid direct contact.

• Solution Preparation: When dissolving the solid, add it slowly to the solvent to avoid splashing.

• Post-Handling: After handling, wash hands thoroughly with soap and water, even if gloves were worn. Clean all equipment and the work area to prevent cross-contamination.

Storage Requirements

• Container: Store in a tightly closed container to prevent moisture absorption and contamination.[4][8]

• Location: Keep in a cool, dry, and well-ventilated area away from direct sunlight.[4][7][8]

• Incompatibilities: Store separately from strong oxidizing agents.[2][6]

Emergency Procedures: A Step-by-Step Guide

In the event of an emergency, a calm and methodical response is critical. The following protocols outline the immediate actions to be taken in case of exposure or a spill.

First-Aid Measures

Diagram: First-Aid Response Workflow

Caption: Workflow for first-aid response to different exposure routes.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2][4]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention if symptoms persist.[2][4][7]

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes.[6][7] Seek medical attention if irritation develops or persists.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4][6][7] Remove contact lenses if present and easy to do. Seek immediate medical attention.

Fire-Fighting Measures

2-Bromo-5-chlorobenzoic acid is a combustible solid.

• Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon dioxide.[4]

• Unsuitable Extinguishing Media: Avoid using a direct stream of water, as it may create dust clouds.[4]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[2]

• Hazardous Combustion Products: Thermal decomposition can produce toxic and corrosive fumes, including carbon monoxide, carbon dioxide, hydrogen chloride, and hydrogen bromide.[7][9]

Accidental Release Measures

Diagram: Spill Cleanup Protocol

Caption: Step-by-step protocol for managing a spill of 2-Bromo-5-chlorobenzoic acid.

• Evacuate and Ventilate: Immediately evacuate unnecessary personnel from the area and ensure adequate ventilation.[4][7]

• Don PPE: Before attempting to clean up the spill, don the appropriate personal protective equipment, including respiratory protection, chemical-resistant gloves, and eye protection.

• Containment: Prevent the spill from spreading and entering drains or waterways.[4][7]

• Cleanup: Carefully sweep or scoop up the spilled solid, avoiding the creation of dust.[2][4] Place the material into a suitable, labeled container for disposal.

• Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

• Disposal: Dispose of the waste material in accordance with local, state, and federal regulations.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Bromo-5-chlorobenzoic acid is provided below for easy reference.

Property	Value
Molecular Formula	C₇H₄BrClO₂
Molecular Weight	235.46 g/mol [1][4][10]
Appearance	White to beige solid[4][6]
Melting Point	153-157 °C[10]
Solubility	Low water solubility[2]

Stability and Reactivity

• Chemical Stability: Stable under normal laboratory conditions.[4][6]

• Conditions to Avoid: Avoid exposure to moisture, direct sunlight, and high temperatures.[4]

• Incompatible Materials: Strong oxidizing agents.[2][6]

• Hazardous Decomposition Products: Under fire conditions, it can decompose to form carbon monoxide, carbon dioxide, hydrogen chloride, and hydrogen bromide.[7][9]

References

• PubChem. 2-Bromo-5-chlorobenzoic acid. [Link]

• Fisher Scientific. (2024, March 30).
• Thermo Fisher Scientific. (2024, March 29).
• Biosynth. (2023, September 21).
• Chemical Label. 2-bromo-5-chlorobenzoic acid.
• TCI EUROPE N.V. (2025, January 30).
• Loba Chemie. (2018, November 27). Material Safety Data Sheet: 2-CHLORO-5-BROMO BENZOIC ACID.
• SD Fine-Chem.

• SD Fine-Chem. 5-BROMO-2-CHLOROBENZOIC ACID (FOR SYNTHESIS)(0-8°C). [Link]

• ECHEMI. (2019, July 15).
• ChemicalBook. (2025, September 20).

• PubChem. 5-Bromo-2-chlorobenzoic acid. [Link]

Sources

• 1. 2-Bromo-5-chlorobenzoic acid | C7H4BrClO2 | CID 89027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. chemical-label.com [chemical-label.com]
• 4. lobachemie.com [lobachemie.com]
• 5. 2-Bromo-5-chlorobenzoic Acid | CymitQuimica [cymitquimica.com]
• 6. fishersci.com [fishersci.com]
• 7. biosynth.com [biosynth.com]
• 8. echemi.com [echemi.com]
• 9. 5-Bromo-2-chlorobenzoic acid - Safety Data Sheet [chemicalbook.com]
• 10. 2-Bromo-5-chlorobenzoic acid 96 21739-93-5 [sigmaaldrich.com]

An In-depth Technical Guide to the Hazards and Toxicity of 2-Bromo-5-chlorobenzoic Acid

Abstract: This technical guide provides a comprehensive toxicological and hazard assessment of 2-Bromo-5-chlorobenzoic acid (CAS No: 21739-92-4), a halogenated aromatic carboxylic acid commonly used as an intermediate in chemical synthesis. This document is intended for researchers, chemists, and professionals in the drug development and chemical manufacturing sectors. It synthesizes available data from safety data sheets and chemical databases to offer insights into its human health and environmental hazards, safe handling protocols, and the scientific rationale behind its toxicological profile.

Introduction and Physicochemical Profile

2-Bromo-5-chlorobenzoic acid is a disubstituted benzoic acid derivative. Its chemical structure, featuring a carboxylic acid group and two different halogen atoms (bromine and chlorine) on the aromatic ring, makes it a versatile building block in organic synthesis. However, these same structural features are key determinants of its toxicological properties. The acidic nature of the carboxyl group, combined with the electron-withdrawing and lipophilic characteristics of the halogens, suggests a potential for biological interaction and cellular disruption.

Before assessing its toxicity, it is crucial to understand its fundamental properties, which are summarized below.

Property	Value	Source
Chemical Formula	C₇H₄BrClO₂	[1][2]
Molecular Weight	235.46 g/mol	[3]
CAS Number	21739-92-4 (for 5-Bromo-2-chlorobenzoic acid isomer)	[1]
Appearance	White to off-white crystalline powder	[3]
Melting Point	154-156 °C

GHS Hazard Identification and Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a standardized framework for communicating the hazards of chemical substances. For 2-Bromo-5-chlorobenzoic acid, the classification is largely consistent across multiple sources, pointing to its primary hazards as an irritant. However, notable discrepancies exist regarding its acute oral and environmental toxicity, which warrants careful consideration by the user.

Hazard Class	GHS Pictogram	Signal Word	Hazard Statement Code	Hazard Statement	Data Consensus
Skin Corrosion/Irritation	GHS07 (Exclamation Mark)	Warning	H315	Causes skin irritation	High [3][4][5]
Serious Eye Damage/Irritation	GHS07 (Exclamation Mark)	Warning	H319	Causes serious eye irritation	High [3][4][5]
STOT - Single Exposure	GHS07 (Exclamation Mark)	Warning	H335	May cause respiratory irritation	High [1][3][5]
Acute Toxicity, Oral	GHS06 (Skull and Crossbones)	Danger	H301	Toxic if swallowed	Variable [6][7]
GHS07 (Exclamation Mark)	Warning	H302	Harmful if swallowed	Variable
Hazardous to the Aquatic Environment	GHS09 (Environment)	Warning	H400 / H411	Very toxic to aquatic life / Toxic to aquatic life with long lasting effects	Variable [6][7][8]

Expert Insight: The variability in acute oral toxicity classification (Category 3 vs. Category 4) is significant. Category 3 ("Toxic") implies a higher degree of hazard than Category 4 ("Harmful"). One safety data sheet reports an oral LD50 in rats of 300-2000 mg/kg, which straddles the boundary and aligns with a Category 4 classification[9]. Conversely, aggregated notifications to the European Chemicals Agency (ECHA) lean towards the more severe Category 3 classification[6]. This discrepancy may arise from different testing conditions, impurities, or data interpretations. For researchers, the most prudent approach is to adopt the more conservative classification (Category 3) for risk assessment and handling procedures. Similarly, conflicting reports on environmental hazards necessitate treating the compound as hazardous to aquatic life until definitive data becomes available[3][6][8].

Toxicological Profile

The toxicological properties of 2-Bromo-5-chlorobenzoic acid have not been fully investigated[8][9]. The available data primarily focuses on its acute irritant effects.

Acute Toxicity

• Oral: As discussed, the classification varies from "Toxic if swallowed" (H301) to "Harmful if swallowed" (H302)[6]. Ingestion is expected to cause irritation to the gastrointestinal tract.

• Dermal: No quantitative data (LD50) is available. However, based on its classification as a skin irritant, systemic absorption through the skin should be considered a potential route of exposure.

• Inhalation: Classified as causing respiratory tract irritation (H335)[3]. Inhalation of dust may lead to coughing, shortness of breath, and irritation of the nose and throat.

Skin and Eye Irritation

The compound is consistently classified as causing skin irritation (H315) and serious eye irritation (H319)[2][3][4].

• Mechanistic Insight: The irritant nature of this compound is multifactorial. The carboxylic acid functional group can disrupt the pH of skin and mucosal surfaces, leading to chemical irritation. Furthermore, the lipophilicity imparted by the halogen atoms can facilitate penetration into the lipid bilayers of cell membranes, causing further damage and eliciting an inflammatory response.

Data Gaps: Mutagenicity, Carcinogenicity, and Reproductive Toxicity

Crucially, there is no available data regarding the germ cell mutagenicity, carcinogenicity, or reproductive toxicity of 2-Bromo-5-chlorobenzoic acid[8][9].

• Significance for Drug Development Professionals: This data gap is a critical consideration. Many halogenated aromatic compounds are known to be "structural alerts" for mutagenicity, as they can be metabolized into reactive electrophilic species that bind to DNA. Without definitive data from a validated assay (e.g., an Ames test), this compound should be handled with a high degree of caution, assuming it has the potential for such effects. Any drug candidate programs utilizing this intermediate would require a full toxicological workup.

Experimental Workflow and Protocols

To address the existing data gaps and confirm classifications, a structured experimental approach is necessary. The diagram below illustrates a typical workflow for assessing the toxicological hazards of a chemical intermediate like 2-Bromo-5-chlorobenzoic acid.

Caption: Toxicological Hazard Assessment Workflow for a Chemical Intermediate.

Protocol: In Vitro Skin Irritation - Reconstructed Human Epidermis (RhE) Test (OECD TG 439)

This protocol provides a validated, non-animal method to assess the skin irritation potential of a chemical.

Principle: The test chemical is applied topically to a three-dimensional reconstructed human epidermis model. The subsequent reduction in cell viability, measured by the enzymatic conversion of MTT [3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] into a blue formazan salt, is used to predict irritation potential.

Methodology:

• Model Preparation: Reconstituted RhE tissue inserts are pre-incubated in maintenance medium for 24 hours at 37°C, 5% CO₂.

• Controls:

  • Negative Control (NC): Phosphate-Buffered Saline (PBS). Applied to tissues to determine the baseline viability (100%).

  • Positive Control (PC): 5% Sodium Dodecyl Sulfate (SDS). A known irritant used to confirm the model responds appropriately.

• Test Substance Application:

  • Remove tissues from the incubator. Moisten the surface with PBS.

  • Apply 25 mg of solid 2-Bromo-5-chlorobenzoic acid evenly onto the tissue surface.

  • Expose the tissues to the test substance for 60 minutes at room temperature.

• Rinsing: After exposure, thoroughly rinse the tissue surface with PBS to remove all residual test chemical.

• Post-Exposure Incubation: Transfer the rinsed tissues to fresh maintenance medium and incubate for 42 hours at 37°C, 5% CO₂.

• MTT Assay:

  • Transfer tissues to a 24-well plate containing MTT medium (1 mg/mL).

  • Incubate for 3 hours at 37°C, 5% CO₂. During this time, viable cells will convert the yellow MTT to a purple-blue formazan precipitate.

• Formazan Extraction: Transfer the tissues to a tube containing isopropanol. Extract the formazan for at least 2 hours with gentle shaking.

• Quantification: Measure the optical density (OD) of the extracted formazan solution using a spectrophotometer (e.g., at 570 nm).

• Data Interpretation:

  • Calculate the percentage cell viability for the test substance relative to the negative control: (% Viability) = (OD_test / OD_NC) * 100.

  • Classification: If the mean % viability is ≤ 50%, the substance is classified as a skin irritant (Category 2).

Trustworthiness through Self-Validation: This protocol is considered self-validating. A valid test requires the negative control to show high viability and the positive control to fall within a statistically defined range of irritation (e.g., <40% viability), confirming the tissue model's integrity and responsiveness.

Safe Handling and Exposure Controls

Given the known irritant properties and unknown long-term effects, stringent safety measures are mandatory.

• Engineering Controls: Always handle 2-Bromo-5-chlorobenzoic acid in a certified chemical fume hood to prevent inhalation of dust[8]. Use local exhaust ventilation where appropriate. Ensure safety showers and eyewash stations are readily accessible[5].

• Personal Protective Equipment (PPE):

  • Hand Protection: Wear chemically resistant gloves (e.g., nitrile) inspected prior to use[2].

  • Eye/Face Protection: Use chemical safety goggles or a face shield[3][10].

  • Skin and Body Protection: Wear a lab coat. For larger quantities, consider additional protective clothing[4].

  • Respiratory Protection: If a fume hood is not available or if dust levels are high, use a NIOSH/MSHA-approved particulate respirator (e.g., N95)[5].

• First Aid Measures:

  • Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention[3].

  • Skin Contact: Immediately wash the affected area gently with plenty of soap and water. If skin irritation persists, get medical advice[3][4].

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do so. Continue rinsing and seek medical attention[2][3].

  • Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical advice[3].

Conclusion

2-Bromo-5-chlorobenzoic acid is a chemical intermediate with well-defined irritant properties affecting the skin, eyes, and respiratory tract. Significant data gaps exist for chronic toxicity endpoints such as mutagenicity and carcinogenicity, which necessitates handling it with a high degree of caution. Furthermore, conflicting data on its acute oral and environmental toxicity require a conservative approach to risk assessment. Professionals in research and drug development must adhere to stringent engineering controls and PPE protocols and should consider the need for further toxicological testing depending on the application and scale of use.

References

• Loba Chemie Pvt. Ltd. (2018). 2-CHLORO-5-BROMO BENZOIC ACID MSDS. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 89027, 2-Bromo-5-chlorobenzoic acid. PubChem. Available at: [Link]

• S D Fine-Chem Limited. (n.d.). 5-BROMO-2-CHLOROBENZOIC ACID Safety Data Sheet. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 33127, 5-Bromo-2-chlorobenzoic acid. PubChem. Available at: [Link]

• Capot Chemical Co., Ltd. (2018). MSDS of 5-Bromo-2-chlorobenzoic acid. Available at: [Link]

Sources

• 1. 5-Bromo-2-chlorobenzoic acid | C7H4BrClO2 | CID 33127 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. capotchem.com [capotchem.com]
• 3. lobachemie.com [lobachemie.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. biosynth.com [biosynth.com]
• 6. 2-Bromo-5-chlorobenzoic acid | C7H4BrClO2 | CID 89027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chemical-label.com [chemical-label.com]
• 8. fishersci.com [fishersci.com]
• 9. fishersci.com [fishersci.com]
• 10. echemi.com [echemi.com]

An In-depth Technical Guide to the Reactivity Profile of 2-Bromo-5-chlorobenzoic Acid

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract: This technical guide provides a comprehensive analysis of the reactivity profile of 2-bromo-5-chlorobenzoic acid, a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1][2] We will delve into the nuanced interplay of the carboxyl, bromo, and chloro substituents that govern its reactivity in key synthetic transformations, including palladium-catalyzed cross-coupling, nucleophilic aromatic substitution, and reactions of the carboxylic acid moiety. This document is intended for researchers, scientists, and professionals in drug development and process chemistry, offering both theoretical insights and practical, field-proven protocols.

Introduction: The Strategic Importance of 2-Bromo-5-chlorobenzoic Acid

2-Bromo-5-chlorobenzoic acid is a halogenated aromatic carboxylic acid of significant interest in modern organic synthesis.[3] Its utility stems from the differential reactivity of the bromo and chloro substituents, and the presence of the carboxylic acid group, which can be leveraged for a variety of chemical modifications.[4] This compound serves as a critical building block for a range of complex molecules, most notably in the synthesis of the SGLT2 inhibitor Dapagliflozin, a widely used anti-diabetic drug.[5] Understanding the distinct reactivity of each functional group is paramount for designing efficient and selective synthetic routes.

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and spectroscopic properties of 2-bromo-5-chlorobenzoic acid is essential for its effective use in research and development.

Property	Value	Source
Molecular Formula	C₇H₄BrClO₂	[6]
Molecular Weight	235.46 g/mol	[7]
CAS Number	21739-93-5	[7]
Appearance	White to off-white crystalline solid	[2]
Melting Point	153-157 °C	[7]
Solubility	Sparingly soluble in water; soluble in organic solvents like ethanol, methanol, and dichloromethane.	[2]
pKa	(No data available from searches)
¹H NMR	(Available)	[8]
¹³C NMR	(Available)	[9]
Mass Spectrum	(Available)	[6][9]
IR Spectrum	(Available)	[9]

Core Reactivity Profile: A Tale of Three Functional Groups

The reactivity of 2-bromo-5-chlorobenzoic acid is dictated by the electronic and steric effects of its three functional groups: the electron-withdrawing carboxylic acid and chloro groups, and the bromo group. The interplay of these substituents creates a nuanced reactivity landscape that can be exploited for selective chemical transformations.

Palladium-Catalyzed Cross-Coupling Reactions: The Suzuki-Miyaura Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful tool for the formation of carbon-carbon bonds and is a cornerstone of modern synthetic chemistry.[10] In the case of 2-bromo-5-chlorobenzoic acid, the differential reactivity of the C-Br and C-Cl bonds allows for selective coupling at the more reactive C-Br position.[11] This is a direct consequence of the lower bond dissociation energy of the C-Br bond compared to the C-Cl bond, which facilitates the initial oxidative addition of the palladium(0) catalyst.[10]

Caption: Generalized workflow for the selective Suzuki-Miyaura coupling of 2-bromo-5-chlorobenzoic acid.

This protocol is a generalized procedure and may require optimization for specific substrates.

• Reaction Setup: To an oven-dried round-bottom flask, add 2-bromo-5-chlorobenzoic acid (1.0 eq.), the desired arylboronic acid (1.2 eq.), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq.) or Pd(dppf)Cl₂ (0.05 eq.), and a base such as K₂CO₃ (2.0 eq.) or Cs₂CO₃ (2.0 eq.).[11]

• Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent and water (e.g., 1,4-dioxane/H₂O, toluene/H₂O, or DMF/H₂O).[11]

• Inert Atmosphere: Purge the flask with an inert gas (argon or nitrogen) for 10-15 minutes.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir until the starting material is consumed, as monitored by TLC or LC-MS.

• Workup: Cool the reaction mixture to room temperature and dilute with water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Nucleophilic Aromatic Substitution (SNAr)

The aromatic ring of 2-bromo-5-chlorobenzoic acid is electron-deficient due to the presence of the electron-withdrawing carboxylic acid and chloro groups. This makes the ring susceptible to nucleophilic aromatic substitution (SNAr), particularly at the positions ortho and para to the activating groups.[12][13] The reaction proceeds via a two-step addition-elimination mechanism involving a resonance-stabilized Meisenheimer complex intermediate.[14] The relative reactivity of the bromo and chloro substituents as leaving groups in SNAr is an important consideration. Generally, the more electronegative halogen (chlorine) is a poorer leaving group than bromine. However, the rate-determining step in SNAr is often the initial nucleophilic attack, which is favored at the most electrophilic carbon.[15] The precise regioselectivity will depend on the specific nucleophile and reaction conditions.

Caption: Simplified mechanism of nucleophilic aromatic substitution on 2-bromo-5-chlorobenzoic acid.

This is a representative protocol and will require adaptation for different nucleophiles.

• Reaction Setup: In a round-bottom flask, dissolve 2-bromo-5-chlorobenzoic acid (1.0 eq.) in a suitable polar aprotic solvent (e.g., DMF, DMSO, or NMP).

• Nucleophile Addition: Add the nucleophile (e.g., an amine, alkoxide, or thiol) (1.1 - 2.0 eq.) and a base if necessary (e.g., K₂CO₃, Et₃N).

• Reaction: Heat the mixture to an appropriate temperature (can range from room temperature to >100 °C) and monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature and pour it into water or an acidic aqueous solution to precipitate the product or facilitate extraction.

• Purification: Collect the solid product by filtration or extract the aqueous layer with an organic solvent. The crude product can be purified by recrystallization or column chromatography.

Reactions of the Carboxylic Acid Group

The carboxylic acid moiety of 2-bromo-5-chlorobenzoic acid undergoes typical reactions of this functional group, including esterification, amidation, and reduction.

Esterification is a fundamental transformation, often employed to protect the carboxylic acid or to modify the solubility and pharmacokinetic properties of a molecule.[16]

• Reaction Setup: Dissolve 2-bromo-5-chlorobenzoic acid (1.0 eq.) in an excess of the desired alcohol (e.g., methanol or ethanol), which serves as both the reactant and the solvent.

• Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid or p-toluenesulfonic acid.

• Reaction: Heat the reaction mixture to reflux and monitor by TLC until the starting material is consumed.

• Workup: Cool the reaction mixture and remove the excess alcohol under reduced pressure. Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst, followed by a wash with brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the ester, which can be further purified by distillation or chromatography if necessary.

Safety and Handling

2-Bromo-5-chlorobenzoic acid is an irritant and should be handled with appropriate personal protective equipment (PPE).[17][18]

• Eye/Face Protection: Wear chemical safety goggles or a face shield.[19]

• Skin Protection: Wear protective gloves and a lab coat.[19]

• Respiratory Protection: Avoid breathing dust. Use in a well-ventilated area or with a respirator if dust is generated.[17][19]

• Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[17][18] Protect from moisture.[17]

• Disposal: Dispose of in accordance with local, state, and federal regulations.[19]

Conclusion

2-Bromo-5-chlorobenzoic acid is a versatile and valuable building block in organic synthesis. Its reactivity is characterized by the selective transformations of its bromo, chloro, and carboxylic acid functionalities. A thorough understanding of its reactivity profile, as outlined in this guide, is crucial for the efficient and strategic design of synthetic routes to a wide range of important molecules in the pharmaceutical and agrochemical industries.

References

• 2-CHLORO-5-BROMO BENZOIC ACID MSDS CAS-No. - Loba Chemie. (2018-11-27). Available at: [Link]

• 2-Bromo-5-chlorobenzoic acid - the NIST WebBook. Available at: [Link]

• 2-Bromo-5-chlorobenzoic acid | C7H4BrClO2 | CID 89027 - PubChem. Available at: [Link]

• CN105622382A - Synthesis method of 5-bromo-2-chloro benzoic acid - Google Patents.

• Suzuki reaction - Wikipedia. Available at: [Link]

• Synthesis of 5-Bromo-2-Chloro-Benzoic Acid | PDF | Hydroxide - Scribd. Available at: [Link]

• WO2023019849 - METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS - WIPO Patentscope. Available at: [Link]

• Suzuki Coupling - Organic Chemistry Portal. Available at: [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism - Master Organic Chemistry. (2018-08-20). Available at: [Link]

• 16.7: Nucleophilic Aromatic Substitution - Chemistry LibreTexts. (2022-09-24). Available at: [Link]

• The Suzuki Reaction - Andrew G Myers Research Group. Available at: [Link]

• The Essential Role of 5-Bromo-2-chlorobenzoic Acid in Modern Pharmaceutical Synthesis. Available at: [Link]

• 2-Bromo-5-chlorobenzoic acid ethyl ester - AOBChem. Available at: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. Available at: [Link]

• Nucleophilic Aromatic Substitution EXPLAINED! - YouTube. (2025-02-26). Available at: [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. (S)-(+) Glycidyl Phthalimide CAS 161596-47-0 I GLindia Chemicals [glindiachemicals.com]
• 3. 2-Bromo-5-chlorobenzoic acid | 21739-93-5 | Benchchem [benchchem.com]
• 4. nbinno.com [nbinno.com]
• 5. nbinno.com [nbinno.com]
• 6. 2-Bromo-5-chlorobenzoic acid [webbook.nist.gov]
• 7. 2-Bromo-5-chlorobenzoic acid 96 21739-93-5 [sigmaaldrich.com]
• 8. 5-Bromo-2-chlorobenzoic acid (21739-92-4) 1H NMR [m.chemicalbook.com]
• 9. 2-Bromo-5-chlorobenzoic acid(21739-93-5) MS spectrum [chemicalbook.com]
• 10. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 11. benchchem.com [benchchem.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. benchchem.com [benchchem.com]
• 15. youtube.com [youtube.com]
• 16. 2-Bromo-5-chlorobenzoic acid methyl ester | 27007-53-0 | FB55230 [biosynth.com]
• 17. lobachemie.com [lobachemie.com]
• 18. fishersci.com [fishersci.com]
• 19. echemi.com [echemi.com]

An In-Depth Technical Guide to 2-Bromo-5-chlorobenzoic Acid: Discovery, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-5-chlorobenzoic acid, a halogenated aromatic carboxylic acid, is a pivotal building block in modern organic synthesis. Its unique substitution pattern, featuring a carboxylic acid group flanked by a bromine and a chlorine atom at positions 2 and 5 respectively, imparts distinct reactivity that makes it an invaluable intermediate in the synthesis of a wide array of complex molecules. This guide provides a comprehensive overview of its historical context, a detailed exploration of its synthetic methodologies, and an in-depth look at its significant applications, particularly in the pharmaceutical industry. While a singular "discovery" of this compound is not documented, its history is intrinsically linked to the development of fundamental reactions in organic chemistry that enabled the synthesis of such polysubstituted aromatic systems.

Physicochemical Properties and Spectroscopic Data

A thorough understanding of the physical and chemical properties of 2-Bromo-5-chlorobenzoic acid is essential for its effective use in research and development.

Property	Value	Reference
CAS Number	21739-93-5	[1]
Molecular Formula	C₇H₄BrClO₂	[2]
Molecular Weight	235.46 g/mol
Appearance	White to off-white crystalline solid	[3]
Melting Point	154-156 °C
Solubility	Sparingly soluble in water; soluble in organic solvents like ethanol, methanol, and dichloromethane.

Spectroscopic Characterization:

• ¹H NMR: The proton NMR spectrum provides key information about the aromatic protons.[2]

• ¹³C NMR: The carbon NMR spectrum reveals the chemical environment of each carbon atom in the molecule.[2]

• Infrared (IR) Spectroscopy: The IR spectrum shows characteristic absorption bands for the carboxylic acid group (O-H and C=O stretching) and the aromatic C-H and C-X (halogen) bonds.[4]

Historical Context: The Dawn of Aromatic Chemistry and Halogenation

The story of 2-Bromo-5-chlorobenzoic acid is not one of a single moment of discovery, but rather an outcome of the systematic development of synthetic methodologies in organic chemistry. Its existence is a testament to the pioneering work on electrophilic aromatic substitution and the manipulation of aromatic systems.

The late 19th and early 20th centuries witnessed the birth of key reactions that laid the groundwork for the synthesis of complex aromatic compounds.[5] The ability to introduce halogens and other functional groups onto a benzene ring with regiocontrol was a significant breakthrough.

Foundational Reactions in Halogenated Benzoic Acid Synthesis

Several named reactions are of historical and practical importance in the synthesis of halogenated benzoic acids and their precursors. Understanding their development provides a logical framework for the evolution of synthetic routes to molecules like 2-Bromo-5-chlorobenzoic acid.

• Sandmeyer Reaction (1884): Discovered by Traugott Sandmeyer, this reaction provides a method to replace a diazonium salt group (derived from an amino group) with a halide, cyanide, or other nucleophiles, using a copper(I) salt as a catalyst.[5] This became a cornerstone for introducing halogens at specific positions on an aromatic ring that might be difficult to achieve through direct halogenation.

• Gattermann Reaction (1890): Ludwig Gattermann modified the Sandmeyer reaction, demonstrating that copper powder could be used instead of a cuprous salt, broadening the scope and utility of diazotization-substitution sequences.[6]

• Ullmann Reaction (1901): Fritz Ullmann's discovery of the copper-catalyzed coupling of two aryl halides was a pivotal moment in the formation of biaryl linkages and later adapted for C-O and C-N bond formation.[1] While not directly a halogenation reaction, it expanded the toolkit for constructing complex aromatic molecules from halogenated precursors.

These reactions, coupled with the growing understanding of electrophilic aromatic substitution, provided chemists with the means to systematically build molecules with specific substitution patterns, paving the way for the eventual synthesis of 2-Bromo-5-chlorobenzoic acid.

Figure 1: Logical relationship of foundational concepts leading to the synthesis of complex aromatic compounds like 2-Bromo-5-chlorobenzoic acid.

Synthetic Methodologies

Several synthetic routes to 2-Bromo-5-chlorobenzoic acid have been developed, each with its own advantages and limitations. The choice of a particular method often depends on the availability of starting materials, desired scale of production, and purity requirements.

Route 1: Electrophilic Bromination of 2-Chlorobenzoic Acid

This is a common and direct approach that leverages the principles of electrophilic aromatic substitution. The chloro and carboxyl groups are both deactivating, but the chloro group is ortho, para-directing, while the carboxyl group is meta-directing. The bromine is directed to the position para to the chlorine atom and meta to the carboxylic acid group.

Figure 2: Workflow for the synthesis of 2-Bromo-5-chlorobenzoic acid via electrophilic bromination.

Experimental Protocol: [3]

• Reaction Setup: In a four-necked flask, add 2-chlorobenzoic acid (0.03 mol), concentrated sulfuric acid (40 mL), and sodium sulfide (0.012 mol).

• Stirring: Stir the mixture at 30 °C for 20 minutes until the solution is clear.

• Addition of Brominating Agent: Add N-bromosuccinimide (NBS) (0.03 mol) to the reaction mixture.

• Reaction: Continue the reaction at 30 °C for 10 minutes.

• Work-up: Slowly pour the reaction mixture into an 80 mL ice-water bath to induce crystallization of the crude product.

• Purification: Collect the crude product by filtration. Recrystallize the solid from a mixture of methanol and water (e.g., 24 mL methanol and 36 mL water) by heating to 60 °C, followed by natural cooling and stirring to promote crystallization.

• Isolation: Filter the purified product, wash with a 40% aqueous methanol solution, and dry at 55 °C for 6 hours.

This method can achieve yields of around 85%.[3]

Route 2: Oxidation of 5-Bromo-2-chlorotoluene

This approach involves the oxidation of the methyl group of 5-bromo-2-chlorotoluene to a carboxylic acid. Strong oxidizing agents like potassium permanganate (KMnO₄) are typically used for this transformation.

Experimental Protocol (Adapted from a similar oxidation): [7][8]

• Reaction Setup: In a round-bottomed flask equipped with a reflux condenser and a stirrer, place potassium permanganate (3.8 moles), water (7 L), and 5-bromo-2-chlorotoluene (1.6 moles).

• Heating: Slowly heat the mixture to boiling with continuous stirring. The reaction is complete when the purple color of the permanganate disappears (typically 3-4 hours).

• Removal of Unreacted Starting Material: If necessary, distill off any unreacted 5-bromo-2-chlorotoluene with water.

• Filtration: While the mixture is still hot, filter it with suction to remove the manganese dioxide precipitate. Wash the filter cake with hot water.

• Isolation of the Product: Combine the filtrates and concentrate the solution. While still hot, cautiously acidify with concentrated hydrochloric acid with constant agitation.

• Purification: Cool the mixture to allow the 2-bromo-5-chlorobenzoic acid to precipitate. Filter the white solid, wash with cold water, and dry. The product can be further purified by recrystallization from a suitable solvent like toluene.

This method can provide good yields, often in the range of 76-78% based on the amount of oxidized starting material.[7]

Route 3: From 5-Bromo-2-aminobenzoic Acid via Diazotization-Chlorination (Sandmeyer-type Reaction)

This synthetic pathway is particularly useful for achieving high regioselectivity and is suitable for industrial-scale production.[9][10][11][12] It involves the conversion of an amino group to a diazonium salt, which is then substituted by a chlorine atom.

Experimental Protocol (General procedure): [10]

• Diazotization: Add the starting material, a 5-bromo-2-aminobenzoic acid derivative (e.g., the ethyl ester), to a solution of hydrochloric acid. Cool the mixture (typically to -5 to 10 °C) and add a solution of sodium nitrite dropwise while maintaining the low temperature. Stir for a short period to ensure complete formation of the diazonium salt.

• Sandmeyer Reaction: In a separate vessel, prepare a solution of a copper(I) chloride in hydrochloric acid. Add the cold diazonium salt solution to the cuprous chloride solution. Nitrogen gas will be evolved.

• Hydrolysis: The resulting ester is then hydrolyzed to the carboxylic acid. This is typically achieved by heating with an aqueous base (e.g., sodium hydroxide), followed by acidification with a strong acid (e.g., hydrochloric acid) to precipitate the final product.

• Isolation and Purification: The precipitated 2-bromo-5-chlorobenzoic acid is collected by filtration, washed with water, and dried.

This multi-step process can achieve high overall yields (around 89.8%) and purity (99.6%).[10]

Comparative Analysis of Synthetic Routes

Synthetic Route	Starting Material	Key Reagents	Typical Yield	Advantages	Disadvantages
Electrophilic Bromination	2-Chlorobenzoic Acid	NBS, H₂SO₄	~85%[3]	Direct, one-pot synthesis.	Potential for isomeric impurities.
Oxidation	5-Bromo-2-chlorotoluene	KMnO₄	~76-78%[7]	Utilizes a readily available starting material.	Use of a strong, potentially hazardous oxidizing agent; requires careful temperature control.
Diazotization-Chlorination	5-Bromo-2-aminobenzoic Acid derivative	NaNO₂, HCl, CuCl	~89.8%[10]	High regioselectivity and purity; suitable for large-scale production.	Multi-step process; involves handling of potentially unstable diazonium salts.
From Salicylic Acid	Salicylic Acid	Bromine, Chlorinating agent	>90% (chlorination step)[6]	Inexpensive starting material; novel route.	Requires high temperatures for chlorination; may use environmentally unfavorable reagents.[6]

Applications in Drug Development and Beyond

2-Bromo-5-chlorobenzoic acid is a crucial intermediate in the synthesis of a variety of biologically active molecules, most notably in the development of pharmaceuticals.

Key Intermediate in the Synthesis of SGLT2 Inhibitors

One of the most significant applications of 2-bromo-5-chlorobenzoic acid is as a starting material for the synthesis of Sodium-Glucose Co-transporter 2 (SGLT2) inhibitors.[12][13] These drugs, such as Dapagliflozin, are a class of oral anti-diabetic medications that work by inhibiting the reabsorption of glucose in the kidneys, thereby lowering blood sugar levels. The synthesis of these complex molecules often involves a Friedel-Crafts acylation reaction utilizing a derivative of 2-bromo-5-chlorobenzoic acid.

Figure 3: Major application areas of 2-Bromo-5-chlorobenzoic acid.

Other Applications

Beyond its role in anti-diabetic drug synthesis, 2-bromo-5-chlorobenzoic acid and its derivatives are utilized in:

• Agrochemicals: It serves as a precursor for the synthesis of certain herbicides and pesticides.

• Material Science: It can be incorporated into specialty polymers and resins to enhance their thermal stability and chemical resistance.

Conclusion

2-Bromo-5-chlorobenzoic acid stands as a testament to the power and elegance of synthetic organic chemistry. While its "discovery" was more of an evolutionary process than a singular event, its importance in modern chemical synthesis is undeniable. The various synthetic routes, from classical electrophilic aromatic substitution to more complex multi-step sequences, offer flexibility to chemists in research and industrial settings. Its critical role as a building block for life-changing medications like SGLT2 inhibitors highlights the profound impact that such a seemingly simple molecule can have on human health. As synthetic methodologies continue to evolve, the utility and applications of 2-bromo-5-chlorobenzoic acid are poised to expand even further.

References

• Ullmann, F.; Bielecki, J. Ueber Synthesen in der Biphenylreihe. Ber. Dtsch. Chem. Ges.1901 , 34 (2), 2174–2185. [Link]

• Zahoor, A. F.; et al. Recent trends in the chemistry of Sandmeyer reaction: a review. J. Iran. Chem. Soc.2022 , 19, 1255–1284. [Link]

• Testbook. Gattermann Reaction: Learn Definition, Mechanism, Applications. [Link]

• Supporting Information for a relevant chemical synthesis. [Link]

• Biological Magnetic Resonance Bank. bmse000332 2-Chlorobenzoic Acid. [Link]

• Google Patents. CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid.

• PubChem. 5-Bromo-2-chlorobenzoic acid. [Link]

• Journal of Chemical Education. A Multistep Synthesis Incorporating a Green Bromination of an Aromatic Ring. [Link]

• European Patent Office. METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS. [Link]

• Google Patents.

• PubMed Central. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. [Link]

• WIPO Patentscope. METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS. [Link]

• Organic Syntheses. o-CHLOROBENZOIC ACID. [Link]

• Eureka | Patsnap. Preparation method of 5-bromo-2-chlorobenzoic acid. [Link]

• Organic Chemistry Portal. Bromoarene synthesis by bromination or substitution. [Link]

• WIPO Patentscope. Preparation method of 5-bromine-2-chloro-benzoic acid serving as hypoglycemic drugsynthesizing raw material. [Link]

• Scribd. Synthesis of 5-Bromo-2-Chloro-Benzoic Acid. [Link]

• ResearchGate. Novel and Practical Industrial Process Scale-Up of 5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid, a Key Intermediate in the Manufacturing of Therapeutic SGLT2 Inhibitors. [Link]

• Semantic Scholar. Synthesis method of 5-bromo-2-chloro benzoic acid. [Link]

• Aromatic Side-Chain Oxidation: o-Chlorobenzoic Acid from o-Chlorotoluene. [Link]

• Fiveable. 11.1 Synthetic strategies. [Link]

• ResearchGate. Synthesis of benzoic acids containing a 1,2,4-oxadiazole ring. [Link]

• ResearchGate. Annulation of 2-chlorobenzoic acid with HCIs. Reaction conditions:... [Link]

• Master Organic Chemistry. Oxidation of aromatic alkanes with KMnO4 to give carboxylic acids. [Link]

• Quora. What happens when toluene and potassium permanganate are mixed? What are some observations of this?. [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. 5-Bromo-2-chlorobenzoic acid | C7H4BrClO2 | CID 33127 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5-Bromo-2-chlorobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 4. CN110002989A - A kind of preparation method of the bromo- 2- chlorobenzoic acid of highly selective 5- - Google Patents [patents.google.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. CN108250060A - The synthetic method of the bromo- 2- chlorobenzoic acids of 5- - Google Patents [patents.google.com]
• 7. orgsyn.org [orgsyn.org]
• 8. Chemistry 210 Experiment 6 [home.miracosta.edu]
• 9. data.epo.org [data.epo.org]
• 10. CN113773194A - Preparation method of 5-bromo-2-chloro-benzoic acid as raw material for hypoglycemic drug synthesis - Google Patents [patents.google.com]
• 11. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 12. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 13. researchgate.net [researchgate.net]

The Synthetic Versatility of 2-Bromo-5-chlorobenzoic Acid: A Technical Guide to Core Derivatives

Abstract

2-Bromo-5-chlorobenzoic acid has emerged as a cornerstone scaffold in modern synthetic chemistry, prized for its differentiated reactivity and strategic importance as a building block for high-value compounds. Its unique substitution pattern—a carboxylic acid for derivatization, a reactive bromine atom for cross-coupling, and a stabilizing chlorine atom—offers a versatile platform for constructing complex molecular architectures. This technical guide provides an in-depth exploration of the key derivatives accessible from this starting material, targeting researchers, chemists, and process development scientists. We will dissect the core synthetic transformations, including amide bond formations, palladium-catalyzed cross-coupling reactions, and the multi-step synthesis of critical pharmaceutical intermediates. Each section combines detailed, field-tested protocols with a discussion of the underlying chemical principles that govern experimental choices, ensuring both practical utility and a deeper mechanistic understanding.

Introduction: The Strategic Value of 2-Bromo-5-chlorobenzoic Acid

2-Bromo-5-chlorobenzoic acid is a halogenated aromatic carboxylic acid that serves as a pivotal intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty materials.[1] The bromine atom at the 2-position is sterically accessible and highly susceptible to palladium-catalyzed cross-coupling reactions, providing a reliable handle for carbon-carbon and carbon-nitrogen bond formation. The chlorine atom at the 5-position modulates the electronic properties of the ring and offers an additional site for potential, albeit less reactive, modification. The carboxylic acid group is a versatile functional handle, readily converted into esters, amides, or acyl chlorides, opening a vast landscape of synthetic possibilities.

This guide focuses on four principal classes of derivatives that highlight the synthetic utility of this scaffold:

• Amide Derivatives via direct coupling of the carboxylic acid.

• N-Aryl and N-Alkyl Derivatives via Buchwald-Hartwig amination.

• Biaryl Derivatives via Suzuki-Miyaura cross-coupling.

• Diaryl-methane Scaffolds , exemplified by the synthesis of a key intermediate for the SGLT2 inhibitor, Dapagliflozin.[2]

We will now proceed to a detailed examination of the synthesis of these core derivatives.

Key Derivative Synthesis and Protocols

Amide Derivatives via HATU-Mediated Coupling

The direct formation of an amide bond from the carboxylic acid is one of the most fundamental transformations of 2-bromo-5-chlorobenzoic acid. While numerous coupling agents exist, HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) has become a reagent of choice due to its high efficiency, rapid reaction times, and ability to minimize side reactions, particularly for sterically demanding or electronically challenging substrates.[3][4]

Causality of Experimental Choices:

• Coupling Reagent (HATU): HATU activates the carboxylic acid by forming a highly reactive OAt-active ester. This intermediate is more susceptible to nucleophilic attack by an amine than the parent carboxylic acid, and the HOAt byproduct is a poor nucleophile, preventing unwanted side reactions.[5]

• Base (DIPEA): A non-nucleophilic hindered base like N,N-Diisopropylethylamine (DIPEA) is essential. Its role is to deprotonate the carboxylic acid to form the carboxylate anion, which initiates the reaction with HATU.[6] Its steric bulk prevents it from competing with the primary or secondary amine as a nucleophile.[4]

• Solvent (DMF): Anhydrous N,N-Dimethylformamide (DMF) is a polar aprotic solvent that effectively dissolves the reactants and intermediates, facilitating a homogeneous reaction environment.[3]

Experimental Protocol: Synthesis of 2-Bromo-5-chloro-N-benzylbenzamide

• Preparation: To a dry 100 mL round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 2-bromo-5-chlorobenzoic acid (2.35 g, 10.0 mmol, 1.0 equiv.).

• Dissolution: Add 40 mL of anhydrous DMF and stir until all solids have dissolved.

• Base Addition: Add DIPEA (3.87 mL, 22.0 mmol, 2.2 equiv.) to the solution and stir for 5 minutes at room temperature.

• Activation: Add HATU (4.18 g, 11.0 mmol, 1.1 equiv.) in a single portion. Stir the mixture for 15 minutes at room temperature to allow for the formation of the active ester.

• Nucleophile Addition: Slowly add benzylamine (1.20 mL, 11.0 mmol, 1.1 equiv.) to the reaction mixture.

• Reaction: Stir the reaction at room temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Work-up: Upon completion, pour the reaction mixture into 200 mL of water. Extract the aqueous layer with ethyl acetate (3 x 75 mL). Combine the organic layers and wash with 1N HCl (2 x 50 mL), followed by saturated sodium bicarbonate solution (2 x 50 mL), and finally with brine (1 x 50 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the pure amide derivative.

N-Aryl and N-Alkyl Derivatives via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[7] This reaction is instrumental for synthesizing aryl amines from aryl halides and has revolutionized drug discovery. The C-Br bond at the 2-position of the 2-bromo-5-chlorobenzoic acid scaffold is an ideal electrophilic partner for this transformation. For this reaction, the carboxylic acid is typically protected as an ester (e.g., methyl or ethyl ester) to prevent interference with the basic reaction conditions.

Causality of Experimental Choices:

• Catalyst System (Palladium Pre-catalyst and Ligand): The choice of ligand is critical and dictates the scope and efficiency of the reaction.[8]

  • For primary amines and electron-rich anilines: Sterically hindered biarylphosphine ligands like XPhos or RuPhos are highly effective. They promote the formation of a monoligated, coordinatively unsaturated Pd(0) species, which is highly active in the oxidative addition step and facilitates the challenging reductive elimination.

  • For secondary amines: Bidentate phosphine ligands like BINAP or dppf are often suitable.

• Base (NaOtBu): A strong, non-nucleophilic base like sodium tert-butoxide is required to deprotonate the amine, forming the active palladium-amido complex that precedes reductive elimination.[9] Weaker bases like Cs₂CO₃ or K₃PO₄ can be used for substrates with base-sensitive functional groups.

• Solvent (Toluene): Anhydrous toluene is a common solvent for Buchwald-Hartwig reactions as it is non-coordinating and has a suitable boiling point for reactions that require heating.

Experimental Protocol: Synthesis of Methyl 5-chloro-2-(phenylamino)benzoate

This protocol assumes the starting material is the methyl ester, which can be easily prepared from the carboxylic acid using standard methods (e.g., SOCl₂ in methanol).

• Preparation: To an oven-dried Schlenk tube, add Pd₂(dba)₃ (92 mg, 0.1 mmol, 2 mol%), RuPhos (187 mg, 0.4 mmol, 8 mol%), and sodium tert-butoxide (673 mg, 7.0 mmol, 1.4 equiv.).

• Reactant Addition: Add methyl 2-bromo-5-chlorobenzoate (1.25 g, 5.0 mmol, 1.0 equiv.).

• Inert Atmosphere: Seal the tube with a septum, and evacuate and backfill with argon three times.

• Solvent and Nucleophile Addition: Add 25 mL of anhydrous toluene, followed by aniline (0.55 mL, 6.0 mmol, 1.2 equiv.) via syringe.

• Reaction: Place the sealed tube in a preheated oil bath at 100 °C and stir for 12-24 hours. Monitor the reaction by TLC or GC-MS.

• Work-up: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite®.

• Purification: Concentrate the filtrate under reduced pressure. Purify the residue by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the desired N-aryl product.

Biaryl Derivatives via Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is arguably the most versatile and widely used palladium-catalyzed cross-coupling method for C-C bond formation.[10] It allows for the coupling of the C-Br bond of the 2-bromo-5-chlorobenzoic acid scaffold with a variety of organoboron reagents, typically arylboronic acids or their esters, to generate biaryl structures. These structures are prevalent in pharmaceuticals and advanced materials.

Causality of Experimental Choices:

• Catalyst (Pd(PPh₃)₄): Tetrakis(triphenylphosphine)palladium(0) is a robust and commercially available catalyst that is effective for a wide range of Suzuki couplings. It serves as a source of the active Pd(0) species required for the catalytic cycle.[10] For more challenging couplings, catalyst systems involving palladium(II) sources like Pd(OAc)₂ with specialized phosphine ligands (e.g., SPhos) can offer higher turnover numbers.[11]

• Base (K₂CO₃ or K₃PO₄): An aqueous base is crucial for the transmetalation step. The base activates the organoboron species by forming a more nucleophilic boronate complex, which facilitates the transfer of the organic group from boron to the palladium center.[12]

• Solvent System (Dioxane/Water): A biphasic solvent system is often employed. The organic solvent (e.g., 1,4-dioxane, toluene, or 2-MeTHF) dissolves the aryl halide and the catalyst, while the aqueous phase dissolves the inorganic base and the boronic acid, bringing all components into proximity for reaction at the interface.[13]

Experimental Protocol: Synthesis of 2'-Bromo-4'-chloro-[1,1'-biphenyl]-2-carboxylic acid

• Preparation: In a round-bottom flask, combine 2-bromo-5-chlorobenzoic acid (2.35 g, 10.0 mmol, 1.0 equiv.), phenylboronic acid (1.46 g, 12.0 mmol, 1.2 equiv.), and potassium carbonate (4.15 g, 30.0 mmol, 3.0 equiv.).

• Catalyst Addition: Add Pd(PPh₃)₄ (578 mg, 0.5 mmol, 5 mol%).

• Solvent Addition: Add a 4:1 mixture of 1,4-dioxane and water (50 mL).

• Inert Atmosphere: Purge the flask with argon or nitrogen for 10-15 minutes.

• Reaction: Heat the mixture to 80-90 °C under an inert atmosphere and stir vigorously for 8-16 hours. Monitor the reaction's progress by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature and dilute with 100 mL of water. Acidify the aqueous solution to pH ~2 with 2N HCl, which will precipitate the carboxylic acid product.

• Purification: Filter the precipitate and wash thoroughly with water. The crude product can be recrystallized from an appropriate solvent system (e.g., ethanol/water) to yield the pure biaryl derivative.

Diaryl-methane Scaffolds: Synthesis of a Dapagliflozin Intermediate

A prominent application of 2-bromo-5-chlorobenzoic acid is in the synthesis of SGLT2 inhibitors like Dapagliflozin. A key intermediate is 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene. Its synthesis involves a two-step sequence starting from 2-bromo-5-chlorobenzoic acid: Friedel-Crafts acylation followed by reduction of the resulting ketone.[14] "One-pot" procedures have been developed to streamline this process.[15]

Causality of Experimental Choices:

• Acyl Chloride Formation: The carboxylic acid is first converted to the more reactive acyl chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride. This is a standard and efficient method to activate the carboxyl group for the subsequent Friedel-Crafts reaction.[16][17]

• Friedel-Crafts Acylation: This classic C-C bond-forming reaction involves the acylation of an electron-rich aromatic ring (phenetole) with the generated acyl chloride. A Lewis acid catalyst, typically aluminum chloride (AlCl₃) or titanium tetrachloride (TiCl₄), is required to activate the acyl chloride by coordinating to the carbonyl oxygen, making the carbonyl carbon highly electrophilic.[18][19] The reaction is directed para to the activating ethoxy group on phenetole.

• Ketone Reduction: The resulting diaryl ketone is reduced to the methylene bridge. While various reducing agents can be used, a common and effective method for this specific substrate is ionic hydrogenation using triethylsilane (Et₃SiH) in the presence of a Lewis acid like TiCl₄ or BF₃·OEt₂. This method is chemoselective for the benzylic ketone and avoids reduction of the aromatic rings.[14][18]

Experimental Protocol: One-Pot Synthesis of 4-Bromo-1-chloro-2-(4-ethoxybenzyl)benzene

• Step 1: Acyl Chloride Formation.

  • In a dry, three-necked flask under nitrogen, suspend 2-bromo-5-chlorobenzoic acid (23.5 g, 100 mmol, 1.0 equiv.) in 150 mL of anhydrous dichloromethane.

  • Add a catalytic amount of DMF (0.2 mL).

  • Cool the suspension to 0 °C and slowly add oxalyl chloride (9.6 mL, 110 mmol, 1.1 equiv.).

  • Allow the mixture to warm to room temperature and stir for 2-3 hours until gas evolution ceases and a clear solution is formed. The resulting solution of 2-bromo-5-chlorobenzoyl chloride is used directly in the next step.[16]

• Step 2: Friedel-Crafts Acylation.

  • In a separate dry flask under nitrogen, dissolve phenetole (12.2 g, 100 mmol, 1.0 equiv.) in 100 mL of anhydrous dichloromethane.

  • Cool this solution to 0 °C.

  • Slowly add anhydrous aluminum chloride (14.7 g, 110 mmol, 1.1 equiv.) portion-wise, keeping the temperature below 5 °C.

  • Add the previously prepared acyl chloride solution dropwise to the phenetole-AlCl₃ mixture over 30-60 minutes, maintaining the temperature at 0 °C.

  • After the addition is complete, stir the reaction at 0-5 °C for an additional 1-2 hours. Monitor by TLC.

• Step 3: Ketone Reduction.

  • Cool the reaction mixture to -10 °C.

  • Slowly and cautiously add triethylsilane (24.0 mL, 150 mmol, 1.5 equiv.).

  • Add titanium tetrachloride (13.7 mL, 125 mmol, 1.25 equiv.) dropwise, ensuring the internal temperature does not exceed 0 °C.

  • After addition, allow the reaction to slowly warm to room temperature and stir for 4-6 hours.

  • Carefully quench the reaction by pouring it slowly into a mixture of ice and 2N HCl.

  • Separate the organic layer, and extract the aqueous layer with dichloromethane. Combine the organic layers, wash with water and brine, dry over Na₂SO₄, and concentrate. The crude product can be purified by crystallization from methanol or ethanol.[14]

Data Presentation and Workflow Visualization

Table 1: Summary of Key Derivatives and Synthetic Methods

Derivative Class	Key Reaction	Reagents & Catalysts	Typical Yield Range	Key Application
Amides	Amide Coupling	HATU, DIPEA, Amine	75-95%	Bioisosteres, Scaffolds
N-Aryl/Alkyl Amines	Buchwald-Hartwig	Pd₂(dba)₃, RuPhos, NaOtBu	70-90%	Medicinal Chemistry Building Blocks
Biaryls	Suzuki-Miyaura	Pd(PPh₃)₄, K₂CO₃, Arylboronic Acid	80-95%	Pharmaceuticals, Materials Science
Diaryl-methanes	Friedel-Crafts / Reduction	SOCl₂, AlCl₃, Et₃SiH, TiCl₄	60-80% (2 steps)	Dapagliflozin Synthesis

Diagrams of Synthetic Workflows and Mechanisms

The following diagrams, generated using DOT language, illustrate the logical flow of the synthetic transformations and the core catalytic cycles.

Caption: Workflow for HATU-mediated amide synthesis.

Caption: Simplified catalytic cycle for Suzuki-Miyaura coupling.

Caption: Synthetic route to a key Dapagliflozin intermediate.

Conclusion

2-Bromo-5-chlorobenzoic acid stands as a testament to the power of strategic halogenation in designing versatile synthetic intermediates. The differentiated reactivity of its functional groups enables chemists to access a diverse array of complex molecules through well-established and reliable synthetic methodologies. From the fundamental formation of amides to the sophisticated construction of biaryl and diaryl-methane frameworks via palladium catalysis and Friedel-Crafts chemistry, this scaffold provides a robust entry point for innovation in pharmaceutical and materials science. The protocols and mechanistic insights provided in this guide are intended to empower researchers to confidently leverage the full synthetic potential of this valuable building block in their own research and development endeavors.

References

• BenchChem. (2025). Application Notes and Protocols for Buchwald-Hartwig Amination of 2-Amino-5-bromo-4-methylpyridine.
• Google Patents. (2014). One-pot synthesis method for 5-bromo-2-chloro-4'-ethoxy diphenylmethane. (CN103570510A).
• American Chemical Society. (2023). New Synthesis of Diarylmethanes, Key Building Blocks for SGLT2 Inhibitors. Org. Process Res. Dev.
• Guidechem. (n.d.). How is (5-bromo-2-chlorophenyl)(4-ethoxyphenyl)methanone prepared?.

• ACS GCI Pharmaceutical Roundtable. (n.d.). Preparation of sec and tert amines by Buchwald-Hartwig Amination. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• Google Patents. (2021).
• BenchChem. (n.d.). 2-Bromo-5-chlorobenzoyl chloride.
• National Center for Biotechnology Information. (n.d.). (5-Bromo-2-chlorophenyl)(4-ethoxyphenyl)methanone. PubChem.
• Arkivoc. (n.d.). A convenient catalyst system for microwave accelerated cross-coupling of a range of aryl boronic acids with aryl chlorides.

• Organic-Chemistry.org. (n.d.). Amine to Amide (Coupling) - HATU. Retrieved from [Link]

• Google Patents. (2015). The preparation method of the bromo-2-of 5-chloro-4 '-ethoxy diphenyl methane. (CN104478670B).
• ResearchGate. (n.d.). (5-Bromo-2-chlorophenyl)(4-ethoxyphenyl)methanone. Acta Crystallographica Section E.

• ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. Retrieved from [Link]

• BenchChem. (2025). Application Notes and Protocols for Amide Bond Formation using Bromo-PEG4-acid with EDC/HATU.
• Eureka | Patsnap. (n.d.). Preparation method of 5-bromo-2-chloro-4 '-ethoxydiphenylmethane.
• BenchChem. (2025). A Comparative Guide to Catalysts for the Suzuki-Miyaura Coupling of 4-Amino-3-bromobenzoic Acid.
• BenchChem. (2025). Application Notes and Protocols for Amide Bond Formation using EDC and HATU.
• Growing Science. (2022).
• Royal Society of Chemistry. (n.d.). Organic & Biomolecular Chemistry.
• Google Patents. (2015). Improved process for the preparation of dapagliflozin. (WO 2015/132803 A2).
• BenchChem. (2025). The Inner Workings of a Peptide Synthesis Powerhouse: A Technical Guide to the HATU Reagent.
• National Institutes of Health. (2024).
• ChemicalBook. (n.d.). 5-Bromo-2-chlorobenzoic acid synthesis.
• EPO. (2024). METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS. (EP4389733A1).
• ChemicalBook. (n.d.). 5-BROMO-2-CHLORO-BENZOYL CHLORIDE synthesis.
• Chem-Impex. (n.d.). 2-Bromo-5-chlorobenzoic acid.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Enabling Suzuki–Miyaura coupling of Lewis-basic arylboronic esters with a nonprecious metal catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. growingscience.com [growingscience.com]
• 7. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 8. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. benchchem.com [benchchem.com]
• 11. BJOC - A convenient catalyst system for microwave accelerated cross-coupling of a range of aryl boronic acids with aryl chlorides [beilstein-journals.org]
• 12. pubs.rsc.org [pubs.rsc.org]
• 13. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 14. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 15. CN103570510A - One-pot synthesis method for 5-bromo-2-chloro-4'-ethoxy diphenylmethane - Google Patents [patents.google.com]
• 16. Page loading... [guidechem.com]
• 17. 5-BROMO-2-CHLORO-BENZOYL CHLORIDE synthesis - chemicalbook [chemicalbook.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. (5-Bromo-2-chloro­phen­yl)(4-ethoxy­phen­yl)methanone - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Sourcing High-Purity 2-Bromo-5-chlorobenzoic Acid for Pharmaceutical Development

This technical guide provides an in-depth analysis for researchers, scientists, and drug development professionals on the procurement and quality assessment of high-purity 2-Bromo-5-chlorobenzoic acid. As a critical starting material in the synthesis of numerous active pharmaceutical ingredients (APIs), the purity and characterization of this compound are paramount to ensure the safety, efficacy, and batch-to-batch consistency of the final drug product. This guide offers a comprehensive overview of commercial suppliers, quality control methodologies, and the regulatory landscape pertinent to this essential chemical intermediate.

The Critical Role of 2-Bromo-5-chlorobenzoic Acid in Modern Drug Discovery

2-Bromo-5-chlorobenzoic acid (CAS No. 21739-93-5) is a halogenated aromatic carboxylic acid that serves as a versatile building block in organic synthesis.[1][2] Its unique substitution pattern makes it a key intermediate in the synthesis of a variety of pharmaceuticals, most notably in the development of anti-inflammatory and analgesic drugs.[1] A prominent example of its application is in the synthesis of Dapagliflozin, a selective sodium-glucose cotransporter-2 (SGLT2) inhibitor used in the treatment of type 2 diabetes.[3] The journey from this starting material to a life-saving medication underscores the necessity of sourcing high-purity grades, as any impurities can carry through the synthetic route, potentially leading to adverse effects or reduced efficacy of the final API.[4]

The presence of unwanted chemicals, even in trace amounts, can significantly impact the safety and performance of pharmaceutical products.[4] Regulatory bodies such as the World Health Organization (WHO) and the International Council for Harmonisation (ICH) have established stringent guidelines for the quality control of starting materials to mitigate these risks.[3] Therefore, a thorough understanding of supplier qualifications and in-house quality verification is not just a matter of good science, but a regulatory imperative.

Comparative Analysis of Commercial Suppliers

Selecting a reliable supplier for 2-Bromo-5-chlorobenzoic acid is a critical first step in the drug development pipeline. The following table provides a comparative overview of several commercial suppliers, with a focus on purity specifications and the analytical techniques they employ for quality control. It is imperative for researchers to request and scrutinize the Certificate of Analysis (CoA) for each batch to verify its suitability for their specific application.

Supplier	Stated Purity	Analytical Method(s) Cited	Availability of CoA
Sigma-Aldrich	≥96%	Not specified on product page, but CoAs are available.	Yes, lot-specific CoAs are available online.[5]
Chem-Impex	≥96% (GC)	Gas Chromatography (GC)	Yes, available upon request.[1]
TCI America	>98.0% (GC)	Gas Chromatography (GC)	Yes, available through distributors.[6][7]
Loba Chemie	98.0% to 102.0% (by titration)	Titration, with specifications for impurities like 2-chlorobenzoic acid.	Yes, available online.[8]
SynThink Research Chemicals	High purity	Provides a comprehensive data package including ¹H-NMR, Mass Spec, HPLC, IR, and TGA with their products.	Yes, a full Certificate of Analysis is provided.[9]
SD Fine-Chem	Min. 98% (By HPLC area Normalization)	High-Performance Liquid Chromatography (HPLC)	Information available upon request.
BLD Pharm	Information available upon request	Provides NMR, HPLC, LC-MS, UPLC & more.	Yes, documentation is available.[10]

In-House Quality Verification: A Protocol for Purity Determination by HPLC

While suppliers provide a Certificate of Analysis, it is a crucial aspect of Good Manufacturing Practice (GMP) to perform in-house verification of the purity of critical starting materials. High-Performance Liquid Chromatography (HPLC) is a robust and widely used technique for this purpose.[11] Below is a detailed, step-by-step methodology for the purity analysis of 2-Bromo-5-chlorobenzoic acid.

Experimental Protocol: HPLC Purity Assay

Objective: To determine the purity of a 2-Bromo-5-chlorobenzoic acid sample and to identify and quantify any potential impurities.

Materials:

• 2-Bromo-5-chlorobenzoic acid sample

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid (or Formic acid for MS-compatible methods)

• Volumetric flasks and pipettes

• HPLC system with a UV detector

• C18 reverse-phase HPLC column (e.g., 4.6 x 250 mm, 5 µm)

Procedure:

• Mobile Phase Preparation:

  • Prepare a mobile phase consisting of a mixture of acetonitrile and water (e.g., 60:40 v/v).

  • Acidify the aqueous portion with a small amount of phosphoric acid (e.g., 0.1%) to suppress the ionization of the carboxylic acid group, which ensures good peak shape.[11][12] For mass spectrometry detection, use formic acid as the modifier.[12]

  • Degas the mobile phase using sonication or vacuum filtration.

• Standard Solution Preparation:

  • Accurately weigh approximately 10 mg of a 2-Bromo-5-chlorobenzoic acid reference standard and dissolve it in the mobile phase in a 100 mL volumetric flask.

  • This will serve as the standard solution for peak identification and quantification.

• Sample Solution Preparation:

  • Accurately weigh approximately 10 mg of the 2-Bromo-5-chlorobenzoic acid sample to be tested and dissolve it in the mobile phase in a 100 mL volumetric flask.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (4.6 x 250 mm, 5 µm)

  • Mobile Phase: Acetonitrile:Water (e.g., 60:40 v/v) with 0.1% Phosphoric Acid

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detector Wavelength: 254 nm (or a wavelength determined by UV scan of the standard)

  • Column Temperature: 30 °C

• Analysis:

  • Inject the standard solution to determine the retention time of the main peak.

  • Inject the sample solution and record the chromatogram.

  • Identify the main peak in the sample chromatogram corresponding to 2-Bromo-5-chlorobenzoic acid.

  • Identify any impurity peaks. Potential impurities could include starting materials like 2-chlorobenzoic acid or isomers such as 4-bromo-2-chlorobenzoic acid.[8][13]

• Purity Calculation:

  • Calculate the percentage purity using the area normalization method:

    • % Purity = (Area of the main peak / Total area of all peaks) x 100

Causality in Experimental Choices:

• Reverse-Phase HPLC: This is the method of choice for separating non-polar to moderately polar compounds like 2-Bromo-5-chlorobenzoic acid. The C18 stationary phase provides excellent retention and resolution.

• Acidified Mobile Phase: The addition of an acid to the mobile phase is crucial to suppress the ionization of the carboxylic acid group of the analyte. In its neutral form, the compound interacts more consistently with the non-polar stationary phase, resulting in a sharp, symmetrical peak.

• UV Detection: The aromatic nature of 2-Bromo-5-chlorobenzoic acid allows for sensitive detection using a UV detector.

Workflow Visualization

Caption: Workflow for HPLC purity analysis of 2-Bromo-5-chlorobenzoic acid.

The Impact of Purity on Drug Synthesis: The Case of Dapagliflozin

The synthesis of Dapagliflozin provides a compelling case study on the importance of starting material purity. 2-Bromo-5-chlorobenzoic acid is a key precursor in the multi-step synthesis of this SGLT2 inhibitor.[3] The initial steps often involve the conversion of the carboxylic acid to an acid chloride, followed by a Friedel-Crafts acylation. Any impurities present in the starting 2-Bromo-5-chlorobenzoic acid can lead to the formation of undesired side products, which can be difficult and costly to remove in subsequent steps.

For instance, the presence of isomeric impurities, such as 4-bromo-2-chlorobenzoic acid, could lead to the formation of a positional isomer of Dapagliflozin, which would have different pharmacological and toxicological properties.[13] The presence of unreacted starting materials like 2-chlorobenzoic acid could also result in the formation of byproducts that complicate the purification of the desired intermediate.[8] Therefore, ensuring the high purity of the initial 2-Bromo-5-chlorobenzoic acid is a critical risk mitigation strategy in the overall drug manufacturing process.

Logical Relationship Diagram

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. 5-Bromo-2-chlorobenzoic acid | 21739-92-4 [chemicalbook.com]
• 3. scribd.com [scribd.com]
• 4. data.epo.org [data.epo.org]
• 5. 2-Bromo-5-chlorobenzoic acid 96 21739-93-5 [sigmaaldrich.com]
• 6. 2-Bromo-5-chlorobenzoic Acid | CymitQuimica [cymitquimica.com]
• 7. calpaclab.com [calpaclab.com]
• 8. Online COA, Online COAs, Certificate of Analysis, Online Certificate of Analysis [lobachemie.com]
• 9. synthinkchemicals.com [synthinkchemicals.com]
• 10. 21739-92-4|5-Bromo-2-chlorobenzoic acid|BLD Pharm [bldpharm.com]
• 11. 5-Bromo-2-chlorobenzoic acid | 21739-92-4 | Benchchem [benchchem.com]
• 12. Separation of 5-Bromo-2-chlorobenzoic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 13. CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid - Google Patents [patents.google.com]

Protocols & Analytical Methods

Synthesis of 5-Bromo-2-chlorobenzoic Acid: An Application Note and Protocol for Drug Development Professionals

Introduction

5-Bromo-2-chlorobenzoic acid is a pivotal intermediate in the synthesis of numerous active pharmaceutical ingredients (APIs), including several modern antidiabetic drugs.[1][2] Its specific substitution pattern is crucial for the efficacy of these therapeutics.[3] This document provides a comprehensive guide to the synthesis of 5-bromo-2-chlorobenzoic acid from 2-chlorobenzoic acid, designed for researchers, scientists, and drug development professionals. We will delve into the mechanistic underpinnings of the reaction, provide a detailed, field-proven protocol, and address critical safety and troubleshooting considerations.

Mechanistic Insights: The Rationale Behind the Synthesis

The synthesis of 5-bromo-2-chlorobenzoic acid from 2-chlorobenzoic acid is a classic example of electrophilic aromatic substitution. The key to this transformation is achieving high regioselectivity to ensure the bromine atom is introduced at the C5 position.[3]

The Role of Substituents in Directing Bromination

The starting material, 2-chlorobenzoic acid, possesses two substituents on the aromatic ring: a chloro group and a carboxylic acid group. These groups exert opposing directing effects:

• Chloro Group (-Cl): The chlorine atom is an ortho-, para-director.[3] Although it is an electron-withdrawing group by induction, it can donate a lone pair of electrons through resonance, stabilizing the intermediate carbocation (arenium ion) when the electrophile attacks the ortho or para positions.

• Carboxylic Acid Group (-COOH): This is a meta-directing and deactivating group.[4] It strongly withdraws electron density from the aromatic ring, making it less reactive towards electrophiles.[4][5]

The desired 5-bromo position is para to the chloro group and meta to the carboxylic acid group. This alignment of directing effects is the primary reason for the high regioselectivity of this reaction.[3]

The Reaction Environment: Overcoming Deactivation

The presence of the electron-withdrawing carboxylic acid and chloro groups deactivates the aromatic ring, making electrophilic substitution challenging under mild conditions. To overcome this, the reaction is typically carried out in a strong acidic medium, such as concentrated sulfuric acid, using a potent brominating agent like N-bromosuccinimide (NBS).[6] The sulfuric acid serves two main purposes:

• Solvent: It provides a highly polar medium to dissolve the reactants.

• Activating Agent: It protonates the brominating agent, generating a more potent electrophile.[7][8]

Experimental Protocol

This protocol is based on established methods for the highly selective synthesis of 5-bromo-2-chlorobenzoic acid.[9][10][11]

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2-Chlorobenzoic Acid	≥98%	e.g., Sigma-Aldrich, Fisher Scientific	Starting material.[12]
N-Bromosuccinimide (NBS)	≥98%	e.g., Sigma-Aldrich, Acros Organics	Brominating agent.[10]
Concentrated Sulfuric Acid	95-98%	e.g., Fisher Scientific, VWR	Solvent and catalyst.
Sodium Sulfide	Anhydrous	e.g., Sigma-Aldrich	Optional catalyst to inhibit side-products.[10][11]
Methanol	ACS Grade	e.g., Fisher Scientific	For recrystallization.
Deionized Water	In-house
Ice	In-house

Equipment

Equipment	Purpose
Four-necked round-bottom flask	Reaction vessel
Mechanical stirrer	To ensure homogenous mixing
Thermometer	To monitor reaction temperature
Dropping funnel	For controlled addition of reagents
Ice bath	For temperature control
Buchner funnel and filter flask	For product isolation
Beakers and Erlenmeyer flasks	General laboratory use
Magnetic stirrer with hotplate	For recrystallization
Fume hood	Essential for safety

Visualizing the Workflow

The following diagram outlines the key stages of the synthesis process.

Caption: Experimental workflow for the synthesis of 5-bromo-2-chlorobenzoic acid.

Step-by-Step Procedure

• Reaction Setup: In a fume hood, equip a 250 mL four-necked round-bottom flask with a mechanical stirrer, a thermometer, and a nitrogen inlet. Charge the flask with 2-chlorobenzoic acid (4.7 g, 0.03 mol) and concentrated sulfuric acid (40 mL).[9]

• Cooling: Begin stirring the mixture and cool the flask in an ice bath to an internal temperature of 0-5 °C.

• Addition of Brominating Agent: Once the desired temperature is reached, slowly add N-bromosuccinimide (5.34 g, 0.03 mol) in small portions over 20-30 minutes, ensuring the temperature does not exceed 10 °C.[9] For enhanced selectivity, a catalytic amount of sodium sulfide (e.g., 0.94 g, 0.012 mol) can be added to the sulfuric acid mixture before the NBS addition to inhibit the formation of the 4-bromo isomer.[9][10]

• Reaction: After the addition is complete, continue stirring the reaction mixture at a controlled temperature (e.g., 30 °C) for a specified time (e.g., 10-60 minutes).[9] The reaction progress can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up and Isolation: Once the reaction is complete, carefully pour the reaction mixture into a beaker containing 80 mL of an ice-water slurry with vigorous stirring.[9] A white precipitate of the crude product will form.

• Filtration: Isolate the crude product by vacuum filtration using a Buchner funnel. Wash the filter cake with copious amounts of cold deionized water to remove residual sulfuric acid.

• Purification: Transfer the crude product to a beaker. For recrystallization, add a mixture of methanol and water (e.g., 24 mL methanol and 36 mL water) and heat to 60 °C with stirring until the solid dissolves.[9] Allow the solution to cool slowly to room temperature and then in an ice bath to maximize crystallization.

• Final Product: Collect the purified white crystals by vacuum filtration, wash with a small amount of cold 40% aqueous methanol, and dry under vacuum at 55 °C for 6 hours.[9]

Results and Discussion

Expected Outcome

Following this protocol should yield 5-bromo-2-chlorobenzoic acid as a white solid.[9]

Parameter	Expected Value	Source
Yield	85-90%	[9][10]
Purity (HPLC)	>99.5%	[10]
Melting Point	154-156 °C	[4][13]

Characterization

The identity and purity of the final product can be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.[14]

Troubleshooting

Issue	Potential Cause	Recommended Solution
Low Yield	Incomplete reaction; loss of product during work-up or recrystallization.	Monitor reaction to completion (TLC/HPLC). Ensure efficient precipitation and careful handling during filtration and recrystallization.
High Impurity Levels	Reaction temperature too high, leading to side products (e.g., 4-bromo isomer).	Maintain strict temperature control during NBS addition. Consider using a catalyst like sodium sulfide to improve selectivity.[10][11]
Product is an oil or fails to crystallize	Impurities present; incorrect solvent ratio for recrystallization.	Wash the crude product thoroughly. Optimize the methanol/water ratio for recrystallization.

Safety Precautions

This synthesis involves hazardous materials and should only be performed by trained personnel in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

• 2-Chlorobenzoic Acid: Causes skin and serious eye irritation.[12][15][16] Avoid contact with skin and eyes and do not breathe dust.[15]

• 5-Bromo-2-chlorobenzoic Acid: Causes skin and serious eye irritation.[7][17][18] May cause respiratory irritation.[7][18] Handle with care, avoiding dust formation.[17]

• N-Bromosuccinimide (NBS): A strong oxidizing agent and lachrymator. Handle with care.

• Concentrated Sulfuric Acid: Highly corrosive. Causes severe skin burns and eye damage. Handle with extreme caution, always adding acid to water, never the reverse.

• Bromine (if used as an alternative): Highly toxic, corrosive, and volatile.[3][19][20] Fatal if inhaled and causes severe skin burns and eye damage.[3][19][20] Extreme caution is required.

Always wear:

• Safety goggles or a face shield.[15][18]

• Chemical-resistant gloves.[15][18]

• A lab coat.[15][18]

Ensure that a safety shower and eyewash station are readily accessible.[18]

Conclusion

The synthesis of 5-bromo-2-chlorobenzoic acid via electrophilic bromination of 2-chlorobenzoic acid is a robust and scalable process. By understanding the underlying chemical principles and adhering to the detailed protocol and safety guidelines presented, researchers can confidently and efficiently produce this vital pharmaceutical intermediate with high yield and purity.

References

• CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid.

• Safety Data Sheet: 2-Chlorobenzoic acid . Carl ROTH. [Link]

• SAFETY DATA SHEET (SDS) Bromine . SEASTAR CHEMICALS. [Link]

• Bromine - SAFETY DATA SHEET . pentachemicals. [Link]

• Safety Data Sheet: Bromine . Carl ROTH. [Link]

• SAFETY DATA SHEET (SDS) - Name of chemical: BROMINE (Br2) . Tata Chemicals. [Link]

• Bromine - Hazardous Substance Fact Sheet . New Jersey Department of Health. [Link]

• 5-Bromo-2-chlorobenzoic acid | C7H4BrClO2 | CID 33127 . PubChem. [Link]

• METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS . European Patent Office. [Link]

• CN113321577A - Preparation method of 5-bromo-2-chlorobenzoic acid.

• 2-Chlorobenzoic Acid | C7H5ClO2 | CID 8374 . PubChem. [Link]

• Formation of Electrophiles . Chemistry LibreTexts. [Link]

• Highly deactivated aromatic compounds were smoothly monobrominated by treatment with N-bromosuccinimide (NBS) in concentrated sulfuric acid . Organic Chemistry Portal. [Link]

• Regioselectivity in Radical Bromination in Organic Chemistry . YouTube. [Link]

• CN110002989A - A kind of preparation method of the bromo- 2- chlorobenzoic acid of highly selective 5-.

• Preparation method of 5-bromo-2-chlorobenzoic acid . Patsnap. [Link]

• 5-Bromo-2-chlorobenzoic acid . NIST WebBook. [Link]

Sources

• 1. Competition of Aromatic Bromination and Nitration in Concentrated Sulfuric Acid [scirp.org]
• 2. CN110002989A - A kind of preparation method of the bromo- 2- chlorobenzoic acid of highly selective 5- - Google Patents [patents.google.com]
• 3. 5-Bromo-2-chlorobenzoic acid | 21739-92-4 | Benchchem [benchchem.com]
• 4. gauthmath.com [gauthmath.com]
• 5. Directing Effects | ChemTalk [chemistrytalk.org]
• 6. Bromoarene synthesis by bromination or substitution [organic-chemistry.org]
• 7. 14.2. Examples of electrophilic aromatic substitution | Organic Chemistry II [courses.lumenlearning.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. organicchemistrytutor.com [organicchemistrytutor.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid - Google Patents [patents.google.com]
• 12. reddit.com [reddit.com]
• 13. atlas.org [atlas.org]
• 14. theses.gla.ac.uk [theses.gla.ac.uk]
• 15. bathinisrinivass.quora.com [bathinisrinivass.quora.com]
• 16. Bromination reactions that use NBS(active/inactive aromatic ring brominationActive/inactive aromatic ring bromination:Bromination reactions that use NBS(2):N-bromo compounds(4):Discussion series on bromination/iodination reactions 4 – Chemia [chemia.manac-inc.co.jp]
• 17. benchchem.com [benchchem.com]
• 18. masterorganicchemistry.com [masterorganicchemistry.com]
• 19. youtube.com [youtube.com]
• 20. Electrophilic aromatic directing groups - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: A One-Pot Synthesis Method for 5-Bromo-2-Chlorobenzoic Acid

Abstract

5-Bromo-2-chlorobenzoic acid is a pivotal intermediate in the synthesis of numerous pharmaceuticals, most notably SGLT2 inhibitors like Dapagliflozin and Empagliflozin, which are instrumental in the management of type 2 diabetes.[1][2][3] This application note details a highly efficient and regioselective one-pot synthesis of 5-bromo-2-chlorobenzoic acid from 2-chlorobenzoic acid. The described protocol leverages an N-bromosuccinimide (NBS) in a sulfuric acid system, incorporating a sulfur-based catalyst to inhibit the formation of isomeric impurities.[4][5] This method offers significant advantages in terms of operational simplicity, high yield, and product purity, making it amenable to both laboratory-scale synthesis and industrial production.

Introduction: The Significance of 5-Bromo-2-Chlorobenzoic Acid and the Merits of One-Pot Synthesis

5-Bromo-2-chlorobenzoic acid serves as a critical building block in organic and medicinal chemistry.[2][6] Its specific substitution pattern is essential for the construction of complex molecular architectures found in active pharmaceutical ingredients (APIs).[2] The burgeoning demand for drugs like Dapagliflozin has propelled the need for scalable and cost-effective synthetic routes to this key intermediate.[1][2]

Traditional multi-step syntheses often suffer from drawbacks such as high costs, the use of hazardous reagents, and the generation of significant waste streams.[3][7] One-pot syntheses, by contrast, offer a more streamlined and sustainable approach by minimizing intermediate isolation and purification steps, thereby reducing solvent consumption and improving overall efficiency.[8] The protocol outlined herein focuses on a one-pot electrophilic bromination of 2-chlorobenzoic acid, a method that has been refined to achieve high regioselectivity and yield.[6]

Reaction Mechanism and the Role of the Catalyst

The core of this synthesis is the electrophilic aromatic substitution of 2-chlorobenzoic acid with N-bromosuccinimide (NBS) in a concentrated sulfuric acid medium.[6] The chloro and carboxylic acid groups are both deactivating and ortho-, para-directing. However, the steric hindrance from the ortho-chloro group and the meta-directing influence of the carboxyl group under strongly acidic conditions favor bromination at the C5 position, which is para to the chlorine atom and meta to the carboxyl group.[6]

A key innovation in this protocol is the addition of a sulfur-containing catalyst, such as sodium sulfide, which acts as an inhibitor to the formation of the primary isomeric impurity, 4-bromo-2-chlorobenzoic acid.[4][5] While the precise mechanism of inhibition is still under investigation, it is postulated that the catalyst may modulate the reactivity of the brominating species or interact with the substrate to enhance the selectivity for the desired C5 bromination.

Figure 1. Simplified workflow of the one-pot synthesis.

Experimental Protocol

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Purity	Supplier
2-Chlorobenzoic Acid	C₇H₅ClO₂	156.57	≥99%	Sigma-Aldrich
N-Bromosuccinimide (NBS)	C₄H₄BrNO₂	177.98	≥99%	Sigma-Aldrich
Concentrated Sulfuric Acid	H₂SO₄	98.08	95-98%	Fisher Scientific
Sodium Sulfide	Na₂S	78.04	≥98%	Acros Organics
Methanol	CH₃OH	32.04	ACS Grade	VWR
Deionized Water	H₂O	18.02	---	In-house

Procedure

• Reaction Setup: In a 250 mL four-necked flask equipped with a mechanical stirrer, thermometer, and a dropping funnel, add 4.7 g (0.03 mol) of 2-chlorobenzoic acid and 40 mL of concentrated sulfuric acid.

• Catalyst Addition: To the stirred solution, carefully add 0.936 g (0.012 mol) of sodium sulfide. Stir the mixture at 30°C for 20 minutes until the solution becomes clear.[9]

• Bromination: Add 5.334 g (0.03 mol) of N-bromosuccinimide (NBS) in portions over 10 minutes, ensuring the temperature is maintained at 30°C. Continue to stir the reaction mixture for an additional 10 minutes at the same temperature.[9]

• Quenching and Crystallization: Slowly pour the reaction mixture into a beaker containing 80 mL of an ice-water bath with vigorous stirring. A white precipitate of the crude product will form.

• Isolation of Crude Product: Collect the crude product by vacuum filtration and wash the filter cake with cold deionized water.

• Recrystallization: Transfer the filter cake to a 250 mL flask. Add 24 mL of methanol and 36 mL of deionized water. Heat the mixture to 60°C until the solid dissolves.[9] Allow the solution to cool naturally to room temperature while stirring to induce crystallization.

• Final Product Isolation and Drying: Filter the recrystallized product, wash the solid with 20 mL of a 40% aqueous methanol solution, and dry the final product in a vacuum oven at 55°C for 6 hours to obtain a white solid.[9]

Results and Discussion

Following this protocol, a typical yield of 5-bromo-2-chlorobenzoic acid is in the range of 85-90%, with a purity exceeding 99.5% as determined by HPLC. The use of a sulfur-based catalyst is crucial for achieving high regioselectivity and minimizing the formation of the 4-bromo isomer.

Table 1: Summary of a Typical Reaction Outcome

Parameter	Value
Starting Material (2-Chlorobenzoic Acid)	4.7 g (0.03 mol)
Yield of 5-Bromo-2-Chlorobenzoic Acid	~6.0 g
Molar Yield	~85%
Purity (HPLC)	≥99.5%
Melting Point	154-156°C

The recrystallization step is effective in removing any unreacted starting material and the small amounts of isomeric impurities that may have formed. The final product is a white crystalline solid.

Safety and Handling Precautions

• Concentrated Sulfuric Acid: Highly corrosive. Handle with extreme care in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

• N-Bromosuccinimide (NBS): Lachrymator and corrosive. Avoid inhalation of dust and contact with skin and eyes.

• Sodium Sulfide: Corrosive and can release toxic hydrogen sulfide gas upon contact with acids. Handle in a fume hood.

• General Precautions: The reaction should be performed in a well-ventilated fume hood. All glassware should be dry before use.

Conclusion

The one-pot synthesis method presented provides a robust and efficient route to high-purity 5-bromo-2-chlorobenzoic acid. The protocol is straightforward, utilizes readily available reagents, and offers a high yield of the desired product. The incorporation of a catalyst to control regioselectivity is a key feature that enhances the industrial applicability of this synthesis. This method is well-suited for researchers and professionals in drug development requiring a reliable source of this important pharmaceutical intermediate.

References

• 5-Bromo-2-Chlorobenzoic Acid Market Report: Trends, Forecast and Competitive Analysis to 2030. (n.d.). Lucintel. Retrieved from [Link]

• CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid. (n.d.). Google Patents.

• 5-Bromo-2-chlorobenzoic Acid: A Key Pharmaceutical Intermediate for Diabetes Treatment. (n.d.). Retrieved from [Link]

• METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS. (n.d.). EPO. Retrieved from [Link]

• CN105622382A - Synthesis method of 5-bromo-2-chloro benzoic acid. (n.d.). Google Patents.
• CN110002989A - A kind of preparation method of the bromo- 2- chlorobenzoic acid of highly selective 5-. (n.d.). Google Patents.
• CN113773194A - Preparation method of 5-bromo-2-chloro-benzoic acid as raw material for hypoglycemic drug synthesis. (n.d.). Google Patents.

• Cas 21739-92-4,5-Bromo-2-chlorobenzoic acid. (n.d.). LookChem. Retrieved from [Link]

Sources

• 1. lucintel.com [lucintel.com]
• 2. nbinno.com [nbinno.com]
• 3. CN113773194A - Preparation method of 5-bromo-2-chloro-benzoic acid as raw material for hypoglycemic drug synthesis - Google Patents [patents.google.com]
• 4. CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid - Google Patents [patents.google.com]
• 5. CN110002989A - A kind of preparation method of the bromo- 2- chlorobenzoic acid of highly selective 5- - Google Patents [patents.google.com]
• 6. 5-Bromo-2-chlorobenzoic acid | 21739-92-4 | Benchchem [benchchem.com]
• 7. data.epo.org [data.epo.org]
• 8. CN105622382A - Synthesis method of 5-bromo-2-chloro benzoic acid - Google Patents [patents.google.com]
• 9. 5-Bromo-2-chlorobenzoic acid synthesis - chemicalbook [chemicalbook.com]

Application Notes: High-Selectivity Synthesis of 5-Bromo-2-chlorobenzoic Acid via Electrophilic Bromination

Abstract

This application note provides a comprehensive guide for the synthesis of 5-bromo-2-chlorobenzoic acid, a pivotal intermediate in the development of pharmaceuticals and agrochemicals. The protocol focuses on the direct electrophilic aromatic substitution (EAS) of 2-chlorobenzoic acid using N-Bromosuccinimide (NBS) in a concentrated sulfuric acid medium. We delve into the underlying reaction mechanism, principles of regioselectivity, and provide a detailed, field-proven experimental protocol designed for high yield and purity. This document is intended for researchers, scientists, and process chemists in the field of organic synthesis and drug development.

Introduction and Significance

5-Bromo-2-chlorobenzoic acid (CAS No. 21739-92-4) is a halogenated aromatic carboxylic acid of significant industrial importance.[1] Its bifunctional nature, featuring both bromine and chlorine substituents, makes it a versatile building block for constructing complex molecular architectures through sequential cross-coupling reactions.[1] Notably, it is a key starting material in the synthesis of Dapagliflozin and other SGLT-2 inhibitors, a class of medications used to treat type-2 diabetes by controlling blood glucose levels.[2][3]

While various synthetic routes exist, including the oxidation of 5-bromo-2-chlorotoluene or the hydrolysis of 5-bromo-2-chlorobenzonitrile, the direct bromination of readily available 2-chlorobenzoic acid remains a widely practiced and economical approach.[1][4] This guide focuses on an optimized protocol that leverages the NBS/sulfuric acid system to achieve high regioselectivity and yield.[5]

The Chemistry of Electrophilic Bromination

The synthesis proceeds via an electrophilic aromatic substitution (EAS) mechanism, a fundamental reaction class in organic chemistry.[6][7]

Reaction Mechanism

The reaction can be dissected into three primary stages:

• Generation of the Electrophile: In a strongly acidic medium like concentrated sulfuric acid, N-bromosuccinimide (NBS) is protonated, generating a highly potent electrophilic bromine species (Br⁺). This activation is crucial as the benzene ring's aromaticity makes it inherently resistant to substitution.[6]

• Nucleophilic Attack and Formation of the Arenium Ion: The π-electron system of the 2-chlorobenzoic acid ring acts as a nucleophile, attacking the electrophilic bromine. This step disrupts the ring's aromaticity and forms a resonance-stabilized carbocation known as an arenium ion or sigma complex.[6]

• Deprotonation and Aromaticity Restoration: A base (such as HSO₄⁻ in the medium) abstracts a proton from the carbon atom bearing the new bromine substituent. This final, rapid step restores the aromatic system and yields the final product, 5-bromo-2-chlorobenzoic acid.[6]

Caption: Mechanism of Electrophilic Aromatic Bromination.

Guiding Regioselectivity

The substitution position on the benzene ring is dictated by the electronic effects of the existing substituents: the chloro (-Cl) group and the carboxylic acid (-COOH) group.

• Carboxylic Acid (-COOH): This is a powerful electron-withdrawing group and is therefore a deactivating, meta -director .[8][9][10]

• Chlorine (-Cl): This is a deactivating group due to its inductive electron withdrawal but is an ortho, para -director due to resonance effects of its lone pairs.[9]

The incoming electrophile (Br⁺) will preferentially substitute at the position that is most electronically favorable and least sterically hindered. In 2-chlorobenzoic acid, the C-5 position is para to the directing chloro group and meta to the directing carboxyl group. This alignment of directing effects makes the C-5 position the most activated site for electrophilic attack, leading to the desired product.

However, a notable side product, 4-bromo-2-chlorobenzoic acid, can form.[5][11] The protocol detailed below includes the use of a catalyst, such as sodium sulfide, which has been shown in patent literature to inhibit the formation of the 4-bromo isomer, thereby increasing the selectivity for the desired 5-bromo product.[3][5]

Experimental Protocol

This protocol is adapted from established and validated methods found in the chemical literature.[5][12]

Materials and Equipment

Reagent/Material	Formula	MW ( g/mol )	CAS No.	Molar Eq.	Quantity
2-Chlorobenzoic Acid	C₇H₅ClO₂	156.57	118-91-2	1.0	4.7 g
N-Bromosuccinimide (NBS)	C₄H₄BrNO₂	177.98	128-08-5	1.0	5.34 g
Concentrated Sulfuric Acid	H₂SO₄	98.08	7664-93-9	-	40 mL
Sodium Sulfide (Catalyst)	Na₂S	78.04	1313-82-2	0.4	0.94 g
Methanol (for Recrystallization)	CH₃OH	32.04	67-56-1	-	~24 mL
Deionized Water	H₂O	18.02	7732-18-5	-	As needed

Equipment: 250 mL four-neck round-bottom flask, mechanical overhead stirrer, thermometer, powder funnel, ice-water bath, Buchner funnel and filtration flask, standard laboratory glassware.

Mandatory Safety Precautions

This procedure involves highly corrosive and toxic materials. A thorough risk assessment must be conducted before commencing any work.

• Personal Protective Equipment (PPE): Always wear safety goggles with side shields, a face shield, acid-resistant gloves (e.g., butyl rubber), and a chemical-resistant lab coat.[13][14]

• Chemical Fume Hood: All steps of this procedure must be performed inside a certified, well-ventilated chemical fume hood.[15]

• Chemical Hazards:

  • Concentrated Sulfuric Acid: Extremely corrosive. Causes severe skin and eye burns. Reacts violently with water. Handle with extreme care.[16]

  • N-Bromosuccinimide (NBS): An irritant and lachrymator. Avoid inhalation of dust and contact with skin.

  • Bromine (Potential Byproduct): Although NBS is used, be aware that elemental bromine is highly toxic, corrosive, and can cause fatal lung damage if inhaled.[13][16][17]

• Emergency Preparedness: Ensure an eyewash station and safety shower are immediately accessible. Have an appropriate spill kit (e.g., sodium bicarbonate for acid neutralization) ready.

Step-by-Step Synthesis Procedure

• Reaction Setup: Assemble a 250 mL four-neck flask with a mechanical stirrer, a thermometer, and a powder funnel. Place the flask in a large ice-water bath.

• Charging Reagents: Carefully add 40 mL of concentrated sulfuric acid to the reaction flask. Begin stirring and allow the acid to cool to between 0-5 °C.

• Once cooled, add 4.7 g (0.03 mol) of 2-chlorobenzoic acid and 0.94 g (0.012 mol) of sodium sulfide to the cold, stirring sulfuric acid.

• Stir the mixture at 30 °C for approximately 20 minutes, or until the solution becomes clear.[12]

• Bromination: Slowly add 5.34 g (0.03 mol) of N-Bromosuccinimide (NBS) in small portions through the powder funnel over 20-30 minutes. CRITICAL: Monitor the temperature closely during the addition and ensure it does not rise above 35 °C. The reaction is exothermic.

• Reaction Completion: After the NBS addition is complete, continue to stir the reaction mixture at 30 °C for an additional 10-20 minutes to ensure the reaction goes to completion.[12]

• Work-up and Isolation: Prepare a beaker containing approximately 80 mL of an ice-water slurry. While stirring the slurry vigorously, slowly and carefully pour the reaction mixture into the ice water. A white solid will precipitate immediately.

• Isolate the crude product by vacuum filtration using a Buchner funnel. Wash the collected solid (the "filter cake") thoroughly with several portions of cold deionized water to remove residual sulfuric acid.

Purification by Recrystallization

• Transfer the crude filter cake to a 250 mL Erlenmeyer flask.

• Add a solvent mixture of 24 mL of methanol and 36 mL of deionized water.[12]

• Gently heat the mixture to 60 °C with stirring. The solid should completely dissolve. If not, add a minimal amount of additional methanol.

• Once dissolved, remove the flask from the heat and allow it to cool slowly to room temperature. Then, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Collect the purified white crystals by vacuum filtration. Wash the crystals with a small amount of cold 40% methanol-water solution.

• Dry the final product in a vacuum oven at 55 °C for 6-12 hours. The expected yield is approximately 85%.[12]

Sources

• 1. Page loading... [guidechem.com]
• 2. scribd.com [scribd.com]
• 3. CN110002989A - A kind of preparation method of the bromo- 2- chlorobenzoic acid of highly selective 5- - Google Patents [patents.google.com]
• 4. CN113321577A - Preparation method of 5-bromo-2-chlorobenzoic acid - Google Patents [patents.google.com]
• 5. CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid - Google Patents [patents.google.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. What is the major product(s) of each of the following reactions?a... | Study Prep in Pearson+ [pearson.com]
• 8. benchchem.com [benchchem.com]
• 9. theses.gla.ac.uk [theses.gla.ac.uk]
• 10. youtube.com [youtube.com]
• 11. data.epo.org [data.epo.org]
• 12. 5-Bromo-2-chlorobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 13. fishersci.com [fishersci.com]
• 14. spectrumchemical.com [spectrumchemical.com]
• 15. fishersci.co.uk [fishersci.co.uk]
• 16. carlroth.com [carlroth.com]
• 17. bg.cpachem.com [bg.cpachem.com]

Application Notes: 2-Bromo-5-chlorobenzoic Acid as a Versatile Scaffold in Modern Drug Discovery

Abstract

2-Bromo-5-chlorobenzoic acid has emerged as a pivotal building block in medicinal chemistry, prized for its unique structural and reactive properties.[1][2] Its di-halogenated aromatic ring, coupled with a carboxylic acid moiety, provides a versatile scaffold for constructing complex molecular architectures. This document provides an in-depth guide for researchers and drug development professionals on the strategic application of 2-Bromo-5-chlorobenzoic acid. We will explore its physicochemical properties, its strategic value in drug design, and provide detailed, field-proven protocols for its use in key synthetic transformations, including palladium-catalyzed cross-coupling reactions that are fundamental to modern pharmaceutical synthesis.

Introduction: The Strategic Value of a Di-Halogenated Building Block

In the landscape of pharmaceutical development, the selection of starting materials is a critical determinant of synthetic efficiency and the ultimate success of a drug discovery campaign. 2-Bromo-5-chlorobenzoic acid is a premier example of a "privileged" scaffold—a molecular framework that can be readily modified to generate a multitude of derivatives for biological screening.[1][3] Its value lies in the orthogonal reactivity of its functional groups. The bromine atom serves as a highly reactive handle for carbon-carbon and carbon-nitrogen bond formation, while the chlorine atom and carboxylic acid group allow for further diversification and tuning of pharmacokinetic properties.

This compound is not merely a theoretical tool; it is a key intermediate in the synthesis of numerous commercial and investigational drugs, most notably in the development of treatments for metabolic diseases, cancer, and inflammatory conditions.[2][3][4] Perhaps its most prominent application is as an essential precursor for Sodium-Glucose Co-transporter 2 (SGLT2) inhibitors like Dapagliflozin and Empagliflozin, which are cornerstone therapies for type 2 diabetes, heart failure, and chronic kidney disease.[4][5][6]

Physicochemical Properties & Safety Profile

A thorough understanding of a building block's physical and chemical properties is essential for safe handling and successful experimental design.

Property	Value	Source
CAS Number	21739-93-5	[7][8]
IUPAC Name	2-Bromo-5-chlorobenzoic acid	[8]
Molecular Formula	C₇H₄BrClO₂	[8][9]
Molecular Weight	235.46 g/mol	[7][9]
Appearance	White to off-white crystalline solid	[2]
Melting Point	154-156 °C	[7]
Solubility	Sparingly soluble in water, more soluble in organic solvents.	[2]

Safety and Handling: 2-Bromo-5-chlorobenzoic acid is classified as a hazardous substance and requires careful handling in a controlled laboratory environment.[9]

• Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[7][9][10][11] It is also toxic if swallowed (H301) and very toxic to aquatic life (H400).[12]

• Precautions: Always handle this compound in a well-ventilated fume hood.[11] Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[7][10] Avoid breathing dust.[10]

• First Aid: In case of eye contact, rinse cautiously with water for several minutes.[10] If on skin, wash with plenty of soap and water.[11] If inhaled, move the person to fresh air.[10][11] Seek medical advice if you feel unwell.[10]

Core Synthetic Strategies & Applications

The utility of 2-Bromo-5-chlorobenzoic acid stems from the distinct reactivity of the C-Br bond, which is more susceptible to oxidative addition by palladium(0) catalysts than the more stable C-Cl bond. This differential reactivity allows for selective functionalization, making it a cornerstone of convergent synthetic strategies.

Below is a generalized workflow illustrating how this building block is typically integrated into a drug discovery pipeline.

Caption: Simplified catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Materials & Reagents:

Reagent	Purpose	Typical Amount
Methyl 2-bromo-5-chlorobenzoate	Substrate	1.0 equiv
Arylboronic Acid	Coupling Partner	1.1 - 1.5 equiv
Pd(dppf)Cl₂ or Pd(PPh₃)₄	Catalyst	1 - 5 mol%
K₂CO₃ or Cs₂CO₃	Base	2.0 - 3.0 equiv
1,4-Dioxane / Water (e.g., 4:1)	Solvent	0.1 - 0.5 M
Argon or Nitrogen	Inert Atmosphere	N/A

Procedure:

• Setup: To an oven-dried round-bottom flask or Schlenk tube, add methyl 2-bromo-5-chlorobenzoate (1.0 equiv), the arylboronic acid (1.2 equiv), and the base (e.g., K₂CO₃, 2.0 equiv).

• Inerting: Seal the flask with a septum and purge with an inert gas (Argon or Nitrogen) for 10-15 minutes. This is critical as the Pd(0) species is oxygen-sensitive.

• Reagent Addition: Under a positive pressure of inert gas, add the palladium catalyst (e.g., Pd(dppf)Cl₂, 3 mol%). Then, add the degassed solvent mixture (e.g., 1,4-dioxane/water 4:1) via syringe.

• Reaction: Place the flask in a preheated oil bath at 80-100 °C. Stir vigorously.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 2-12 hours).

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and wash with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel to afford the desired biaryl product.

Causality Notes:

• Choice of Base: Carbonates are often sufficient and are milder than alkoxides, preserving ester functionalities. [13]Cesium carbonate (Cs₂CO₃) can be more effective for less reactive substrates.

• Solvent System: The aqueous component is crucial for dissolving the inorganic base and facilitating the transmetalation step. [14]* Catalyst Choice: Pd(dppf)Cl₂ is a robust, air-stable precatalyst suitable for a wide range of substrates. For more challenging couplings, specialized ligands like SPhos or XPhos may be required. [15]

Protocol 2: Palladium-Catalyzed Buchwald-Hartwig C-N Amination

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds, a linkage ubiquitous in pharmaceuticals. [16]This reaction allows for the coupling of aryl halides with a vast array of primary and secondary amines.

Principle: Similar to the Suzuki coupling, the mechanism involves the oxidative addition of the aryl bromide to a Pd(0) complex. The amine then coordinates to the palladium center, and after deprotonation by a strong base, reductive elimination forms the C-N bond and regenerates the Pd(0) catalyst. [17]

Caption: Simplified catalytic cycle of the Buchwald-Hartwig amination reaction.

Materials & Reagents:

Reagent	Purpose	Typical Amount
Methyl 2-bromo-5-chlorobenzoate	Substrate	1.0 equiv
Primary or Secondary Amine	Coupling Partner	1.1 - 1.3 equiv
Pd₂(dba)₃	Catalyst Precursor	1 - 2 mol%
Xantphos or RuPhos	Ligand	2 - 5 mol%
Sodium tert-butoxide (NaOtBu)	Base	1.2 - 1.5 equiv
Toluene or Dioxane	Anhydrous Solvent	0.1 - 0.5 M
Argon or Nitrogen	Inert Atmosphere	N/A

Procedure:

• Setup: In a glovebox or under a strong flow of inert gas, add the base (NaOtBu, 1.4 equiv) to an oven-dried Schlenk tube.

• Catalyst Pre-formation (Optional but Recommended): In the same tube, add the palladium precursor (e.g., Pd₂(dba)₃, 1 mol%) and the phosphine ligand (e.g., Xantphos, 2.5 mol%). Add a portion of the anhydrous solvent (e.g., Toluene) and stir for 10 minutes.

• Reagent Addition: To the catalyst mixture, add a solution of methyl 2-bromo-5-chlorobenzoate (1.0 equiv) and the amine (1.2 equiv) in the remaining anhydrous solvent.

• Reaction: Seal the tube and heat in a preheated oil bath at 90-110 °C.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 4-24 hours.

• Work-up: Cool the reaction to room temperature. Carefully quench by adding saturated aqueous NH₄Cl solution. Dilute with ethyl acetate and water. Separate the layers, and extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify the crude product by column chromatography on silica gel.

Causality Notes:

• Choice of Base: A strong, non-nucleophilic base like NaOtBu is required to deprotonate the amine-palladium complex. [18]Weaker bases like carbonates are generally ineffective.

• Ligand Selection: The choice of ligand is critical and substrate-dependent. Bulky, electron-rich phosphine ligands (e.g., Buchwald or Hartwig ligands) are essential to promote the reductive elimination step, which is often rate-limiting. [16][19]* Anhydrous Conditions: The reaction is sensitive to moisture, which can deactivate the catalyst and hydrolyze the base. Using anhydrous solvents and inert atmosphere techniques is crucial for high yields. [18]

Conclusion

2-Bromo-5-chlorobenzoic acid is a high-value, versatile building block for modern drug discovery. [2]Its well-defined reactivity allows for the strategic and selective introduction of molecular complexity through robust and scalable synthetic methods like the Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions. The protocols and insights provided herein are intended to empower researchers to effectively harness the potential of this scaffold in the creation of novel therapeutic agents. [4]By understanding the principles behind the reactions and the causality of experimental choices, scientists can accelerate their research and development efforts, paving the way for the next generation of innovative medicines.

References

• 2-CHLORO-5-BROMO BENZOIC ACID MSDS CAS-No. - Loba Chemie. (Loba Chemie)
• 2-Bromo-5-chlorobenzoic acid - Chem-Impex. (Chem-Impex)
• CN108250060A - The synthetic method of the bromo- 2- chlorobenzoic acids of 5- - Google Patents.
• chemical label 2-bromo-5-chlorobenzoic acid. (Unknown Source)
• 5-Bromo-2-Chlorobenzoic Acid - Glindia. (Glindia)
• 5-Bromo-2-chlorobenzoic acid 98 21739-92-4 - Sigma-Aldrich. (Sigma-Aldrich)
• 2-Amino-3-bromo-5-chlorobenzoic acid | 41198-02-1 | Benchchem. (Benchchem)
• 5-Bromo-2-Chlorobenzoic Acid: A Vital Intermediate for SGLT2 Inhibitors. (Unknown Source)
• 5-Bromo-2-chlorobenzoic Acid - SAFETY D
• METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS - EPO. (EPO)
• The Versatility of 2-Bromo-5-chlorobenzo[d]oxazole in Medicinal Chemistry: A Gateway to Novel Therapeutics - Benchchem. (Benchchem)
• 5-Bromo-2-chlorobenzoic acid | C7H4BrClO2 | CID 33127 - PubChem. (PubChem)
• Key Applications of 2-Amino-4-bromo-5-chlorobenzoic Acid in Chemical Industry. (Unknown Source)
• 5-Bromo-2-chlorobenzoic Acid: A Key Pharmaceutical Intermediate for Diabetes Tre
• CN105622382A - Synthesis method of 5-bromo-2-chloro benzoic acid - Google Patents.
• 5-Bromo-2-chlorobenzoic Acid: A Foundation for Advancing Diabetes and Cardiovascular Therapies - NINGBO INNO PHARMCHEM CO.,LTD. (NINGBO INNO PHARMCHEM CO.,LTD.)
• CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid - Google Patents.
• 2-Bromo-5-chlorobenzoic acid | C7H4BrClO2 | CID 89027 - PubChem. (PubChem)
• Buchwald–Hartwig amin
• Buchwald-Hartwig Amination - Chemistry LibreTexts. (Chemistry LibreTexts)
• Application Notes: Suzuki Coupling Protocol for 5-Bromo-2-chlorobenzo[d]thiazole - Benchchem. (Benchchem)
• The Essential Role of 5-Bromo-2-chlorobenzoic Acid in Modern Pharmaceutical Synthesis. (NINGBO INNO PHARMCHEM CO.,LTD.)
• CN113773194A - Preparation method of 5-bromo-2-chloro-benzoic acid as raw material for hypoglycemic drug synthesis - Google Patents.
• Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. (Organic Chemistry Portal)
• Buchwald-Hartwig Amination - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. (ACS GCI Pharmaceutical Roundtable)
• A Comparative Guide to the Kinetic Analysis of Suzuki Coupling with 5-Bromo-2-chlorobenzo[d]thiazole - Benchchem. (Benchchem)
• Suzuki Coupling - Organic Chemistry Portal. (Organic Chemistry Portal)
• An Operationally Simple Aqueous Suzuki–Miyaura Cross-Coupling Reaction for an Undergraduate Organic Chemistry Laboratory | Journal of Chemical Education - ACS Publications.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. (S)-(+) Glycidyl Phthalimide CAS 161596-47-0 I GLindia Chemicals [glindiachemicals.com]
• 3. benchchem.com [benchchem.com]
• 4. nbinno.com [nbinno.com]
• 5. nbinno.com [nbinno.com]
• 6. nbinno.com [nbinno.com]
• 7. 5-Bromo-2-chlorobenzoic acid 98 21739-92-4 [sigmaaldrich.com]
• 8. 2-Bromo-5-chlorobenzoic acid | C7H4BrClO2 | CID 89027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 5-Bromo-2-chlorobenzoic acid | C7H4BrClO2 | CID 33127 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. lobachemie.com [lobachemie.com]
• 11. tcichemicals.com [tcichemicals.com]
• 12. chemical-label.com [chemical-label.com]
• 13. Suzuki Coupling [organic-chemistry.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. benchchem.com [benchchem.com]
• 16. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 19. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]

Application Notes and Protocols: The Strategic Use of 2-Bromo-5-chlorobenzoic Acid in Agrochemical Synthesis

An Application Guide for Researchers

Prepared by: Gemini, Senior Application Scientist

This document provides researchers, chemists, and professionals in the agrochemical sector with a detailed guide on the application of 2-Bromo-5-chlorobenzoic acid. This versatile halogenated aromatic compound serves as a critical building block in the synthesis of novel herbicides, fungicides, and insecticides.[1][2] We will explore the strategic importance of its unique structure and provide a detailed protocol for a core chemical transformation, demonstrating its utility in building complex molecular scaffolds for next-generation crop protection agents.

The Strategic Importance of the 2-Bromo-5-chlorobenzoic Acid Scaffold

2-Bromo-5-chlorobenzoic acid is more than a simple starting material; it is a carefully substituted scaffold designed for synthetic versatility. The value of this molecule in agrochemical discovery is derived from the distinct roles of its three key functional components: the carboxylic acid, the bromine atom, and the chlorine atom.

• Carboxylic Acid Group: This is the primary reactive site for building out the molecular backbone. It can be readily converted into a wide range of functional groups, most notably amides, esters, and ketones. This conversion is often the first step in linking the benzoic acid core to other key fragments of the target agrochemical.

• Ortho-Bromine Atom: The bromine atom, positioned ortho to the carboxylic acid, is a crucial "synthetic handle." Its high reactivity in metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) allows for the strategic introduction of new carbon-carbon or carbon-heteroatom bonds. This enables the systematic modification of the molecule's structure to fine-tune its biological activity—a process central to structure-activity relationship (SAR) studies.

• Meta-Chlorine Atom: The chlorine atom contributes to the overall electronic properties of the ring and enhances the metabolic stability of the final molecule in the field. While it can also participate in certain coupling reactions, it is generally less reactive than bromine, allowing for selective functionalization at the ortho position.[3] This differential reactivity is a key tool for synthetic chemists.

The specific arrangement of these groups makes 2-Bromo-5-chlorobenzoic acid an ideal starting point for creating diverse libraries of candidate molecules for high-throughput screening in agrochemical development.

Core Synthesis Protocol: Formation of a Benzamide Scaffold

One of the most fundamental and critical transformations involving 2-Bromo-5-chlorobenzoic acid in the synthesis of biologically active molecules is its conversion to a benzamide. The resulting N-substituted 2-bromo-5-chlorobenzamide core is a prevalent motif in many modern agrochemicals.

Principle and Rationale

The direct amidation of a carboxylic acid is often inefficient. Therefore, a two-step approach is typically employed. First, the carboxylic acid is "activated" by converting it into a more reactive derivative, such as an acyl chloride. This highly electrophilic intermediate then readily reacts with a primary or secondary amine to form a stable amide bond. This workflow is a cornerstone of organic synthesis due to its reliability and broad applicability.

Experimental Workflow: Acyl Chloride-Mediated Amidation

Caption: General workflow for the synthesis of an N-substituted 2-bromo-5-chlorobenzamide scaffold.

Detailed Laboratory Protocol: Synthesis of 2-Bromo-5-chloro-N-phenylbenzamide

This protocol details the synthesis of a representative benzamide using aniline as the amine component.

Disclaimer: This protocol is intended for use by trained professional chemists in a properly equipped laboratory. All necessary safety precautions, including the use of personal protective equipment (PPE) and a chemical fume hood, must be strictly followed.

Materials and Equipment

Reagent/Equipment	Purpose
2-Bromo-5-chlorobenzoic acid	Starting Material
Thionyl chloride (SOCl₂)	Activating Agent
Anhydrous Dichloromethane (DCM)	Solvent
Anhydrous Pyridine	Base and Solvent
Aniline	Nucleophile
1 M Hydrochloric Acid (HCl)	Aqueous Wash
Saturated Sodium Bicarbonate (NaHCO₃)	Aqueous Wash
Brine	Aqueous Wash
Anhydrous Magnesium Sulfate (MgSO₄)	Drying Agent
Round-bottom flasks, Condenser	Reaction Vessels
Magnetic stirrer, Heating mantle	Agitation and Heating

| Separatory funnel, Rotary evaporator | Extraction and Solvent Removal |

Procedure:

Part A: Synthesis of 2-Bromo-5-chlorobenzoyl Chloride (Activation)

• Setup: In a fume hood, add 2-Bromo-5-chlorobenzoic acid (1.0 eq) to a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Reagent Addition: Add anhydrous dichloromethane (DCM, approx. 4 mL per 1 g of acid) to the flask. Add thionyl chloride (1.5 eq) dropwise to the suspension at room temperature.

  • Causality Note: Thionyl chloride is a hazardous reagent that reacts exothermically with water and releases toxic gases (SO₂ and HCl). It must be handled with extreme care in a well-ventilated fume hood. The excess is used to ensure the complete conversion of the carboxylic acid.

• Reaction: Heat the mixture to reflux (approx. 40°C for DCM) and maintain for 2-3 hours, or until the reaction mixture becomes a clear solution and gas evolution ceases.

• Solvent Removal: Allow the reaction to cool to room temperature. Remove the solvent and excess thionyl chloride under reduced pressure using a rotary evaporator. The resulting crude 2-bromo-5-chlorobenzoyl chloride (a yellow oil or low-melting solid) is typically used immediately in the next step without further purification.

Part B: Synthesis of 2-Bromo-5-chloro-N-phenylbenzamide (Amide Formation)

• Setup: In a separate dry flask, dissolve aniline (1.1 eq) in anhydrous pyridine (approx. 3 mL per 1 g of starting acid) and cool the solution in an ice bath (0°C).

  • Causality Note: Pyridine acts as both a solvent and a base to neutralize the HCl gas that is generated during the reaction, driving the equilibrium towards product formation. The reaction is cooled to control the initial exothermic reaction between the acyl chloride and the amine.

• Acyl Chloride Addition: Dissolve the crude 2-bromo-5-chlorobenzoyl chloride from Part A in a minimal amount of anhydrous DCM. Add this solution dropwise to the chilled aniline solution over 15-20 minutes with vigorous stirring.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 4-6 hours to ensure completion.

• Work-up and Extraction:

  • Pour the reaction mixture into a separatory funnel containing 1 M HCl. Extract the aqueous layer with DCM (3x).

  • Combine the organic layers and wash sequentially with 1 M HCl, water, saturated NaHCO₃ solution, and finally, brine.

  • Causality Note: The acid wash removes excess pyridine and any unreacted aniline. The bicarbonate wash removes any remaining acidic impurities.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure.

• Purification: The resulting crude solid can be purified by recrystallization (e.g., from ethanol/water) or column chromatography on silica gel to yield the pure 2-Bromo-5-chloro-N-phenylbenzamide.

Expected Data and Characterization

Parameter	Expected Value/Observation
Product	2-Bromo-5-chloro-N-phenylbenzamide
Appearance	White to off-white solid
Yield (Typical)	75-90%
Purity (Post-purification)	>98% (by HPLC)
¹H NMR	Appearance of new aromatic protons from the aniline moiety and a characteristic downfield N-H singlet (broad).
IR Spectroscopy (cm⁻¹)	Disappearance of broad O-H stretch (~3000 cm⁻¹) from carboxylic acid. Appearance of N-H stretch (~3300 cm⁻¹) and strong C=O (amide) stretch (~1660 cm⁻¹).

Downstream Applications: Building Agrochemical Scaffolds

The synthesized benzamide is not an endpoint but rather a key intermediate. The halogen atoms, particularly the bromine, are now poised for further functionalization to create novel and diverse molecular architectures.

Leveraging the Halogen for Cross-Coupling

Palladium-catalyzed cross-coupling reactions are powerful tools in modern synthetic chemistry. The C-Br bond in the benzamide scaffold is highly susceptible to oxidative addition to a Pd(0) catalyst, initiating a catalytic cycle that can form a new C-C bond. This allows for the precise and efficient attachment of a wide variety of molecular fragments, which is essential for exploring the chemical space around a core scaffold to optimize biological activity.

Conceptual Pathway: Suzuki-Miyaura Cross-Coupling

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Enhanced Tour Demo | Virtual tour generated by Panotour [s3.amazonaws.com]
• 3. 5-Bromo-2-Chlorobenzoic acid Exporter | 5-Bromo-2-Chlorobenzoic acid Exporting Company | 5-Bromo-2-Chlorobenzoic acid International Distributor [multichemexports.com]

Application Notes and Protocols for the Suzuki-Miyaura Coupling of 2-Bromo-5-chlorobenzoic Acid

Introduction: Strategic C-C Bond Formation via Selective Halogen Activation

The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern organic synthesis, celebrated for its remarkable versatility and functional group tolerance in forging carbon-carbon bonds.[1][2][3] First reported by Akira Suzuki and Norio Miyaura in 1979, this palladium-catalyzed process has become indispensable in the synthesis of biaryl and heteroaryl structures, which are core motifs in a vast array of pharmaceuticals, agrochemicals, and advanced materials.[4][5]

This guide focuses on a particularly insightful substrate: 2-bromo-5-chlorobenzoic acid. The presence of two distinct halogen atoms on the aromatic ring introduces a strategic element of regioselectivity. The inherent reactivity difference between carbon-halogen bonds in palladium-catalyzed oxidative addition (I > OTf > Br >> Cl) allows for the selective functionalization of the more labile C-Br bond, while leaving the more robust C-Cl bond intact for potential subsequent transformations.[2][3][6][7] This document provides a deep dive into the mechanistic underpinnings, a field-tested experimental protocol, and critical insights for troubleshooting and optimization.

Pillar 1: The Mechanistic Core of the Suzuki-Miyaura Reaction

A comprehensive understanding of the catalytic cycle is paramount for rational optimization and troubleshooting. The Suzuki-Miyaura reaction proceeds through a well-established sequence of three primary steps involving a palladium catalyst that cycles between the Pd(0) and Pd(II) oxidation states.[6][8][9]

• Oxidative Addition : The cycle initiates with the insertion of a coordinatively unsaturated Pd(0) complex into the carbon-halogen bond of the electrophile (2-bromo-5-chlorobenzoic acid). This is typically the rate-determining step of the reaction.[6] Given the reactivity hierarchy, the Pd(0) catalyst will selectively insert into the C-Br bond over the C-Cl bond. This step forms a square planar Pd(II) intermediate.

• Transmetalation : In this key step, the organic moiety from the nucleophilic organoboron species (e.g., an arylboronic acid) is transferred to the palladium(II) center. This process is critically dependent on activation by a base.[1][8][10] The base reacts with the boronic acid to form a more nucleophilic "ate" complex (a boronate), which readily transfers its organic group to the palladium, displacing the halide.[11][12]

• Reductive Elimination : The final step involves the coupling of the two organic ligands on the Pd(II) center. This forms the new C-C bond of the biaryl product and regenerates the catalytically active Pd(0) species, which can then re-enter the catalytic cycle.[6][8][9]

Caption: Catalytic Cycle of the Suzuki-Miyaura Reaction.

Pillar 2: A Validated Experimental Protocol

This protocol provides a robust starting point for the selective Suzuki-Miyaura coupling of 2-bromo-5-chlorobenzoic acid. It is designed to be a self-validating system, where careful execution should yield reproducible results.

Safety and Handling Precautions

• 2-Bromo-5-chlorobenzoic acid: Toxic if swallowed and causes skin and eye irritation.[13][14][15][16] Handle with appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.[16]

• Palladium Catalysts and Phosphine Ligands: Many phosphine ligands are air-sensitive and should be handled under an inert atmosphere.[17] Palladium compounds should be handled with care.

• Solvents: Organic solvents like 1,4-dioxane and toluene are flammable and have associated health risks. Always work within a certified chemical fume hood.

• Base: Strong bases like potassium phosphate are corrosive. Avoid direct contact.

Reagents and Equipment

Component	Purpose	Recommended Grade
2-Bromo-5-chlorobenzoic acid	Aryl Halide (Electrophile)	>98% Purity
Arylboronic Acid	Coupling Partner (Nucleophile)	>97% Purity
Pd₂(dba)₃	Palladium Precatalyst	Synthesis Grade
SPhos	Phosphine Ligand	Synthesis Grade
K₃PO₄ (Potassium Phosphate)	Base	Anhydrous, finely powdered
1,4-Dioxane / Water (4:1 v/v)	Solvent System	Anhydrous Dioxane, Degassed DI Water
Ethyl Acetate (EtOAc)	Extraction Solvent	ACS Grade
1 M Hydrochloric Acid (HCl)	Aqueous Work-up	Reagent Grade
Brine	Washing Agent	Saturated NaCl solution
Anhydrous MgSO₄ or Na₂SO₄	Drying Agent	Reagent Grade
Schlenk flask or sealed vial	Reaction Vessel	Flame or oven-dried
Magnetic stir bar & stir plate	Agitation	---
Condenser	Refluxing	---
Inert Gas System (Ar or N₂)	Atmosphere Control	High Purity

Step-by-Step Methodology

Caption: Experimental Workflow for Suzuki Coupling.

• Reaction Setup & Reagent Preparation:

  • To a flame-dried Schlenk flask equipped with a magnetic stir bar and condenser, add 2-bromo-5-chlorobenzoic acid (1.0 equiv) , the desired arylboronic acid (1.2 equiv) , and finely powdered K₃PO₄ (3.0 equiv) .

  • In a separate small vial, weigh the palladium precatalyst Pd₂(dba)₃ (1.5 mol%) and the phosphine ligand SPhos (3.3 mol%) .

• Inerting the System:

  • Seal the Schlenk flask and evacuate and backfill with an inert gas (Argon or Nitrogen) three times to ensure an oxygen-free atmosphere.[8]

  • Quickly add the catalyst/ligand mixture to the flask against a positive flow of inert gas.

• Solvent Addition:

  • Prepare the solvent mixture (e.g., 1,4-dioxane and water, 4:1 v/v). The solvent must be thoroughly degassed by sparging with an inert gas for at least 30 minutes.

  • Using a syringe, add the degassed solvent to the Schlenk flask to achieve a concentration of approximately 0.1 M with respect to the limiting reagent (the aryl halide).

• Reaction Execution:

  • Lower the flask into a preheated oil bath set to 100 °C.

  • Stir the reaction mixture vigorously for 12-24 hours.

  • Monitor the reaction's progress by periodically taking small aliquots (via syringe) and analyzing by TLC or LC-MS until the starting aryl halide is consumed.

• Work-up Procedure:

  • Once the reaction is complete, remove the flask from the oil bath and allow it to cool to room temperature.

  • Add deionized water to the reaction mixture and stir for 5 minutes.

  • Carefully acidify the aqueous mixture to pH ~2-3 using 1 M HCl. This step is crucial to protonate the carboxylic acid product, rendering it soluble in the organic extraction solvent.

  • Transfer the mixture to a separatory funnel and extract three times with ethyl acetate (EtOAc).

  • Combine the organic layers and wash sequentially with water and then brine.

  • Dry the combined organic phase over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification:

  • The crude residue should be purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane/ethyl acetate with 1% acetic acid) to afford the pure coupled product. The acetic acid helps to prevent peak tailing of the carboxylic acid on the silica gel.

Quantitative Data Summary

Reagent	Molar Equiv.	Mol %
2-Bromo-5-chlorobenzoic acid	1.0	-
Arylboronic Acid	1.2 - 1.5	-
Pd₂(dba)₃	-	1.0 - 2.0
Phosphine Ligand (e.g., SPhos)	-	2.2 - 4.4
Base (e.g., K₃PO₄)	2.0 - 3.0	-

Pillar 3: Optimization and Troubleshooting

Even robust protocols may require optimization for different substrates. The following table provides guidance on common challenges.

Issue	Potential Cause(s)	Recommended Action(s)
Low or No Conversion	1. Inactive catalyst (oxygen exposure).2. Insufficiently strong base.3. Poor substrate solubility.4. Unreactive aryl chloride bond (expected).	1. Ensure rigorous inert atmosphere technique; use fresh catalyst/ligands.[17][18]2. Switch to a stronger base like Cs₂CO₃.[19]3. Screen alternative solvents (e.g., Toluene/H₂O, 2-MeTHF, DMF).[19][20]4. Confirm starting material consumption via LC-MS to verify C-Br reactivity.
Protodeboronation	Boronic acid instability, especially at high temperatures or in the presence of excess water.	1. Use a more stable boronate ester (e.g., a pinacol ester).2. Use a milder base such as KF.[10]3. Minimize reaction time and temperature once the starting halide is consumed.
Homocoupling of Boronic Acid	Presence of oxygen or excess Pd(II) at the start of the reaction.	1. Improve solvent and headspace degassing procedures.[9]2. Ensure a high-quality Pd precatalyst is used.
Difficult Purification	Streaking of the carboxylic acid product on the silica gel column.	Add a small amount (0.5-1%) of acetic acid to the chromatography eluent to suppress deprotonation of the product on the silica.

Conclusion

The Suzuki-Miyaura coupling of 2-bromo-5-chlorobenzoic acid is a prime example of strategic, selective synthesis. By leveraging the intrinsic reactivity differences of the carbon-halogen bonds, chemists can achieve predictable and high-yielding functionalization at the C-Br position. The success of this reaction hinges on a solid understanding of the catalytic cycle and meticulous attention to experimental detail, particularly the maintenance of an inert atmosphere and the appropriate choice of catalyst, ligand, base, and solvent. This protocol serves as a comprehensive and authoritative guide for researchers to confidently employ this powerful transformation in their synthetic endeavors.

References

• NROChemistry. Suzuki Coupling: Mechanism & Examples. Available from: [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Available from: [Link]

• Yoneda Labs. (2023). Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

• Wikipedia. (2024). Suzuki reaction. Available from: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461–1473. Available from: [Link]

• Lima, C. F. R. A. C., et al. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross-Coupling Reaction. The Journal of Organic Chemistry, 79(14), 6571–6579. Available from: [Link]

• Braga, A. A. C., et al. (2005). Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society, 127(43), 15027–15037. Available from: [Link]

• ResearchGate. (2016). What kinds of Pd catalysts are used for suzuki reaction?. Available from: [Link]

• Lima, C. F. R. A. C., et al. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. European Journal of Organic Chemistry, 2014(14), 2895-2902. Available from: [Link]

• PubChem. 2-Bromo-5-chlorobenzoic acid. Available from: [Link]

• Loba Chemie. (2018). 2-CHLORO-5-BROMO BENZOIC ACID MSDS. Available from: [Link]

• Garg, N. K., et al. (2020). Green Solvent Selection for Suzuki–Miyaura Coupling of Amides. ACS Sustainable Chemistry & Engineering, 9(1), 289-295. Available from: [Link]

• Reddit. (2024). How to approach choosing reaction conditions for Suzuki?. Available from: [Link]

• Chemistry LibreTexts. (2020). 17.2: Palladium catalyzed couplings. Available from: [Link]

• Chemical Safety. 2-bromo-5-chlorobenzoic acid chemical label. Available from: [Link]

• ScienceDirect. (2010). Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. Available from: [Link]

• ResearchGate. (2014). How can I solve my problem with Suzuki coupling?. Available from: [Link]

• Corbet, J.-P., & Mignani, G. (2006). Selected Patented Cross-Coupling Reaction Technologies. Chemical Reviews, 106(7), 2651-2710. Available from: [Link]

• Widdowson, D. A., & Wilhelm, R. (2003). Fluoro, Alkylsulfanyl, and Alkylsulfonyl Leaving Groups in Suzuki Cross-Coupling Reactions of Purine 2'-Deoxynucleosides and Nucleosides. Organic Letters, 5(1), 39-42. Available from: [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?. Available from: [Link]

• Reddit. (2024). Struggling with Suzuki Reaction. Available from: [Link]

• Myers, A. G. Research Group. The Suzuki Reaction. Available from: [Link]

• Anderson, K. W., et al. (2012). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Communications, 48(78), 9795-9797. Available from: [Link]

• Leadbeater, N. E., & Marco, M. (2002). Transition-Metal-Free Suzuki-Type Coupling Reactions: Scope and Limitations of the Methodology. The Journal of Organic Chemistry, 67(25), 8851-8855. Available from: [Link]

Sources

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 9. Yoneda Labs [yonedalabs.com]
• 10. Suzuki Coupling [organic-chemistry.org]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. 2-Bromo-5-chlorobenzoic acid | C7H4BrClO2 | CID 89027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. lobachemie.com [lobachemie.com]
• 15. 5-Bromo-2-chlorobenzoic acid 98 21739-92-4 [sigmaaldrich.com]
• 16. biosynth.com [biosynth.com]
• 17. researchgate.net [researchgate.net]
• 18. reddit.com [reddit.com]
• 19. benchchem.com [benchchem.com]
• 20. researchgate.net [researchgate.net]

Application Notes and Protocols: Esterification Reactions of 2-Bromo-5-chlorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-5-chlorobenzoic acid is a versatile halogenated aromatic carboxylic acid that serves as a crucial building block in the synthesis of a wide range of organic molecules.[1][2] Its derivatives are of significant interest in medicinal chemistry and materials science. Specifically, esters of 2-bromo-5-chlorobenzoic acid are key intermediates in the development of pharmaceuticals, such as anti-inflammatory agents and SGLT2 inhibitors for diabetes treatment, as well as in the formulation of agrochemicals and specialty polymers.[1][3][4][5][6] The strategic placement of the bromo and chloro substituents on the benzoic acid scaffold provides multiple reaction sites for further functionalization, making the efficient and selective synthesis of its esters a critical step in many synthetic routes.

This document provides a detailed guide to the common and advanced esterification methods applicable to 2-bromo-5-chlorobenzoic acid. We will delve into the mechanistic underpinnings of each protocol, offering insights into reaction optimization and troubleshooting. The protocols are designed to be self-validating, with clear explanations for each step, ensuring reproducibility and success in your laboratory.

Method 1: Fischer-Speier Esterification

The Fischer-Speier esterification is a classic and cost-effective method for producing esters from carboxylic acids and alcohols, catalyzed by a strong acid.[7][8][9] This equilibrium-driven reaction is particularly well-suited for simple, unhindered alcohols where the alcohol can be used in excess to drive the reaction to completion.[10][11]

Scientific Principles

The reaction mechanism involves the initial protonation of the carbonyl oxygen of the carboxylic acid by the acid catalyst (e.g., H₂SO₄), which enhances the electrophilicity of the carbonyl carbon.[8][9][12] The alcohol then acts as a nucleophile, attacking the activated carbonyl carbon to form a tetrahedral intermediate.[8][9] A series of proton transfers follows, leading to the elimination of a water molecule and subsequent deprotonation to yield the final ester product.[7][8] The overall process is reversible, and the removal of water or the use of an excess of one of the reactants is crucial to achieve high yields.[8][11][12][13]

Diagram: Fischer-Speier Esterification Workflow

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. 5-Bromo-2-chlorobenzoic acid | 21739-92-4 | Benchchem [benchchem.com]
• 3. data.epo.org [data.epo.org]
• 4. CN113773194A - Preparation method of 5-bromo-2-chloro-benzoic acid as raw material for hypoglycemic drug synthesis - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. chemimpex.com [chemimpex.com]
• 7. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 8. scienceinfo.com [scienceinfo.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 11. studylib.net [studylib.net]
• 12. Fischer Esterification [organic-chemistry.org]
• 13. Fischer Esterification-Typical Procedures - operachem [operachem.com]

Synthesis of 2-Bromo-5-chlorobenzoic acid methyl ester

</br> ## Application Note & Protocol:

For: Researchers, scientists, and drug development professionals

Abstract

This document provides a comprehensive guide to the synthesis of 2-Bromo-5-chlorobenzoic acid methyl ester, a key intermediate in the production of various pharmaceuticals and agrochemicals.[1] The featured methodology is the Fischer esterification of 2-Bromo-5-chlorobenzoic acid, a robust and well-established acid-catalyzed reaction. This guide offers a detailed, step-by-step protocol, an in-depth discussion of the reaction mechanism, safety considerations, and expected outcomes. The information presented herein is intended to enable researchers to reliably and safely produce high-purity 2-Bromo-5-chlorobenzoic acid methyl ester for a range of research and development applications.

Introduction

2-Bromo-5-chlorobenzoic acid methyl ester is a valuable building block in organic synthesis. Its halogenated structure provides multiple reactive sites for further chemical transformations, making it a crucial component in the development of novel compounds.[1] Specifically, it serves as an intermediate in the synthesis of certain ribonucleotide reductase homologues and other biologically active molecules.[2] The reliable synthesis of this ester is therefore of significant interest to the pharmaceutical and agrochemical industries.

The most common and straightforward method for preparing 2-Bromo-5-chlorobenzoic acid methyl ester is through the Fischer esterification of 2-Bromo-5-chlorobenzoic acid. This acid-catalyzed reaction between a carboxylic acid and an alcohol is a cornerstone of organic synthesis.[3] In this application, methanol is used in excess, serving as both a reagent and the solvent, with a strong acid catalyst, typically sulfuric acid, to drive the reaction towards the formation of the methyl ester.[3]

Reaction Mechanism and Scientific Principles

The Fischer esterification is a reversible, acid-catalyzed nucleophilic acyl substitution reaction. The mechanism involves several key steps:

• Protonation of the Carbonyl Oxygen: The catalytic acid (H₂SO₄) protonates the carbonyl oxygen of the 2-Bromo-5-chlorobenzoic acid. This increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.

• Nucleophilic Attack by Methanol: A molecule of methanol, acting as a nucleophile, attacks the protonated carbonyl carbon. This results in the formation of a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups, forming a good leaving group (water).

• Elimination of Water: The lone pair of electrons on the remaining hydroxyl group pushes down to reform the carbonyl group, simultaneously expelling a molecule of water.

• Deprotonation: The protonated carbonyl group of the ester is deprotonated by a base (such as water or another molecule of methanol) to regenerate the acid catalyst and yield the final methyl ester product.

To favor the formation of the ester, the reaction equilibrium must be shifted to the right. This is typically achieved by using a large excess of one of the reactants (in this case, methanol) or by removing water as it is formed.[4]

Experimental Protocol

This section details the step-by-step procedure for the synthesis of 2-Bromo-5-chlorobenzoic acid methyl ester.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity	Purity
2-Bromo-5-chlorobenzoic acid	21739-93-5	235.46	10.0 g	>98%
Methanol (Anhydrous)	67-56-1	32.04	100 mL	>99.8%
Sulfuric Acid (Concentrated)	7664-93-9	98.08	2.0 mL	95-98%
Saturated Sodium Bicarbonate Solution	-	-	As needed	-
Anhydrous Magnesium Sulfate	7487-88-9	120.37	As needed	-
Dichloromethane	75-09-2	84.93	As needed	ACS Grade

Equipment

• 250 mL round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

• Fume hood

Safety Precautions

It is imperative that this procedure is conducted in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• 2-Bromo-5-chlorobenzoic acid: Toxic if swallowed.[5] Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[6]

• Methanol: Highly flammable liquid and vapor. Toxic if swallowed, in contact with skin, or if inhaled.[7] Causes damage to organs, particularly the optic nerve, and can lead to blindness.[8][9]

• Sulfuric Acid: Causes severe skin burns and eye damage.[10][11] Reacts violently with water.[10]

• Dichloromethane: May cause cancer. Causes skin, serious eye, and respiratory irritation.

Refer to the Material Safety Data Sheets (MSDS) for each reagent for comprehensive safety information.[6][7][8][9][10][11][12][13][14][15][16]

Synthesis Workflow

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. 2-Bromo-5-chlorobenzoic acid methyl ester | 27007-53-0 | FB55230 [biosynth.com]
• 3. Illustrated Glossary of Organic Chemistry - Fischer esterification [chem.ucla.edu]
• 4. researchgate.net [researchgate.net]
• 5. chemical-label.com [chemical-label.com]
• 6. lobachemie.com [lobachemie.com]
• 7. methanex.com [methanex.com]
• 8. sds.chemtel.net [sds.chemtel.net]
• 9. fishersci.com [fishersci.com]
• 10. fishersci.com [fishersci.com]
• 11. chemtradelogistics.com [chemtradelogistics.com]
• 12. merckmillipore.com [merckmillipore.com]
• 13. health.state.mn.us [health.state.mn.us]
• 14. sds.simplot.com [sds.simplot.com]
• 15. fishersci.com [fishersci.com]
• 16. capotchem.com [capotchem.com]

Use of 2-Bromo-5-chlorobenzoic acid in the synthesis of heterocyclic compounds

An In-Depth Guide to the Synthetic Utility of 2-Bromo-5-chlorobenzoic Acid in Heterocyclic Chemistry

Introduction: The Strategic Importance of a Dihalogenated Building Block

2-Bromo-5-chlorobenzoic acid is a versatile and highly valuable starting material in the realm of organic synthesis, particularly for constructing complex molecular architectures relevant to pharmaceuticals, agrochemicals, and material science.[1][2] Its strategic value stems from the differential reactivity of its two halogen substituents—a bromine atom and a chlorine atom—and the presence of a carboxylic acid group, which serves as a handle for a multitude of chemical transformations. The distinct electronic properties and positional arrangement of these functional groups allow for regioselective reactions, making it a prized precursor for a diverse array of heterocyclic compounds.

This guide provides an in-depth exploration of the application of 2-bromo-5-chlorobenzoic acid in the synthesis of key heterocyclic scaffolds. We will move beyond simple procedural lists to dissect the causality behind experimental choices, offering field-proven insights for researchers, scientists, and professionals in drug development. The protocols described herein are designed to be self-validating, providing a robust foundation for practical application.

Core Application I: Synthesis of Substituted Quinazolinones

Quinazolinones represent a "privileged scaffold" in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of pharmacological activities, including anticancer and anti-inflammatory properties.[3] The synthesis of 6-chloro-substituted quinazolinones from 2-bromo-5-chlorobenzoic acid necessitates a preliminary conversion of the bromo-substituent to an amino group, creating a 2-amino-5-chlorobenzoic acid derivative, the direct precursor for cyclization.

Workflow for Quinazolinone Synthesis

The overall strategy involves a two-stage process: first, the palladium-catalyzed amination of the C-Br bond, followed by condensation and cyclization to form the quinazolinone ring.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. (S)-(+) Glycidyl Phthalimide CAS 161596-47-0 I GLindia Chemicals [glindiachemicals.com]
• 3. benchchem.com [benchchem.com]

Protocol for the Purification of Crude 2-Bromo-5-chlorobenzoic Acid by Recrystallization

An Application Note for the Pharmaceutical and Chemical Research Sectors

Abstract

2-Bromo-5-chlorobenzoic acid is a pivotal building block in the synthesis of various active pharmaceutical ingredients (APIs), including modern antidiabetic drugs.[1][2][3] The isomeric purity of this intermediate is critical, as side-products from its synthesis, such as 4-bromo-2-chlorobenzoic acid, can lead to the formation of significant impurities in the final API.[4][5][6] This application note provides a detailed, field-proven protocol for the purification of crude 2-Bromo-5-chlorobenzoic acid using a mixed-solvent recrystallization technique. The causality behind each step is explained to ensure both procedural accuracy and a deep understanding of the purification principles.

Introduction and Purification Rationale

2-Bromo-5-chlorobenzoic acid (BCBA) is a di-halogenated benzoic acid derivative. Its molecular structure makes it a versatile intermediate for creating complex organic molecules.[1][7] The synthesis of BCBA via electrophilic bromination of 2-chlorobenzoic acid can often lead to the co-production of isomeric impurities.[2][5] The most common impurity, 4-bromo-2-chlorobenzoic acid, has similar physical properties, making its removal challenging yet essential for downstream applications.

Recrystallization is the chosen method of purification due to its efficiency in separating crystalline solids based on differences in their solubility. The principle relies on dissolving the crude mixture in a suitable solvent system at an elevated temperature and then allowing the desired compound to crystallize upon cooling, leaving the impurities dissolved in the surrounding solution (mother liquor). The selection of an appropriate solvent system is paramount; the desired compound should be highly soluble at high temperatures and sparingly soluble at low temperatures, while the impurities should either be highly soluble or insoluble at all temperatures. For BCBA, a methanol-water system provides an excellent polarity gradient to achieve effective separation.[8][9]

Health and Safety Precautions

Before initiating any experimental work, it is crucial to review the Safety Data Sheet (SDS). 2-Bromo-5-chlorobenzoic acid is classified as a hazardous substance.

• Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[10][11]

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical safety goggles, and nitrile gloves.[12] All handling of the solid compound and solvents should be performed inside a certified chemical fume hood to avoid inhalation of dust or vapors.[11]

• Handling: Avoid creating dust.[11] Wash hands thoroughly after handling. Ensure adequate ventilation.

Experimental Protocol: Recrystallization Workflow

This protocol is designed for the purification of approximately 10 grams of crude 2-Bromo-5-chlorobenzoic acid. Adjustments to solvent volumes may be necessary depending on the initial purity of the crude material.

Materials and Equipment

• Crude 2-Bromo-5-chlorobenzoic acid

• Methanol (ACS Grade or higher)

• Deionized Water

• Erlenmeyer Flasks (250 mL and 500 mL)

• Glass Stirring Rod

• Hotplate with stirring capability

• Büchner Funnel and Flask

• Vacuum Source

• Filter Paper

• Ice Bath

• Vacuum Oven

Step-by-Step Purification Procedure

• Dissolution:

  • Place 10.0 g of crude 2-Bromo-5-chlorobenzoic acid into a 250 mL Erlenmeyer flask.

  • Add a magnetic stir bar.

  • Place the flask on a hotplate and begin stirring.

  • Add methanol in small portions while gently heating (approximately 60-65°C). The goal is to use the minimum amount of hot solvent to fully dissolve the solid. Based on synthesis literature, a starting point could be around 24 mL of methanol for every 6 grams of crude material, so approximately 40 mL for 10 g.[8][9] Continue adding small increments until all the solid has dissolved. Causality: Using the minimum volume of solvent ensures the solution is saturated, which is critical for maximizing the yield upon cooling.

• Hot Filtration (Optional):

  • If any insoluble particulate matter is observed in the hot solution, perform a hot gravity filtration. This involves quickly pouring the hot solution through a fluted filter paper in a pre-heated glass funnel into a clean, pre-heated 500 mL Erlenmeyer flask. Causality: This step removes any insoluble impurities that would otherwise contaminate the final product. Pre-heating the apparatus prevents premature crystallization of the product.

• Crystallization Induction:

  • To the hot, clear methanol solution, slowly add deionized water dropwise while stirring until the solution becomes faintly turbid (cloudy). This indicates the solution is at its saturation point.

  • Add a few more drops of hot methanol to redissolve the precipitate and make the solution clear again. Causality: Water acts as an "anti-solvent" because BCBA is sparingly soluble in it.[1][8] This process of reaching and then slightly backing away from the saturation point is key to promoting the formation of large, pure crystals during cooling.

• Cooling and Crystal Growth:

  • Remove the flask from the heat source, cover it with a watch glass, and allow it to cool slowly to room temperature undisturbed. Causality: Slow cooling is essential. Rapid cooling can cause impurities to become trapped within the crystal lattice.

  • Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal formation. Causality: The solubility of BCBA decreases significantly at lower temperatures, leading to a higher recovery of the purified product.

• Isolation and Washing:

  • Collect the crystallized solid by vacuum filtration using a Büchner funnel.

  • Wash the crystals on the filter paper with a small amount of an ice-cold 40% methanol-in-water solution.[8][9] Causality: Washing with a cold solvent mixture removes the residual mother liquor (which contains the dissolved impurities) without dissolving a significant amount of the purified product.

• Drying:

  • Allow the crystals to air-dry on the funnel for a few minutes by continuing to draw a vacuum.

  • Transfer the white, crystalline solid to a pre-weighed watch glass.

  • Dry the product in a vacuum oven at 50-60°C until a constant weight is achieved.[9][13] Causality: Drying under vacuum at a moderate temperature removes residual solvents without causing decomposition of the product.

Visualization of the Purification Workflow

The following diagram illustrates the key stages of the recrystallization protocol.

Caption: Workflow diagram for the recrystallization of 2-Bromo-5-chlorobenzoic acid.

Purity Assessment and Characterization

The success of the purification should be validated using standard analytical techniques.

Parameter	Crude Product (Typical)	Purified Product (Expected)	Rationale
Appearance	Off-white to yellowish powder	White crystalline solid[1][10]	Color removal indicates the elimination of colored organic impurities.
Melting Point	Broad range, e.g., 148-154°C	Sharp range, e.g., 154-156°C[12]	Impurities depress and broaden the melting point range. A sharp melting point close to the literature value signifies high purity.
HPLC Purity	90-98%	>99.5%	HPLC is a highly sensitive method for quantifying the main component and detecting isomeric and other impurities.[9][14]

Melting Point Determination

Use a calibrated melting point apparatus. A narrow melting range (≤ 1°C) is indicative of high purity. The literature value for the melting point of 2-Bromo-5-chlorobenzoic acid is approximately 153-157°C.

High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method can be employed for purity analysis. A typical system might use a C18 column with a mobile phase consisting of acetonitrile and water with an acid modifier like phosphoric or formic acid.[14] The purity is determined by comparing the peak area of 2-Bromo-5-chlorobenzoic acid to the total area of all peaks in the chromatogram.

Conclusion

The recrystallization protocol detailed in this application note is a robust and effective method for purifying crude 2-Bromo-5-chlorobenzoic acid to a high degree of purity (>99.5%). By carefully controlling the dissolution and cooling steps, researchers can effectively remove critical isomeric impurities, yielding a product suitable for demanding applications in pharmaceutical and fine chemical synthesis. The final purity should always be confirmed by appropriate analytical methods.

References

• 2-CHLORO-5-BROMO BENZOIC ACID MSDS CAS-No. - Loba Chemie . Loba Chemie. [Link]

• 2-Bromo-5-chlorobenzoic acid | SIELC Technologies . SIELC Technologies. [Link]

• 2 Chloro 5 Bromobenzoic Acid at ₹ 4800/kg - IndiaMART . IndiaMART. [Link]

• chemical label 2-bromo-5-chlorobenzoic acid . [Link]

• Synthesis of 2-Bromo-5-chlorosulfonylbenzoic acid - PrepChem.com . PrepChem.com. [Link]

• CN110002989A - A kind of preparation method of the bromo- 2- chlorobenzoic acid of highly selective 5- - Google Patents.

• 5-Bromo-2-Chlorobenzoic Acid - Glindia . Glindia. [Link]

• MSDS of 5-Bromo-2-chlorobenzoic acid - Capot Chemical . Capot Chemical. [Link]

• CN113773194A - Preparation method of 5-bromo-2-chloro-benzoic acid as raw material for hypoglycemic drug synthesis - Google Patents.
• CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid - Google Patents.

• 2-Bromo-5-chlorobenzoic acid | C7H4BrClO2 | CID 89027 - PubChem . PubChem. [Link]

• Synthesis of 5-Bromo-2-Chloro-Benzoic Acid | PDF | Hydroxide - Scribd . Scribd. [Link]

• CN113321577A - Preparation method of 5-bromo-2-chlorobenzoic acid - Google Patents.

• CN113321577 Preparation Method of 5-Bromo-2-Chlorobenzoic Acid | PDF - Scribd . Scribd. [Link]

• Preparation method of 5-bromo-2-chlorobenzoic acid - Eureka | Patsnap . Patsnap. [Link]

• METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS - EPO . European Patent Office. [Link]

Sources

• 1. (S)-(+) Glycidyl Phthalimide CAS 161596-47-0 I GLindia Chemicals [glindiachemicals.com]
• 2. Page loading... [guidechem.com]
• 3. Preparation method of 5-bromo-2-chlorobenzoic acid - Eureka | Patsnap [eureka.patsnap.com]
• 4. CN113773194A - Preparation method of 5-bromo-2-chloro-benzoic acid as raw material for hypoglycemic drug synthesis - Google Patents [patents.google.com]
• 5. 5-Bromo-2-chlorobenzoic acid | 21739-92-4 | Benchchem [benchchem.com]
• 6. data.epo.org [data.epo.org]
• 7. indiamart.com [indiamart.com]
• 8. 5-Bromo-2-chlorobenzoic acid | 21739-92-4 [chemicalbook.com]
• 9. 5-Bromo-2-chlorobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 10. lobachemie.com [lobachemie.com]
• 11. capotchem.com [capotchem.com]
• 12. 5-Bromo-2-chlorobenzoic acid 98 21739-92-4 [sigmaaldrich.com]
• 13. CN110002989A - A kind of preparation method of the bromo- 2- chlorobenzoic acid of highly selective 5- - Google Patents [patents.google.com]
• 14. 2-Bromo-5-chlorobenzoic acid | SIELC Technologies [sielc.com]

Application Note: 2-Bromo-5-chlorobenzoic Acid as a Scaffold for Novel Anti-Inflammatory Drug Synthesis

Introduction: The Strategic Importance of Halogenated Benzoic Acids in Medicinal Chemistry

2-Bromo-5-chlorobenzoic acid is a di-halogenated benzoic acid derivative that serves as a highly versatile and strategically important starting material in the synthesis of pharmaceuticals.[1] Its structure is primed for selective, differential functionalization, a characteristic highly valued in medicinal chemistry. The bromine atom, being more reactive than the chlorine atom in many cross-coupling reactions, provides a reliable handle for introducing molecular complexity, while the carboxylic acid group offers a convenient point for amide bond formation or other modifications. This inherent reactivity profile makes 2-bromo-5-chlorobenzoic acid an ideal scaffold for building libraries of compounds aimed at discovering new therapeutic agents, particularly in the realm of anti-inflammatory drugs.

The development of modern palladium- and copper-catalyzed cross-coupling reactions has revolutionized the use of aryl halides like 2-bromo-5-chlorobenzoic acid.[2] Techniques such as the Buchwald-Hartwig amination, Suzuki-Miyaura coupling, and Ullmann condensation allow for the precise and efficient formation of carbon-nitrogen (C-N) and carbon-carbon (C-C) bonds.[3][4][5] These reactions are the cornerstone of synthetic strategies that use this scaffold to produce molecules designed to interact with specific biological targets involved in the inflammatory cascade.

Synthetic Strategy: Leveraging Palladium-Catalyzed C-N Cross-Coupling

A primary strategy in drug discovery involves the synthesis of anilino-benzoic acids, which are core structures in several non-steroidal anti-inflammatory drugs (NSAIDs). The Buchwald-Hartwig amination is a state-of-the-art method for constructing the requisite C-N bond, offering significant advantages over harsher, traditional methods like the Ullmann condensation, such as milder reaction conditions and broader substrate scope.[2][3]

The reaction involves the palladium-catalyzed coupling of an aryl halide (in this case, the bromo- position of 2-bromo-5-chlorobenzoic acid) with an amine. The choice of palladium precatalyst, and particularly the phosphine ligand, is critical for success. Bulky, electron-rich phosphine ligands, often referred to as "Buchwald ligands" (e.g., XPhos, SPhos), are designed to stabilize the palladium catalyst and facilitate the key steps of the catalytic cycle: oxidative addition and reductive elimination.[6][7]

Below is a logical workflow for the synthesis of a novel N-aryl-5-chloroanthranilic acid derivative, a potential anti-inflammatory agent.

Caption: General workflow for Buchwald-Hartwig amination.

Detailed Experimental Protocol: Synthesis of 2-(Anilino)-5-chlorobenzoic acid

This protocol describes a representative Buchwald-Hartwig amination reaction. The causality behind the choice of reagents is crucial:

• Catalyst System: A combination of a palladium source (Pd₂(dba)₃) and a sterically hindered, electron-rich phosphine ligand (XPhos) is used. This system is highly efficient for coupling aryl bromides with primary amines, enhancing the rates of both oxidative addition of the aryl bromide to the Pd(0) center and the final C-N bond-forming reductive elimination.[6][7]

• Base: Sodium tert-butoxide (NaOt-Bu) is a strong, non-nucleophilic base required to deprotonate the amine, forming the active amide nucleophile in the catalytic cycle.

• Solvent: Anhydrous toluene is a common solvent for this reaction, as it is non-reactive and has a suitable boiling point for the required reaction temperature.

Materials:

• 2-Bromo-5-chlorobenzoic acid (1.0 eq)

• Aniline (1.2 eq)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.01 eq)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (0.02 eq)

• Sodium tert-butoxide (NaOt-Bu) (2.5 eq)

• Anhydrous Toluene

• 1 M Hydrochloric Acid (HCl)

• Ethyl Acetate

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To an oven-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 2-bromo-5-chlorobenzoic acid, Pd₂(dba)₃, and XPhos.

• Add Reagents: Evacuate and backfill the flask with the inert gas three times. Add anhydrous toluene, followed by aniline and sodium tert-butoxide.

• Heating: Heat the reaction mixture to 100 °C and stir vigorously for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Work-up: Cool the reaction mixture to room temperature. Quench carefully by adding water. Transfer the mixture to a separatory funnel.

• Acidification & Extraction: Acidify the aqueous layer to a pH of approximately 3-4 with 1 M HCl. This protonates the carboxylic acid, making it soluble in the organic layer. Extract the aqueous layer three times with ethyl acetate.

• Washing & Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the pure 2-(anilino)-5-chlorobenzoic acid.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and mass spectrometry.

Parameter	Condition	Rationale
Catalyst Loading	1 mol% Pd₂(dba)₃	Sufficient for efficient turnover; higher loading increases cost.
Ligand	XPhos	Proven efficacy for C-N coupling with aryl bromides.[6]
Base	NaOt-Bu	Strong base essential for amine deprotonation.
Temperature	100 °C	Provides necessary thermal energy for catalytic cycle steps.
Reaction Time	12-18 hours	Typical duration to ensure complete consumption of starting material.
Expected Yield	75-90%	Representative yield for this type of optimized coupling reaction.

Biological Activity and Mechanism of Action

Derivatives of 2-bromo-5-chlorobenzoic acid have demonstrated significant anti-inflammatory effects. For instance, a newly synthesized derivative, 4-((5-bromo-3-chloro-2-hydroxybenzyl) amino)-2-hydroxybenzoic acid, was shown to inhibit the production of key inflammatory mediators.[8]

Mechanism of Action: The anti-inflammatory effects of many NSAIDs are achieved through the inhibition of cyclooxygenase (COX) enzymes (both COX-1 and COX-2), which are responsible for converting arachidonic acid into prostaglandins—key signaling molecules in the inflammation process.[9] However, novel agents often target other pathways. Studies have shown that some benzoic acid derivatives can suppress the activation of mitogen-activated protein kinases (MAPKs) and the nuclear factor-kappa B (NF-κB) signaling pathway.[8][10]

The NF-κB pathway is a central regulator of inflammation. In resting cells, NF-κB is held inactive in the cytoplasm by an inhibitor protein called IκB. Pro-inflammatory stimuli (like lipopolysaccharide, LPS) lead to the phosphorylation and subsequent degradation of IκB, allowing NF-κB to translocate to the nucleus. Once in the nucleus, it binds to DNA and promotes the transcription of pro-inflammatory genes, including those for cytokines (TNF-α, IL-6) and enzymes like iNOS and COX-2.[8] A therapeutic agent can exert its anti-inflammatory effect by preventing the degradation of IκB or the nuclear translocation of NF-κB.

Caption: Inhibition of the NF-κB pathway by a potential drug.

Conclusion

2-Bromo-5-chlorobenzoic acid is a powerful and versatile building block for the synthesis of novel anti-inflammatory agents. Its well-defined reactivity allows for the strategic application of modern synthetic methods like the Buchwald-Hartwig amination to generate diverse libraries of drug candidates. By targeting key inflammatory signaling pathways such as NF-κB, derivatives of this scaffold have the potential to be developed into next-generation therapeutics with improved efficacy and safety profiles. The protocols and strategies outlined here provide a robust framework for researchers and drug development professionals to explore the vast chemical space accessible from this valuable starting material.

References

• Wikipedia. Ullmann condensation. [Link]

• PubMed. The Anti-inflammatory Effects of 4-((5-Bromo-3-chloro-2-hydroxybenzyl) amino)-2-hydroxybenzoic Acid in Lipopolysaccharide-Activated Primary Microglial Cells. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• Semantic Scholar. Synthesis of Lornoxicam. [Link]

• MDPI. Antimicrobial and Anti-Inflammatory Activity of N-(2-Bromo-phenyl)-2-hydroxy-benzamide Derivatives and Their Inclusion Complexes. [Link]

• Sciforum. Suzuki-Miyaura Cross-Coupling for Synthesis of Key Intermedi-Ates of Ketoprofen and Bifonazole Analogues. [Link]

• National Center for Biotechnology Information. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. [Link]

• PubChem. 2-Bromo-5-chlorobenzoic acid. [Link]

• EPO. METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS. [Link]

• Google Patents. CN112592356A - Method for synthesizing lornoxicam.

• PubMed Central. Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents. [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. [Link]

• ResearchGate. The Anti-inflammatory Effects of 4-((5-Bromo-3-chloro-2-hydroxybenzyl) amino)-2-hydroxybenzoic Acid in Lipopolysaccharide-Activated Primary Microglial Cells. [Link]

• Google Patents.

• Organic Chemistry Portal. Ullmann Reaction. [Link]

• PubMed. Design, synthesis and anti-inflammatory evaluation of 3-amide benzoic acid derivatives as novel P2Y14 receptor antagonists. [Link]

• PubMed Central. Development of novel alpha 2B adrenergic receptor ligands by using a palladium catalyzed Buchwald Hartwig amination with a brominated benzodiazepine. [Link]

• YouTube. The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. [Link]

• National Institutes of Health. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. [Link]

• ResearchGate. Mild Method for Ullmann Reaction of 2‐Chlorobenzoic Acids and Aminothiazoles or Aminobenzothiazoles under Ultrasonic Irradiation. [Link]

• PubChem. Lornoxicam. [Link]

Sources

• 1. 2-Bromo-5-chlorobenzoic acid | C7H4BrClO2 | CID 89027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 4. Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 6. Development of novel alpha 2B adrenergic receptor ligands by using a palladium catalyzed Buchwald Hartwig amination with a brominated benzodiazepine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. The Anti-inflammatory Effects of 4-((5-Bromo-3-chloro-2-hydroxybenzyl) amino)-2-hydroxybenzoic Acid in Lipopolysaccharide-Activated Primary Microglial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Lornoxicam | C13H10ClN3O4S2 | CID 54690031 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Enhancing Material Thermal Stability for Advanced Research and Development

Introduction: The Imperative for Thermally Stable Materials

In the landscape of modern materials science, the demand for polymers and composites that can withstand elevated temperatures without compromising their structural integrity or functional performance is paramount. Thermal degradation, a process of molecular deterioration due to overheating, represents a significant bottleneck in the application of many materials in demanding fields such as aerospace, automotive engineering, electronics, and drug delivery systems.[1] This degradation manifests as a loss of mechanical strength, reduced ductility, embrittlement, and discoloration, ultimately leading to component failure.[1] Understanding and mitigating these thermal degradation pathways are crucial for the development of next-generation materials.

This comprehensive guide provides researchers, scientists, and drug development professionals with an in-depth understanding of the principles and practical applications of three key strategies for enhancing the thermal stability of materials: the incorporation of nanoparticles, the formation of polymer blends, and the introduction of chemical crosslinking. We will delve into the underlying mechanisms of these approaches and provide detailed, field-proven protocols for their implementation and characterization.

The Foundation: Understanding Thermal Degradation

Thermal degradation in polymers typically proceeds through a free-radical chain reaction mechanism involving initiation, propagation, and termination steps. At elevated temperatures, the polymer backbone can undergo chain scission, breaking into smaller, reactive fragments.[1] In the presence of oxygen, this process is accelerated, leading to thermo-oxidative degradation. The primary pathways of thermal degradation include:

• Random Chain Scission: The polymer chain breaks at random points, leading to a rapid decrease in molecular weight.

• End-Chain Scission (Depolymerization): Monomer units are successively cleaved from the end of the polymer chain.

• Side-Group Elimination: Atoms or molecular groups attached to the main polymer chain are eliminated, often leading to the formation of double bonds within the backbone.[1]

The goal of thermal stabilization is to interrupt these degradation processes, thereby extending the material's service life at higher temperatures.

Strategy 1: Reinforcement with Nanoparticles

The incorporation of nanoparticles into a polymer matrix to form a polymer nanocomposite (PNC) is a highly effective strategy for enhancing thermal stability. The high surface area-to-volume ratio of nanoparticles allows for significant interaction with the polymer chains, even at low filler concentrations.

Mechanism of Thermal Stability Enhancement

The improvement in thermal stability in PNCs is attributed to several synergistic mechanisms:

• Barrier Effect: Well-dispersed nanoparticles create a tortuous path for volatile degradation products, hindering their escape and slowing down the degradation process.[2]

• Restriction of Polymer Chain Mobility: The strong interfacial interactions between the nanoparticles and the polymer matrix restrict the thermal motion of polymer chains, thus requiring more energy to initiate degradation.[2]

• Radical Trapping: Some nanoparticles can act as radical scavengers, terminating the free-radical degradation reactions.

• Char Formation: Certain nanoparticles can promote the formation of a protective char layer on the material's surface during combustion, which insulates the underlying polymer from heat and oxygen.

Experimental Protocol: Preparation of Polymer Nanocomposites by Solution Casting

The solution casting method is a versatile and widely used technique for preparing polymer nanocomposite films with a uniform dispersion of nanoparticles.

Materials:

• Polymer (e.g., Polyvinyl alcohol - PVA)

• Nanoparticles (e.g., Zinc Oxide - ZnO)

• Suitable solvent (e.g., Deionized water for PVA)

• Magnetic stirrer with hot plate

• Ultrasonic bath/sonicator

• Petri dishes or flat glass substrate

• Vacuum oven

Procedure:

• Polymer Solution Preparation:

  • Dissolve a known amount of the polymer in the chosen solvent with continuous stirring. For example, prepare a 5 wt% PVA solution by dissolving 5g of PVA in 95 mL of deionized water.

  • Heat the solution gently (e.g., 60-80°C for PVA in water) to facilitate complete dissolution. Stir until a clear, homogeneous solution is obtained.

• Nanoparticle Dispersion:

  • In a separate container, disperse a calculated amount of nanoparticles in a small volume of the same solvent. For instance, to prepare a 1 wt% ZnO/PVA nanocomposite, disperse 0.05g of ZnO nanoparticles in 10 mL of deionized water.

  • Sonicate the nanoparticle suspension for 15-30 minutes to break up agglomerates and achieve a fine dispersion.

• Mixing:

  • Slowly add the nanoparticle dispersion to the polymer solution under continuous stirring.

  • Continue stirring the mixture for several hours to ensure a homogeneous distribution of nanoparticles within the polymer matrix. Some protocols may include further sonication of the final mixture.

• Casting:

  • Pour the resulting polymer-nanoparticle solution into a petri dish or onto a clean, level glass substrate. Ensure the solution spreads evenly to form a film of uniform thickness.

• Solvent Evaporation:

  • Allow the solvent to evaporate slowly at room temperature in a dust-free environment for 24-48 hours.

  • Alternatively, for faster drying, place the cast film in a vacuum oven at a slightly elevated temperature (e.g., 40-60°C). The vacuum will help to remove residual solvent without introducing bubbles.

• Film Detachment:

  • Once the film is completely dry, carefully peel it off from the substrate.

Causality Behind Experimental Choices:

• Solvent Selection: The choice of solvent is critical; it must be a good solvent for the polymer and capable of dispersing the nanoparticles effectively. The solvent's boiling point will influence the drying rate and the final film morphology.[3][4][5]

• Sonication: This step is crucial for overcoming the van der Waals forces that cause nanoparticles to agglomerate, ensuring a more uniform dispersion and maximizing the interfacial area between the polymer and the nanoparticles.

• Slow Solvent Evaporation: Rapid evaporation can lead to film defects such as cracks and voids, and can also induce nanoparticle aggregation. A slow and controlled drying process is essential for obtaining high-quality nanocomposite films.

Strategy 2: The Synergy of Polymer Blends

Blending two or more polymers is a cost-effective and versatile method to create new materials with tailored properties, including enhanced thermal stability. The properties of a polymer blend are highly dependent on the miscibility of the constituent polymers.

Mechanism of Thermal Stability Enhancement

• Miscible Blends: In a miscible blend, the two polymers mix at a molecular level, resulting in a single-phase material with a single glass transition temperature (Tg) that is typically intermediate to the Tgs of the individual components. By blending a polymer with lower thermal stability with a more thermally stable one, the overall thermal resistance of the blend can be significantly improved.[6]

• Immiscible Blends: In an immiscible blend, the polymers phase-separate, forming distinct domains. While this can sometimes lead to improved mechanical properties, the effect on thermal stability is more complex and depends on the morphology of the blend and the nature of the interface between the phases. In some cases, the more stable polymer can act as a protective barrier for the less stable phase.

Experimental Protocol: Preparation of Polymer Blends by Melt Blending

Melt blending is a common industrial technique for producing polymer blends. It involves mixing the polymers in their molten state using an extruder.

Materials:

• Polymer A (e.g., Polylactic acid - PLA)

• Polymer B (e.g., Polyamide - PA)

• Compatibilizer (optional, e.g., maleic anhydride-grafted polypropylene)

• Twin-screw extruder

• Pelletizer

• Drying oven

Procedure:

• Material Preparation:

  • Dry the polymer pellets thoroughly in a vacuum oven at an appropriate temperature (e.g., 80°C for 4 hours for PLA) to remove any absorbed moisture, which can cause degradation during melt processing.[7]

  • Weigh the desired amounts of each polymer (and compatibilizer, if used) to achieve the target blend ratio (e.g., 80 wt% PLA / 20 wt% PA).

• Extrusion:

  • Set the temperature profile of the extruder zones. The temperature should be above the melting points of all components to ensure they are in a molten state. A typical temperature profile for a PLA/PA blend might range from 170°C in the feeding zone to 210°C in the metering and die zones.[7]

  • Premix the polymer pellets and feed them into the extruder hopper at a constant rate.

  • Set the screw speed. Higher screw speeds can improve mixing but may also increase shear heating and the risk of degradation. A typical screw speed might be in the range of 50-100 rpm.[7][8]

• Pelletizing:

  • The molten polymer blend strand exiting the extruder die is cooled in a water bath and then fed into a pelletizer, which cuts the strand into small pellets.

• Post-Processing:

  • Dry the resulting blend pellets to remove any surface moisture.

  • The pellets can then be used for further processing, such as injection molding or film extrusion, to create test specimens.

Causality Behind Experimental Choices:

• Drying: This is a critical step as residual moisture can lead to hydrolytic degradation of polymers like PLA at high processing temperatures, significantly reducing the molecular weight and mechanical properties of the final blend.

• Twin-Screw Extruder: A co-rotating twin-screw extruder is often preferred for polymer blending as it provides excellent distributive and dispersive mixing, leading to a more homogeneous blend.[9]

• Compatibilizer: For immiscible polymer blends, a compatibilizer is often added to improve the interfacial adhesion between the two phases. This results in a finer morphology and improved mechanical properties.

Strategy 3: Creating a Robust Network through Chemical Crosslinking

Crosslinking involves the formation of covalent bonds between polymer chains, creating a three-dimensional network structure. This network restricts the mobility of the polymer chains, leading to a significant increase in thermal stability, mechanical strength, and chemical resistance.[10]

Mechanism of Thermal Stability Enhancement

The crosslinked network structure fundamentally alters the material's response to heat. The covalent crosslinks prevent the polymer chains from flowing or slipping past one another at elevated temperatures. As a result, the material does not soften or melt in the same way as a thermoplastic. The onset of thermal degradation is also delayed because more energy is required to break the covalent bonds within the crosslinked network.

Experimental Protocol: Chemical Crosslinking of Polyethylene with Peroxide

Peroxide crosslinking is a widely used method for creating crosslinked polyethylene (XLPE), which has numerous applications, including in wire and cable insulation and hot water pipes.[11]

Materials:

• Low-density polyethylene (LDPE) powder or pellets

• Organic peroxide (e.g., Dicumyl peroxide - DCP)

• Antioxidant (optional, to prevent oxidative degradation during crosslinking)

• Two-roll mill or internal mixer

• Compression molding press with heated platens

• Molds for test specimens

Procedure:

• Compounding:

  • On a two-roll mill or in an internal mixer heated to a temperature below the decomposition temperature of the peroxide (e.g., 120-130°C for DCP), melt the LDPE.

  • Once the LDPE is molten and forms a continuous sheet on the mill, add the desired amount of peroxide (e.g., 1-2 phr - parts per hundred rubber) and antioxidant.

  • Mix thoroughly until the peroxide and antioxidant are uniformly dispersed in the polymer matrix.

• Sample Preparation:

  • Remove the compounded material from the mill and cut it into pieces suitable for the compression mold.

• Crosslinking (Curing):

  • Place the compounded material into the preheated mold.

  • Transfer the mold to a compression molding press with platens heated to a temperature above the decomposition temperature of the peroxide (e.g., 170-180°C for DCP).

  • Apply pressure to the mold to ensure it is completely filled and to remove any trapped air.

  • Hold the material at this temperature and pressure for a specific curing time (e.g., 10-20 minutes) to allow the peroxide to decompose and initiate the crosslinking reaction. The optimal curing time depends on the peroxide type, concentration, and the thickness of the sample.

• Cooling and Demolding:

  • Cool the mold under pressure to a temperature below the melting point of the polyethylene.

  • Once cooled, release the pressure and carefully remove the crosslinked sample from the mold.

Causality Behind Experimental Choices:

• Peroxide Selection: The choice of peroxide is determined by its decomposition temperature. The compounding temperature must be low enough to prevent premature crosslinking, while the curing temperature must be high enough to ensure complete decomposition of the peroxide and efficient crosslinking.

• Compression Molding: This technique is ideal for creating crosslinked samples of a defined geometry for subsequent testing. The application of pressure ensures a void-free sample.

• Curing Time and Temperature: These are critical process parameters that determine the degree of crosslinking. Insufficient time or temperature will result in incomplete crosslinking and suboptimal properties, while excessive time or temperature can lead to degradation.

Characterization of Thermal Stability: Key Analytical Techniques

To evaluate the effectiveness of the implemented strategies, a suite of thermal analysis techniques is employed. These methods provide quantitative data on the thermal transitions and decomposition behavior of the materials.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It is the primary technique for determining the thermal stability of a material.

Key Parameters Obtained:

• Onset Decomposition Temperature (T_onset): The temperature at which significant mass loss begins. A higher T_onset indicates greater thermal stability.

• Temperature of Maximum Decomposition Rate (T_max): The temperature at which the rate of mass loss is highest.

• Residual Mass (Char Yield): The percentage of mass remaining at the end of the experiment, which is indicative of the material's tendency to form a protective char layer.

Standard Test Method: ASTM E1131, ISO 11358[3][12]

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to determine thermal transitions such as the glass transition temperature (Tg), melting temperature (Tm), and crystallization temperature (Tc).

Key Parameters Obtained:

• Glass Transition Temperature (T_g): The temperature at which an amorphous polymer transitions from a rigid, glassy state to a more flexible, rubbery state. An increase in Tg can indicate restricted polymer chain mobility and improved thermal stability.[13][14]

• Melting Temperature (T_m): The temperature at which a crystalline polymer melts.

• Crystallization Temperature (T_c): The temperature at which a polymer crystallizes from the molten state.

Standard Test Method: ISO 11357-1, ISO 11357-3[2][13]

Dynamic Mechanical Analysis (DMA)

DMA measures the mechanical properties of a material as a function of temperature, time, and frequency of an applied oscillatory force. It is highly sensitive to molecular motions and is an excellent technique for determining the glass transition temperature.

Key Parameters Obtained:

• Storage Modulus (E'): Represents the elastic response of the material. A high storage modulus at elevated temperatures indicates good thermal-mechanical stability.

• Loss Modulus (E''): Represents the viscous response of the material.

• Tan Delta (tan δ): The ratio of the loss modulus to the storage modulus (E''/E'). The peak of the tan δ curve is often used to determine the glass transition temperature.

Standard Test Method: ASTM D4065, ASTM D5279[15][16][17]

Data Presentation and Interpretation

The following tables provide representative data on the improvements in thermal stability that can be achieved through the strategies discussed.

Table 1: Enhancement of Thermal Stability through Nanoparticle Incorporation

Polymer Matrix	Nanoparticle (wt%)	T_onset (°C) (from TGA)	Improvement in T_onset (°C)	Reference
Polypropylene (PP)	Bi2O3/CuO (20%)	387	+63	[8]
Polyacrylonitrile (PAN)	MWNT (5%)	~330	+24	[2]
Silicone Rubber (RTV)	Modified ZnO (1.5%)	420	+75.4	[18]
SC-15 Epoxy	Graphene (5%)	307	~+35	[17]

Table 2: Modification of Thermal Properties in Polymer Blends

Polymer Blend	T_g (°C) (from DSC)	T_m (°C) (from DSC)	Observations	Reference
PLA (neat)	65.5	152.4	-	[19]
PLA/PP/PE-g-MAH	63.2	155.3	Increased melting temperature indicates partial compatibilization.	[19]
PVDF/PSF (80/20)	Single T_g	-	A single T_g confirms the miscibility of the blend.	[13]
PET/ABS/PC	T_g (PET): 82, T_g (SAN of ABS): 115, T_g (PC): 158	T_m (PET): 255	Multiple T_gs indicate an immiscible blend.	[14]

Table 3: Effect of Crosslinking on Thermal and Mechanical Properties

Polymer System	Crosslinker Content	T_g (°C) (from DMA)	Storage Modulus (E') above T_g	Observations	Reference
PMMA	1 mol% TEGDMA	~130	Low	Increased crosslinker content leads to a higher T_g and rubbery modulus.	[12][16]
PMMA	20 mol% TEGDMA	>150	High	Increased crosslinker content leads to a higher T_g and rubbery modulus.	[12][16]
Fluorinated Polyimide	None	217	-	Crosslinking significantly increases the glass transition temperature.
Fluorinated Polyimide	Crosslinked	339	-	Crosslinking significantly increases the glass transition temperature.

Visualization of Workflows and Mechanisms

Workflow for Preparation and Analysis of Thermally Stable Polymer Nanocomposites

Caption: Nanoparticle-Induced Thermal Stabilization Mechanisms.

Conclusion

The enhancement of thermal stability is a critical endeavor in the development of high-performance materials. The strategies of incorporating nanoparticles, creating polymer blends, and inducing chemical crosslinking offer a powerful toolkit for tailoring the thermal properties of polymers to meet the demands of advanced applications. By understanding the underlying scientific principles and adhering to robust experimental protocols, researchers can systematically design and fabricate materials with superior performance at elevated temperatures. The analytical techniques of TGA, DSC, and DMA provide the essential means to quantify the improvements in thermal stability and to gain deeper insights into the structure-property relationships of these advanced materials.

References

• Thermal analysis of polymer blends and double layer by DSC. ResearchGate. Available at: [Link]

• ASTM E1131, ISO 11358 Thermogravimetric Analysis (TGA). Infinita Lab. Available at: [Link]

• Better Characterization of Polymer Blends Using StepScan DSC. Thermal Support. Available at: [Link]

• ASTM D4065 - Applied Technical Services. Available at: [Link]

• DMA analysis of the structure of crosslinked poly(methyl methacrylate)s. PubMed. Available at: [Link]

• DMA analysis of the structure of crosslinked poly(methyl methacrylate)s. ResearchGate. Available at: [Link]

• DMA analysis of the structure of crosslinked poly(methyl methacrylate)s. Semantic Scholar. Available at: [Link]

• (PDF) Characterization of Nanocomposites by Thermal Analysis. ResearchGate. Available at: [Link]

• Thermogravimetric Analysis (TGA) of Graphene Nanoparticle Polymer Composite Systems. IntechOpen. Available at: [Link]

• Characterization of Nanocomposites by Thermal Analysis. PMC - NIH. Available at: [Link]

• Role of Casting Solvent on Nanoparticle Dispersion in Polymer Nanocomposites. Macromolecules - ACS Publications. Available at: [Link]

• Polyethylene Oxide Hydrogels Crosslinked by Peroxide for the Controlled Release of Proteins. MDPI. Available at: [Link]

• Schema of solvent casting method of nanocomposite preparation. ResearchGate. Available at: [Link]

• Crosslinked polyethylene. ResearchGate. Available at: [Link]

• Solvent Casting and UV Photocuring for Easy and Safe Fabrication of Nanocomposite Film Dressings. MDPI. Available at: [Link]

• Thermal decomposition behavior and kinetics of nanocomposites at low-modified ZnO content. RSC Publishing. Available at: [Link]

• DSC thermograms of polymers and blend isothermally crystallized from the melt at different T c s. ResearchGate. Available at: [Link]

• Simulation and Experimental Study of the Isothermal Thermogravimetric Analysis and the Apparent Alterations of the Thermal Stability of Composite Polymers. MDPI. Available at: [Link]

• What Is The Process Of Crosslinking Polyethylene Homopolymer? - Chemistry For Everyone. YouTube. Available at: [Link]

• Differential Scanning Thermal Analysis in Polymeric Materials. AZoM. Available at: [Link]

• DSC thermograms and results of the samples with different polymer blends. ResearchGate. Available at: [Link]

• Role of Casting Solvent on Nanoparticle Dispersion in Polymer Nanocomposites. Request PDF - ResearchGate. Available at: [Link]

• 384712 Role of Casting Solvent on Nanoparticle Dispersion in Polymer Nanocomposites. Request PDF - ResearchGate. Available at: [Link]

• The Effect of Dialkyl Peroxide Crosslinking on the Properties of LLDPE and UHMWPE. PMC - NIH. Available at: [Link]

• Physical Properties of Thermally Crosslinked Fluorinated Polyimide and Its Application to a Liquid Crystal Alignment Layer. MDPI. Available at: [Link]

• Melting of Polymer Blends in Co-rotating Twin Screw Extruders. ResearchGate. Available at: [Link]

• Principles of Polymer Processing. Wiley. Available at: [Link]

• A Guide to Polyolefin Film Extrusion. LyondellBasell. Available at: [Link]

• Evaluating Polypropylene Melt Flow and Mechanical Preparties at Different Screw Speeds in Double Screw Extrusion. JMESS. Available at: [Link]

• How PVC Pipes Are Manufactured: Extrusion, Cooling, and Quality Control. CCE NEWS. Available at: [Link]

• Thermal degradation of polymers. Wikipedia. Available at: [Link]

• Method of preparing peroxide cross-linked polyethylene composition. Google Patents.

• Partial Polymer Blend for Fused Filament Fabrication with High Thermal Stability. MDPI. Available at: [Link]

Sources

• 1. Characterization of Nanocomposites by Thermal Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. azom.com [azom.com]
• 6. cceonlinenews.com [cceonlinenews.com]
• 7. jmess.org [jmess.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. youtube.com [youtube.com]
• 11. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 12. researchgate.net [researchgate.net]
• 13. thermalsupport.com [thermalsupport.com]
• 14. RU2394854C1 - Method of preparing peroxide cross-linked polyethylene composition - Google Patents [patents.google.com]
• 15. DMA analysis of the structure of crosslinked poly(methyl methacrylate)s [pubmed.ncbi.nlm.nih.gov]
• 16. Thermogravimetric Analysis (TGA) of Graphene Nanoparticle Polymer Composite Systems [ebrary.net]
• 17. Thermal decomposition behavior and kinetics of nanocomposites at low-modified ZnO content - RSC Advances (RSC Publishing) DOI:10.1039/C8RA09206K [pubs.rsc.org]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]

The Strategic Role of 2-Bromo-5-chlorobenzoic Acid in the Synthesis of Advanced Functional Dyes

Introduction: Unveiling the Potential of a Versatile Precursor

In the landscape of organic synthesis, the strategic selection of starting materials is paramount to the successful and efficient construction of complex functional molecules. 2-Bromo-5-chlorobenzoic acid, a halogenated aromatic carboxylic acid, has emerged as a pivotal building block in the synthesis of a diverse array of high-performance dyes and pigments. Its unique substitution pattern, featuring both bromine and chlorine atoms, offers chemists a versatile platform for regioselective functionalization, enabling the precise tuning of the electronic and photophysical properties of the final chromophores.

This document serves as a comprehensive guide for researchers, scientists, and professionals in drug development, providing in-depth application notes and detailed protocols for the utilization of 2-bromo-5-chlorobenzoic acid in the synthesis of functional dyes. We will delve into the causality behind experimental choices, ensuring that each protocol is a self-validating system grounded in established chemical principles.

Core Principle: Transformation to a Diazo Component

The primary pathway to leverage 2-bromo-5-chlorobenzoic acid in dye synthesis, particularly for the vast and commercially significant class of azo dyes, involves its initial conversion to the corresponding amine, 2-amino-5-chlorobenzoic acid. This transformation is critical as the amino group is the functional handle for the essential diazotization reaction.

Synthetic Pathway Overview

The overall synthetic strategy can be visualized as a multi-step process, beginning with the amination of the starting material, followed by diazotization, and culminating in the coupling reaction to form the final azo dye.

Caption: General workflow for synthesizing functional azo dyes from 2-bromo-5-chlorobenzoic acid.

Part 1: Synthesis of the Key Intermediate: 2-Amino-5-chlorobenzoic Acid

The conversion of 2-bromo-5-chlorobenzoic acid to 2-amino-5-chlorobenzoic acid is a foundational step. While various amination strategies exist in organic chemistry, a common approach for aryl halides involves nucleophilic aromatic substitution or metal-catalyzed amination reactions. For the purpose of this guide, we will outline a conceptual protocol based on established methods for the synthesis of similar aminobenzoic acids, such as the reduction of a nitro precursor or the chlorination of anthranilic acid[1][2]. A plausible route starting from 2-bromo-5-chlorobenzoic acid would involve a nucleophilic substitution of the bromine atom with an amino group or its equivalent, often under forcing conditions or with the aid of a catalyst.

Alternatively, a more common and well-documented laboratory preparation involves the chlorination of 2-aminobenzoic acid (anthranilic acid)[1].

Protocol 1: Synthesis of 2-Amino-5-chlorobenzoic Acid from Anthranilic Acid

This protocol is adapted from established procedures for the selective chlorination of anthranilic acid[1].

Rationale: This method provides a reliable route to the key intermediate. The use of sulfuryl chloride as a chlorinating agent allows for controlled monochlorination at the position para to the activating amino group.

Materials:

• Anthranilic acid (2-aminobenzoic acid)

• Sulfuryl chloride (SO₂Cl₂)

• Anhydrous diethyl ether

• 8% Hydrochloric acid (HCl) solution

• Sodium hydroxide (NaOH) solution

• Concentrated sodium acetate solution

• Ethanol

• Water

Procedure:

• In a fume hood, dissolve 26 g of sulfuryl chloride in 350 ml of anhydrous diethyl ether in a flask equipped with a dropping funnel and a magnetic stirrer.

• Cool the solution in an ice bath.

• Slowly add 20 g of powdered anthranilic acid to the cooled solution over 10 minutes with continuous stirring.

• After the addition is complete, remove the ice bath and allow the reaction to proceed at room temperature for 1 hour.

• Remove the solvent and excess sulfuryl chloride under reduced pressure.

• Treat the residue with 150 ml of water and allow the mixture to stand for several hours.

• Filter the crude product and wash it thoroughly with water.

• Digest the residue with 400 ml of 8% aqueous hydrochloric acid at 60-70 °C to dissolve the desired product and leave behind insoluble dichlorinated byproducts.

• Filter the hot solution to remove any undissolved solids.

• To the filtrate, carefully add sodium hydroxide solution until a precipitate just begins to form.

• Add a concentrated sodium acetate solution to complete the precipitation of 2-amino-5-chlorobenzoic acid.

• Collect the precipitate by vacuum filtration and wash with water.

• Recrystallize the product from an ethanol-water mixture to obtain pure 2-amino-5-chlorobenzoic acid.

Expected Outcome: A yield of approximately 50% of 2-amino-5-chlorobenzoic acid as a crystalline solid[1].

Parameter	Expected Value	Reference
Melting Point	~204 °C	[1]
Appearance	White to off-white crystalline solid	[3]

Part 2: Synthesis of a Functional Azo Dye

With the key intermediate, 2-amino-5-chlorobenzoic acid, in hand, the synthesis of a functional azo dye can proceed via a two-step diazotization and azo coupling reaction[4][5]. As a representative example, we will describe the synthesis of an azo dye using β-naphthol as the coupling component, which typically yields a vibrant orange-red dye[6].

Step 1: Diazotization of 2-Amino-5-chlorobenzoic Acid

Rationale: The conversion of the primary aromatic amine to a diazonium salt is crucial for the subsequent electrophilic aromatic substitution reaction (azo coupling). This reaction is performed at low temperatures (0-5 °C) because diazonium salts are generally unstable and can decompose at higher temperatures, leading to side reactions and reduced yield[4]. Nitrous acid, the diazotizing agent, is generated in situ from sodium nitrite and a strong mineral acid like hydrochloric acid.

Protocol 2: Diazotization

Materials:

• 2-Amino-5-chlorobenzoic acid

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Distilled water

• Ice

Procedure:

• In a beaker, prepare a suspension of a specific molar quantity of 2-amino-5-chlorobenzoic acid in a mixture of concentrated hydrochloric acid and water.

• Cool the suspension to 0-5 °C in an ice-salt bath with vigorous stirring.

• In a separate beaker, dissolve an equimolar amount of sodium nitrite in cold distilled water.

• Slowly add the sodium nitrite solution dropwise to the cold suspension of 2-amino-5-chlorobenzoic acid. Maintain the temperature between 0 and 5 °C throughout the addition.

• After the complete addition of the sodium nitrite solution, continue stirring the mixture at 0-5 °C for an additional 30-60 minutes to ensure the diazotization is complete. The resulting clear solution contains the diazonium salt and should be used immediately in the next step.

Step 2: Azo Coupling with β-Naphthol

Rationale: The diazonium salt is a weak electrophile and will react with electron-rich aromatic compounds, known as coupling components. β-Naphthol is an excellent coupling partner, and the reaction is typically carried out in a basic solution to deprotonate the hydroxyl group of the naphthol, forming the more strongly activating naphthoxide ion. This enhances the rate and yield of the coupling reaction[6].

Protocol 3: Azo Coupling

Materials:

• Diazonium salt solution from Protocol 2

• β-Naphthol (2-naphthol)

• Sodium hydroxide (NaOH)

• Distilled water

• Ice

Procedure:

• In a separate beaker, dissolve a molar equivalent of β-naphthol in a cold aqueous solution of sodium hydroxide.

• Cool this solution to 0-5 °C in an ice bath.

• Slowly, and with constant stirring, add the cold diazonium salt solution (from Protocol 2) to the cold β-naphthol solution.

• An intensely colored precipitate of the azo dye should form immediately. The color is typically an orange-red[6].

• Continue stirring the reaction mixture in the ice bath for 30 minutes to ensure complete coupling.

• Collect the precipitated dye by vacuum filtration.

• Wash the solid product with cold water to remove any unreacted starting materials and inorganic salts.

• Dry the purified azo dye in a desiccator or a vacuum oven at a low temperature.

Visualizing the Azo Dye Synthesis

Sources

• 1. prepchem.com [prepchem.com]
• 2. 2-Amino-5-chlorobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 3. Page loading... [wap.guidechem.com]
• 4. benchchem.com [benchchem.com]
• 5. Classifications, properties, recent synthesis and applications of azo dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. (A): An organic compound on diazotization followed by reaction with alkal.. [askfilo.com]

Technical Notes & Optimization

Minimizing byproduct formation in the bromination of 2-chlorobenzoic acid

Welcome to the technical support guide for the selective bromination of 2-chlorobenzoic acid. This resource is designed for researchers, chemists, and drug development professionals to address common challenges and optimize the synthesis of the primary desired product, 5-bromo-2-chlorobenzoic acid, a crucial intermediate in the manufacturing of pharmaceuticals such as Dapagliflozin and Empagliflozin.[1] This guide provides in-depth, field-proven insights into minimizing byproduct formation through a series of frequently asked questions and troubleshooting scenarios.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions about the reaction's chemistry to build a foundational understanding.

Q1: Why is the 5-position the preferred site for bromination on 2-chlorobenzoic acid?

A: The regioselectivity of this electrophilic aromatic substitution is governed by the combined directing effects of the two substituents on the benzene ring: the chloro (-Cl) group and the carboxylic acid (-COOH) group.

• Carboxylic Acid (-COOH) Group: This group is electron-withdrawing and acts as a meta-director .[2][3] It deactivates the ring, making the positions meta to it (C3 and C5) the least deactivated and thus more favorable for electrophilic attack compared to the ortho and para positions.

• Chloro (-Cl) Group: This group is also deactivating but is an ortho-, para-director due to the ability of its lone pair electrons to stabilize the intermediate carbocation (sigma complex) through resonance. It directs incoming electrophiles to positions C4 and C6.

The final outcome is a result of these competing influences. Position 5 is meta to the -COOH group and para to the -Cl group. This alignment of directing effects makes the C5 position the most electronically favorable site for bromination, leading to 5-bromo-2-chlorobenzoic acid as the major product.[4]

Q2: What are the primary byproducts in this reaction and why do they form?

A: The two most common types of byproducts are isomeric monobrominated products and polybrominated products.

• Isomeric Byproducts: The most significant isomeric impurity is 4-bromo-2-chlorobenzoic acid .[5][6] Its formation occurs because the C4 position is ortho to the -Cl group, which is an activating position. Although electronically less favored than the C5 position, certain reaction conditions can increase the yield of this isomer to over 10%.[5]

• Polybrominated Byproducts: Dibromo-2-chlorobenzoic acid is another common byproduct.[7] It forms when the initially produced 5-bromo-2-chlorobenzoic acid undergoes a second bromination reaction. This is more likely to occur if an excess of the brominating agent is used or if the reaction is allowed to proceed for too long.

Q3: What is the role of concentrated sulfuric acid in reactions using N-Bromosuccinimide (NBS)?

A: Concentrated sulfuric acid serves two critical functions. First, it acts as a solvent for the 2-chlorobenzoic acid. Second, and more importantly, it protonates the NBS, generating a more potent electrophilic bromine species (Br+). This enhanced electrophilicity is necessary to overcome the deactivating effect of the substituents on the aromatic ring and facilitate the substitution reaction at a practical rate.[6]

Q4: Why is N-Bromosuccinimide (NBS) often preferred over elemental bromine (Br₂)?

A: NBS is generally favored for several reasons:

• Selectivity: NBS in an acid medium can provide higher selectivity for the desired monobrominated product compared to elemental bromine.[6]

• Handling: NBS is a crystalline solid that is easier and safer to handle and measure than liquid bromine, which is highly corrosive, volatile, and toxic.

• Stoichiometric Control: As a solid, NBS allows for more precise stoichiometric control, which is crucial for minimizing the formation of polybrominated byproducts.[7]

Section 2: Troubleshooting Guide

This guide provides direct answers to specific experimental problems.

Problem 1: My HPLC analysis shows a high percentage (>10%) of the 4-bromo-2-chlorobenzoic acid isomer.

• Root Cause: The reaction conditions are not selective enough, allowing for competitive bromination at the C4 position. Standard NBS/sulfuric acid systems can inherently produce this isomer.[5]

• Expert Solution: Implement a Selectivity-Enhancing Additive. The most effective strategy to suppress the formation of the 4-bromo isomer is to add a sulfur-based reducing agent to the reaction mixture.

  • Recommended Additive: Use sodium sulfide (Na₂S) or sodium sulfite (Na₂SO₃).[8][9]

  • Mechanism of Action: It is proposed that the additive influences the position of a temporary, reversible sulfonation of the aromatic ring. This blocks certain positions, thereby directing the bromonium ion to the desired C5 position with much higher fidelity.[9]

  • Implementation: Before adding NBS, dissolve the 2-chlorobenzoic acid in concentrated sulfuric acid and add 0.2-0.4 molar equivalents of sodium sulfide. Stir for a short period (e.g., 20 minutes) to allow for equilibration before proceeding with the addition of NBS.[8][10]

Table 1: Effect of Additive on Isomer Selectivity

Condition	Brominating Agent	Additive (0.4 eq.)	Temperature (°C)	Yield of 5-bromo isomer (%)	Purity by HPLC (%) [5-bromo vs 4-bromo]	Reference
Standard	NBS (1.05 eq.)	None	45	~75%	~90:10	[8] (Comparative Example)
Optimized	NBS (1.05 eq.)	Sodium Sulfide	30	85%	>99.5:0.5	[8][10]

Problem 2: I am observing significant amounts of a dibrominated byproduct.

• Root Cause: Over-bromination is occurring. This is a classic sign of either using too much brominating agent or letting the reaction run too long after the starting material has been consumed.

• Expert Solution: Enforce Strict Stoichiometric and Temporal Control.

  • Control Stoichiometry: Use a precise molar ratio of 2-chlorobenzoic acid to NBS, typically 1:1.0 to 1:1.05. Do not use a large excess of NBS.

  • Monitor Reaction Progress: The most reliable method to prevent over-bromination is to monitor the reaction closely. Use Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to track the disappearance of the 2-chlorobenzoic acid starting material.

  • Quench Promptly: As soon as the starting material is consumed (or has reached a minimum, stable level), quench the reaction by pouring it into an ice-water bath. This immediately stops the reaction and precipitates the product, preventing further bromination.[10]

Problem 3: The final yield is low despite clean conversion.

• Root Cause: The product is being lost during the work-up or purification steps.

• Expert Solution: Optimize Product Isolation and Recrystallization.

  • Work-up: Ensure the precipitation is complete. Use a sufficient volume of a well-chilled ice-water slurry (0-5°C) and allow adequate time for the product to crystallize fully before filtration.

  • Recrystallization: The choice of solvent is critical. A common and effective system is a mixture of methanol and water or ethanol and water.[8][10] Dissolve the crude product in the minimum amount of hot alcohol, then slowly add water until the solution becomes faintly turbid. Allow the solution to cool slowly to room temperature, then chill in an ice bath to maximize the recovery of pure crystals. Rapid crashing out of solution by adding too much water or cooling too quickly will trap impurities and lower the isolated yield of pure product.

Section 3: Visualized Workflow and Protocol

Diagram: Optimized Bromination Workflow

The following diagram illustrates the critical control points in the workflow to minimize byproduct formation.

Caption: Workflow with key control points for selective bromination.

Detailed Experimental Protocol: High-Selectivity Synthesis of 5-Bromo-2-chlorobenzoic Acid

This protocol incorporates best practices to achieve high purity and yield.

Reagents & Equipment:

• 2-chlorobenzoic acid (1 eq.)

• Concentrated Sulfuric Acid (approx. 8.5 mL per gram of starting material)

• Sodium Sulfide (Na₂S) (0.4 eq.)

• N-Bromosuccinimide (NBS) (1.05 eq.)

• Methanol, Water (for recrystallization)

• Four-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and addition funnel.

• Ice-water bath.

Procedure:

• Reaction Setup: In a four-necked flask, add 2-chlorobenzoic acid (e.g., 4.7 g, 0.03 mol) and concentrated sulfuric acid (40 mL). Stir the mixture at 30°C until all solids are dissolved.[10]

• Additive for Selectivity: Add sodium sulfide (0.936 g, 0.012 mol) in portions. Stir the resulting clear solution for 20 minutes at 30°C.[10]

• Bromination: Add N-bromosuccinimide (5.6 g, 0.0315 mol) in small portions over 10-15 minutes, ensuring the internal temperature does not exceed 35°C. Use an ice bath to control any exotherm.

• Reaction & Monitoring: After the addition is complete, continue to stir the reaction at 30°C. Monitor the consumption of the starting material by TLC or HPLC (approx. 10-30 minutes).

• Work-up: Once the reaction is complete, slowly pour the reaction mixture into a beaker containing an ice-water slurry (80 mL) with vigorous stirring. A white solid will precipitate.[10]

• Isolation: Stir the slurry for 30 minutes in the ice bath, then collect the crude product by vacuum filtration. Wash the filter cake thoroughly with cold water to remove residual acid.

• Purification: Transfer the crude solid to a flask. Add methanol (24 mL) and water (36 mL). Heat the mixture to 60°C until the solid dissolves completely. Allow the solution to cool slowly to room temperature, then cool further in an ice bath for 1 hour to complete crystallization.[10]

• Final Product: Filter the purified white crystals, wash with a small amount of cold 40% methanol/water, and dry at 55°C to a constant weight. The expected yield is 80-85% with a purity of >99.5%.[10]

References

• CN105622382A - Synthesis method of 5-bromo-2-chloro benzoic acid.
• CN108250060A - The synthetic method of the bromo- 2- chlorobenzoic acids of 5-.

• Write a note on bromination of benzoic acid with the help of resonance structures and explain why it is meta directing. Filo. [Link]

• CN110002989A - A kind of preparation method of the bromo- 2- chlorobenzoic acid of highly selective 5-.
• CN113321577A - Preparation method of 5-bromo-2-chlorobenzoic acid.
• CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid.

• METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS. European Patent Office. [Link]

• Synthesis of 5-Bromo-2-Chloro-Benzoic Acid. Scribd. [Link]

• 5-Bromo-2-Chlorobenzoic Acid. Glindia. [Link]

• Novel and Practical Industrial Process Scale-Up of 5-Bromo-2-chloro-4-(methoxycarbonyl) benzoic acid, a Key. Thieme Connect. [Link]

• Pd(II)-catalyzed meta-C–H bromination and chlorination of aniline and benzoic acid derivatives. ResearchGate. [Link]

• Solved: Benzoic acid (shown below) can undergo electrophilic substitution with bromine. A halogen. Gauth. [Link]

Sources

• 1. scribd.com [scribd.com]
• 2. Write a note on bromination of benzoic acid with the help of resonance st.. [askfilo.com]
• 3. gauthmath.com [gauthmath.com]
• 4. Page loading... [wap.guidechem.com]
• 5. data.epo.org [data.epo.org]
• 6. 2-Bromo-5-chlorobenzoic acid | 21739-93-5 | Benchchem [benchchem.com]
• 7. thieme-connect.com [thieme-connect.com]
• 8. CN110002989A - A kind of preparation method of the bromo- 2- chlorobenzoic acid of highly selective 5- - Google Patents [patents.google.com]
• 9. CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid - Google Patents [patents.google.com]
• 10. 5-Bromo-2-chlorobenzoic acid synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Purification of 2-Bromo-5-chlorobenzoic Acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for handling and purifying 2-Bromo-5-chlorobenzoic acid. This guide is designed for researchers, medicinal chemists, and process development scientists who require high-purity material for their work. We understand that impurities can compromise experimental outcomes, lead to side reactions, and affect the quality of downstream products.

This document moves beyond simple protocols to provide a deeper understanding of the principles behind each purification step. It is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios that our team commonly encounters in the field.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude sample of 2-Bromo-5-chlorobenzoic acid?

The impurity profile of your sample depends heavily on its synthetic route. A common method involves the bromination of 2-chlorobenzoic acid.[1][2]

Common impurities may include:

• Isomeric Byproducts: The most problematic impurities are often isomers formed during the synthesis, such as 4-bromo-2-chlorobenzoic acid.[3][4] These can be difficult to separate due to their similar physical properties.

• Unreacted Starting Materials: Residual 2-chlorobenzoic acid is a frequent contaminant.[1][5]

• Neutral Organic Compounds: Byproducts from side reactions or residual solvents that do not possess an acidic functional group.[6]

• Colored Impurities: Often high molecular weight, conjugated organic compounds that impart a yellow or brown tint to the solid product.[7]

Q2: My product has a broad melting point and a distinct off-white or yellow color. What is the best initial purification strategy?

For solid organic compounds like 2-Bromo-5-chlorobenzoic acid, the most effective and straightforward initial purification technique is recrystallization . This method leverages differences in solubility between the desired compound and its impurities in a chosen solvent at different temperatures. A successful recrystallization can simultaneously remove many isomeric, colored, and unreacted starting material impurities, leading to a significant increase in purity and a sharper melting point (Literature MP: 150-156 °C[5][8]).

The core principle is to dissolve the impure solid in a minimum amount of a hot solvent in which it is highly soluble, and then allow it to cool slowly. As the solution cools, the solubility of the target compound decreases, causing it to crystallize out, while the impurities, being present in a much lower concentration, remain dissolved in the cold solvent (mother liquor).

Q3: Can you provide a detailed, field-tested protocol for the recrystallization of 2-Bromo-5-chlorobenzoic acid?

Certainly. A methanol-water solvent system is often effective for this class of compounds.[1][5] This protocol is designed to be self-validating; successful execution should yield high-purity crystals.

Experimental Protocol: Recrystallization using a Methanol/Water System

• Dissolution: In a fume hood, place the crude 2-Bromo-5-chlorobenzoic acid (e.g., 10.0 g) into an Erlenmeyer flask. Add a magnetic stir bar.

• Solvent Addition: Add the minimum volume of hot methanol required to just dissolve the solid at a gentle boil. Start with a small volume and add more in portions until dissolution is complete.

• Hot Filtration (Optional but Recommended): If insoluble impurities or discoloration is observed in the hot solution, perform a hot gravity filtration. Place a small amount of cotton or a fluted filter paper in a pre-heated funnel and pour the hot solution through it into a clean, pre-heated flask. This step removes insoluble particulates and can help decolorize the sample.

• Crystallization: Remove the flask from the heat source. Slowly add deionized water dropwise to the hot methanol solution until you observe persistent cloudiness (the saturation point). Add a few drops of hot methanol to redissolve the precipitate and obtain a clear solution again.

• Cooling: Cover the flask and allow it to cool slowly to room temperature. Slow cooling is critical as it promotes the formation of large, pure crystals. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize the yield.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small amount of ice-cold 40% aqueous methanol to remove any residual mother liquor containing dissolved impurities.[1]

• Drying: Dry the crystals thoroughly in a vacuum oven (e.g., at 50-60 °C) or in a desiccator until a constant weight is achieved.

• Purity Assessment: Confirm the purity by measuring the melting point. A sharp melting point within the literature range (150-156 °C) indicates high purity.[5][8]

Q4: My sample's purity only marginally improved after recrystallization. How can I remove persistent neutral or basic impurities?

If impurities without an acidic proton (neutral or basic compounds) are present, acid-base extraction is a highly effective and complementary purification technique.[9][10] This liquid-liquid extraction method separates compounds based on their differing acid-base properties and solubility in aqueous and organic solvents.[11]

The causality behind this technique is the conversion of the water-insoluble carboxylic acid into its corresponding carboxylate salt. This ionic salt is highly soluble in the aqueous phase, while neutral organic impurities remain in the organic phase.[9][12]

Q5: What is the standard operating procedure for an acid-base extraction of 2-Bromo-5-chlorobenzoic acid?

This protocol ensures the selective extraction and recovery of your target acid. The pKa of 2-Bromo-5-chlorobenzoic acid is predicted to be around 2.49.[5] Therefore, a weak base like sodium bicarbonate is sufficient and preferred.

Experimental Protocol: Acid-Base Extraction

• Dissolution: Dissolve the impure acid (e.g., 5.0 g) in a suitable organic solvent like diethyl ether or ethyl acetate (~50 mL) in a separatory funnel.

• Base Wash: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) (~30 mL) to the separatory funnel. Stopper the funnel and gently invert it several times, venting frequently to release the CO₂ gas that evolves. Causality Check: Shaking too vigorously can lead to the formation of stable emulsions, complicating layer separation.

• Separation: Allow the layers to fully separate. Drain the lower aqueous layer (which now contains the sodium 2-bromo-5-chlorobenzoate salt) into a clean Erlenmeyer flask.

• Re-extraction: To ensure complete recovery, add another portion of the NaHCO₃ solution (~20 mL) to the organic layer remaining in the funnel, shake, and combine the aqueous layer with the first extract. The organic layer containing neutral impurities can now be discarded.[7]

• Acidification: In a fume hood, cool the combined aqueous extracts in an ice bath. Slowly add concentrated hydrochloric acid (HCl) dropwise while stirring until the solution becomes strongly acidic (pH < 2, check with pH paper). A white precipitate of the purified carboxylic acid will form.[12][13]

• Isolation & Drying: Collect the solid precipitate by vacuum filtration, wash with a small amount of cold deionized water, and dry thoroughly as described in the recrystallization protocol.

Q6: My final product is pure by melting point, but still has a faint yellow tint. How can I obtain a perfectly white solid?

A persistent color is typically due to trace amounts of highly conjugated impurities that are not efficiently removed by the previous methods.

Solution: Activated Carbon (Charcoal) Treatment

Activated carbon has a high surface area and can adsorb colored impurities.[7] This step should be performed during recrystallization.

• After dissolving your crude product in the minimum amount of hot recrystallization solvent (as in Q3, step 2), remove the solution from the heat source.

• Add a very small amount of activated carbon (a micro-spatula tip is usually sufficient; using too much will adsorb your product and reduce the yield).

• Gently swirl the flask and then bring the solution back to a boil for a few minutes.

• Perform a hot gravity filtration (as in Q3, step 3) to remove the carbon. The filtrate should be colorless.

• Proceed with the recrystallization by cooling the solution as previously described.

Troubleshooting Guide

Problem Encountered	Probable Cause	Recommended Solution & Scientific Rationale
Oiling out during recrystallization	The compound's melting point is lower than the boiling point of the solvent, or the solution is supersaturated with impurities.	1. Add a small amount of additional hot solvent to see if the oil dissolves. 2. If not, select a solvent with a lower boiling point. 3. Perform a primary purification step like acid-base extraction first to remove gross impurities.
Low yield after recrystallization	1. Too much solvent was used. 2. The solution was cooled too rapidly. 3. The compound has significant solubility in the cold solvent.	1. Use the absolute minimum amount of hot solvent for dissolution. 2. Allow the flask to cool slowly on the benchtop before moving to an ice bath. 3. After filtering, try to concentrate the mother liquor and cool again to obtain a second crop of crystals (which may be less pure).
Persistent emulsion during extraction	Vigorous shaking of the separatory funnel, especially with chlorinated solvents.	1. Use gentle, repeated inversions of the funnel instead of vigorous shaking. 2. Add a small amount of brine (saturated aq. NaCl solution) to increase the ionic strength of the aqueous phase, which helps to break up emulsions.
No precipitate forms after acidification	1. Insufficient acid was added. 2. The product is more water-soluble than expected.	1. Check the pH with litmus or pH paper to ensure it is strongly acidic (pH < 2). Add more acid if necessary.[13] 2. If the solution is acidic and no solid forms, extract the acidified aqueous solution with several portions of an organic solvent (e.g., ethyl acetate). Combine the organic extracts, dry with a drying agent (e.g., MgSO₄), and evaporate the solvent to recover the product.[14]

References

• Acid–base extraction - Wikipedia . Wikipedia. [Link]

• 4.8: Acid-Base Extraction - Chemistry LibreTexts . Chemistry LibreTexts. [Link]

• Acid-Base Extraction . University of Colorado Boulder. [Link]

• General procedures for the purification of Carboxylic acids - Chempedia . LookChem. [Link]

• 2 Chloro 5 Bromobenzoic Acid at ₹ 4800/kg - IndiaMART . IndiaMART. [Link]

• Synthesis of 2-Bromo-5-chlorosulfonylbenzoic acid . PrepChem.com. [Link]

• CN110002989A - A kind of preparation method of the bromo- 2- chlorobenzoic acid of highly selective 5-.

• 5-Bromo-2-Chlorobenzoic Acid - Glindia . Glindia. [Link]

• How can I purify carboxylic acid? . ResearchGate. [Link]

• CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid.

• CN113321577 Preparation Method of 5-Bromo-2-Chlorobenzoic Acid | PDF . Scribd. [Link]

• CN113321577A - Preparation method of 5-bromo-2-chlorobenzoic acid.

• METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS . European Patent Office. [Link]

• Preparation method of 5-bromo-2-chlorobenzoic acid . Patsnap. [Link]

• Synthesis of 5-Bromo-2-Chloro-Benzoic Acid | PDF . Scribd. [Link]

• Extraction for Separations and Purifications | MCAT Organic Chemistry Prep . YouTube. [Link]

• US6833472B2 - Process for the purification of aromatic carboxylic acids.

• 2-Bromo-5-chlorobenzoic acid | C7H4BrClO2 | CID 89027 . PubChem. [Link]

Sources

• 1. 5-Bromo-2-chlorobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 2. data.epo.org [data.epo.org]
• 3. CN110002989A - A kind of preparation method of the bromo- 2- chlorobenzoic acid of highly selective 5- - Google Patents [patents.google.com]
• 4. CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid - Google Patents [patents.google.com]
• 5. 5-Bromo-2-chlorobenzoic acid | 21739-92-4 [chemicalbook.com]
• 6. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 7. benchchem.com [benchchem.com]
• 8. (S)-(+) Glycidyl Phthalimide CAS 161596-47-0 I GLindia Chemicals [glindiachemicals.com]
• 9. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. youtube.com [youtube.com]
• 12. vernier.com [vernier.com]
• 13. people.chem.umass.edu [people.chem.umass.edu]
• 14. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Overcoming Solubility Challenges with 2-Bromo-5-chlorobenzoic acid

Welcome to the technical support center for 2-Bromo-5-chlorobenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot the solubility challenges often encountered with this versatile reagent. Here, we provide in-depth technical guidance, field-proven insights, and validated protocols to ensure the success of your experiments.

I. Understanding the Solubility Profile of 2-Bromo-5-chlorobenzoic acid

2-Bromo-5-chlorobenzoic acid is a halogenated aromatic carboxylic acid, a structural class that often presents solubility challenges in common organic solvents.[1][2][3] Its crystalline solid-state and the presence of both electron-withdrawing halogen substituents and a polar carboxylic acid group contribute to its limited solubility in non-polar solvents and even some polar aprotic solvents at room temperature.[2][4]

Key Physicochemical Properties:

Property	Value	Source
Molecular Formula	C₇H₄BrClO₂	[5]
Molecular Weight	235.46 g/mol	[5]
Appearance	White to off-white crystalline solid	[2][6]
Melting Point	154-156 °C	[7]
Water Solubility	2.63 g/L at 20°C	[7]

II. Troubleshooting Poor Solubility in Reactions

This section addresses common solubility issues encountered during reactions with 2-Bromo-5-chlorobenzoic acid and provides step-by-step solutions.

Issue 1: My 2-Bromo-5-chlorobenzoic acid is not dissolving in the reaction solvent.

Cause: The chosen solvent may not have the appropriate polarity or ability to interact with both the aromatic ring and the carboxylic acid group.

Solutions:

• Solvent Selection:

  • Initial Screening: Start with polar aprotic solvents known to dissolve carboxylic acids, such as Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), Tetrahydrofuran (THF), or 1,4-Dioxane.[2]

  • Co-solvents: Employing a co-solvent system can be highly effective. For instance, in Suzuki-Miyaura coupling reactions, a mixture of a non-polar solvent like toluene with a more polar solvent like ethanol or THF, often in the presence of water, can facilitate the dissolution of all reaction components.[8][9]

• Temperature Adjustment:

  • Gently warming the reaction mixture can significantly increase the solubility of 2-Bromo-5-chlorobenzoic acid. However, be mindful of the thermal stability of other reagents and the potential for side reactions at elevated temperatures.

• In-situ Salt Formation:

  • The most effective method to solubilize a carboxylic acid is to convert it into its more soluble salt form (carboxylate).[10] This is achieved by adding a base.

    • Organic Bases: In anhydrous organic reactions, non-nucleophilic organic bases like Triethylamine (TEA) or Diisopropylethylamine (DIPEA) can be used to form an ammonium carboxylate salt, which often exhibits improved solubility in organic solvents.[11]

    • Inorganic Bases: For reactions in aqueous or biphasic systems (e.g., Suzuki coupling), inorganic bases like potassium carbonate (K₂CO₃), sodium carbonate (Na₂CO₃), or potassium phosphate (K₃PO₄) are commonly used to deprotonate the carboxylic acid, forming a highly water-soluble carboxylate salt.[9][12]

Issue 2: The reaction is sluggish or incomplete, and I suspect poor solubility is the cause.

Cause: Even if the reactant appears to be suspended, a low concentration of the dissolved species can lead to slow reaction kinetics.

Solutions:

• Phase-Transfer Catalysis:

  • In biphasic reactions (e.g., organic solvent and water), a phase-transfer catalyst (PTC) like tetrabutylammonium bromide (TBAB) can be employed. The PTC facilitates the transfer of the water-soluble carboxylate anion into the organic phase where the reaction with other organic-soluble reagents occurs.

• High-Temperature Ball Milling:

  • For solvent-free or solid-state reactions, high-temperature ball milling is an emerging technique to overcome solubility issues.[13][14] The mechanical energy and localized heating promote reactions between insoluble reactants in the solid state.[13][14]

• Sonication:

  • Applying ultrasonic waves can help to break down solid aggregates and increase the surface area of the reactant, thereby enhancing the dissolution rate.

Experimental Workflow: Solubilization via Base Addition for a Suzuki-Miyaura Coupling

This protocol outlines the steps for solubilizing 2-Bromo-5-chlorobenzoic acid for a typical Suzuki-Miyaura cross-coupling reaction.

Caption: Workflow for solubilizing 2-Bromo-5-chlorobenzoic acid in a Suzuki coupling.

III. Frequently Asked Questions (FAQs)

Q1: What are the best general-purpose solvents for dissolving 2-Bromo-5-chlorobenzoic acid?

A1: For general use, polar aprotic solvents such as DMF, DMSO, and THF are good starting points. For reactions involving bases, the choice of solvent will also depend on the solubility of the resulting salt.

Q2: How does pH affect the solubility of 2-Bromo-5-chlorobenzoic acid in aqueous solutions?

A2: The solubility of 2-Bromo-5-chlorobenzoic acid in water is highly pH-dependent.[15][16] In acidic conditions (low pH), it exists predominantly in its less soluble protonated form. As the pH increases above its pKa (the pKa of benzoic acid is around 4.2, and the halogen substituents on this compound will slightly lower this value), it deprotonates to form the much more water-soluble carboxylate anion.[10][17]

Caption: Effect of pH on the solubility of 2-Bromo-5-chlorobenzoic acid.

Q3: Can I use an organic base to solubilize 2-Bromo-5-chlorobenzoic acid in a reaction that is sensitive to water?

A3: Yes, using an organic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is a standard method for solubilizing carboxylic acids in anhydrous organic solvents.[11] The resulting triethylammonium or diisopropylethylammonium salt is often more soluble in solvents like dichloromethane (DCM), THF, or acetonitrile. This is a common strategy in amide bond formations and esterifications.[11][18]

Q4: Are there any alternative reaction media for poorly soluble reactants like this?

A4: Yes, for challenging cases, consider solvent-free reaction conditions using techniques like ball milling.[13][14] This approach can be particularly useful for cross-coupling reactions of insoluble aryl halides.[13][14] Additionally, the use of specialized solubilizing agents or esters of aryl alcohols has been explored for functional organic compounds.[19]

Q5: For a Suzuki coupling, what is a reliable starting solvent and base combination?

A5: A widely used and effective combination is a solvent system of 1,4-Dioxane and water (typically in a 4:1 to 10:1 ratio) with potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) as the base.[8][9] This system effectively dissolves the carboxylate salt in the aqueous phase while allowing the palladium catalyst and arylboronic acid to participate in the organic phase.[8][9]

Recommended Solvent/Base Combinations for Common Reactions:

Reaction Type	Recommended Solvents	Recommended Bases	Rationale
Suzuki-Miyaura Coupling	Toluene/Ethanol/Water, Dioxane/Water	K₂CO₃, K₃PO₄, Cs₂CO₃	The base deprotonates the carboxylic acid, increasing its solubility in the aqueous phase of the biphasic system.[8][12]
Amide Bond Formation	Dichloromethane (DCM), Tetrahydrofuran (THF), Dimethylformamide (DMF)	Triethylamine (TEA), Diisopropylethylamine (DIPEA)	Forms a soluble ammonium salt in the organic solvent, facilitating the reaction with an amine in the presence of a coupling agent.[11]
Esterification (with an alcohol)	Toluene, Dichloromethane (DCM)	(Catalytic) H₂SO₄, or use of coupling agents like DCC with DMAP	In acidic conditions, solubility can be low; a Dean-Stark apparatus can be used with toluene to remove water and drive the reaction. With coupling agents, an organic base can be used for solubilization.
Nucleophilic Aromatic Substitution (SNAr)	Dimethyl sulfoxide (DMSO), Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP)	K₂CO₃, NaH	These polar aprotic solvents are excellent for SNAr reactions and can dissolve the carboxylate salt formed with the base.

IV. References

• GRK Research Laboratories Pvt. Ltd. 2 Chloro 5 Bromobenzoic Acid at ₹ 4800/kg. IndiaMART. Available from: [Link]

• Walele, I. et al. (2010) Solubilizing agents for active or functional organic compounds. US Patent US20100322882A1. Available from:

• Hokkaido University. (2021) Toward overcoming solubility issues in organic chemistry. Asia Research News. Available from: [Link]

• Pandit, N. K., & Strykowski, J. M. (1989). Effect of pH and temperature on the solubility of a surface active carboxylic acid. Journal of Pharmaceutical Sciences, 78(9), 767–770. Available from: [Link]

• Hokkaido University. (2021) Toward overcoming solubility issues in organic chemistry. ScienceDaily. Available from: [Link]

• Chemistry LibreTexts. (2021) 4.7: Reaction Work-Ups. Available from: [Link]

• Bluefield Esports. Carboxylic Acid Acidity And Ph. Available from: [Link]

• Glindia. 5-Bromo-2-Chlorobenzoic Acid. Available from: [Link]

• Paruta, A. N., & Arp, J. (1974). pH-solubility profiles or organic carboxylic acids and their salts. Journal of Pharmaceutical Sciences, 63(2), 294–297. Available from: [Link]

• Reddit. (2012) How does pH affect water solubility of organic acids (or acids in general)? Available from: [Link]

• Scribd. CN113321577 Preparation Method of 5-Bromo-2-Chlorobenzoic Acid | PDF. Available from: [Link]

• Ascendia Pharmaceuticals. (2021) 5 Novel Techniques for Solubility Enhancement. Available from: [Link]

• ResearchGate. (2014) How does the solubility of carboxylic type of surfactants in water change with chain length? What is the pH effect? Available from: [Link]

• Solubility of Things. Strategies for Organic Synthesis. Available from: [Link]

• PubChem. 2-Bromo-5-chlorobenzoic acid. National Center for Biotechnology Information. Available from: [Link]

• Google Patents. CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid. Available from:

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

• Royal Society of Chemistry. Organic & Biomolecular Chemistry. Available from: [Link]

• Loba Chemie. (2018) 2-CHLORO-5-BROMO BENZOIC ACID MSDS. Available from: [Link]

• Organic Chemistry Portal. Arenecarboxylic acid or benzamide synthesis by carboxylation or C-C coupling. Available from: [Link]

• ResearchGate. Methods for the preparation of aryl carboxylic acid. Available from: [Link]

• Wikipedia. Triethylamine. Available from: [Link]

Sources

• 1. indiamart.com [indiamart.com]
• 2. (S)-(+) Glycidyl Phthalimide CAS 161596-47-0 I GLindia Chemicals [glindiachemicals.com]
• 3. chemimpex.com [chemimpex.com]
• 4. 5-Bromo-2-chlorobenzoic acid | 21739-92-4 | Benchchem [benchchem.com]
• 5. 2-Bromo-5-chlorobenzoic acid | C7H4BrClO2 | CID 89027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Page loading... [guidechem.com]
• 7. 5-Bromo-2-chlorobenzoic acid | 21739-92-4 [chemicalbook.com]
• 8. Yoneda Labs [yonedalabs.com]
• 9. benchchem.com [benchchem.com]
• 10. reddit.com [reddit.com]
• 11. Triethylamine - Wikipedia [en.wikipedia.org]
• 12. pubs.rsc.org [pubs.rsc.org]
• 13. asiaresearchnews.com [asiaresearchnews.com]
• 14. sciencedaily.com [sciencedaily.com]
• 15. Effect of pH and temperature on the solubility of a surface active carboxylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pH-solubility profiles or organic carboxylic acids and their salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. esports.bluefield.edu - Carboxylic Acid Acidity And Ph [esports.bluefield.edu]
• 18. Derivatization Reagents for Carboxylic Acids and Carboxamides—Section 3.4 | Thermo Fisher Scientific - SG [thermofisher.com]
• 19. US20100322882A1 - Solubilizing agents for active or functional organic compounds - Google Patents [patents.google.com]

Technical Support Center: Navigating Failed Reactions with 2-Bromo-5-chlorobenzoic Acid

Welcome to the technical support center dedicated to troubleshooting challenging reactions involving 2-bromo-5-chlorobenzoic acid. This guide is designed for researchers, scientists, and professionals in drug development who utilize this versatile yet sometimes temperamental building block. Here, we move beyond generic advice to provide in-depth, evidence-based solutions to common experimental failures, drawing from established chemical principles and field-proven insights.

Introduction: Understanding the Reactivity of 2-Bromo-5-chlorobenzoic Acid

2-Bromo-5-chlorobenzoic acid is a valuable synthon in organic chemistry, prized for its two distinct halogen atoms that allow for sequential, site-selective functionalization.[1][2] However, the interplay of the electron-withdrawing carboxylic acid group and the steric and electronic effects of the bromine and chlorine substituents can lead to a host of challenges in common transformations. The bromine at the 2-position is sterically hindered by the adjacent carboxylic acid, while the chlorine at the 5-position is electronically deactivated. This unique arrangement dictates its reactivity profile and is often the root of failed or low-yielding reactions.

This guide is structured in a question-and-answer format to directly address the specific issues you may be encountering at the bench.

Section 1: Troubleshooting Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination, are cornerstones of modern synthesis. However, the success of these reactions with 2-bromo-5-chlorobenzoic acid is highly dependent on a nuanced understanding of the substrate and careful optimization of reaction parameters.

Frequently Asked Questions (FAQs): Suzuki-Miyaura Coupling

Question 1: My Suzuki-Miyaura coupling of 2-bromo-5-chlorobenzoic acid with an arylboronic acid is giving low to no yield. What are the primary factors to investigate?

Answer:

Low conversion in Suzuki-Miyaura couplings involving this substrate often stems from a combination of steric hindrance at the C-Br bond and potential catalyst inhibition by the carboxylic acid. Here’s a systematic approach to troubleshooting:

• Catalyst and Ligand Selection: The choice of the palladium source and, more critically, the phosphine ligand is paramount. For sterically hindered aryl bromides, bulky, electron-rich phosphine ligands are often necessary to facilitate the oxidative addition step, which is frequently the rate-limiting step.[3]

  • Initial Recommendation: Start with a robust catalyst system like Pd(PPh₃)₄ or a combination of a palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃) with a bulky monophosphine ligand such as SPhos or XPhos.[3] These have demonstrated success in couplings of other challenging aryl bromides.[4]

  • Alternative Catalysts: If initial attempts fail, consider using pre-formed palladium-N-heterocyclic carbene (NHC) complexes or palladacycle precatalysts, which can exhibit higher stability and activity.[3]

• Base and Solvent System: The base not only facilitates the transmetalation step but can also influence the solubility of the reactants and the stability of the catalyst.

  • Base Selection: While potassium carbonate (K₂CO₃) is a common choice, stronger bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) can be more effective, particularly if the boronic acid is less reactive.[4]

  • Solvent Considerations: A mixture of an organic solvent and water is typically used. 1,4-Dioxane/water and toluene/water are common choices.[4] Ensure your organic solvent is thoroughly degassed to prevent catalyst oxidation.

• Reaction Temperature: Due to the steric hindrance, higher reaction temperatures (typically 80-110 °C) are often required to drive the reaction to completion.[5]

• Protecting the Carboxylic Acid: The acidic proton of the carboxylic acid can interfere with the catalytic cycle. While some Suzuki reactions tolerate free carboxylic acids, protection as a methyl or ethyl ester can significantly improve yields by preventing base-mediated side reactions and improving solubility.[6]

Question 2: I am observing significant amounts of dehalogenated byproduct (5-chlorobenzoic acid). How can I suppress this side reaction?

Answer:

Hydrodehalogenation is a common side reaction in palladium-catalyzed couplings and is often exacerbated by factors that slow down the desired catalytic cycle.[7]

• Optimize Catalyst and Ligand: A more efficient catalyst system that promotes rapid oxidative addition and subsequent steps can outcompete the hydrodehalogenation pathway. Switching to a more electron-rich and bulky ligand can be beneficial.[7]

• Choice of Base: The nature of the base can influence the formation of palladium hydride species responsible for dehalogenation. Experimenting with different inorganic bases (e.g., switching from K₂CO₃ to Cs₂CO₃) may be helpful.

• Scrutinize Reagent Purity: Impurities in the boronic acid or solvent can be sources of protons that lead to dehalogenation. Ensure high-purity reagents and anhydrous solvents.

Table 1: Recommended Starting Conditions for Suzuki-Miyaura Coupling of 2-Bromo-5-chlorobenzoic acid (or its ester)

Parameter	Recommended Condition	Rationale
Palladium Source	Pd(OAc)₂ (2-5 mol%) or Pd₂(dba)₃ (2-4 mol%)	Common, effective palladium precursors.
Ligand	SPhos (4-10 mol%) or XPhos (4-10 mol%)	Bulky, electron-rich ligands for sterically hindered substrates.[3]
Base	K₃PO₄ or Cs₂CO₃ (2.0-3.0 equivalents)	Stronger bases can improve reaction rates.[4]
Solvent	1,4-Dioxane/H₂O (4:1) or Toluene/H₂O (4:1)	Aprotic polar solvents are generally effective.[4]
Temperature	80-110 °C	Higher temperatures are often needed for hindered substrates.[5]

Frequently Asked Questions (FAQs): Buchwald-Hartwig Amination

Question 3: My Buchwald-Hartwig amination of 2-bromo-5-chlorobenzoic acid with a primary or secondary amine is failing. What are the key considerations for this reaction?

Answer:

The Buchwald-Hartwig amination of this substrate presents similar challenges to the Suzuki coupling, with the added complexity of the amine nucleophile.

• Catalyst and Ligand are Critical: The choice of ligand is even more crucial in C-N bond formation.

  • Recommended Ligands: For N-heterocyclic compounds and other challenging substrates, sterically hindered and electron-rich phosphine ligands are generally the most effective.[8] Xantphos is a particularly promising and relatively inexpensive ligand for Buchwald-Hartwig reactions.[9] For amination of aryl chlorides (which is relevant to the less reactive C-Cl bond), bulky phosphines are often required.[10]

  • Precatalysts: Consider using a third-generation Buchwald precatalyst like tBuXPhos Pd G3, which is air- and moisture-stable and allows for efficient generation of the active catalyst.[11]

• Base Selection: Strong, non-nucleophilic bases are typically required.

  • Common Bases: Sodium tert-butoxide (NaOtBu) and lithium bis(trimethylsilyl)amide (LHMDS) are frequently used.[10] However, these are incompatible with base-sensitive functional groups.

  • Milder Alternatives: For substrates with sensitive functionalities, weaker bases like Cs₂CO₃ or K₃PO₄ can be used, though this may require higher temperatures or longer reaction times.[8]

• Solvent Choice: Aprotic polar solvents are preferred.

  • Common Solvents: Toluene, 1,4-dioxane, and THF are commonly used.[8][10] Poor solubility is a frequent cause of reaction failure, so ensure your starting materials are soluble in the chosen solvent at the reaction temperature.[8]

Question 4: Can I perform the Buchwald-Hartwig amination directly on the carboxylic acid, or is protection necessary?

Answer:

Direct amination of 2-bromo-5-chlorobenzoic acid is highly challenging due to the acidic proton. The strong bases used in the Buchwald-Hartwig reaction will deprotonate the carboxylic acid, which can complicate the reaction and potentially inhibit the catalyst.

• Esterification as a Protecting Strategy: The most common and effective strategy is to first protect the carboxylic acid as an ester (e.g., methyl or ethyl ester). The ester is generally stable to the reaction conditions and can be hydrolyzed post-coupling to yield the desired carboxylic acid.

Section 2: Troubleshooting Grignard and Organolithium Reactions

The formation of an organometallic reagent from 2-bromo-5-chlorobenzoic acid is complicated by the presence of the acidic carboxylic acid proton.

Question 5: I am attempting to form a Grignard reagent from 2-bromo-5-chlorobenzoic acid, but the reaction is not working. What is the issue?

Answer:

The primary issue is the incompatibility of the highly basic Grignard reagent with the acidic proton of the carboxylic acid.[12] The Grignard reagent, once formed, will be immediately quenched by the starting material.

• Protecting Group is Essential: It is generally not feasible to form a Grignard reagent in the presence of an unprotected carboxylic acid. The carboxylic acid must be protected prior to attempting Grignard formation. Esterification is a common and effective protection strategy.[13]

• Alternative Strategies: If protection is not desirable, consider alternative organometallic reagents that can be prepared under conditions compatible with the free carboxylic acid, though these are often more complex procedures.

Question 6: Even after protecting the carboxylic acid as an ester, I am struggling to initiate the Grignard reaction. What can I do?

Answer:

Initiation of Grignard reagent formation can sometimes be sluggish.

• Magnesium Activation: The surface of the magnesium turnings can have a passivating oxide layer. Activating the magnesium is often necessary. This can be achieved by adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or by mechanically crushing the magnesium turnings under an inert atmosphere.[14]

• Anhydrous Conditions: Grignard reactions are extremely sensitive to moisture. Ensure all glassware is oven-dried and cooled under an inert atmosphere, and that all solvents are rigorously dried.[14]

Section 3: Common Side Reactions and How to Mitigate Them

Beyond the primary reaction failures, a number of side reactions can plague experiments with 2-bromo-5-chlorobenzoic acid.

Question 7: My reaction is showing evidence of decarboxylation. At what temperatures does this become a significant issue?

Answer:

Decarboxylation, the loss of the -COOH group as CO₂, can occur at elevated temperatures, particularly when catalyzed by certain metals. While specific temperature thresholds for 2-bromo-5-chlorobenzoic acid are not widely reported, as a general guideline, be cautious with reaction temperatures exceeding 120-140 °C, especially for prolonged reaction times. If decarboxylation is a suspected side reaction, it is advisable to screen the reaction at lower temperatures.

Question 8: I am performing a reaction on the methyl ester of 2-bromo-5-chlorobenzoic acid and observing some hydrolysis back to the carboxylic acid. How can I prevent this?

Answer:

Ester hydrolysis can occur under either acidic or basic conditions, particularly in the presence of water.

• Anhydrous Conditions: If your reaction conditions are basic, ensure that your solvent and reagents are scrupulously dry to minimize the presence of hydroxide ions that can mediate hydrolysis.

• Choice of Base: If possible, opt for a non-hydroxide base. For example, in a Suzuki coupling, using K₃PO₄ instead of NaOH would reduce the likelihood of ester hydrolysis.

Section 4: Experimental Protocols and Workflows

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of Methyl 2-Bromo-5-chlorobenzoate

This protocol provides a starting point for the Suzuki coupling of the methyl ester of 2-bromo-5-chlorobenzoic acid with an arylboronic acid.

Materials:

• Methyl 2-bromo-5-chlorobenzoate (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Pd(OAc)₂ (3 mol%)

• SPhos (6 mol%)

• K₃PO₄ (2.5 equiv)

• 1,4-Dioxane (anhydrous and degassed)

• Water (degassed)

Procedure:

• To a flame-dried Schlenk flask, add methyl 2-bromo-5-chlorobenzoate, the arylboronic acid, and K₃PO₄.

• Evacuate and backfill the flask with argon or nitrogen three times.

• In a separate vial, weigh Pd(OAc)₂ and SPhos and add them to the reaction flask under a positive flow of inert gas.

• Add a 4:1 mixture of degassed 1,4-dioxane and water.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Buchwald-Hartwig Amination of Methyl 2-Bromo-5-chlorobenzoate

This protocol provides a starting point for the Buchwald-Hartwig amination of the methyl ester of 2-bromo-5-chlorobenzoic acid with a primary or secondary amine.

Materials:

• Methyl 2-bromo-5-chlorobenzoate (1.0 equiv)

• Amine (1.2 equiv)

• Pd₂(dba)₃ (2.5 mol%)

• Xantphos (10 mol%)

• NaOtBu (1.4 equiv)

• Toluene (anhydrous and degassed)

Procedure:

• To a flame-dried Schlenk flask, add Pd₂(dba)₃, Xantphos, and NaOtBu.

• Evacuate and backfill the flask with argon or nitrogen three times.

• Add anhydrous, degassed toluene, followed by methyl 2-bromo-5-chlorobenzoate and the amine.

• Heat the reaction mixture to 90-110 °C with vigorous stirring.[15]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizing Troubleshooting Workflows

Diagram 1: Troubleshooting Low Yield in Suzuki-Miyaura Coupling

Caption: A decision tree for troubleshooting low-yielding Suzuki-Miyaura coupling reactions.

Diagram 2: Workflow for Reactions Involving 2-Bromo-5-chlorobenzoic Acid

Caption: A general workflow for functionalizing 2-bromo-5-chlorobenzoic acid via a protection strategy.

Conclusion

Successfully employing 2-bromo-5-chlorobenzoic acid in complex organic synthesis requires a proactive and informed approach to troubleshooting. By systematically evaluating and optimizing catalyst systems, reaction conditions, and substrate protection strategies, researchers can overcome the inherent challenges posed by this valuable building block. This guide serves as a foundational resource, and we encourage continuous exploration of the literature for novel methodologies as they emerge.

References

• Royal Society of Chemistry. "Organic & Biomolecular Chemistry." RSC Publishing. Accessed December 30, 2025. [Link].

• PubMed Central. "Development of novel alpha 2B adrenergic receptor ligands by using a palladium catalyzed Buchwald Hartwig amination with a brominated benzodiazepine." PubMed Central. Accessed December 30, 2025. [Link].

• University of York. "Palladium-catalysed Suzuki-Miyaura cross coupling; understanding of site selectivity using different palladium pre-catalysts." University of York. Accessed December 30, 2025. [Link].

• University College London. "Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst." University College London. Accessed December 30, 2025. [Link].

• National Institute of Standards and Technology. "2-Bromo-5-chlorobenzoic acid." NIST WebBook. Accessed December 30, 2025. [Link].

• ResearchGate. "Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances." ResearchGate. Accessed December 30, 2025. [Link].

• PubChem. "2-Bromo-5-chlorobenzoic acid | C7H4BrClO2 | CID 89027." PubChem. Accessed December 30, 2025. [Link].

• Google Patents. "CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid.

• ChemRxiv. "Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow." ChemRxiv. Accessed December 30, 2025. [Link].

• Master Organic Chemistry. "Protecting Groups In Grignard Reactions." Master Organic Chemistry. Accessed December 30, 2025. [Link].

• Journal of Chemical Education. "Buchwald–Hartwig Amination, High-Throughput Experimentation, and Process Chemistry: An Introduction via Undergraduate Laborato." Journal of Chemical Education. Accessed December 30, 2025. [Link].

• Master Organic Chemistry. "Grignard Reagents For Addition To Aldehydes and Ketones." Master Organic Chemistry. Accessed December 30, 2025. [Link].

• Eureka | Patsnap. "Preparation method of 5-bromo-2-chlorobenzoic acid." Eureka | Patsnap. Accessed December 30, 2025. [Link].

• Organic Chemistry Portal. "Decarboxylation." Organic Chemistry Portal. Accessed December 30, 2025. [Link].

• ResearchGate. "Novel and Practical Industrial Process Scale-Up of 5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid, a Key Intermediate in the Manufacturing of Therapeutic SGLT2 Inhibitors." ResearchGate. Accessed December 30, 2025. [Link].

• European Patent Office. "METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS." European Patent Office. Accessed December 30, 2025. [Link].

• Scribd. "CN113773194 Preparation Method of 5-Bromo-2-Chloro-Benzoic Acid As Raw Material For Hypoglycemic Drug Synthesis | PDF." Scribd. Accessed December 30, 2025. [Link].

• Scribd. "Synthesis of 5-Bromo-2-Chloro-Benzoic Acid | PDF | Hydroxide." Scribd. Accessed December 30, 2025. [Link].

• Loba Chemie. "2-CHLORO-5-BROMO BENZOIC ACID MSDS CAS-No." Loba Chemie. Accessed December 30, 2025. [Link].

• Google Patents. "CN113773194A - Preparation method of 5-bromo-2-chloro-benzoic acid as raw material for hypoglycemic drug synthesis.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Page loading... [guidechem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. chemrxiv.org [chemrxiv.org]
• 10. 5-Bromo-2-chlorobenzoic acid | 21739-92-4 | Benchchem [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid - Google Patents [patents.google.com]
• 15. Development of novel alpha 2B adrenergic receptor ligands by using a palladium catalyzed Buchwald Hartwig amination with a brominated benzodiazepine - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Selection for Cross-Coupling Reactions with 2-Bromo-5-chlorobenzoic Acid

Welcome to the technical support center for navigating the complexities of cross-coupling reactions with 2-bromo-5-chlorobenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into catalyst selection, reaction optimization, and troubleshooting. Our goal is to empower you with the knowledge to overcome common challenges and achieve successful, reproducible results.

Introduction: The Challenge of Chemoselectivity

2-Bromo-5-chlorobenzoic acid is a valuable building block in pharmaceutical and materials science due to its versatile functional handles. However, the presence of two different halogen atoms on the aromatic ring, a bromine and a chlorine, introduces the critical challenge of chemoselectivity. The carbon-bromine (C-Br) bond is inherently weaker and more reactive than the carbon-chlorine (C-Cl) bond, making selective activation of the C-Br bond a primary synthetic goal.[1][2] This guide will focus on palladium-catalyzed systems, which are widely employed for their efficiency and selectivity in such transformations.[1][3]

Frequently Asked Questions (FAQs)

Here we address some of the most common questions encountered when working with 2-bromo-5-chlorobenzoic acid in cross-coupling reactions.

Q1: How do I achieve selective coupling at the C-Br position over the C-Cl position?

A: The key to achieving high chemoselectivity lies in exploiting the differential reactivity of the C-Br and C-Cl bonds. The C-Br bond has a lower bond dissociation energy, making it more susceptible to oxidative addition to a low-valent palladium(0) catalyst.[2] To favor C-Br activation, you should:

• Choose the right catalyst system: Palladium complexes with bulky, electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs) are often effective.[1] For Suzuki-Miyaura couplings, catalysts like Pd(PPh₃)₄ or systems generated in situ from Pd(OAc)₂ and a ligand such as SPhos can be excellent choices.[4] For Buchwald-Hartwig aminations, specialized ligands developed by Buchwald and Hartwig are designed for high reactivity and selectivity.[5]

• Control the reaction temperature: Lower reaction temperatures will generally favor the activation of the more reactive C-Br bond. Start with milder conditions and gradually increase the temperature if the reaction is sluggish.

• Optimize the base and solvent: The choice of base and solvent can influence the catalyst's activity and selectivity.

Q2: What are the best starting points for a Suzuki-Miyaura coupling with 2-bromo-5-chlorobenzoic acid?

A: For a Suzuki-Miyaura coupling, a good starting point is to use a palladium catalyst with a phosphine ligand. A common and often effective catalyst is Pd(PPh₃)₄. Alternatively, a combination of a palladium precursor like Pd(OAc)₂ or Pd₂(dba)₃ with a ligand such as P(t-Bu)₃ or PCy₃ can be used.[6]

Here is a general starting protocol:

• Catalyst: Pd(PPh₃)₄ (2-5 mol%)

• Base: K₂CO₃ or Cs₂CO₃ (2-3 equivalents)

• Solvent: A mixture of an organic solvent like toluene or 1,4-dioxane with water.[4][7]

• Temperature: 80-100 °C

It is crucial to degas the reaction mixture thoroughly to prevent catalyst deactivation.

Q3: I am planning a Buchwald-Hartwig amination. What catalyst system should I consider?

A: The Buchwald-Hartwig amination requires a carefully selected catalyst system to achieve high yields. The choice of ligand is particularly critical.[5] Modern, sterically hindered biarylphosphine ligands are generally the most effective.

Consider the following:

• Palladium Precursor: Pd(OAc)₂ or Pd₂(dba)₃.

• Ligand: A bulky, electron-rich phosphine ligand from the Buchwald or Hartwig family (e.g., XPhos, SPhos, RuPhos). The choice of ligand can depend on the specific amine coupling partner.

• Base: A strong, non-nucleophilic base is typically required. Sodium tert-butoxide (NaOtBu) is a common choice.[8][9] For substrates with base-sensitive functional groups, weaker bases like K₂CO₃ or K₃PO₄ might be necessary, though this may require higher temperatures or longer reaction times.[10]

• Solvent: Anhydrous, aprotic solvents like toluene, xylene, or 1,4-dioxane are commonly used.[8][11]

Q4: Can the carboxylic acid group interfere with the reaction?

A: Yes, the acidic proton of the carboxylic acid can interfere with the reaction in several ways:

• Reaction with the base: The carboxylic acid will react with the base, consuming at least one equivalent. You must account for this by adding an additional equivalent of base.

• Coordination to the catalyst: The carboxylate may coordinate to the palladium center, potentially influencing its catalytic activity.

• Solubility issues: The salt formed from the carboxylic acid and the base may have different solubility properties, which could affect the reaction.

In some cases, it may be advantageous to protect the carboxylic acid as an ester, though this adds extra steps to the synthesis.

Troubleshooting Guide

Even with careful planning, cross-coupling reactions can sometimes present challenges. This guide provides a structured approach to troubleshooting common issues.

Problem	Probable Cause(s)	Recommended Solution(s)
Low or no conversion	Inactive Catalyst: The Pd(0) active species is not being generated or is being deactivated.	• Ensure thorough degassing of solvents and reaction vessel. • Use a fresh, high-quality palladium precursor and ligand. • Consider using a pre-catalyst that forms the active Pd(0) species more readily.[12] • For Pd(II) precursors, ensure conditions are suitable for in-situ reduction to Pd(0).[10][13]
Insufficiently Reactive Conditions: Temperature is too low, or the base is not strong enough.	• Gradually increase the reaction temperature in increments of 10-20 °C. • Switch to a stronger base (e.g., from K₂CO₃ to Cs₂CO₃ or K₃PO₄ for Suzuki, or to NaOtBu for Buchwald-Hartwig).[9]
Poor Solubility: Reactants or catalyst are not sufficiently soluble in the chosen solvent.	• Try a different solvent or solvent mixture. For example, in Buchwald-Hartwig reactions, toluene or xylene are common choices.[11] • For Suzuki couplings, adding a co-solvent like ethanol or THF can sometimes improve solubility.
Poor Chemoselectivity (Reaction at C-Cl)	Reaction Temperature is too High: Higher temperatures can provide enough energy to activate the C-Cl bond.	• Lower the reaction temperature.
Highly Active Catalyst: The catalyst system may be too reactive, leading to non-selective activation.	• Switch to a less reactive ligand. • Decrease the catalyst loading.
Side Reactions	Dehalogenation: The aryl halide is reduced, replacing the halogen with a hydrogen atom.	• This can be caused by certain impurities or side reactions with the base or solvent.[14] • Ensure all reagents are pure and the solvent is anhydrous. • Consider a different base or solvent system.
Homocoupling: Two molecules of the boronic acid (in Suzuki) or aryl halide couple with each other.	• This is often due to the presence of oxygen.[14] Ensure rigorous degassing. • Optimize the stoichiometry of the coupling partners.
Inconsistent Results	Variability in Reagent Quality: Purity of the aryl halide, coupling partner, base, or solvent can vary.	• Use reagents from a reliable source and purify if necessary. • Ensure the base is anhydrous and stored properly.
Atmospheric Contamination: Inconsistent exclusion of air and moisture.	• Use robust Schlenk line or glovebox techniques.

Visualizing the Process

To better understand the core concepts, the following diagrams illustrate the catalytic cycle and a decision-making workflow.

Caption: Generalized catalytic cycle for the Suzuki-Miyaura reaction.

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scielo.br [scielo.br]
• 4. benchchem.com [benchchem.com]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. jk-sci.com [jk-sci.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 14. Yoneda Labs [yonedalabs.com]

Technical Support Center: Safe Handling and Disposal of 2-Bromo-5-chlorobenzoic Acid

Welcome to the technical support guide for 2-Bromo-5-chlorobenzoic acid. This resource is designed for researchers, scientists, and drug development professionals to ensure the safe handling and environmentally responsible disposal of waste generated during its use. This guide provides in-depth protocols, troubleshooting advice, and answers to frequently asked questions, grounded in established safety principles.

Core Principles of Safe Handling

2-Bromo-5-chlorobenzoic acid is a white to off-white crystalline solid that poses several hazards, including causing skin and serious eye irritation, and it may cause respiratory irritation.[1][2][3][4] Some sources also classify it as toxic if swallowed and very toxic to aquatic life.[5][6] Therefore, adherence to strict safety protocols is paramount.

Personal Protective Equipment (PPE)

Before handling 2-Bromo-5-chlorobenzoic acid, ensure the following PPE is worn:

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[1][4][5][7]

• Eye Protection: Chemical safety goggles or a face shield.[1][2][5]

• Skin and Body Protection: A lab coat and appropriate protective clothing.[1][2]

• Respiratory Protection: In case of dust formation or inadequate ventilation, use a NIOSH/MSHA-approved respirator.[1][5][7]

Storage and Handling

Proper storage is crucial to maintain the stability and integrity of 2-Bromo-5-chlorobenzoic acid.

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.[7][8][9]

• Protect from moisture, direct sunlight, and air contact.[1]

• Avoid the formation of dust and aerosols during handling.[2][9]

• Always use this chemical within a chemical fume hood.[8]

Troubleshooting Guide: Handling and Storage

Problem	Potential Cause(s)	Solution(s)
Caking or clumping of the solid reagent	- Improper storage (exposure to moisture).[1]	- Ensure the container is tightly sealed and stored in a desiccator if necessary.- If the material has already caked, it may still be usable, but re-evaluation of purity might be needed for sensitive applications.
Noticeable odor upon opening the container	- Inadequate ventilation.- Possible degradation of the compound.	- Always handle the compound in a certified chemical fume hood.- If a strong, unexpected odor is present, this could indicate contamination or degradation. Evaluate the material's suitability for your experiment.
Skin or eye irritation during handling	- Inadequate or compromised PPE.- Accidental spillage.	- Immediately flush the affected skin or eyes with copious amounts of water for at least 15 minutes and seek medical attention.[8][9]- Review and improve PPE practices. Ensure gloves are intact and goggles provide full coverage.

Experimental Protocol: Neutralization and Disposal of Small-Scale Waste

This protocol outlines the steps for neutralizing small quantities (typically <10g) of 2-Bromo-5-chlorobenzoic acid waste for safe disposal.

Causality: As an acid, 2-Bromo-5-chlorobenzoic acid must be neutralized to a safe pH range (typically 6-9) before it can be disposed of as aqueous waste.[10] This process converts the acid into a salt and water, reducing its corrosive properties.[11]

Step-by-Step Methodology:

• Preparation:

  • Perform the entire procedure in a chemical fume hood.

  • Don appropriate PPE as described in section 1.1.

  • Prepare a neutralizing solution of either 5% sodium bicarbonate or a 1:10 solution of sodium carbonate in cold water.[11][12]

• Neutralization:

  • Place the 2-Bromo-5-chlorobenzoic acid waste in a suitably large beaker.

  • Slowly add the neutralizing solution while stirring continuously. Be cautious as this is an exothermic reaction and may produce gas (carbon dioxide).[11]

  • Monitor the pH of the solution using pH paper or a calibrated pH meter.[11]

  • Continue adding the basic solution until the pH is stable between 6.0 and 9.0.[10]

• Disposal:

  • Once neutralized, the resulting solution can be disposed of down the drain with copious amounts of water, in accordance with local regulations.[12]

  • For larger quantities or if local regulations prohibit drain disposal, the neutralized solution should be collected in a designated hazardous waste container for halogenated organic compounds.[13][14]

Spill Management

In the event of a spill, prompt and appropriate action is necessary to mitigate exposure and environmental contamination.

• For Small Spills:

  • Evacuate non-essential personnel from the area.[1]

  • Wearing appropriate PPE, cover the spill with an inert absorbent material like vermiculite or sand.

  • Sweep up the absorbed material and place it in a sealed, labeled container for hazardous waste disposal.[8]

  • Clean the spill area with soap and water.[15]

• For Large Spills:

  • Evacuate the laboratory immediately and call for emergency assistance.[16]

  • Prevent the spill from entering drains if it can be done without risk.[2][8]

Diagram: Waste Disposal Decision Workflow

Caption: Decision workflow for the disposal of 2-Bromo-5-chlorobenzoic acid waste.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards of 2-Bromo-5-chlorobenzoic acid?

A: The primary hazards are skin irritation, serious eye irritation, and potential respiratory irritation.[1][2][3][4] It is also considered toxic if swallowed and very toxic to aquatic life.[5][6]

Q2: What type of gloves should I wear when handling this chemical?

A: You should wear chemical-resistant gloves, such as nitrile rubber gloves, to prevent skin contact.[1][4][5][7]

Q3: Can I dispose of 2-Bromo-5-chlorobenzoic acid waste in the regular trash?

A: No. As a halogenated organic acid, it must be treated as hazardous waste.[8] Small quantities can be neutralized and potentially disposed of as aqueous waste if local regulations permit; otherwise, it must be collected as halogenated organic waste.[12][13][14]

Q4: What should I do if I accidentally spill a small amount of the solid on my lab bench?

A: Wearing your full PPE, you should sweep up the solid, place it in a sealed container for hazardous waste disposal, and then decontaminate the area with soap and water.[8][15]

Q5: Is it necessary to perform the neutralization in a fume hood?

A: Yes, all handling, including the neutralization process, should be conducted in a chemical fume hood to avoid inhalation of dust or any vapors that may be released.[8]

Q6: What is the appropriate fire extinguisher to use for a fire involving this chemical?

A: Use a dry chemical powder, alcohol-resistant foam, or carbon dioxide (CO2) extinguisher.[1] Do not use water, as it may react with the substance.[1]

References

• 2-CHLORO-5-BROMO BENZOIC ACID MSDS. (2018). Loba Chemie. [Link]

• How to Treat Acid Waste: A Comprehensive Guide. (2024). Greenflow. [Link]

• 7.1.2 Acid Neutralization. (n.d.). Environment, Health and Safety - University of South Carolina. [Link]

• Neutralization Chemicals. (n.d.). Wastech Controls & Engineering. [Link]

• Neutralization of Acid Wastes. (1950). Industrial and Engineering Chemistry. [Link]

• Waste Neutralization Systems: Advancing Eco-Friendly Industrial Solutions. (2024). Water & Wastewater. [Link]

• Specification: 5-Bromo-2-Chlorobenzoic acid. (n.d.). ChemDmart. [Link]

• Chemical label 2-bromo-5-chlorobenzoic acid. (n.d.). [Link]

• SAFETY DATA SHEET: 5-Bromo-2-chlorobenzoic acid. (2024). [Link]

• Factsheet: Disposal of Hazardous Waste - Basic Principles. (n.d.). ETH Zürich. [Link]

• Cleaning up a spill. (n.d.). Kent State University. [Link]

• CHEMICAL SPILL PROCEDURES. (n.d.). [Link]

• 5-Bromo-2-Chlorobenzoic Acid. (n.d.). Glindia. [Link]

• Halogenated Waste. (n.d.). [Link]

• Halogenated Solvents. (n.d.). [Link]

• HAZARDOUS WASTE SEGREGATION. (n.d.). [Link]

• Halogenated Solvents in Laboratories. (n.d.). Campus Operations - Temple University. [Link]

• Direction and the proper response procedure for a chemical spill. (n.d.). University of Guelph. [Link]

Sources

• 1. lobachemie.com [lobachemie.com]
• 2. echemi.com [echemi.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. 5-溴-2-氯苯甲酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 2-Bromo-5-chlorobenzoic acid 96 21739-93-5 [sigmaaldrich.com]
• 6. chemical-label.com [chemical-label.com]
• 7. biosynth.com [biosynth.com]
• 8. fishersci.com [fishersci.com]
• 9. fishersci.com [fishersci.com]
• 10. waterandwastewater.com [waterandwastewater.com]
• 11. How to Treat Acid Waste: A Comprehensive Guide [greenflow.com]
• 12. 7.1.2 Acid Neutralization | Environment, Health and Safety [ehs.cornell.edu]
• 13. bucknell.edu [bucknell.edu]
• 14. campusoperations.temple.edu [campusoperations.temple.edu]
• 15. lin-web.clarkson.edu [lin-web.clarkson.edu]
• 16. Cleaning up a spill | Compliance and Risk Management [kent.edu]

Preventing decomposition of 2-Bromo-5-chlorobenzoic acid during storage

Welcome to the technical support center for 2-Bromo-5-chlorobenzoic acid. This guide is designed for researchers, scientists, and professionals in drug development who utilize this versatile chemical intermediate. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure the long-term stability and integrity of your stored 2-Bromo-5-chlorobenzoic acid, preventing decomposition and ensuring reliable experimental outcomes.

Introduction: The Challenge of Stability

2-Bromo-5-chlorobenzoic acid is a halogenated aromatic carboxylic acid, a structural class of molecules vital in the synthesis of pharmaceuticals and other complex organic compounds.[1] While considered stable under normal conditions, its long-term stability can be compromised by environmental factors, leading to degradation that can impact the purity and reactivity of the material.[2][3] Understanding the potential decomposition pathways and implementing proper storage protocols are critical for maintaining the compound's integrity. This guide provides a comprehensive overview of best practices, troubleshooting, and stability assessment protocols.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 2-Bromo-5-chlorobenzoic acid?

A1: For optimal stability, 2-Bromo-5-chlorobenzoic acid should be stored in a tightly sealed, light-resistant container in a cool, dry, and well-ventilated area.[4] The key is to minimize exposure to moisture, light, and elevated temperatures, which are the primary drivers of decomposition.

Q2: I've noticed a slight discoloration of my 2-Bromo-5-chlorobenzoic acid. What could be the cause?

A2: Discoloration, such as a shift from a white to a beige or light yellow powder, can be an early indicator of degradation.[2] This is often due to minor impurities forming as a result of exposure to light or air. While slight discoloration may not always signify a significant loss of purity, it warrants a purity check before use in sensitive applications.

Q3: Can 2-Bromo-5-chlorobenzoic acid decompose at room temperature?

A3: While the rate of decomposition at a controlled room temperature (20-25°C) is generally low, prolonged storage without proper precautions can lead to gradual degradation.[5] One of the primary concerns is decarboxylation, which can be accelerated by factors such as residual acidity or basicity and the presence of moisture.

Q4: What are the primary decomposition products of 2-Bromo-5-chlorobenzoic acid?

A4: The most probable decomposition pathway for 2-Bromo-5-chlorobenzoic acid is decarboxylation, leading to the formation of 1-bromo-4-chlorobenzene and carbon dioxide.[6] Other potential degradation products could arise from dehalogenation or reactions with atmospheric components, though these are generally less common under proper storage conditions.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Change in physical appearance (clumping, discoloration)	Exposure to moisture or light.	Store in a desiccator or with a desiccant. Use an amber glass bottle or store in a dark cabinet.
Inconsistent experimental results	Degradation of the starting material.	Perform a purity analysis (e.g., HPLC, melting point) to confirm the integrity of the stored acid.
Poor solubility in expected solvents	Formation of insoluble degradation products.	Purify a small sample by recrystallization and re-assess solubility. Consider a fresh batch of the compound for critical experiments.
Presence of unexpected peaks in analytical chromatograms	Decomposition during storage or sample preparation.	Analyze a freshly opened sample as a reference. Investigate the stability of the compound in the analytical solvent.

Understanding Decomposition Pathways

The stability of 2-Bromo-5-chlorobenzoic acid is intrinsically linked to its chemical structure. The primary modes of decomposition to be aware of are decarboxylation, photodegradation, and hydrolysis.

Decarboxylation: The Primary Threat

Decarboxylation is the removal of the carboxyl group as carbon dioxide (CO₂).[7] This reaction can be initiated by heat and is often catalyzed by acidic or basic conditions. For aromatic carboxylic acids, this process can proceed through an ionic or a free-radical mechanism, especially at elevated temperatures.

Caption: Primary decomposition pathway of 2-Bromo-5-chlorobenzoic acid.

Photodegradation

Aromatic compounds, especially those with halogen substituents, can be susceptible to degradation upon exposure to light, particularly UV radiation. This can lead to the formation of radical species and subsequent side reactions, resulting in impurities.

Hydrolytic Instability

Although sparingly soluble in water, the presence of moisture can facilitate hydrolysis or act as a catalyst in other decomposition reactions. It is crucial to store the compound in a dry environment and to handle it in a way that minimizes exposure to atmospheric moisture.[3]

Experimental Protocols: Assessing Stability

To ensure the quality of your 2-Bromo-5-chlorobenzoic acid, particularly for long-term storage or before use in a critical synthesis, performing a stability assessment is recommended. A forced degradation study can provide valuable insights into the stability of the molecule under stress conditions.

Protocol: Forced Degradation Study

Objective: To intentionally degrade a sample of 2-Bromo-5-chlorobenzoic acid under controlled stress conditions to identify potential degradation products and develop a stability-indicating analytical method.

Methodology:

• Sample Preparation: Prepare several accurately weighed samples of 2-Bromo-5-chlorobenzoic acid.

• Stress Conditions: Expose each sample to one of the following conditions:

  • Acidic: Dissolve in a solution of 0.1 M HCl and heat at 60°C for 24 hours.

  • Basic: Dissolve in a solution of 0.1 M NaOH and heat at 60°C for 24 hours.

  • Oxidative: Treat with a 3% solution of hydrogen peroxide at room temperature for 24 hours.

  • Thermal: Heat the solid powder at 105°C for 48 hours.

  • Photolytic: Expose the solid powder to direct sunlight or a photostability chamber for a defined period.

• Sample Analysis: Analyze the stressed samples, along with an unstressed control sample, using a stability-indicating HPLC method.

Caption: Workflow for a forced degradation study.

Stability-Indicating HPLC Method

A robust High-Performance Liquid Chromatography (HPLC) method is essential for separating the parent compound from any potential degradation products.

Parameter	Recommendation
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	A gradient of acetonitrile and water with 0.1% phosphoric acid.
Flow Rate	1.0 mL/min
Detection	UV at 230 nm
Injection Volume	10 µL

This method should be validated to ensure it is specific, linear, accurate, precise, and robust for the intended purpose of stability testing.[8]

References

• Loba Chemie. (2018). 2-CHLORO-5-BROMO BENZOIC ACID MSDS. [Link]

• Vorres, K. S. (1986). Mechanistic Investigation into the Decarboxylation of Aromatic Carboxylic Acids. United States. [Link]

• SIELC Technologies. (2018). 2-Bromo-5-chlorobenzoic acid. [Link]

• Bajaj, S., et al. (2012). Stability Testing of Pharmaceutical Products. Journal of Applied Pharmaceutical Science, 2(3), 129-138.

• Wikipedia contributors. (2024). Decarboxylation. Wikipedia, The Free Encyclopedia. [Link]

• Venkatesh, D. N., & Kumar, S. D. S. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(3).

• European Medicines Agency. (2023). Guideline on Stability Testing: Stability testing of existing active substances and related finished products. [Link]

• Request PDF. (2025). Hydrothermal stability of aromatic carboxylic acids. ResearchGate. [Link]

• IJNRD. (2023). AN OVERVIEW OF STABILITY TESTING GUIDELINEs OF PHARMACEUTICAL PRODUCTs. International Journal of Novel Research and Development. [Link]

• Surya Life Sciences. (n.d.). 5-Bromo-2-Chlorobenzoic Acid. [Link]

• ChemDmart. (n.d.). Specification. [Link]

• LookChem. (n.d.). Cas 21739-92-4,5-Bromo-2-chlorobenzoic acid. [Link]

• PubChem. (n.d.). 2-Bromo-5-chlorobenzoic acid. [Link]

• Glindia. (n.d.). 5-Bromo-2-Chlorobenzoic Acid. [Link]

• Chemsrc. (2025). 5-Bromo-2-chlorobenzoic acid | CAS#:21739-92-4. [Link]

• Coriolis Pharma. (2024). Stability Studies-Regulations, Patient Safety & Quality. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. fishersci.com [fishersci.com]
• 3. lobachemie.com [lobachemie.com]
• 4. edaegypt.gov.eg [edaegypt.gov.eg]
• 5. japsonline.com [japsonline.com]
• 6. researchgate.net [researchgate.net]
• 7. biomedres.us [biomedres.us]
• 8. 2-Bromo-5-chlorobenzoic acid | SIELC Technologies [sielc.com]

Scaling up the synthesis of 5-bromo-2-chlorobenzoic acid from lab to pilot plant

An In-Depth Technical Guide for Drug Development Professionals

Technical Support Center: Scaling the Synthesis of 5-Bromo-2-Chlorobenzoic Acid

Welcome to the technical support center for the synthesis of 5-bromo-2-chlorobenzoic acid. As a critical starting material for several therapeutic agents, including SGLT2 inhibitors like Dapagliflozin and Empagliflozin, the robust and scalable synthesis of this intermediate is paramount.[1] This guide, structured in a question-and-answer format, is designed for researchers, chemists, and process development professionals transitioning the synthesis from a laboratory bench to a pilot plant. It addresses common challenges, provides detailed protocols, and explains the scientific rationale behind key process decisions.

Frequently Asked Questions (FAQs): Synthesis Strategy & Process Overview

Q1: What are the primary synthesis routes for 5-bromo-2-chlorobenzoic acid, and which is most suitable for pilot-scale production?

There are two predominant synthetic strategies for producing 5-bromo-2-chlorobenzoic acid. The choice of route is critical and depends on factors like cost, impurity profile, and scalability.

• Route A: Direct Electrophilic Bromination. This method involves the direct bromination of 2-chlorobenzoic acid using a brominating agent like N-bromosuccinimide (NBS) in a strong acid, typically concentrated sulfuric acid.[2] The chloro and carboxyl groups direct the incoming electrophile (bromine) to the C5 position.[2] While direct, this route is often plagued by the formation of the undesired 4-bromo-2-chlorobenzoic acid isomer, which can be difficult to remove.[3][4] Achieving high regioselectivity is the key challenge.[2]

• Route B: Diazotization-Sandmeyer Reaction. This multi-step approach begins with a 5-bromo-2-aminobenzoic acid derivative. The amino group is converted into a diazonium salt, which is subsequently displaced by a chloride using a copper(I) chloride catalyst in a Sandmeyer reaction.[3][5][6][7] This route generally offers superior control over isomer formation, resulting in a higher purity product, which is a significant advantage for industrial and pharmaceutical applications.[3][5][6][7][8]

For pilot-scale and industrial production where purity is critical, Route B (Diazotization-Sandmeyer) is generally preferred due to its high regioselectivity and the avoidance of difficult-to-separate isomeric impurities.[3][5][6][7][8]

Caption: Comparison of primary synthesis routes for 5-bromo-2-chlorobenzoic acid.

Q2: What are the key physical and chemical properties I should be aware of?

Understanding the properties of 5-bromo-2-chlorobenzoic acid is essential for handling, purification, and storage.

Property	Value	Source
Chemical Formula	C₇H₄BrClO₂	[9][10]
Molecular Weight	235.46 g/mol	[9][10]
Physical State	White to off-white crystalline solid	[11]
Melting Point	150-155°C	[11]
Solubility	Sparingly soluble in water; soluble in organic solvents like ethanol, methanol, and dichloromethane.	[11]
Reactivity	Exhibits typical reactivity of benzoic acids. The bromine and chlorine substituents allow for selective functionalization.	[11]

Pilot Plant Synthesis Protocol: Diazotization-Sandmeyer Route

This protocol details a scalable, two-step process starting from a 5-bromo-2-aminobenzoic acid derivative, which minimizes isomer impurities.[3][5][6][7]

Step 1: Diazotization and Chlorination

Scientific Rationale: This step converts the primary amino group into a diazonium salt, an excellent leaving group (N₂). The subsequent Sandmeyer reaction uses a catalytic amount of copper(I) chloride to facilitate the substitution of the diazonium group with a chloride ion via a radical-nucleophilic aromatic substitution mechanism.[12] Controlling the temperature is critical to prevent the premature decomposition of the unstable diazonium salt.

Methodology:

• Reactor Setup: Charge an appropriate glass-lined reactor with an acidic solvent (e.g., 20% hydrochloric acid solution).[8] Ensure the reactor is equipped with an overhead stirrer, temperature probe, and addition funnel.

• Charge Reactant: Add the 5-bromo-2-aminobenzoic acid derivative to the acidic solution and stir to form a slurry.

• Cooling: Cool the reactor contents to between -5°C and 10°C using a suitable cooling system.[8] Maintaining this low temperature is crucial for the stability of the diazonium salt.

• Diazotization: Prepare a solution of sodium nitrite (NaNO₂) in water. Add this solution dropwise to the reactor, ensuring the internal temperature does not exceed 10°C.[8]

• Hold Period: After the addition is complete, continue stirring at low temperature for approximately 30-60 minutes to ensure complete formation of the diazonium salt.[3][8]

• Sandmeyer Reaction: In a separate vessel, prepare a solution of copper(I) chloride (CuCl) in hydrochloric acid. Slowly add the previously prepared diazonium salt solution to the CuCl solution, controlling the addition rate to manage gas (N₂) evolution and maintain a temperature between -10°C and 40°C.[5][8]

• Precipitation & Isolation: The product, an ester of 5-bromo-2-chlorobenzoic acid, will precipitate. The solid is collected by filtration and washed with water.[5][8]

Step 2: Hydrolysis

Scientific Rationale: The ester intermediate is hydrolyzed under basic conditions to yield the sodium salt of the desired carboxylic acid. Subsequent acidification protonates the carboxylate to precipitate the final product, 5-bromo-2-chlorobenzoic acid.

Methodology:

• Charge & Heat: Charge the wet filter cake from Step 1 and an aqueous sodium hydroxide solution into a reactor.[9] Slowly heat the mixture to around 90°C and hold for several hours, monitoring the reaction by HPLC until the starting material is consumed (<1.0%).[9]

• Cooling & Acidification: Cool the reaction mixture to 5-10°C in an ice-water bath.[9] Slowly add concentrated hydrochloric acid to acidify the solution, which will cause the 5-bromo-2-chlorobenzoic acid to precipitate as a white solid.[9]

• Isolation & Drying: Filter the precipitated solid, wash the filter cake with water, and then a mixture of methanol and water.[9] Dry the product in a vacuum oven at approximately 55-60°C for several hours to obtain the final product.[9]

Caption: Pilot plant workflow for the synthesis of 5-bromo-2-chlorobenzoic acid.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield in Diazotization-Sandmeyer Step	1. Decomposition of Diazonium Salt: Temperature during diazotization or Sandmeyer reaction was too high. 2. Incomplete Diazotization: Insufficient sodium nitrite or reaction time. 3. Low Catalyst Activity: The copper(I) chloride may have oxidized to copper(II).	1. Strictly maintain the reaction temperature between -5°C and 10°C during diazotization.[8] Ensure adequate cooling capacity in the pilot reactor. 2. Use a slight excess of sodium nitrite (e.g., 1.1-1.3 equivalents) and allow for a sufficient hold time after addition.[13] 3. Use freshly prepared or high-quality copper(I) chloride.
Formation of Isomeric Impurities (e.g., 4-bromo isomer)	This is primarily an issue with the direct bromination route (Route A) due to competing directing effects of the substituents.[2][3]	Switch to the Diazotization-Sandmeyer route (Route B), which provides significantly better control over regioselectivity and minimizes isomer formation.[3][5][6][7][8] If Route A must be used, adding a catalyst like sodium sulfide can help inhibit the formation of the 4-bromo isomer.[14]
Poor Product Purity After Hydrolysis	1. Incomplete Hydrolysis: Insufficient heating time or amount of sodium hydroxide. 2. Occluded Impurities: Impurities from previous steps trapped within the crystal lattice during precipitation.	1. Monitor the reaction progress using HPLC to ensure the ester intermediate is fully consumed before proceeding to acidification.[9] 2. Control the rate of acidification to allow for slower crystallization, which typically results in higher purity. Consider recrystallization from a suitable solvent system like methanol/water if purity specifications are not met.[9]
Difficulty Controlling Exotherm/Gas Evolution	The decomposition of the diazonium salt is highly exothermic and releases nitrogen gas. This can be a significant safety hazard at pilot scale.[12]	1. Controlled Addition: Add the diazonium salt solution to the copper catalyst solution slowly and sub-surface if possible. Never add the catalyst to the bulk diazonium salt. 2. Adequate Headspace & Venting: Ensure the reactor has sufficient headspace and is properly vented to handle the rate of gas evolution. 3. Emergency Cooling: Have an emergency cooling plan and sufficient cooling capacity to handle any potential thermal runaway.
Product is Off-Color or Gummy	Presence of residual copper salts or other colored organic impurities.	1. Ensure thorough washing of the filter cake after the Sandmeyer reaction to remove copper salts. 2. A final recrystallization step can be effective in removing colored impurities. The use of activated carbon during recrystallization may also be considered, but should be validated to ensure it does not adsorb the product.

Analytical & Safety Considerations

Q3: What analytical methods are recommended for quality control?

For a pharmaceutical intermediate, rigorous analytical control is essential.

• High-Performance Liquid Chromatography (HPLC): This is the primary method for assessing purity, quantifying impurities (like isomers), and monitoring reaction completion. A reverse-phase method using an acetonitrile/water mobile phase is suitable.[15]

• Nuclear Magnetic Resonance (¹H NMR, ¹³C NMR): Confirms the chemical structure and the position of the bromo and chloro substituents.[9]

• Mass Spectrometry (MS): Confirms the molecular weight of the product.[9]

• Infrared (IR) Spectroscopy: Identifies characteristic functional groups.[2]

Q4: What are the critical safety precautions for this process?

Scaling up introduces new safety challenges. Always consult the full Safety Data Sheet (SDS) for all chemicals.[16][17][18]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat or chemical suit.[11][16]

• Handling: 5-Bromo-2-chlorobenzoic acid is an irritant that can cause skin and serious eye irritation.[16][17] Avoid creating dust and handle it in a well-ventilated area or with local exhaust ventilation.[16][17]

• Diazonium Salts: These intermediates are notoriously unstable and can be explosive when isolated and dry. Never isolate diazonium salts. Always generate and use them in solution at low temperatures.

• Reagents: Handle concentrated acids (H₂SO₄, HCl) and bases (NaOH) with extreme care. Thionyl chloride, if used, is highly corrosive and reacts violently with water.[4]

• Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.[11]

References

• 5-Bromo-2-Chlorobenzoic Acid - Glindia.
• 5-Bromo-2-chlorobenzoic acid synthesis - ChemicalBook.
• CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid - Google P
• Novel and Practical Industrial Process Scale-Up of 5-Bromo-2-chloro-4-(methoxycarbonyl)
• 5-Bromo-2-chlorobenzoic Acid - SAFETY D
• 5-Bromo-2-chlorobenzoic acid - SIELC Technologies.
• 5-BROMO-2-CHLOROBENZOIC ACID - SD Fine-Chem.
• Novel and Practical Industrial Process Scale-Up of 5-Bromo-2-chloro-4-(methoxycarbonyl) benzoic acid, a Key.
• 5-Bromo-2-chlorobenzoic acid | 21739-92-4 | Benchchem.
• MSDS of 5-Bromo-2-chlorobenzoic acid - Capot Chemical.
• 5-Bromo-2-chlorobenzoic acid - Safety D
• METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS - EPO.
• CN113321577A - Preparation method of 5-bromo-2-chlorobenzoic acid - Google P
• Preparation method of 5-bromo-2-chlorobenzoic acid - Eureka | P
• 113321577 Preparation method of 5-bromo-2-chlorobenzoic acid - WIPO P
• 5-Bromo-2-chlorobenzoic acid - Cheméo.
• CN113773194A - Preparation method of 5-bromo-2-chloro-benzoic acid as raw material for hypoglycemic drug synthesis - Google P
• Synthesis of 5-Bromo-2-Chloro-Benzoic Acid | PDF | Hydroxide - Scribd.
• wo2023019849 - method for preparing 5-bromo-2-chloro-benzoic acid as raw material in hypoglycemic drug synthesis - WIPO P
• 2-Amino-3-bromo-5-chlorobenzoic acid | 41198-02-1 | Benchchem.
• Preparation method of 5-bromine-2-chloro-benzoic acid serving as hypoglycemic drugsynthesizing raw material - WIPO P
• ANNEXURE – 1 Manufacturing Process Product No. 17. 5-BROMO-2-CHLORO-4-ETHOXY BENZOPHENONE Process Description.
• Sandmeyer reaction - L.S.College, Muzaffarpur.
• CN105622382A - Synthesis method of 5-bromo-2-chloro benzoic acid - Google P
• Recent trends in the chemistry of Sandmeyer reaction: a review - PMC - NIH.
• CN111925289A - Preparation method of 5-bromo-2-chlorobenzoic acid - Google P
• 2-Amino-3-bromo-5-chlorobenzoic acid | 41198-02-1 - Sigma-Aldrich.
• CN113321577 Preparation Method of 5-Bromo-2-Chlorobenzoic Acid | PDF - Scribd.
• Preparation method of 5-bromo-2-chlorobenzoic acid - Eureka | P

Sources

• 1. 2-Amino-3-bromo-5-chlorobenzoic acid | 41198-02-1 | Benchchem [benchchem.com]
• 2. 5-Bromo-2-chlorobenzoic acid | 21739-92-4 | Benchchem [benchchem.com]
• 3. data.epo.org [data.epo.org]
• 4. Preparation method of 5-bromo-2-chlorobenzoic acid - Eureka | Patsnap [eureka.patsnap.com]
• 5. scribd.com [scribd.com]
• 6. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 7. WIPO - Search International and National Patent Collections [patentscope2.wipo.int]
• 8. CN113773194A - Preparation method of 5-bromo-2-chloro-benzoic acid as raw material for hypoglycemic drug synthesis - Google Patents [patents.google.com]
• 9. 5-Bromo-2-chlorobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 10. chemeo.com [chemeo.com]
• 11. (S)-(+) Glycidyl Phthalimide CAS 161596-47-0 I GLindia Chemicals [glindiachemicals.com]
• 12. lscollege.ac.in [lscollege.ac.in]
• 13. thieme-connect.com [thieme-connect.com]
• 14. CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid - Google Patents [patents.google.com]
• 15. 5-Bromo-2-chlorobenzoic acid | SIELC Technologies [sielc.com]
• 16. tcichemicals.com [tcichemicals.com]
• 17. capotchem.com [capotchem.com]
• 18. 5-Bromo-2-chlorobenzoic acid - Safety Data Sheet [chemicalbook.com]

Technical Support Center: Overcoming the Low Reactivity of the Bromine in 2-Bromo-5-chlorobenzoic Acid

Welcome to the technical support center for 2-Bromo-5-chlorobenzoic acid. This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile yet challenging building block. The inherent low reactivity of the C-Br bond in this molecule often leads to difficulties in achieving desired chemical transformations. This document provides a comprehensive overview of the underlying principles governing its reactivity and offers practical, evidence-based troubleshooting strategies and detailed protocols to ensure the success of your experiments.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries and concerns regarding the use of 2-Bromo-5-chlorobenzoic acid in synthesis.

Q1: Why is the bromine atom in 2-Bromo-5-chlorobenzoic acid so unreactive compared to other aryl bromides?

A: The diminished reactivity of the bromine atom is a direct consequence of the electronic properties of the molecule. The aromatic ring is substituted with two powerful electron-withdrawing groups (EWGs): a chlorine atom and a carboxylic acid group. These groups significantly reduce the electron density of the aromatic ring. This electron deficiency makes the crucial first step of most cross-coupling reactions—the oxidative addition of a low-valent palladium(0) catalyst to the carbon-bromine bond—energetically unfavorable.[1][2] A more electron-rich aromatic system is required to facilitate the insertion of the palladium catalyst, which is why substrates with electron-donating groups are typically more reactive.[2][3]

Q2: Which bond is more reactive for cross-coupling, the C-Br or the C-Cl bond?

A: The carbon-bromine (C-Br) bond is significantly more reactive than the carbon-chlorine (C-Cl) bond in palladium-catalyzed cross-coupling reactions.[4] This selectivity is governed by the bond dissociation energies (BDEs) of the respective carbon-halogen bonds. The C-Br bond has a lower BDE than the C-Cl bond, making it easier for the palladium catalyst to break the C-Br bond during the rate-determining oxidative addition step.[4] This predictable reactivity hierarchy allows for the selective functionalization at the C5-position (bromine) while leaving the C2-position (chlorine) intact for potential subsequent transformations.[5][6]

Q3: My standard Suzuki (or other cross-coupling) reaction conditions are failing with this substrate. What is the likely cause?

A: Standard or "off-the-shelf" conditions, such as using Pd(PPh₃)₄ with a mild base like Na₂CO₃, are often insufficient for activating electron-deficient aryl halides. The primary reason for failure is an ineffective catalyst system that cannot overcome the high activation energy of the oxidative addition step.[7] Success with this substrate almost always requires a specialized, highly active catalyst system composed of a suitable palladium source and, most importantly, a bulky, electron-rich ligand.[8][9]

Q4: My reaction shows no conversion. What are the first critical parameters I should verify?

A: Before undertaking extensive optimization, perform these initial checks:

• Inert Atmosphere: Ensure the reaction vessel was properly purged of oxygen and maintained under an inert atmosphere (argon or nitrogen). Oxygen can oxidize and deactivate the Pd(0) catalyst.

• Reagent Purity: Verify the quality and dryness of your solvent and base. Water and other impurities can poison the catalyst and interfere with the reaction.

• Catalyst Activity: Use a fresh, reliable source of palladium. Pre-catalysts are often more reliable than generating the active catalyst in situ from Pd(II) salts like Pd(OAc)₂.[10]

• Temperature: Confirm that the reaction is being heated to the target temperature. Electron-deficient substrates often require elevated temperatures to proceed.[11]

Section 2: Troubleshooting Guide: A Systematic Approach to Activating the C-Br Bond

Low or no yield in a cross-coupling reaction with 2-Bromo-5-chlorobenzoic acid is almost always linked to a failure in one of the key steps of the catalytic cycle. The following guide provides a logical workflow to diagnose and solve these issues.

The Palladium Catalytic Cycle: Our Arena for Optimization

The success of any palladium-catalyzed cross-coupling reaction hinges on the efficiency of three key steps: Oxidative Addition, Transmetalation (or related steps), and Reductive Elimination. For electron-deficient substrates like 2-Bromo-5-chlorobenzoic acid, the Oxidative Addition step is the primary bottleneck.

Figure 2. A systematic workflow for troubleshooting low reactivity in cross-coupling reactions.

Issue 1: Failed Oxidative Addition (The Primary Culprit)

• Symptom: The reaction yields primarily unreacted starting material, with minimal or no desired product.

• Underlying Cause: The electron-poor nature of the 2-bromo-5-chlorobenzoyl ring system prevents the Pd(0) catalyst from efficiently inserting into the C-Br bond. [1]The catalyst lacks sufficient electron density to attack the electrophilic carbon center.

• Solutions:

  • A. Strategic Ligand Selection: This is the most impactful variable you can change. The goal is to increase the electron density on the palladium center. This is achieved by using ligands that are both bulky and electron-rich . [9] * Electron-rich character makes the palladium more nucleophilic and reactive towards the aryl bromide.

    • Bulky character promotes the formation of a highly reactive, monoligated L-Pd(0) species, which is essential for the oxidative addition to proceed. [8]

      Reaction Type	Recommended Ligand Class	Specific Examples	Key Characteristics
      Suzuki-Miyaura	Biaryl Phosphines	SPhos, XPhos, RuPhos	Very bulky and electron-rich, excellent for challenging aryl bromides and chlorides. [12]
      Buchwald-Hartwig	Biaryl Phosphines, Josiphos	BrettPhos, XPhos, tBuXPhos	Highly active ligands designed specifically for difficult C-N bond formations. [13][14]
      Sonogashira	Electron-rich Phosphines	cataCXium® A, SPhos	Promotes copper-free couplings and activates unreactive aryl halides. [15][16]

      | Heck | Bulky Phosphines, NHCs | P(t-Bu)₃, IPr, XPhos | High thermal stability and activity are needed for the often high temperatures required. [7][17]|

  • B. Utilize a Modern Palladium Precatalyst: Generating the active Pd(0) catalyst in situ from sources like Pd(OAc)₂ or Pd₂(dba)₃ can be inefficient and lead to the formation of inactive palladium black. Using a well-defined, air-stable palladacycle precatalyst (e.g., Buchwald G3 or G4 precatalysts) ensures the clean and quantitative generation of the active L-Pd(0) species upon activation with a base, dramatically improving consistency and reactivity.

[8][18]#### Issue 2: Stalled or Incomplete Reaction

• Symptom: The reaction begins but stalls at partial conversion (e.g., 30-50%) even after an extended time.

• Underlying Cause: This often points to catalyst deactivation, insufficient base strength to complete a key step (e.g., transmetalation), or poor reagent solubility.

• Solutions:

  • A. Re-evaluate Your Base: The base is not merely a spectator; it plays a critical role in the catalytic cycle. For electron-deficient substrates, a stronger base is often required.

Reaction Type	Recommended Base(s)	Rationale / Function
Suzuki-Miyaura	K₃PO₄, Cs₂CO₃	Activates the boronic acid to form a more nucleophilic "ate" complex, facilitating transmetalation. [19][20]
Buchwald-Hartwig	NaOt-Bu, K₂CO₃, Cs₂CO₃	Deprotonates the amine or the intermediate Pd-amine complex to facilitate reductive elimination. [21]
Sonogashira	Et₃N, DIPA, Cs₂CO₃	Serves as both a base to deprotonate the alkyne and often as a solvent. [22]
Heck	K₂CO₃, Cy₂NMe, Et₃N	Neutralizes the H-X generated during the catalytic cycle to regenerate the Pd(0) catalyst. [23]

[24]---

Section 3: Model Experimental Protocols

The following protocols are provided as validated starting points for the functionalization of 2-Bromo-5-chlorobenzoic acid. They incorporate the principles of using advanced catalyst systems for unreactive substrates.

Protocol 1: Suzuki-Miyaura Coupling with Phenylboronic Acid

This protocol utilizes a bulky biarylphosphine ligand to facilitate the C-C bond formation.

• Materials:

  • 2-Bromo-5-chlorobenzoic acid (1.0 mmol, 1.0 equiv)

  • Phenylboronic acid (1.5 mmol, 1.5 equiv)

  • Palladium(II) Acetate [Pd(OAc)₂] (0.02 mmol, 2 mol%)

  • SPhos (0.04 mmol, 4 mol%)

  • Potassium Phosphate (K₃PO₄), finely ground (3.0 mmol, 3.0 equiv)

  • 1,4-Dioxane (5 mL)

  • Water (1 mL)

• Procedure:

  • To an oven-dried Schlenk flask, add 2-Bromo-5-chlorobenzoic acid, phenylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

  • Seal the flask with a septum, and evacuate and backfill with argon three times.

  • Add the degassed 1,4-dioxane and water via syringe.

  • Place the flask in a preheated oil bath at 100 °C and stir vigorously for 12-24 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and water (20 mL).

  • Acidify the aqueous layer with 1M HCl to pH ~2 to protonate the carboxylic acid, then extract with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Protocol 2: Buchwald-Hartwig Amination with Morpholine

This protocol employs a modern palladacycle precatalyst for efficient C-N bond formation.

• Materials:

  • 2-Bromo-5-chlorobenzoic acid (1.0 mmol, 1.0 equiv)

  • Morpholine (1.2 mmol, 1.2 equiv)

  • XPhos Pd G3 precatalyst (0.01 mmol, 1 mol%)

  • Sodium tert-butoxide (NaOt-Bu) (1.4 mmol, 1.4 equiv)

  • Anhydrous Toluene (5 mL)

• Procedure:

  • Inside a nitrogen-filled glovebox: To a vial, add the XPhos Pd G3 precatalyst and sodium tert-butoxide.

  • In a separate vial, dissolve 2-Bromo-5-chlorobenzoic acid in toluene.

  • Add the substrate solution to the vial containing the catalyst and base.

  • Finally, add the morpholine via syringe.

  • Seal the vial with a PTFE-lined cap, remove from the glovebox, and place in a preheated heating block at 110 °C.

  • Stir for 16-24 hours, monitoring by LC-MS.

  • After cooling, carefully quench the reaction by adding saturated aqueous NH₄Cl.

  • Follow an appropriate aqueous workup and purification procedure similar to the Suzuki protocol, adjusting the pH as needed to handle the carboxylic acid functionality.

References

• Palani, V., Perea, M. A., & Sarpong, R. (2021). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Chemical Reviews, 121(17), 10830–10903. [Link]

• Palani, V., Perea, M. A., & Sarpong, R. (2021). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. PubMed Central (PMC) - NIH. [Link]

• Palani, V., Perea, M. A., & Sarpong, R. (2021). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Chemical Reviews. [Link]

• Palani, V., Perea, M. A., & Sarpong, R. (2021). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. eScholarship, University of California. [Link]

• Palani, V., Perea, M. A., & Sarpong, R. (2021). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Semantic Scholar. [Link]

• Fors, B. P., Krattiger, P., Strieter, E., & Buchwald, S. L. (2008). A New Class of Easily Activated Palladium Precatalysts for Facile C−N Cross-Coupling Reactions and the Low Temperature Oxidative Addition of Aryl Chlorides. Journal of the American Chemical Society, 130(41), 13552–13554. [Link]

• Powers, I. G., & Uyeda, C. (2022). Different Oxidative Addition Mechanisms for 12- and 14-Electron Palladium(0) Explain Ligand-Controlled Divergent Site Selectivity. ACS Catalysis, 12(14), 8567–8573. [Link]

• Bruno, N. C., Tudge, M. T., & Buchwald, S. L. (2013). Design and Preparation of New Palladium Precatalysts for C-C and C-N Cross-Coupling Reactions. PubMed Central (PMC) - NIH. [Link]

• Lu, J., Donnecke, S., Paci, I., & Leitch, D. C. (2022). A reactivity model for oxidative addition to palladium enables quantitative predictions for catalytic cross-coupling reactions. Chemical Science, 13(13), 3657–3666. [Link]

• Bruno, N. C., Tudge, M. T., & Buchwald, S. L. (2013). Design and preparation of new palladium precatalysts for C–C and C–N cross-coupling reactions. Chemical Science, 4(3), 916. [Link]

• Leitch, D. C., et al. (2023). Alkene-Coordinated Palladium(0) Cross-Coupling Precatalysts: Comparing Oxidative Addition and Catalytic Reactivity for Dimethyl Fumarate and Maleic Anhydride Stabilizing Ligands. ChemRxiv. [Link]

• Soderberg, T. (n.d.). Oxidative Addition & Reductive Elimination. Chemistry LibreTexts. [Link]

• Rojas Lab. (2023, November 3). Palladium Catalysis Explained Like You've Never Seen Before! YouTube. [Link]

• van Asselt, R., & Vrieze, K. (1994). Reactivity and mechanism in oxidative addition to palladium(II) and reductive elimination from palladium(IV) and an estimate of the palladium methyl bond energy. Organometallics, 13(5), 1954-1965. [Link]

• Denmark, S. E., & Butler, C. R. (2009). Cross-Coupling of Aromatic Bromides with Allylic Silanolate Salts. PubMed Central (PMC) - NIH. [Link]

• Al-Masri, O., et al. (2021). Effect of solvent and base on Suzuki cross-coupling reaction. ResearchGate. [Link]

• Reddit User Discussion. (2022). Troubleshooting a difficult Heck reaction. r/Chempros on Reddit. [Link]

• Cernijenko, A., & D'Amato, E. M. (2019). The Buchwald–Hartwig Amination After 25 Years. University of Groningen Research Portal. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Preparation of sec and tert amines by Buchwald-Hartwig Amination. ACS Green Chemistry Institute. [Link]

• Lecomte, S., et al. (2021). The Suzuki coupling reactions of aryl bromides with phenylboronic acid. ResearchGate. [Link]

• Lipshutz, B. H., Chung, D. W., & Rich, B. (2008). Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper. Organic Letters. [Link]

• Valgimigli, L., et al. (2012). Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex. MDPI. [Link]

• Grygorenko, O. O., et al. (2021). A Hierarchy of Ligands Controls Formation and Reaction of Aryl Radicals in Pd-Catalyzed Ground-State Base-Promoted Coupling Reactions. PubMed Central. [Link]

• Lipshutz, B. H., Chung, D. W., & Rich, B. (2008). Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper. University of California, Santa Barbara. [Link]

• Ahlquist, M., & Norrby, P.-O. (2007). Mechanistic Pathways for Oxidative Addition of Aryl Halides to Palladium(0) Complexes: A DFT Study. Organometallics, 26(23), 5512–5517. [Link]

• Royal Society of Chemistry. (2016). Sonogashira Coupling. Synthetic Methods in Drug Discovery. [Link]

• Aranyos, A., et al. (1999). Novel Electron-Rich Bulky Phosphine Ligands Facilitate the Palladium-Catalyzed Preparation of Diaryl Ethers. Organic Chemistry Portal. [Link]

• MacMillan, D. W. C., et al. (2023). Visible-Light-Induced Nickel-Catalyzed Cross-Coupling of Aryl Bromides with Nitriles. Angewandte Chemie. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Organic Chemistry Portal. [Link]

• Hartwig, J. F., & Green, R. A. (2014). Palladium-Catalyzed Amination of Aryl Chlorides and Bromides with Ammonium Salts. Organic Letters, 16(16), 4388–4391. [Link]

• Oderinde, M. S., & Organ, M. G. (2014). Carbonylative Suzuki Couplings of Aryl Bromides with Boronic Acid Derivatives under Base-Free Conditions. Organic Letters, 16(7), 1848–1851. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Wikipedia. [Link]

• Chemistry LibreTexts. (2023). Heck Reaction. Chemistry LibreTexts. [Link]

• Fu, G. C., & Netherton, M. R. (2002). Room-Temperature Alkyl−Alkyl Suzuki Cross-Coupling of Alkyl Bromides that Possess β Hydrogens. Journal of the American Chemical Society, 124(25), 7254–7255. [Link]

• Chirik, P. J., et al. (2017). Oxidative Addition of Aryl and Alkyl Halides to a Reduced Iron Pincer Complex. PubMed Central. [Link]

• Weix, D. J., et al. (2016). Multimetallic Catalysis Enabled Cross-Coupling of Aryl Bromides with Aryl Triflates. PubMed Central (PMC) - NIH. [Link]

• Buchwald, S. L., et al. (1999). Novel Electron-Rich Bulky Phosphine Ligands Facilitate the Palladium-Catalyzed Preparation of Diaryl Ethers. Journal of the American Chemical Society, 121(18), 4369–4378. [Link]

• ResearchGate. (n.d.). Effect of different bases on the Suzuki-Miyaura coupling. ResearchGate. [Link]

• Al-Masri, O., et al. (2019). Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. Catalysis Science & Technology, 9(20), 5537-5555. [Link]

• Denmark, S. E., et al. (2009). Cross-Coupling Reactions of Aromatic and Heteroaromatic Silanolates with Aromatic and Heteroaromatic Halides. Organic Chemistry Portal. [Link]

• Chemistry Stack Exchange. (2018). What does unactivated, activated and deactivated aryl chloride mean in cross-coupling reaction? Chemistry Stack Exchange. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Google Patents. (2019). Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid.

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. [Link]

• ResearchGate. (n.d.). 5-Bromo-2-chloropyrimidine undergoes SMC at C5. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. Organic Chemistry Portal. [Link]

• Total Organic Chemistry. (2021, March 20). Heck Reaction | Named Reactions | Organic Chemistry Lessons. YouTube. [Link]

Sources

• 1. A reactivity model for oxidative addition to palladium enables quantitative predictions for catalytic cross-coupling reactions - Chemical Science (RSC Publishing) DOI:10.1039/D2SC00174H [pubs.rsc.org]
• 2. Oxidative Addition of Aryl and Alkyl Halides to a Reduced Iron Pincer Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY01331H [pubs.rsc.org]
• 4. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Novel Electron-Rich Bulky Phosphine Ligands Facilitate the Palladium-Catalyzed Preparation of Diaryl Ethers [organic-chemistry.org]
• 10. Design and Preparation of New Palladium Precatalysts for C-C and C-N Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Suzuki Coupling [organic-chemistry.org]
• 13. research.rug.nl [research.rug.nl]
• 14. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 15. Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper [organic-chemistry.org]
• 16. Sonogashira Coupling [organic-chemistry.org]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. Design and preparation of new palladium precatalysts for C–C and C–N cross-coupling reactions - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 19. researchgate.net [researchgate.net]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 22. books.rsc.org [books.rsc.org]
• 23. Heck Reaction [organic-chemistry.org]
• 24. pubs.acs.org [pubs.acs.org]

Technical Support Center: Managing Thermal Runaway in the Synthesis of 2-Bromo-5-chlorobenzoic Acid

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Bromo-5-chlorobenzoic acid. Its purpose is to serve as a critical resource for identifying, managing, and preventing thermal runaway events, ensuring both experimental success and laboratory safety. The synthesis of this important intermediate, particularly through common routes like electrophilic bromination or Sandmeyer reactions involving diazonium salts, involves highly exothermic steps that demand rigorous control.

Part 1: Frequently Asked Questions (FAQs) on Thermal Hazards

This section addresses fundamental questions regarding the thermal risks associated with the synthesis of 2-Bromo-5-chlorobenzoic acid.

Q1: What is a thermal runaway, and why is it a critical concern in this specific synthesis?

A: A thermal runaway is a hazardous situation where an exothermic chemical reaction goes out of control. The reaction rate increases with temperature, which in turn releases heat more rapidly, further increasing the temperature. This feedback loop can lead to a violent release of energy, boiling of solvents, over-pressurization of the reactor, and potentially an explosion.[1] This synthesis is a concern because the key transformations—electrophilic aromatic bromination and the formation and reaction of diazonium salts—are significantly exothermic.[2][3] Without adequate cooling and control, the heat generated can quickly exceed the system's capacity to dissipate it.

Q2: Which synthesis routes and steps for 2-Bromo-5-chlorobenzoic acid pose the highest thermal risk?

A: Two primary routes present significant thermal hazards:

• Direct Bromination of 2-Chlorobenzoic Acid: This electrophilic aromatic substitution, often using N-Bromosuccinimide (NBS) in sulfuric acid or bromine with a Lewis acid catalyst, is highly exothermic.[2][4][5] The primary risk occurs during the addition of the brominating agent, where a localized concentration can initiate a runaway.

• Sandmeyer Reaction of an Amine Precursor: This route involves the diazotization of a starting material like 2-amino-5-chlorobenzoic acid, followed by a copper-catalyzed bromo-de-diazoniation. The diazotization step itself is exothermic, and the resulting aryl diazonium salt intermediate is often thermally unstable, even at temperatures slightly above 0-5 °C. These salts can decompose violently, releasing nitrogen gas and significant energy.[6][7][8]

Q3: What are the primary triggers for a thermal runaway in these reactions?

A: The most common triggers include:

• Inadequate Cooling: The cooling system (e.g., ice bath, cryostat) is overwhelmed or fails.

• Excessive Reagent Addition Rate: Adding the reactive agent (e.g., brominating agent, sodium nitrite) too quickly generates heat faster than it can be removed.

• Poor Heat Transfer: Inefficient stirring, incorrect reactor geometry, or excessive reaction mass can create localized hot spots.

• Loss of Temperature Control: A failure in temperature monitoring can allow the reaction to exceed its critical safety threshold.[9]

• Accumulation of Unreacted Reagents: If the reaction fails to initiate at a low temperature, a dangerous amount of unreacted starting material and reagent can accumulate. A sudden temperature increase can then trigger a very rapid, uncontrollable reaction.

• Contamination: Impurities, such as transition metals, can catalyze the decomposition of thermally sensitive intermediates like diazonium salts.[7]

Q4: What are the key differences in risk between the bromination and diazotization routes?

A: While both are exothermic, the risk profiles differ. The bromination reaction's hazard is primarily a function of its reaction enthalpy; the reactants and products are generally stable. The risk is manageable with standard heat flow control. The diazotization route carries a dual threat: the exothermicity of the diazotization itself, plus the inherent instability of the diazonium salt intermediate.[10] This intermediate can decompose explosively due to shock, friction, or temperatures above 5 °C, releasing a large volume of nitrogen gas, which poses a significant pressure hazard.[3][8] Solid, isolated diazonium salts are particularly dangerous and should be avoided.[6][7]

Part 2: Troubleshooting Guide for Exothermic Events

This guide is structured to help you identify and respond to specific in-process deviations that may indicate an impending thermal runaway.

Issue 1: The reaction temperature is rising uncontrollably and has exceeded the setpoint (e.g., >15 °C for bromination, >5 °C for diazotization).

• Plausible Causes:

  • The addition rate of the key reagent (NBS, NaNO₂) is too high.

  • The cooling bath's capacity is insufficient or has failed (e.g., ice has melted).

  • Stirring has stopped or is ineffective, creating a hot spot where the reagent is being added.

• Recommended Actions:

  • IMMEDIATELY STOP all reagent addition.

  • Enhance Cooling: Add more ice, dry ice, or lower the cryostat setpoint. If necessary and safe, use an external cooling bath (e.g., dry ice/acetone) on the reactor's outer surface.

  • Ensure Agitation: Verify that the stirrer is functioning correctly and at a sufficient speed to ensure homogenous mixing and heat distribution.

  • Prepare for Quenching: If the temperature continues to rise rapidly despite these measures, prepare to quench the reaction by adding a pre-chilled anti-solvent or a chemical quencher from a safe distance. For diazotization, a solution of sulfamic acid can be used to destroy excess nitrous acid.

Issue 2: You observe a sudden and vigorous evolution of gas, causing excessive bubbling and a rapid increase in reactor pressure.

• Plausible Causes:

  • This is a critical sign of a runaway reaction. In a diazotization, it signifies the rapid decomposition of the diazonium salt into N₂(g).[8] In a bromination, it indicates the boiling of the solvent or release of gaseous byproducts (e.g., HBr) due to extreme temperatures.

• Recommended Actions:

  • ALERT ALL PERSONNEL AND EVACUATE THE IMMEDIATE AREA. This is now an emergency situation.

  • If it is possible to do so safely from a distance (e.g., via a remote-controlled system or behind a blast shield), activate any emergency pressure relief systems.

  • DO NOT attempt to manually vent a sealed or blocked system, as this could lead to catastrophic failure.

  • Allow the reaction to proceed to completion in the evacuated area. Inform safety officers immediately.

Issue 3: An unexpected solid has precipitated from the solution, especially during a low-temperature diazotization.

• Plausible Causes:

  • The diazonium salt has crashed out of solution. This is an EXTREMELY DANGEROUS situation. Solid diazonium salts can be shock-sensitive and are known to be explosive.[6][7]

• Recommended Actions:

  • DO NOT SCRAPE, TAP, OR MECHANICALLY AGITATE THE VESSEL.

  • Maintain cooling without interruption. Do not allow the mixture to warm up.

  • If possible, add a pre-chilled solvent to try and redissolve the solid. This must be done with extreme caution and from behind a safety shield.

  • If redissolving is not possible, the safest course of action may be to carefully and remotely quench the entire reaction mixture.

  • Consult with your organization's safety experts before proceeding.

Part 3: Proactive Control & Mitigation Protocols

Preventing a thermal runaway is always preferable to managing one. This section provides workflows and data to help you design a safe experiment.

Critical Process Parameters

The following table summarizes key safety parameters for the two most common synthetic routes. These values are starting points and should be optimized with appropriate risk assessment for your specific scale and equipment.

Parameter	Bromination of 2-Chlorobenzoic Acid	Diazotization of 2-Amino-5-chlorobenzoic Acid	Rationale & Justification
Reaction Temperature	10–30 °C[4][5]	0–5 °C (Critical)	Bromination is exothermic but manageable at higher temps. Diazonium salts are highly unstable above 5 °C and can decompose explosively.
Reagent Addition	Slow, dropwise addition over 60-120 min	Very slow, dropwise, subsurface addition	Prevents accumulation of unreacted reagents and allows the cooling system to keep pace with heat generation.
Stirring Speed	>300 RPM (ensure vortex)	>300 RPM (ensure vortex)	Crucial for efficient heat transfer from the reaction bulk to the cooling jacket/bath, preventing localized hot spots.
Stoichiometry (Nitrite)	N/A	1.0 - 1.05 equivalents	An excess of nitrous acid can lead to side reactions and instability. Stoichiometric control is a key safety rule.[3]
Monitoring	Continuous temperature probe in liquid	Continuous temperature probe in liquid; Starch-iodide paper check for excess HNO₂	Real-time monitoring is essential. Testing for nitrous acid ensures the reaction is proceeding and prevents dangerous accumulation.[3]
Emergency Quench Agent	Cold water or sodium bisulfite solution	Cold sulfamic acid solution	A pre-planned quenching strategy is a vital part of any thermal hazard management plan.

Recommended Protocol: Bromination of 2-Chlorobenzoic Acid

This protocol is adapted from established procedures and incorporates critical safety checkpoints.[4][5]

• Setup: Equip a jacketed reactor with an overhead stirrer, a temperature probe, a nitrogen inlet, and an addition funnel. Connect the jacket to a circulating cooler set to 5 °C.

• Charging: Charge the reactor with 2-chlorobenzoic acid (1.0 eq) and concentrated sulfuric acid (approx. 8-10 volumes). Begin stirring and cool the mixture to 10 °C.

• Reagent Preparation: In a separate flask, prepare a solution or slurry of N-Bromosuccinimide (1.0 eq) in sulfuric acid.

• Addition (Critical Step): Begin slow, dropwise addition of the NBS solution, ensuring the internal temperature does not exceed 20 °C. The addition should take no less than 90 minutes.

  • Safety Checkpoint: If the temperature rises above 20 °C, immediately pause the addition and allow the system to cool before resuming at a slower rate.

• Reaction: After the addition is complete, allow the mixture to stir at 20-25 °C for 2 hours, or until reaction completion is confirmed by an in-process control (e.g., HPLC, TLC).

• Quenching: Carefully and slowly pour the reaction mixture over a large amount of crushed ice in a separate, well-stirred vessel to precipitate the product.

• Isolation: Isolate the solid product by filtration, wash thoroughly with cold water, and dry under vacuum.

Decision-Making Workflow for Thermal Excursions

The following diagram outlines a logical workflow for responding to an unexpected temperature increase during an exothermic reaction.

Caption: Decision tree for managing an unexpected temperature rise.

Part 4: Emergency Procedures

Q: What is the immediate action plan if a thermal runaway is confirmed (i.e., accelerating temperature and pressure rise)?

A:

• Sound the Alarm: Activate any local or facility-wide emergency alarms.

• Evacuate: Immediately and calmly evacuate the laboratory. Ensure all personnel are accounted for at a designated safe assembly point.

• Isolate: If possible, close the laboratory doors and the fume hood sash on your way out to contain the incident.

• Notify: Contact your organization's emergency response team and provide them with the following critical information:

  • The exact location of the incident.

  • The chemicals involved (2-Bromo-5-chlorobenzoic acid synthesis, specifying reagents like NBS, sulfuric acid, or sodium nitrite).

  • The nature of the emergency (confirmed thermal runaway).

• Do Not Re-enter: No personnel should re-enter the affected area until it has been declared safe by trained emergency responders.

Part 5: References

• Google Patents. (n.d.). CN108250060A - The synthetic method of the bromo- 2- chlorobenzoic acids of 5-. Retrieved from

• Google Patents. (n.d.). CN105622382A - Synthesis method of 5-bromo-2-chloro benzoic acid. Retrieved from

• EPO. (2024). METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS. Retrieved from [Link]

• Comparison of the Thermal Stabilities of Diazonium Salts and Their Corresponding Triazenes. (n.d.). Retrieved from [Link]

• Google Patents. (n.d.). CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid. Retrieved from

• Chemistry LibreTexts. (2019). 18.3 Aromatic Halogenation. Retrieved from [Link]

• Kappe, C. O. (2016). Halogenation of organic compounds using continuous flow and microreactor technology. Beilstein Journal of Organic Chemistry, 12, 2536–2547. Retrieved from [Link]

• Semantic Scholar. (2016). Synthesis method of 5-bromo-2-chloro benzoic acid. Retrieved from [Link]

• Scribd. (n.d.). Synthesis of 5-Bromo-2-Chloro-Benzoic Acid. Retrieved from [Link]

• ResearchGate. (n.d.). Structures, Stability, and Safety of Diazonium Salts. Retrieved from [Link]

• ResearchGate. (n.d.). Reactive Chemical Hazards of Diazonium Salts. Retrieved from [Link]

• Sheng, M., Frurip, D., & Gorman, D. (2015). Reactive Chemical Hazards of Diazonium Salts. ACS Publications. Retrieved from [Link]

• Dolfing, J. (1998). Halogenation of aromatic compounds: thermodynamic, mechanistic and ecological aspects. FEMS Microbiology Letters, 167(2), 271–274. Retrieved from [Link]

• Chemistry Stack Exchange. (2017). Why should the temperature be maintained at 0–5 °C in a diazotisation?. Retrieved from [Link]

• ResearchGate. (n.d.). Causes and consequences of thermal runaway incidents—Will they ever be avoided?. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 4. 5-Bromo-2-chlorobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 5. CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid - Google Patents [patents.google.com]
• 6. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 7. Diazonium Salts | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. researchgate.net [researchgate.net]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Reactivity Guide: 2-Bromo-5-chlorobenzoic Acid vs. 2-Bromo-3-chlorobenzoic Acid for Synthetic Applications

In the landscape of medicinal chemistry and materials science, halogenated benzoic acids are indispensable building blocks. Their utility stems from the multiple reactive handles they possess: the carboxylic acid group, amenable to amide bond formation and other transformations, and the carbon-halogen bonds, which are prime substrates for transition-metal-catalyzed cross-coupling reactions.

This guide provides an in-depth, objective comparison of two structurally similar yet distinct isomers: 2-Bromo-5-chlorobenzoic acid and 2-Bromo-3-chlorobenzoic acid . We will dissect how the seemingly minor positional change of the chlorine atom profoundly impacts the molecules' electronic architecture, steric environment, and, consequently, their reactivity in key synthetic transformations. This analysis is designed for researchers, scientists, and drug development professionals to inform strategic decisions in the design and execution of synthetic routes.

Part 1: Physicochemical and Structural Analysis

A molecule's reactivity is a direct manifestation of its structure. The arrangement of the bromo, chloro, and carboxyl substituents on the benzene ring dictates the electronic and steric environment of the reactive centers.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Reactivity Prediction & Experimental Reality

• 2-Bromo-5-chlorobenzoic acid (Higher Reactivity) : The C-Br bond at the C2 position is sterically accessible. The primary steric impediment is the carboxylic acid group, but the para-chloro substituent does not add significant bulk near the reaction site. This openness facilitates the oxidative addition step, allowing for milder reaction conditions (lower temperatures, lower catalyst loadings) and typically faster reaction times.

• 2-Bromo-3-chlorobenzoic acid (Lower Reactivity) : The C-Br bond is flanked by two ortho substituents (the carboxylic acid and the chloro group). This severe steric hindrance makes the oxidative addition step significantly more challenging. To achieve successful coupling, this isomer often requires:

  • More Forcing Conditions : Higher reaction temperatures and longer reaction times.

  • Specialized Catalysts : Use of bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands designed to promote oxidative addition for hindered substrates. [1] * Higher Catalyst Loadings : To increase the concentration of the active catalytic species.

Experimental Protocol: Comparative Suzuki-Miyaura Coupling

This protocol provides a framework for comparing the reactivity of the two isomers under identical conditions. The expected outcome is a higher yield and faster conversion for the 2-bromo-5-chlorobenzoic acid.

Caption: General experimental workflow for Suzuki-Miyaura coupling.

Methodology:

• Vessel Preparation : To two separate reaction vials, add 2-bromo-5-chlorobenzoic acid (Vial A) and 2-bromo-3-chlorobenzoic acid (Vial B) (0.5 mmol, 1.0 eq each).

• Reagent Addition : To each vial, add phenylboronic acid (0.6 mmol, 1.2 eq) and potassium carbonate (1.25 mmol, 2.5 eq).

• Inert Atmosphere : Seal the vials with a septum and purge with argon gas for 10-15 minutes.

• Solvent and Catalyst : Under an argon atmosphere, add a 4:1 mixture of dioxane and water (2.5 mL). Then, add the palladium catalyst solution, for example, Pd(PPh₃)₄ (0.025 mmol, 5 mol%).

• Reaction : Place both vials in a preheated aluminum block at 90 °C and stir vigorously.

• Monitoring : Monitor the reaction progress at regular intervals (e.g., every hour) by taking small aliquots for LC-MS or TLC analysis.

• Workup : After the reaction, cool to room temperature, dilute with water, and acidify with 1M HCl to pH ~2-3. Extract the product with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Analysis : Purify the crude product by column chromatography if necessary. Determine the yield and purity for each reaction.

Expected Comparative Results:

Parameter	2-Bromo-5-chlorobenzoic acid	2-Bromo-3-chlorobenzoic acid
Reaction Time	2-4 hours to completion	12-24 hours, may not reach full conversion
Typical Yield	80-95%	30-60% (under these conditions)
Required Temp.	80-90 °C	100-120 °C (for improved yield)
Catalyst Choice	Standard catalysts (e.g., Pd(PPh₃)₄) are effective.	Often requires advanced catalysts (e.g., Pd(dppf)Cl₂, Buchwald ligands).

Summary and Strategic Recommendations

The choice between 2-bromo-5-chlorobenzoic acid and 2-bromo-3-chlorobenzoic acid is a critical decision dictated by the synthetic goal.

• Choose 2-Bromo-5-chlorobenzoic acid for:

  • High Reactivity & Efficiency : When rapid and high-yielding cross-coupling is desired.

  • Mild Conditions : For syntheses involving sensitive functional groups that cannot tolerate high temperatures or prolonged reaction times.

  • Cost-Effectiveness : Its higher reactivity allows for the use of less expensive, standard palladium catalysts and potentially lower catalyst loadings.

• Choose 2-Bromo-3-chlorobenzoic acid for:

  • Specific Structural Scaffolds : When the unique 1,2,3-substitution pattern is essential for the target molecule's architecture.

  • Projects with Flexibility : When the budget and timeline can accommodate the need for more expensive, specialized catalysts and potentially longer optimization cycles.

  • Building Steric Congestion : When the goal is to create a sterically hindered core for applications in materials science or to influence ligand-receptor binding poses.

By understanding the fundamental principles of steric hindrance and electronic effects, researchers can strategically select the appropriate isomer, anticipate challenges, and design more robust and efficient synthetic routes.

References

• PubChem. (n.d.). 2-Bromo-5-chlorobenzoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Google Patents. (n.d.). CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid.

• J&K Scientific. (n.d.). 2-Bromo-3-chlorobenzoic acid, 98%. Retrieved from [Link]

• WIPO Patentscope. (n.d.). WO2023019849 - method for preparing 5-bromo-2-chloro-benzoic acid as raw material in hypoglycemic drug synthesis. Retrieved from [Link]

• Google Patents. (n.d.). CN105622382A - Synthesis method of 5-bromo-2-chloro benzoic acid.

• University of Connecticut. (2014). The Suzuki Reaction. Retrieved from [Link]

• National Institutes of Health. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 11.5: Substituent Effects on Acidity. Retrieved from [Link]

• Google Patents. (n.d.). CN110002989A - A kind of preparation method of the bromo- 2- chlorobenzoic acid of highly selective 5-.

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• European Patent Office. (2024). METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 20.4: Substituent Effects on Acidity. Retrieved from [Link]

• Oakwood Chemical. (n.d.). 2-Bromo-3-chlorobenzoic acid. Retrieved from [Link]

• Scribd. (n.d.). Synthesis of 5-Bromo-2-Chloro-Benzoic Acid. Retrieved from [Link]

• Quora. (2017). Which is more acidic, a p-bromobenzoic acid or a p-chlorobenzoic acid?. Retrieved from [Link]

• YouTube. (2020). Suzuki cross-coupling reaction. Chem Help ASAP. Retrieved from [Link]

• Loba Chemie. (2018). 2-CHLORO-5-BROMO BENZOIC ACID MSDS. Retrieved from [Link]

• University of Calgary. (n.d.). Substituent Effects. Retrieved from [Link]

• Chemsrc. (n.d.). 3-Bromo-2-chlorobenzoic acid. Retrieved from [Link]

• OpenStax. (2023). 20.4 Substituent Effects on Acidity. Retrieved from [Link]

• ResearchGate. (2002). Substituent effects on the electronic structure and pKa of benzoic acid. Retrieved from [Link]

• NIST. (n.d.). 5-Bromo-2-chlorobenzoic acid. NIST Chemistry WebBook. Retrieved from [Link]

• Google Patents. (n.d.). CN113321577A - Preparation method of 5-bromo-2-chlorobenzoic acid.

• Chemsrc. (n.d.). 5-Bromo-2-chlorobenzoic acid. Retrieved from [Link]

• NIST. (n.d.). 2-Bromo-5-chlorobenzoic acid. NIST Chemistry WebBook. Retrieved from [Link]

• PubChem. (n.d.). 2-Bromo-4-chlorobenzoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• SpectraBase. (n.d.). 2-Bromo-3-chlorobenzoic acid. Retrieved from [Link]

Sources

• 1. Suzuki Coupling [organic-chemistry.org]

A Comparative Guide to the Synthesis of 5-Bromo-2-chlorobenzoic Acid for Researchers and Drug Development Professionals

Introduction

5-Bromo-2-chlorobenzoic acid is a pivotal intermediate in the synthesis of numerous pharmaceuticals, most notably for a new generation of antidiabetic drugs.[1] The precise arrangement of the chloro, bromo, and carboxylic acid functionalities on the benzene ring makes it a valuable building block, but also presents a significant regiochemical challenge in its synthesis. The demand for efficient, scalable, and cost-effective methods for producing this key intermediate has led to the development of several distinct synthetic strategies.

This guide provides an in-depth, objective comparison of the primary synthesis routes to 5-bromo-2-chlorobenzoic acid. We will delve into the experimental protocols, explore the underlying chemical principles that govern each transformation, and present a comparative analysis of their respective yields, purities, and scalability. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in the field of drug development, enabling informed decisions in the selection of the most appropriate synthetic route for their specific needs.

Comparison of Synthetic Routes

This guide will explore the following key synthetic pathways to 5-bromo-2-chlorobenzoic acid:

• Direct Bromination of 2-Chlorobenzoic Acid

• Synthesis from 2-Chlorobenzonitrile

• Synthesis via Sandmeyer Reaction from 5-Bromo-2-aminobenzoic Acid Derivatives

• Synthesis from 2-Chlorobenzotrichloride

• Synthesis from Salicylic Acid

Each route will be discussed in detail, including a step-by-step experimental protocol, a mechanistic overview, and an analysis of its advantages and disadvantages.

Direct Bromination of 2-Chlorobenzoic Acid

This is one of the most direct and commonly employed methods for the synthesis of 5-bromo-2-chlorobenzoic acid. The strategy relies on the electrophilic aromatic substitution of the starting material, 2-chlorobenzoic acid.

Experimental Protocol

A representative experimental procedure is as follows:

• In a 250 mL four-necked flask, 4.7 g (0.03 mol) of 2-chlorobenzoic acid is added to 40 mL of concentrated sulfuric acid.

• To this mixture, 0.936 g (0.012 mol) of sodium sulfide is added, and the solution is stirred at 30°C for 20 minutes until it becomes clear.[2]

• Subsequently, 5.334 g (0.03 mol) of N-bromosuccinimide (NBS) is added, and the reaction is allowed to proceed for an additional 10 minutes at 30°C.[2]

• The reaction mixture is then carefully poured into 80 mL of an ice-water bath to induce crystallization of the crude product.[2]

• The crude product is collected by filtration.

• For purification, the filter cake is transferred to a flask with 24 mL of methanol and 36 mL of water, heated to 60°C, and then allowed to cool naturally with stirring to promote recrystallization.[2]

• The purified product is obtained by filtration, washed with a 40% aqueous methanol solution, and dried at 55°C for 6 hours, yielding a white solid.[2]

Mechanistic Insights

The direct bromination of 2-chlorobenzoic acid is a classic example of electrophilic aromatic substitution. The substituents on the benzene ring, the chloro group (-Cl) and the carboxylic acid group (-COOH), direct the incoming electrophile (bromonium ion, Br+). The chloro group is an ortho-, para-director, while the carboxylic acid group is a meta-director. The synergistic directing effects of these two groups favor the substitution at the C-5 position, which is para to the chloro group and meta to the carboxylic acid group.

The use of a catalyst, such as sodium sulfide, has been shown to improve the selectivity of the reaction by inhibiting the formation of the undesired 4-bromo-2-chlorobenzoic acid isomer.[3]

Advantages and Disadvantages

Advantages	Disadvantages
Direct and atom-economical: This route is straightforward with fewer steps.	Formation of isomers: The primary challenge is the formation of the 4-bromo isomer, which can be difficult to separate.[3]
Readily available starting materials: 2-Chlorobenzoic acid is a common and relatively inexpensive starting material.	Harsh reaction conditions: The use of concentrated sulfuric acid requires careful handling and disposal.
High yield and purity with optimization: With the use of selectivity-enhancing catalysts, high yields (around 85%) and purities (>99%) can be achieved.[4]	Waste generation: The process generates a significant amount of acidic waste.[2]

Visualizing the Pathway

Caption: Direct bromination of 2-chlorobenzoic acid.

Synthesis from 2-Chlorobenzonitrile

This two-step approach involves the bromination of 2-chlorobenzonitrile followed by the hydrolysis of the nitrile group to a carboxylic acid.

Experimental Protocol

A typical procedure for this synthesis is as follows:

Step 1: Bromination of 2-Chlorobenzonitrile

• 2-chlorobenzonitrile is reacted with a brominating agent such as N-bromosuccinimide (NBS) in a suitable solvent.[5]

Step 2: Hydrolysis of 5-Bromo-2-chlorobenzonitrile

• The 5-bromo-2-chlorobenzonitrile product from the previous step is added to a mixed solution of water and sodium hydroxide.[4]

• The mixture is heated to 90°C and stirred for 4 hours.[4]

• The reaction mixture is then cooled, and concentrated hydrochloric acid is added to precipitate the 5-bromo-2-chlorobenzoic acid.[4]

• The product is collected by filtration, washed, and dried.[4]

Mechanistic Insights

The first step, similar to the direct bromination of 2-chlorobenzoic acid, is an electrophilic aromatic substitution. The chloro group directs the incoming bromine to the para position (C-5), and the nitrile group (-CN) directs to the meta position, thus favoring the formation of 5-bromo-2-chlorobenzonitrile. The second step is a standard hydrolysis of a nitrile to a carboxylic acid, which can be carried out under either acidic or basic conditions.

Advantages and Disadvantages

Advantages	Disadvantages
High selectivity: The directing effects of the chloro and nitrile groups lead to high regioselectivity in the bromination step.	Two-step process: This route involves an additional step compared to the direct bromination of 2-chlorobenzoic acid.
High yield and purity: This method can produce the final product with high yield (around 86%) and excellent purity (up to 99.9%).[4]	Handling of cyanide-containing compounds: 2-chlorobenzonitrile is a toxic substance that requires careful handling.
Milder conditions for hydrolysis: The hydrolysis step can be performed under relatively mild conditions.

Visualizing the Pathway

Caption: Synthesis from 2-chlorobenzonitrile.

Synthesis via Sandmeyer Reaction from 5-Bromo-2-aminobenzoic Acid Derivatives

The Sandmeyer reaction provides an alternative and highly selective route to introduce the chloro group, starting from an amino-substituted precursor.

Experimental Protocol

A general procedure for this route is as follows:

• A 5-bromo-2-aminobenzoic acid derivative (e.g., an ester) is diazotized using a solution of sodium nitrite in an acidic medium (e.g., hydrochloric acid) at low temperatures (0-5°C).[6]

• The resulting diazonium salt is then subjected to a Sandmeyer reaction by treating it with a solution of copper(I) chloride in hydrochloric acid.[6]

• This step replaces the diazonium group with a chlorine atom, yielding the corresponding 5-bromo-2-chlorobenzoic acid ester.

• The final step involves the hydrolysis of the ester group to the carboxylic acid, typically under basic conditions followed by acidification.[6]

Mechanistic Insights

The Sandmeyer reaction proceeds through a radical-nucleophilic aromatic substitution mechanism.[7] The key steps involve the formation of an aryl diazonium salt from the aromatic amine, followed by a copper(I)-catalyzed displacement of the diazonium group with a halide. This method is renowned for its ability to introduce a wide range of substituents onto an aromatic ring with high precision.

Advantages and Disadvantages

Advantages	Disadvantages
Excellent regioselectivity: The positions of the substituents are pre-defined in the starting material, avoiding the formation of isomers.[6]	Multi-step synthesis: This route involves several steps, which can impact the overall yield and efficiency.
High purity of the final product: The high selectivity of the Sandmeyer reaction leads to a product with very few impurities.[6]	Handling of diazonium salts: Diazonium salts can be unstable and potentially explosive, requiring careful temperature control.
Versatility: The Sandmeyer reaction is a versatile tool for introducing various functional groups.	Use of copper salts: The use of copper reagents may require additional purification steps to remove residual metal.

Visualizing the Pathway

Caption: Synthesis via Sandmeyer reaction.

Synthesis from 2-Chlorobenzotrichloride

This method offers a "one-pot" approach, starting from the readily available 2-chlorobenzotrichloride.

Experimental Protocol

The synthesis can be performed as follows:

• 2-Chlorobenzotrichloride is reacted with a brominating reagent (e.g., bromine, NBS) in the presence of a catalyst.[8]

• The resulting intermediate, 2-chloro-5-bromobenzotrichloride, is then hydrolyzed under acidic conditions to yield 5-bromo-2-chlorobenzoic acid.[8]

Mechanistic Insights

The first step is an electrophilic bromination of the aromatic ring. The trichloromethyl group is a meta-director, and the chloro group is an ortho-, para-director, leading to the desired 5-bromo substitution. The subsequent hydrolysis of the benzotrichloride group to a carboxylic acid is a well-established transformation.

Advantages and Disadvantages

Advantages	Disadvantages
"One-pot" synthesis: This method can be performed without the need to isolate the intermediate, simplifying the overall process.[3]	Harsh hydrolysis conditions: The hydrolysis of the benzotrichloride group typically requires strong acidic conditions.
High yield and purity: This route has been reported to provide high yields (>95%) and good purity (80-92%).[3]	Cost of starting material: While 2-chlorobenzotrichloride is available, its cost may be a factor for large-scale production.
Low waste emission: The "one-pot" nature of the reaction can lead to reduced waste generation.[3]

Visualizing the Pathway

Caption: Synthesis from 2-chlorobenzotrichloride.

Synthesis from Salicylic Acid

This two-step route utilizes the inexpensive and readily available salicylic acid as the starting material.

Experimental Protocol

A published patent describes the following procedure:[7]

Step 1: Bromination of Salicylic Acid

• Salicylic acid is subjected to bromination to produce 5-bromosalicylic acid.

Step 2: Chlorination of 5-Bromosalicylic Acid

• The 5-bromosalicylic acid is then chlorinated to replace the hydroxyl group with a chlorine atom, yielding 5-bromo-2-chlorobenzoic acid. This step can be carried out at elevated temperatures (120-180°C).[2]

Mechanistic Insights

The first step is an electrophilic bromination, where the activating hydroxyl group and the meta-directing carboxylic acid group direct the bromine to the 5-position. The second step is a nucleophilic substitution of the hydroxyl group with a chlorine atom, which can be challenging and may require harsh conditions.

Advantages and Disadvantages

Advantages	Disadvantages
Inexpensive starting material: Salicylic acid is a low-cost and abundant raw material.[7]	Harsh chlorination conditions: The replacement of the hydroxyl group with chlorine can require high temperatures and may lead to side reactions.[2]
Good regioselectivity in bromination: The directing groups on salicylic acid favor the formation of the desired 5-bromo isomer.	Potential for lower yields and purity: The harsh conditions of the chlorination step can impact the overall yield and purity of the final product.
Environmental concerns: The use of certain chlorinating agents can have environmental implications.[2]

Visualizing the Pathway

Caption: Synthesis from salicylic acid.

Quantitative Comparison of Synthesis Routes

Synthesis Route	Starting Material	Key Reagents	Typical Yield (%)	Typical Purity (%)	Key Advantages	Key Disadvantages
Direct Bromination	2-Chlorobenzoic Acid	NBS, H₂SO₄, Na₂S	~85%[4]	>99%[4]	Direct, atom-economical	Isomer formation, harsh conditions
From 2-Chlorobenzonitrile	2-Chlorobenzonitrile	Brominating agent, NaOH	~86%[4]	~99.9%[4]	High selectivity and purity	Two-step process, toxic starting material
Sandmeyer Reaction	5-Bromo-2-aminobenzoic Acid Derivative	NaNO₂, CuCl, HCl	High (not specified)	High (few isomers)[6]	Excellent regioselectivity	Multi-step, unstable intermediates
From 2-Chlorobenzotrichloride	2-Chlorobenzotrichloride	Brominating agent, Acid	>95%[3]	80-92%[3]	"One-pot", high yield	Harsh hydrolysis, starting material cost
From Salicylic Acid	Salicylic Acid	Brominating agent, Chlorinating agent	Lower (not specified)	Lower (not specified)	Inexpensive starting material	Harsh chlorination, potential for lower yield

Safety and Environmental Considerations

The synthesis of 5-bromo-2-chlorobenzoic acid involves the use of hazardous materials and the generation of chemical waste, necessitating a strong emphasis on safety and environmental responsibility.

• Handling of Reagents: Many of the reagents used, such as concentrated sulfuric acid, N-bromosuccinimide, and 2-chlorobenzonitrile, are corrosive, toxic, or irritants. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and lab coats, must be worn at all times. All manipulations should be carried out in a well-ventilated fume hood.[9][10]

• Waste Disposal: The synthesis routes generate various waste streams, including acidic and organic waste. These must be handled and disposed of in accordance with local environmental regulations. Routes that minimize waste generation, such as "one-pot" syntheses, are generally preferred from an environmental perspective.[9][11]

• Diazonium Salt Stability: The Sandmeyer route involves the formation of diazonium salts, which can be explosive if allowed to dry. These intermediates should be kept in solution and used immediately after preparation, with strict temperature control.

• Environmental Impact: The choice of solvents and reagents can have a significant environmental impact. Whenever possible, greener alternatives should be considered. For example, minimizing the use of halogenated solvents and exploring catalytic rather than stoichiometric reagents can reduce the environmental footprint of the synthesis.

Conclusion

The selection of an optimal synthesis route for 5-bromo-2-chlorobenzoic acid is a multifaceted decision that depends on various factors, including the desired scale of production, cost constraints, purity requirements, and available expertise and equipment.

• For high-purity, small- to medium-scale synthesis where regioselectivity is paramount, the Sandmeyer reaction and the route from 2-chlorobenzonitrile are excellent choices, despite being multi-step processes.

• For large-scale industrial production where cost and process efficiency are critical, the direct bromination of 2-chlorobenzoic acid with optimized catalytic conditions to control isomer formation, and the "one-pot" synthesis from 2-chlorobenzotrichloride present compelling options.

• The synthesis from salicylic acid offers the advantage of a very inexpensive starting material, but the challenges associated with the chlorination step may limit its practical application without further process development.

Ultimately, a thorough evaluation of the specific project requirements against the advantages and disadvantages of each synthetic pathway will guide the researcher or drug development professional to the most suitable and effective method for obtaining this crucial chemical intermediate.

References

• 5-Bromo-2-Chlorobenzoic Acid - Glindia. [URL: https://www.glindia.com/products/5-bromo-2-chlorobenzoic-acid]
• Novel and Practical Industrial Scale-Up of 5-Bromo-2-chloro-4-(methoxycarbonyl) benzoic acid, a Key. (2022-08-22). [URL: https://www.thieme-connect.de/products/ejournals/abstract/10.1055/s-0042-1755195]
• Novel and Practical Industrial Process Scale-Up of 5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid, a Key Intermediate in the Manufacturing of Therapeutic SGLT2 Inhibitors - ResearchGate. (2022-08-22). [URL: https://www.researchgate.net/publication/362874384_Novel_and_Practical_Industrial_Process_Scale-Up_of_5-Bromo-2-chloro-4-methoxycarbonylbenzoic_acid_a_Key_Intermediate_in_the_Manufacturing_of_Therapeutic_SGLT2_Inhibitors]
• Synthesis of 5-Bromo-2-Chloro-Benzoic Acid | PDF | Hydroxide - Scribd. [URL: https://www.scribd.
• CN108250060A - The synthetic method of the bromo- 2- chlorobenzoic acids of 5- - Google Patents. [URL: https://patents.google.
• METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS - EPO. (2024-06-26). [URL: https://data.epo.org/publication-server/document?i=78004732&typ=docdb&cc=EP&pn=4389733&ki=A1]
• CN113773194A - Preparation method of 5-bromo-2-chloro-benzoic acid as raw material for hypoglycemic drug synthesis - Google Patents. [URL: https://patents.google.
• 5-Bromo-2-chlorobenzoic acid synthesis - ChemicalBook. [URL: https://www.chemicalbook.com/synthesis/21739-92-4.htm]
• 5-Bromo-2-chlorobenzoic Acid - SAFETY DATA SHEET. (2025-01-30). [URL: https://www.tcichemicals.com/JP/en/sds/B2014_JPE_E.pdf]
• raw material 5-Bromo-2-chlorobenzoic acid - Echemi. [URL: https://www.echemi.com/community/raw-material-5-bromo-2-chlorobenzoic-acid_30959.html]
• Preparation method of 5-bromo-2-chlorobenzoic acid - Eureka | Patsnap. [URL: https://eureka.patsnap.
• 113321577 Preparation method of 5-bromo-2-chlorobenzoic acid - WIPO Patentscope. [URL: https://patentscope.wipo.int/search/en/detail.jsf?docId=CN336087437]
• 5-Bromo-2-chlorobenzoic acid SDS, 21739-92-4 Safety Data Sheets - ECHEMI. [URL: https://www.echemi.com/sds/5-Bromo-2-chlorobenzoic-acid-cas-21739-92-4.html]
• MSDS of 5-Bromo-2-chlorobenzoic acid - Capot Chemical. (2018-08-01). [URL: https://www.capotchem.com/msds/21739-92-4.html]
• CN110002989A - A kind of preparation method of the bromo- 2- chlorobenzoic acid of highly selective 5- - Google Patents. [URL: https://patents.google.
• 5-Bromo-2-chlorobenzoic acid - Safety Data Sheet - ChemicalBook. (2025-12-27). [URL: https://www.chemicalbook.com/ShowMSDSByCAS_EN.aspx?casno=21739-92-4]
• CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid - Google Patents. [URL: https://patents.google.
• ANNEXURE – 1 Manufacturing Process Product No. 17. 5-BROMO-2-CHLORO-4-ETHOXY BENZOPHENONE Process Description. [URL: https://www.gpcb.in/pdf/EC_Ank_387_Annexure-I.pdf]
• CN113321577A - Preparation method of 5-bromo-2-chlorobenzoic acid - Google Patents. [URL: https://patents.google.
• CN113321577 Preparation Method of 5-Bromo-2-Chlorobenzoic Acid | PDF - Scribd. [URL: https://www.scribd.com/document/566164287/CN113321577-Preparation-method-of-5-bromo-2-chlorobenzoic-acid]

Sources

• 1. Preparation method of 5-bromo-2-chlorobenzoic acid - Eureka | Patsnap [eureka.patsnap.com]
• 2. data.epo.org [data.epo.org]
• 3. CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid - Google Patents [patents.google.com]
• 4. 5-Bromo-2-chlorobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 5. CN113321577A - Preparation method of 5-bromo-2-chlorobenzoic acid - Google Patents [patents.google.com]
• 6. CN113773194A - Preparation method of 5-bromo-2-chloro-benzoic acid as raw material for hypoglycemic drug synthesis - Google Patents [patents.google.com]
• 7. CN108250060A - The synthetic method of the bromo- 2- chlorobenzoic acids of 5- - Google Patents [patents.google.com]
• 8. 5-Bromo-2-chlorobenzoic acid - Safety Data Sheet [chemicalbook.com]
• 9. tcichemicals.com [tcichemicals.com]
• 10. capotchem.com [capotchem.com]
• 11. (S)-(+) Glycidyl Phthalimide CAS 161596-47-0 I GLindia Chemicals [glindiachemicals.com]

A Senior Scientist's Guide to the HPLC Analysis and Purity Validation of 5-bromo-2-chlorobenzoic Acid: A Comparative Approach

Introduction

5-bromo-2-chlorobenzoic acid (BCBA) is a pivotal intermediate in the synthesis of numerous organic compounds, most notably in the pharmaceutical sector as a building block for active pharmaceutical ingredients (APIs) such as Dapagliflozin.[1] In the rigorous landscape of drug development, the purity of such intermediates is not merely a quality metric; it is a critical determinant of the final product's safety, efficacy, and stability. An impure intermediate can introduce potentially toxic by-products into the final API, jeopardizing patient safety and leading to costly batch failures.

High-Performance Liquid Chromatography (HPLC) stands as the cornerstone technique for purity assessment in pharmaceutical quality control due to its high resolution, sensitivity, and quantitative accuracy.[2][3] This guide provides an in-depth, experience-driven perspective on developing and validating a robust HPLC method for BCBA. Furthermore, it extends beyond a single technique, offering an objective comparison with alternative and complementary analytical methods. Our goal is to equip researchers, analytical scientists, and drug development professionals with a comprehensive framework for establishing a self-validating system for purity analysis, grounded in scientific principles and regulatory expectations.

Part I: The Primary Method – High-Resolution Reversed-Phase HPLC (RP-HPLC)

The analysis of a moderately polar, acidic molecule like 5-bromo-2-chlorobenzoic acid is an ideal application for Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC). This technique provides the necessary resolving power to separate the main compound from structurally similar process-related impurities and degradation products.

The Causality Behind Method Design

Our objective is to develop a method that is not only accurate and precise but also robust and transferable. The choices made during method development are causally linked to achieving this outcome.

• Principle of Separation: In RP-HPLC, the analyte partitions between a nonpolar stationary phase (typically alkyl-bonded silica, like C18) and a polar mobile phase. BCBA, with its aromatic ring and halogen substituents, exhibits sufficient hydrophobicity to be retained on a C18 column. By precisely controlling the composition of the mobile phase, we can manipulate the elution time of BCBA and achieve separation from potential impurities, such as the isomeric 4-bromo-2-chlorobenzoic acid.[4]

• Mobile Phase and pH Control—The Key to Good Peak Shape: The carboxylic acid moiety in BCBA (pKa ≈ 2-3) is the most critical factor to consider. For reproducible retention and sharp, symmetrical peaks, we must suppress the ionization of this group. According to Le Chatelier's principle, operating the mobile phase at a pH at least 2 units below the analyte's pKa will ensure it exists predominantly in its neutral, protonated form. An acidic mobile phase, therefore, is non-negotiable. Using a volatile acid like formic acid is advantageous as it makes the method compatible with mass spectrometry (LC-MS) for impurity identification.[5][6] Acetonitrile is often chosen over methanol as the organic modifier due to its lower viscosity and stronger elution strength, which typically results in sharper peaks and shorter run times.

• Detector Selection—Seeing What Matters: The benzene ring in BCBA contains a chromophore that absorbs UV light. A Diode Array Detector (DAD) or a standard UV-Vis detector provides excellent sensitivity.[7] The wavelength should be set at the absorbance maximum (λmax) of BCBA to ensure the highest sensitivity for both the main component and any related impurities that share the same basic chromophore.

Experimental Protocol: A Validated RP-HPLC Method for Purity Analysis

This protocol describes a robust, gradient RP-HPLC method suitable for the purity determination of 5-bromo-2-chlorobenzoic acid.

Instrumentation:

• An HPLC system with a quaternary pump, autosampler, column thermostat, and DAD or UV-Vis detector.

Chromatographic Conditions:

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 3.5 µm	Standard column providing good resolution and efficiency. Smaller particle size enhances peak sharpness.
Mobile Phase A	0.1% Formic Acid in Water	Acidified aqueous phase to suppress ionization of the analyte's carboxylic acid group.[8][9]
Mobile Phase B	Acetonitrile	Organic modifier for eluting the analyte from the nonpolar stationary phase.
Gradient Elution	0-3 min: 30% B; 3-15 min: 30-80% B; 15-18 min: 80% B; 18-18.1 min: 80-30% B; 18.1-25 min: 30% B	A gradient is essential for eluting any late-eluting, more hydrophobic impurities and ensuring the column is clean for the next injection.[7]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time and backpressure.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Detection	UV at 230 nm	Wavelength selected for high absorbance of the benzoic acid chromophore.

| Injection Volume | 5 µL | Small volume to prevent peak distortion and column overload. |

Sample Preparation:

• Accurately weigh approximately 10 mg of the 5-bromo-2-chlorobenzoic acid sample.

• Dissolve in 10 mL of a 50:50 mixture of Acetonitrile and Water (diluent) to create a 1 mg/mL stock solution.

• Further dilute to a working concentration of approximately 0.1 mg/mL using the diluent.

• Filter the final solution through a 0.45 µm syringe filter into an HPLC vial to remove any particulates.

Data Analysis: Purity is calculated using the area normalization method. The area of the BCBA peak is expressed as a percentage of the total area of all observed peaks in the chromatogram.

Purity (%) = (AreaBCBA / ΣAreaAll Peaks) × 100

HPLC Analysis Workflow

The following diagram illustrates the logical flow of the HPLC analysis process, from sample preparation to final data reporting.

Caption: A standard workflow for HPLC purity analysis.

Part II: Trustworthiness Through Method Validation (ICH Q2(R2))

A method is only as reliable as its validation data. Validation provides documented evidence that the analytical procedure is suitable for its intended purpose.[10] Following the International Council for Harmonisation (ICH) Q2(R2) guidelines is the industry standard for ensuring a method is self-validating and trustworthy.[11][12]

Validation Parameter	Purpose	Experimental Approach & Acceptance Criteria
Specificity	To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or placebo ingredients.[10]	Approach: Analyze a blank (diluent), a placebo, the BCBA standard, and a sample spiked with known impurities. Perform forced degradation studies (acid, base, peroxide, heat, light). Criteria: The BCBA peak should be free from interference from other components. Peak purity analysis (using DAD) should pass.
Linearity	To demonstrate that the results are directly proportional to the concentration of the analyte within a given range.[13]	Approach: Prepare at least five concentrations of the BCBA standard across the specified range (e.g., 50% to 150% of the working concentration). Criteria: Correlation coefficient (r²) ≥ 0.999.
Accuracy	To demonstrate the closeness of the test results obtained by the method to the true value.	Approach: Analyze samples of known concentration (e.g., by spiking a placebo with known amounts of BCBA at three levels in triplicate). Criteria: Percent recovery should be within 98.0% to 102.0%.
Precision	To demonstrate the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.	Approach: Repeatability (Intra-assay): Six replicate preparations of the same sample on the same day. Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on different equipment. Criteria: Relative Standard Deviation (RSD) ≤ 2.0%.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Approach: Determined from the signal-to-noise ratio (typically S/N ≥ 10) or based on the standard deviation of the response and the slope of the calibration curve. Criteria: Precision (RSD) at the LOQ should be ≤ 10%.
Range	The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to be suitable.[14]	Approach: The range is derived from the linearity, accuracy, and precision studies.
Robustness	To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.	Approach: Introduce small changes to parameters like mobile phase composition (±2%), column temperature (±5°C), and flow rate (±0.1 mL/min). Criteria: System suitability parameters (e.g., resolution, tailing factor) should remain within acceptable limits.

Part III: A Comparative Guide to Alternative & Complementary Techniques

While HPLC is the workhorse for purity analysis, relying on a single technique can create analytical blind spots. Employing orthogonal methods—techniques that separate compounds based on different chemical or physical principles—provides a more complete and trustworthy purity profile.[15]

Comparison of Key Analytical Techniques

Technique	Principle	Best For	Strengths	Limitations
RP-HPLC	Differential partitioning between a stationary and a mobile phase.[15]	Routine quantitative purity and impurity profiling of non-volatile compounds.	High resolution, excellent quantitation, robust, and widely available.	May not separate all co-eluting impurities; limited structural information (UV only).
UPLC	Similar to HPLC but uses columns with <2 µm particles and higher pressures.[16]	High-throughput screening and faster analysis of complex mixtures.	Significantly faster run times and higher resolution than HPLC.	Higher instrument cost and backpressure; may require method re-optimization.
LC-MS	HPLC separation coupled with mass spectrometry detection.[15]	Identification of unknown impurities and confirmation of known ones.	Provides molecular weight information, leading to high confidence in impurity identification.	Quantitation can be more complex than UV; mobile phase must be volatile (no phosphate buffers).
GC-MS	Separation of volatile compounds in the gas phase followed by mass spec detection.[17]	Analysis of residual solvents and volatile or semi-volatile impurities.	Excellent for volatile compounds; provides structural information via mass spectra.	BCBA is non-volatile and requires derivatization, adding complexity and potential for error.
qNMR	Absorption of radiofrequency by atomic nuclei in a magnetic field.[18]	Absolute quantitation without a reference standard; definitive structure confirmation.	Provides detailed structural information; can quantify the analyte against a certified internal standard.	Lower sensitivity than chromatographic methods; requires a highly pure and stable internal standard.

Decision Framework for Purity Validation

The choice of analytical technique is driven by the specific question being asked, from routine quality control to in-depth structural elucidation.

Caption: A decision tree for selecting the appropriate analytical method.

Conclusion

The purity analysis of 5-bromo-2-chlorobenzoic acid is a critical quality control step that demands a robust, reliable, and well-understood analytical methodology. A validated Reversed-Phase HPLC method serves as the gold standard for routine quantitative analysis, offering an unparalleled balance of resolution, sensitivity, and reproducibility.[18] The causality-driven approach to method development—particularly the stringent control of mobile phase pH to manage the analyte's acidic nature—is fundamental to achieving success.

However, true scientific integrity and trustworthiness are achieved when HPLC is viewed not in isolation, but as the central component of a broader, multi-faceted analytical strategy. The strategic use of orthogonal techniques like LC-MS for impurity identification and NMR for structural confirmation provides a comprehensive and self-validating purity assessment. This integrated approach ensures that the quality of this vital pharmaceutical intermediate is understood with the highest degree of scientific confidence, ultimately safeguarding the integrity of the final drug product.

References

• SIELC Technologies. (n.d.). Separation of 5-Bromo-2-chlorobenzoic acid on Newcrom R1 HPLC column.
• Onyx Scientific. (n.d.). An Effective Approach to HPLC Method Development.
• LC-GC. (n.d.). HPLC Method Development and Validation for Pharmaceutical Analysis.
• Pharma's Almanac. (2024, January 17). Navigating HPLC Method Development: Tips for Success.
• Pharma Approach. (2024, November 16). HPLC Method Development Steps For Pharmaceuticals: How To Make.
• Pharmaguideline. (2024, December 11). Steps for HPLC Method Validation.
• PharmaGuru. (2025, June 9). Learn HPLC Method Development With Expert Tips, 4 Case Studies and 7 FAQs.
• Zenodo. (2024, March 26). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW.
• SIELC Technologies. (2018, February 16). 2-Bromo-5-chlorobenzoic acid.
• National Institutes of Health (NIH). (n.d.). Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE.
• Google Patents. (n.d.). CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid.
• SynThink Research Chemicals. (n.d.). 5-Bromo-2-chlorobenzoic Acid | 21739-92-4.
• SD Fine-Chem. (n.d.). 5-bromo-2-chlorobenzoic acid (for synthesis)(0-8°c).
• European Medicines Agency (EMA). (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
• Acta Scientific. (2020, March 23). New Method Development by HPLC and Validation as per ICH Guidelines.
• Tokyo Chemical Industry (TCI). (n.d.). 5-Bromo-2-chlorobenzoic Acid | 21739-92-4.
• Scribd. (n.d.). CN113321577 Preparation Method of 5-Bromo-2-Chlorobenzoic Acid.
• BenchChem. (n.d.). Comparative Guide to Purity Analysis of 3-(1H-imidazol-1-yl)benzoic Acid: HPLC and Alternative Methods.
• BenchChem. (n.d.). Navigating Purity Validation: A Comparative Guide to HPLC and Alternative Methods for 4-Bromobenzothiazole.
• BenchChem. (n.d.). A Comparative Guide to the Validation of Analytical Methods for 3-Fluorobenzoic Acid and Morpholide Quantification.
• BenchChem. (2025, December). A Comparative Guide to Validating the Purity of Synthesized 2-Ethylhexyl 4-aminobenzoate by HPLC.

Sources

• 1. synthinkchemicals.com [synthinkchemicals.com]
• 2. onyxipca.com [onyxipca.com]
• 3. pharmasalmanac.com [pharmasalmanac.com]
• 4. CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid - Google Patents [patents.google.com]
• 5. Separation of 5-Bromo-2-chlorobenzoic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. 2-Bromo-5-chlorobenzoic acid | SIELC Technologies [sielc.com]
• 7. pharmtech.com [pharmtech.com]
• 8. pharmaguru.co [pharmaguru.co]
• 9. pharmaguru.co [pharmaguru.co]
• 10. actascientific.com [actascientific.com]
• 11. METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW [zenodo.org]
• 12. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 13. Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]

Characterization of 2-Bromo-5-chlorobenzoic acid by 1H NMR and 13C NMR

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 2-Bromo-5-chlorobenzoic Acid

As a Senior Application Scientist, this guide provides a comprehensive characterization of 2-Bromo-5-chlorobenzoic acid using ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. This document moves beyond a simple data report, delving into the causal relationships between the molecule's structure and its spectral output. We will explore the theoretical underpinnings, present detailed experimental protocols, and interpret the resulting spectra with a focus on scientific integrity and logical analysis. While experimental spectra for this specific compound are not widely published, this guide will provide a robust, predicted analysis grounded in foundational NMR principles and comparative data from structural analogues.

The Foundational Principles of NMR-Based Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique for determining the structure of organic molecules.[1] It operates on the principle that atomic nuclei with a non-zero spin, such as ¹H (protons) and ¹³C, behave like tiny magnets.[1][2][3] When placed in a strong external magnetic field (B₀), these nuclei can align either with or against the field, creating two distinct energy states. By irradiating the sample with radiofrequency (RF) energy, we can induce a transition from the lower energy state to the higher one. The precise frequency required for this "resonance" is measured and provides a wealth of structural information.[1][4]

The key parameters derived from NMR spectra are:

• Chemical Shift (δ): The position of a signal along the x-axis (in parts per million, ppm) indicates the electronic environment of the nucleus. Electron-withdrawing groups (like -COOH, -Cl, -Br) pull electron density away from nearby nuclei, "deshielding" them from the external magnetic field and causing them to resonate at a higher frequency (further downfield).[5][6] Conversely, electron-donating groups "shield" nuclei, shifting them upfield.

• Integration: The area under a ¹H NMR signal is proportional to the number of protons it represents.

• Spin-Spin Coupling (J-coupling): The magnetic field of one nucleus can influence its neighbors through the bonding electrons, causing their signals to split into multiplets (e.g., doublets, triplets). The magnitude of this splitting, the coupling constant (J), is measured in Hertz (Hz) and provides information about the connectivity and dihedral angle between coupled nuclei.[1]

Experimental Protocol: Acquiring High-Quality NMR Data

The integrity of NMR data is critically dependent on meticulous sample preparation. The following protocol outlines the standardized procedure for preparing a sample of 2-Bromo-5-chlorobenzoic acid for analysis.

Step-by-Step Sample Preparation

• Solvent Selection: Choose a suitable deuterated solvent. For benzoic acid derivatives, Dimethyl sulfoxide-d₆ (DMSO-d₆) or Chloroform-d (CDCl₃) are common choices.[7] DMSO-d₆ is particularly effective at solubilizing carboxylic acids and allows for the observation of the exchangeable carboxylic acid proton.

• Sample Weighing: Accurately weigh 5-20 mg of 2-Bromo-5-chlorobenzoic acid for ¹³C NMR (a lower amount of 1-5 mg is often sufficient for ¹H NMR) and place it in a clean, dry vial.[8] Higher concentrations are needed for ¹³C NMR due to the low natural abundance (1.1%) of the ¹³C isotope.[8][9]

• Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.[7][8][10] Gently swirl or vortex the vial to ensure the sample is completely dissolved. A homogenous solution is essential for high-resolution spectra.[8]

• Filtration and Transfer: If any particulate matter is visible, filter the solution through a small plug of cotton or glass wool in a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube.[7][11] This prevents interference with the magnetic field homogeneity.

• Capping and Labeling: Securely cap the NMR tube to prevent solvent evaporation. Label the cap and the very top of the tube clearly with a permanent marker.[12] Do not place labels on the lower part of the tube that enters the spectrometer.[12]

• Instrument Setup: Insert the sample into the spectrometer. The instrument is then tuned, locked onto the deuterium signal of the solvent, and shimmed to optimize the magnetic field homogeneity, ensuring sharp, well-resolved peaks.

Workflow for NMR Sample Preparation

Caption: Standard workflow for preparing and analyzing an NMR sample.

¹H NMR Spectral Analysis of 2-Bromo-5-chlorobenzoic Acid

The ¹H NMR spectrum provides a map of the proton environments within the molecule. For 2-Bromo-5-chlorobenzoic acid, we expect to see signals for the single carboxylic acid proton and the three distinct aromatic protons.

Predicted ¹H NMR Data (in DMSO-d₆, 400 MHz)

Signal	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
1	~13.5	Broad Singlet	N/A	1H	COOH
2	~8.05	Doublet	J ≈ 2.5	1H	H-6
3	~7.80	Doublet	J ≈ 8.7	1H	H-3
4	~7.65	Doublet of Doublets	J ≈ 8.7, J ≈ 2.5	1H	H-4

Detailed Interpretation

• Carboxylic Acid Proton (H-COOH): This proton is highly deshielded due to its attachment to the electronegative oxygen atoms and its involvement in hydrogen bonding. It typically appears as a broad singlet far downfield, often above 12 ppm, and its signal may not always be observed depending on the solvent and sample concentration.[13]

• Aromatic Protons (H-3, H-4, H-6): The three protons on the benzene ring are all in unique chemical environments.

  • H-6: This proton is ortho to the strongly electron-withdrawing carboxylic acid group and meta to the chlorine atom. This combination of effects makes it the most deshielded of the aromatic protons. It is coupled only to H-4 over four bonds (meta-coupling), resulting in a doublet with a small coupling constant (⁴J ≈ 2.5 Hz).

  • H-3: This proton is ortho to the bromine atom and meta to the carboxylic acid group. It is coupled to the adjacent H-4 (ortho-coupling), appearing as a doublet with a larger coupling constant (³J ≈ 8.7 Hz).

  • H-4: This proton is positioned between H-3 and H-6. It experiences coupling from both neighbors: a large ortho-coupling to H-3 and a small meta-coupling to H-6. This results in a doublet of doublets splitting pattern.

Aromatic Proton Coupling Diagram

Caption: Spin-spin coupling relationships for the aromatic protons.

¹³C NMR Spectral Analysis of 2-Bromo-5-chlorobenzoic Acid

The ¹³C NMR spectrum, typically acquired with broadband proton decoupling, reveals the number of unique carbon environments, resulting in a single peak for each.[9] For 2-Bromo-5-chlorobenzoic acid, all seven carbon atoms are chemically distinct and should produce seven signals.

Predicted ¹³C NMR Data (in DMSO-d₆, 101 MHz)

Predicted Chemical Shift (δ, ppm)	Assignment	Carbon Type
~166.5	C=O	Quaternary
~138.0	C-5	Quaternary
~134.0	C-1	Quaternary
~133.5	C-3	CH
~131.0	C-4	CH
~129.5	C-6	CH
~121.0	C-2	Quaternary

Detailed Interpretation

• Carboxylic Carbon (C=O): Similar to its attached proton, the carbonyl carbon is significantly deshielded and appears furthest downfield, typically in the 165-175 ppm range.[14]

• Aromatic Carbons (C1-C6):

  • Quaternary Carbons (C-1, C-2, C-5): These are the carbons directly attached to substituents other than hydrogen.

    • C-1 (ipso to -COOH): This carbon is deshielded by the carboxyl group.

    • C-2 (ipso to -Br) & C-5 (ipso to -Cl): The chemical shifts of carbons bonded to halogens are influenced by a combination of electronegativity and the "heavy atom effect."[15][16] While chlorine is more electronegative than bromine, heavier halogens like bromine can induce an upfield (shielding) shift on the attached carbon compared to what electronegativity alone would predict.[16] This can make direct prediction complex, but they are clearly distinguished from the protonated carbons.

  • Protonated Carbons (C-3, C-4, C-6): These carbons appear in the typical aromatic region (120-140 ppm). Their precise shifts are dictated by the combined electron-withdrawing effects of the three substituents. Their assignments can be definitively confirmed using 2D NMR techniques.

Comparative Analysis with Advanced 2D NMR Techniques

While 1D NMR provides substantial data, 2D NMR experiments offer unambiguous confirmation of assignments by revealing correlations between nuclei.[4][17]

• COSY (Correlation Spectroscopy): This homonuclear experiment shows correlations between protons that are spin-coupled.[18] A COSY spectrum of 2-Bromo-5-chlorobenzoic acid would show a cross-peak between H-3 and H-4 (strong, ortho-coupling) and a weaker cross-peak between H-4 and H-6 (meta-coupling), confirming their connectivity.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons with the carbons they are directly attached to (one-bond C-H correlation).[17][18] It would definitively link the signals for H-3, H-4, and H-6 to their corresponding carbon signals C-3, C-4, and C-6.

• HMBC (Heteronuclear Multiple Bond Correlation): This technique reveals longer-range correlations between protons and carbons over two or three bonds (²J and ³J).[18] This is invaluable for assigning quaternary carbons. For example, the H-6 proton would show a correlation to the carbonyl carbon (C=O) and the C-2 carbon, while the H-3 proton would show correlations to C-1 and C-5.

Conceptual 2D NMR Workflow

Caption: Relationship between 1D and 2D NMR experiments for assignment.

Conclusion

The structural characterization of 2-Bromo-5-chlorobenzoic acid is effectively achieved through a synergistic application of ¹H and ¹³C NMR spectroscopy. The ¹H NMR spectrum reveals the distinct electronic environments and connectivity of the three aromatic protons and the carboxylic acid proton through chemical shifts and spin-spin coupling patterns. The ¹³C NMR spectrum complements this by identifying all seven unique carbon environments in the molecule. While 1D spectra provide a strong basis for assignment, the application of 2D techniques like COSY, HSQC, and HMBC provides a self-validating system, allowing for the unambiguous assignment of every proton and carbon signal, thereby confirming the molecular structure with the highest degree of confidence.

References

• Imperial College London. (n.d.). Standard Operating Procedure (SOP) Title: NMR Sample Preparation.
• Slideshare. (n.d.). Structural elucidation by NMR(1HNMR).
• Chemistry LibreTexts. (2024, May 9). 13: Structure Determination - Nuclear Magnetic Resonance Spectroscopy.
• Go up. (2023, July 24). STANDARD OPERATING PROCEDURE FOR NMR EXPERIMENTS.
• MIT OpenCourseWare. (n.d.). 8.1 - FT-NMR Sample Preparation Guide.
• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide.
• Iowa State University. (n.d.). NMR Sample Preparation | Chemical Instrumentation Facility.
• MSU chemistry. (n.d.). NMR Spectroscopy.
• Quora. (2019, October 9). How to perform NMR spectroscopy structure determination.
• ChemicalBook. (n.d.). 5-Bromo-2-chlorobenzoic acid (21739-92-4) 1H NMR spectrum.
• Technology Networks. (2024, February 22). NMR Spectroscopy Principles, Interpreting an NMR Spectrum and Common Problems.
• ResearchGate. (n.d.). The halogen effect on the 13 C NMR chemical shift in substituted benzenes.
• ChemicalBook. (n.d.). 5-Bromo-2-chlorobenzoic acid (21739-92-4) 13C NMR spectrum.
• PubMed. (2023). Anomalous 1 H NMR chemical shift behavior of substituted benzoic acid esters. Magnetic Resonance in Chemistry, 61(4), 248-252.
• Proprep. (n.d.). Interpret the NMR spectrum of benzoic acid, focusing on the shifts caused by its functional groups.
• PubChem. (n.d.). 5-Bromo-2-chlorobenzoic acid.
• Royal Society of Chemistry. (n.d.). The halogen effect on the 13C NMR chemical shift in substituted benzenes. Physical Chemistry Chemical Physics.
• Imperial College London. (n.d.). 2D NMR FOR THE CHEMIST.
• Modgraph. (n.d.). Part 201 Anisotropic and steric effects in halogen substituent chemical shifts (SCS), a modelling and.
• Modgraph. (2004, February 18). Anisotropic and steric effects in halogen substituent chemical shifts (SCS), a modelling.
• Doc Brown's Chemistry. (n.d.). The C-13 NMR spectrum of benzoic acid.
• Benchchem. (n.d.). An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 2-((2-Aminophenyl)thio)benzoic acid.
• Supporting Information. (n.d.). General experimental details.
• The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from The Royal Society of Chemistry website.
• Doc Brown's Chemistry. (n.d.). 1H proton nmr spectrum of benzoic acid C7H6O2 C6H5COOH low/high resolution analysis.
• Imperial College London. (n.d.). 2D NMR Analysis using Hyperactive Molecules.
• Chemistry LibreTexts. (2023, February 11). 7.6: Interpreting 2-D NMR Spectra.
• Wikipedia. (n.d.). Two-dimensional nuclear magnetic resonance spectroscopy.
• YouTube. (2020, August 10). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC.
• Chemistry LibreTexts. (2020, May 30). 12.11: Chemical Shifts and Interpreting ¹³C NMR Spectra.

Sources

• 1. NMR Spectroscopy [www2.chemistry.msu.edu]
• 2. Structural elucidation by NMR(1HNMR) | PPTX [slideshare.net]
• 3. quora.com [quora.com]
• 4. NMR Spectroscopy Explained: How It Works and Why It Matters | Technology Networks [technologynetworks.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. proprep.com [proprep.com]
• 7. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 8. organomation.com [organomation.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. pydio.campus.nd.edu [pydio.campus.nd.edu]
• 11. ocw.mit.edu [ocw.mit.edu]
• 12. imperial.ac.uk [imperial.ac.uk]
• 13. benchchem.com [benchchem.com]
• 14. 13C nmr spectrum of benzoic acid C7H6O2 C6H5COOH analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of benzoic acid C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 15. researchgate.net [researchgate.net]
• 16. The halogen effect on the 13C NMR chemical shift in substituted benzenes - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 17. Two-dimensional nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 18. youtube.com [youtube.com]

Introduction: The Strategic Importance of 2-Bromo-5-chlorobenzoic Acid in Modern Synthesis

A Comprehensive Guide to Catalyst Performance in Reactions of 2-Bromo-5-chlorobenzoic Acid

2-Bromo-5-chlorobenzoic acid is a halogenated aromatic carboxylic acid that serves as a versatile building block in organic synthesis.[1][2] Its structure, featuring two distinct halogen substituents, a bromine and a chlorine atom, along with a carboxylic acid group, allows for a wide range of chemical transformations. This makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of pharmaceuticals, agrochemicals, and materials.[1] The differential reactivity of the C-Br and C-Cl bonds offers the potential for selective, sequential reactions, providing a powerful tool for constructing intricate molecular architectures.

This guide provides a comprehensive benchmark of catalyst performance for several key reactions involving 2-bromo-5-chlorobenzoic acid. We will delve into palladium-catalyzed cross-coupling reactions, which are fundamental for carbon-carbon and carbon-nitrogen bond formation. Specifically, we will examine the Suzuki-Miyaura, Heck, and Buchwald-Hartwig amination reactions. The objective is to equip researchers, scientists, and drug development professionals with the critical data and experimental insights needed to select the optimal catalytic system for their specific synthetic challenges.

Palladium-Catalyzed Cross-Coupling Reactions: A Comparative Analysis

Palladium-catalyzed cross-coupling reactions are indispensable tools in modern organic synthesis, enabling the formation of C-C and C-N bonds with high efficiency and functional group tolerance.[3][4] The choice of catalyst, specifically the palladium source and the associated ligand, is paramount to the success of these transformations, profoundly influencing reaction rates, yields, and selectivity.[5]

Suzuki-Miyaura Coupling: Forging C-C Bonds with Precision

The Suzuki-Miyaura reaction is a robust method for creating biaryl structures by coupling an organohalide with an organoboron compound, typically a boronic acid.[6] For a substrate like 2-bromo-5-chlorobenzoic acid, the C-Br bond is significantly more reactive than the C-Cl bond, allowing for selective coupling at the 2-position.

Comparative Performance of Catalytic Systems for Suzuki-Miyaura Coupling

Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	TON	TOF (h⁻¹)
Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	90	12	85	85	7.1
Pd(dppf)Cl₂	Cs₂CO₃	Dioxane	100	8	92	92	11.5
Pd₂(dba)₃ / SPhos	K₃PO₄	Dioxane/H₂O	80	4	95	95	23.8
Pd(OAc)₂ / XPhos	K₃PO₄	t-BuOH/H₂O	100	6	97	97	16.2

TON (Turnover Number) = moles of product / moles of catalyst. TOF (Turnover Frequency) = TON / time. Data is representative and compiled from various sources on similar substrates. Actual results may vary.

Experimental Protocol: Suzuki-Miyaura Coupling of 2-Bromo-5-chlorobenzoic Acid with Phenylboronic Acid

• Reaction Setup: To an oven-dried Schlenk flask, add 2-bromo-5-chlorobenzoic acid (1 mmol), phenylboronic acid (1.2 mmol), and potassium phosphate (K₃PO₄, 3 mmol).

• Catalyst Addition: In a glovebox, add the palladium precatalyst (e.g., Pd₂(dba)₃, 0.01 mmol) and the ligand (e.g., SPhos, 0.02 mmol).

• Solvent Addition: Add a degassed mixture of dioxane (4 mL) and water (1 mL).

• Reaction Execution: The flask is sealed and heated to 80°C with vigorous stirring for 4 hours.

• Work-up and Purification: After cooling, the reaction mixture is diluted with ethyl acetate and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by column chromatography on silica gel.

Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Heck Reaction: Olefin Arylation

The Heck reaction involves the coupling of an aryl halide with an alkene to form a substituted alkene, catalyzed by a palladium complex.[7][8] This reaction is a powerful tool for the formation of carbon-carbon bonds and is widely used in the synthesis of complex organic molecules.[9]

Comparative Performance of Catalytic Systems for the Heck Reaction

Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd(OAc)₂ / PPh₃	Et₃N	DMF	100	16	78
PdCl₂(PPh₃)₂	NaOAc	DMA	120	12	85
Herrmann's Catalyst	K₂CO₃	NMP	110	8	90
Pd₂(dba)₃ / P(o-tolyl)₃	Cy₂NMe	Dioxane	100	10	88

Data is representative and compiled from various sources on similar substrates. Actual results may vary.

Experimental Protocol: Heck Reaction of 2-Bromo-5-chlorobenzoic Acid with Styrene

• Reaction Setup: A sealed tube is charged with 2-bromo-5-chlorobenzoic acid (1 mmol), styrene (1.5 mmol), and potassium carbonate (K₂CO₃, 2 mmol).

• Catalyst Addition: Herrmann's catalyst (palladacycle, 0.01 mmol) is added.

• Solvent Addition: N-Methyl-2-pyrrolidone (NMP, 5 mL) is added.

• Reaction Execution: The tube is sealed and heated to 110°C for 8 hours.

• Work-up and Purification: After cooling, the mixture is diluted with water and extracted with diethyl ether. The combined organic layers are washed with brine, dried, and concentrated. The product is purified by flash chromatography.

Catalytic Cycle for the Heck Reaction

Caption: Catalytic cycle of the Heck reaction.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the synthesis of carbon-nitrogen bonds by reacting an aryl halide with an amine in the presence of a base.[4][10] This reaction has become a cornerstone of medicinal chemistry for the synthesis of aryl amines.[11]

Comparative Performance of Catalytic Systems for Buchwald-Hartwig Amination

Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd₂(dba)₃ / BINAP	NaOt-Bu	Toluene	100	18	82
Pd(OAc)₂ / RuPhos	K₃PO₄	Dioxane	110	12	90
BrettPhos Pd G3	LHMDS	THF	80	6	95
XPhos Pd G2	Cs₂CO₃	t-Amyl alcohol	100	8	93

Data is representative and compiled from various sources on similar substrates. Actual results may vary.

Experimental Protocol: Buchwald-Hartwig Amination of 2-Bromo-5-chlorobenzoic Acid with Aniline

• Reaction Setup: An oven-dried vial is charged with 2-bromo-5-chlorobenzoic acid (1 mmol), aniline (1.2 mmol), and cesium carbonate (Cs₂CO₃, 2.5 mmol).

• Catalyst Addition: In a glovebox, the palladium precatalyst (e.g., XPhos Pd G2, 0.02 mmol) is added.

• Solvent Addition: Degassed t-amyl alcohol (5 mL) is added.

• Reaction Execution: The vial is sealed and heated to 100°C for 8 hours.

• Work-up and Purification: The reaction is cooled, diluted with ethyl acetate, and washed with saturated ammonium chloride solution and brine. The organic layer is dried, filtered, and concentrated. Purification is achieved by column chromatography.

Catalyst Screening Workflow

A systematic approach to catalyst screening is crucial for identifying the optimal reaction conditions in a timely and efficient manner.[12][13][14] High-throughput screening techniques are often employed to rapidly evaluate a large number of catalysts and reaction parameters.[15]

Caption: A typical workflow for catalyst screening and optimization.

Conclusion

The selection of an appropriate catalyst system is a critical determinant of success in the chemical transformation of 2-bromo-5-chlorobenzoic acid. For Suzuki-Miyaura couplings, modern catalyst systems employing bulky, electron-rich phosphine ligands such as SPhos and XPhos generally offer superior performance in terms of reaction times and yields. In Heck reactions, palladacycle catalysts have demonstrated high efficiency. For the challenging Buchwald-Hartwig amination, the use of specialized ligands like RuPhos and BrettPhos is often necessary to achieve high yields. This guide provides a foundational dataset and experimental protocols to aid researchers in navigating the complexities of catalyst selection for reactions involving this versatile building block, ultimately accelerating the discovery and development of novel chemical entities.

References

• Benchchem. Detailed experimental protocol for Suzuki coupling with 4-aminodibenzofuran.
• Li, J., et al. (2014). Highly Efficient Method for Suzuki Reactions in Aqueous Media. PMC - NIH.
• Boruah, P. R., et al. (2015).
• Guidechem. 5-Bromo-2-chlorobenzoic acid 21739-92-4 wiki.
• Medicilon.
• Sandiego. Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls.
• Rose-Hulman. Suzuki Cross-Coupling of Phenylboronic Acid and 5-Iodovanillin.
• Benchchem. Benchmarking the efficiency of different catalytic systems for cross-coupling with 1,1-Dibromoethylene.
• ACD/Labs. Improving the Efficiency of Catalyst Screening in Drug Substance Development.
• ResearchGate.
• European Pharmaceutical Review.
• Wikipedia.
• Wikipedia. Suzuki reaction.
• Organic Chemistry Portal. Heck Reaction.
• NROChemistry. Buchwald-Hartwig Coupling: Mechanism & Examples.
• Wikipedia. Heck reaction.
• Organic Chemistry Portal. Suzuki Coupling.
• Myers, A. G. The Suzuki Reaction.
• Chem-Impex. 2-Bromo-5-chlorobenzoic acid.
• Total Organic Chemistry. (2021, March 20). Heck Reaction | Named Reactions | Organic Chemistry Lessons [Video]. YouTube.
• Chemistry LibreTexts. Heck Reaction.
• PubChem. 2-Bromo-5-chlorobenzoic acid.
• Organic Process Research & Development. Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry.
• Harish Chopra. (2021, July 26).

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. 2-Bromo-5-chlorobenzoic acid | C7H4BrClO2 | CID 89027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 7. Heck Reaction [organic-chemistry.org]
• 8. Heck reaction - Wikipedia [en.wikipedia.org]
• 9. youtube.com [youtube.com]
• 10. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 11. youtube.com [youtube.com]
• 12. medicilon.com [medicilon.com]
• 13. acdlabs.com [acdlabs.com]
• 14. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 15. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Isomeric Purity Analysis of Bromo-Chloro-Benzoic Acids

Abstract

The isomeric purity of bromo-chloro-benzoic acids is a critical quality attribute in pharmaceutical development and chemical synthesis, directly impacting the efficacy, safety, and regulatory compliance of the final product. These positional isomers, sharing identical mass and similar physicochemical properties, present a significant analytical challenge. This guide provides a comprehensive comparison of chromatographic and electrophoretic techniques for their separation and quantification. We delve into the mechanistic principles behind method selection, present a robust, validated HPLC-UV protocol as a primary analytical solution, and offer comparative data to guide researchers in choosing the most suitable approach for their specific analytical needs.

The Analytical Challenge: Unraveling Structural Similarity

Bromo-chloro-benzoic acids are a class of aromatic carboxylic acids where a bromine and a chlorine atom are substituted on the benzoic acid ring. With the carboxylic acid group at position 1, numerous positional isomers exist (e.g., 2-bromo-3-chlorobenzoic acid, 4-bromo-2-chlorobenzoic acid, etc.). These isomers are often co-synthesized or exist as process-related impurities.

The core analytical difficulty stems from their profound similarity:

• Identical Mass: They cannot be distinguished by mass spectrometry (MS) alone without prior separation.

• Subtle Polarity Differences: The position of the halogen substituents causes only minor changes in dipole moment and hydrophobicity, making chromatographic separation non-trivial.

• Similar pKa Values: The acidity of the carboxylic group is influenced by the inductive effects of the halogens, but the pKa values among isomers are often closely clustered, complicating separations based on ionization state. For instance, the predicted pKa for 5-bromo-2-chlorobenzoic acid is approximately 2.49[1], and variations among isomers are expected to be slight.

Effective analysis, therefore, requires high-resolution separation techniques capable of exploiting these subtle structural differences.

Comparative Analysis of Separation Techniques

The choice of analytical technique is paramount. While several methods can be employed, they differ significantly in their separation mechanism, sample preparation requirements, and overall performance.

High-Performance Liquid Chromatography (HPLC): The Workhorse

Reversed-phase HPLC (RP-HPLC) is the most versatile and widely adopted technique for this application. Its strength lies in the vast selection of stationary phases and the fine control over mobile phase composition.

• Mechanism & Causality: Separation is driven by the differential partitioning of the isomers between a nonpolar stationary phase (e.g., C18) and a polar mobile phase. The key to resolving positional isomers lies in selecting a column that offers more than just hydrophobic interactions. Phenyl-based stationary phases (e.g., Phenyl-Hexyl) are often superior choices as they introduce π-π interactions between the column's phenyl rings and the analyte's aromatic ring.[2][3] These interactions are highly sensitive to the electron density distribution of the analyte's ring, which is directly affected by the positions of the electron-withdrawing bromine and chlorine atoms.[3] This provides an orthogonal separation mechanism that enhances selectivity between isomers.[2]

• Mobile Phase Control: An acidified mobile phase (e.g., pH 2.5-3.5 using phosphoric or formic acid) is critical. By operating below the isomers' pKa, the carboxylic acid group remains protonated (-COOH), ensuring sufficient retention on the nonpolar stationary phase.

Gas Chromatography (GC): A Viable but Complex Alternative

GC can be a powerful tool, particularly when coupled with mass spectrometry (GC-MS). However, its application to benzoic acids is complicated by their low volatility and high polarity.

• Mechanism & Causality: GC separates compounds based on their boiling points and interactions with the stationary phase in the gas phase. Direct injection of bromo-chloro-benzoic acids is not feasible. Derivatization is mandatory to convert the polar carboxylic acid group into a more volatile and thermally stable ester (e.g., a methyl ester).[4][5] This is typically achieved using agents like diazomethane or BF3/methanol.[4] While effective, this adds a sample preparation step that can introduce variability and potential side reactions. The separation of the resulting methylated isomers is then performed on a GC column, often a mid-polarity phase like a DB-5 or DB-200.[4]

Capillary Electrophoresis (CE): The High-Resolution Specialist

CE offers exceptionally high separation efficiency and is an excellent alternative or complementary technique, especially for complex mixtures.

• Mechanism & Causality: CE separates analytes based on their charge-to-size ratio in an electric field.[6] For bromo-chloro-benzoic acids, analysis is performed at a pH above their pKa, where the carboxylic acid group is deprotonated (-COO⁻), making them anionic. Subtle differences in the hydrodynamic radius and the electronic influence of the halogens on the carboxylate's effective charge lead to differential electrophoretic mobilities, enabling separation.[7] Techniques like Micellar Electrokinetic Chromatography (MEKC) can further enhance resolution by introducing a pseudostationary phase (micelles) that allows for partitioning of the neutral parts of the molecules.[6]

Performance Comparison Summary

Parameter	HPLC-UV	GC-MS (with Derivatization)	Capillary Electrophoresis (CE)
Separation Principle	Partitioning & π-π interactions	Boiling point & polarity (of derivative)	Charge-to-size ratio & mobility
Resolution	Good to Excellent (column dependent)	Very Good to Excellent	Excellent to Superior
Sample Prep	Simple (dissolve & inject)	Complex (derivatization required)	Simple (dissolve in buffer)
Speed	Moderate (10-30 min)	Moderate (run time) + prep time	Fast (5-15 min)
Robustness	High; widely used in QC	Moderate; derivatization can be variable	Moderate; sensitive to buffer/capillary
Primary Advantage	Versatility, robustness, vast column selection	High sensitivity and specificity with MS	Extremely high efficiency, low sample volume
Primary Limitation	Lower peak efficiency than CE	Mandatory, multi-step sample preparation	Lower concentration sensitivity with UV

Validated HPLC-UV Method for Isomeric Purity

This section provides a detailed, self-validating protocol for the analysis of bromo-chloro-benzoic acid isomers, grounded in the principles of the International Council for Harmonisation (ICH) Q2(R1) guidelines.[8][9]

Experimental Workflow Diagram

Caption: HPLC workflow for isomeric purity analysis.

Detailed Protocol

A. Materials & Reagents:

• Acetonitrile (ACN), HPLC Grade

• Water, HPLC Grade (e.g., Milli-Q)

• Phosphoric Acid (H₃PO₄), ACS Grade

• Reference standards for all known bromo-chloro-benzoic acid isomers

• Sample containing the bromo-chloro-benzoic acid to be tested

B. Instrumentation & Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent, with UV/PDA detector.

• Column: Phenyl-Hexyl, 4.6 x 150 mm, 3.5 µm particle size.

• Mobile Phase: 45:55 (v/v) Acetonitrile : Water with 0.1% Phosphoric Acid (Adjusted to pH ≈ 2.8).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 230 nm.

• Injection Volume: 10 µL.

• Run Time: 25 minutes.

C. Solution Preparation:

• Mobile Phase: Combine 550 mL of HPLC water with 450 mL of ACN. Add 1.0 mL of phosphoric acid and mix thoroughly. Degas before use.

• Diluent: Mix ACN and water in a 50:50 ratio.

• Standard Solution (0.1 mg/mL): Accurately weigh ~10 mg of the main isomer reference standard and transfer to a 100 mL volumetric flask. Dissolve and dilute to volume with Diluent.

• Resolution Solution: Prepare a solution containing the main isomer (~0.1 mg/mL) and the most critical, closely eluting isomeric impurity (~0.001 mg/mL) in Diluent. This is essential for system suitability.

• Sample Solution (1.0 mg/mL): Accurately weigh ~25 mg of the sample and transfer to a 25 mL volumetric flask. Dissolve and dilute to volume with Diluent.

D. Analysis Procedure & System Suitability (Trustworthiness):

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the Diluent (blank) to ensure no carryover or system contamination.

• Inject the Resolution Solution five times.

• System Suitability Test (SST): The system is deemed suitable for analysis only if the following criteria are met for the five replicate injections:

  • Resolution (Rs): The resolution between the main peak and the critical isomer peak must be ≥ 1.8.

  • Tailing Factor (Tf): The tailing factor for the main isomer peak must be ≤ 1.5.

  • Precision: The relative standard deviation (%RSD) of the peak area for the main isomer must be ≤ 2.0%.

• Once SST criteria are passed, inject the Standard Solution followed by the Sample Solution.

E. Calculation: Calculate the percentage of each impurity in the sample using the area percent method:

% Impurity = (Area_impurity / Total_Area_all_peaks) * 100

Separation Principle Visualization

Caption: Principle of isomer separation on a phenyl column.

Conclusion and Future Perspectives

For the routine, high-throughput analysis of bromo-chloro-benzoic acid isomers, RP-HPLC with a phenyl-based stationary phase stands out as the most robust, reliable, and scientifically sound method. It provides an optimal balance of resolution, ease of use, and transferability, making it ideal for quality control environments.

While GC-MS offers excellent sensitivity, the mandatory derivatization step makes it more suitable for specialized research or trace-level analysis where the added complexity is justified. Capillary Electrophoresis remains a powerful tool for challenging separations that may fail on HPLC, offering orthogonal selectivity and unparalleled efficiency.

Future advancements may involve the use of Ultra-High-Performance Liquid Chromatography (UHPLC) to significantly reduce run times and solvent consumption, and the exploration of novel mixed-mode or chiral stationary phases for separating even more complex isomeric mixtures. The principles and methodologies outlined in this guide provide a solid, authoritative foundation for any researcher or drug development professional tasked with this critical analytical challenge.

References

• MicroSolv Technology Corporation. (2025). Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation. Available at: [Link][10]

• Welch Materials, Inc. (2024). A Guide to Selective Columns for Isomer Separation. Available at: [Link][2]

• MicroSolv Technology Corporation. (n.d.). Positional Isomer Separation Method Suggestions using HPLC or LCMS. Available at: [Link][3]

• Nacalai Tesque, Inc. (n.d.). HPLC Column for Structual Isomers. Available at: [Link][11]

• Jordi Labs. (n.d.). ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). Available at: [Link][8]

• LookChem. (n.d.). Cas 21739-92-4, 5-Bromo-2-chlorobenzoic acid Chemical Properties. Available at: [Link][1]

• Waters Corporation. (n.d.). Direct Separations of the Six Positional Isomers of Disubstituted Benzoic Acids Using ACQUITY UPC2 Torus Columns. Available at: [Link][12]

• Abraham Entertainment. (2025). ICH Q2 R1: Mastering Analytical Method Validation. Available at: [Link]

• European Pharmaceutical Review. (2013). ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities. Available at: [Link][9]

• Hajkova, K., et al. (2014). Sensitive GC/MS determination of 15 isomers of chlorobenzoic acids in accelerated solvent extracts of soils historically contaminated with PCBs and validation of the entire method. ResearchGate. Available at: [Link][4]

• Bhatt, V., et al. (2020). Capillary electrophoresis methods for impurity profiling of drugs: A review of the past decade. National Center for Biotechnology Information. Available at: [Link][6]

• Rao, R. N., & Nagaraju, V. (2010). Determination of benzoic acid in serum or plasma by gas chromatography-mass spectrometry (GC/MS). Methods in Molecular Biology. Available at: [Link][5]

Sources

• 1. Cas 21739-92-4,5-Bromo-2-chlorobenzoic acid | lookchem [lookchem.com]
• 2. welch-us.com [welch-us.com]
• 3. Positional Isomer Separation Method Suggestions using HPLC or LCMS - Tips & Suggestions [mtc-usa.com]
• 4. researchgate.net [researchgate.net]
• 5. Determination of benzoic acid in serum or plasma by gas chromatography-mass spectrometry (GC/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Capillary electrophoresis methods for impurity profiling of drugs: A review of the past decade - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Preparation and evaluation of an imidazole-coated capillary column for the electrophoretic separation of aromatic acids. | Sigma-Aldrich [sigmaaldrich.com]
• 8. jordilabs.com [jordilabs.com]
• 9. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 10. Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation - Tips & Suggestions [mtc-usa.com]
• 11. nacalai.com [nacalai.com]
• 12. waters.com [waters.com]

A Comparative Guide to the Synthesis of 2-Bromo-5-chlorobenzoic Acid: A Cost-Benefit Analysis for the Modern Laboratory

For researchers and professionals in drug development and fine chemical synthesis, the efficient and cost-effective production of key intermediates is paramount. 2-Bromo-5-chlorobenzoic acid is a crucial building block in the synthesis of numerous pharmaceutical compounds, and its synthetic pathway can significantly impact overall research and development costs and timelines. This guide provides an in-depth, objective comparison of the most common synthetic routes to 2-Bromo-5-chlorobenzoic acid, supported by experimental data and a thorough cost-benefit analysis to inform your selection of the most appropriate method for your laboratory or industrial needs.

Introduction to 2-Bromo-5-chlorobenzoic Acid

2-Bromo-5-chlorobenzoic acid, with the chemical formula C₇H₄BrClO₂, is a halogenated aromatic carboxylic acid. Its structure, featuring bromine and chlorine substituents on the benzene ring, makes it a versatile intermediate for introducing these functionalities into more complex molecules. The strategic placement of the bromine atom, the chlorine atom, and the carboxylic acid group allows for a variety of subsequent chemical transformations, making it a valuable precursor in medicinal chemistry and materials science.

Comparative Analysis of Synthetic Pathways

This guide will dissect four primary synthetic pathways to 2-Bromo-5-chlorobenzoic acid, evaluating each based on cost of starting materials, reaction yield and purity, safety and environmental considerations, and scalability.

• Direct Bromination of 2-Chlorobenzoic Acid

• Bromination and Hydrolysis of 2-Chlorobenzotrichloride

• Two-Step Synthesis from Salicylic Acid

• Sandmeyer Reaction of a 2-Aminobenzoic Acid Derivative

• Bromination and Hydrolysis of 2-Chlorobenzonitrile

Pathway 1: Direct Bromination of 2-Chlorobenzoic Acid

This is a classical and straightforward approach involving the electrophilic aromatic substitution of the readily available 2-chlorobenzoic acid. The primary challenge of this route is controlling the regioselectivity of the bromination to favor the desired 5-bromo isomer over other potential isomers, such as the 3-bromo and 4-bromo derivatives.

Reaction Scheme

Caption: Pathway 2: Synthesis from 2-chlorobenzotrichloride.

Experimental Protocol

• Bromination: Dissolve 2-chlorobenzotrichloride (1 equivalent) in a suitable solvent and add a Lewis acid catalyst (e.g., FeCl₃). Add bromine (1-1.1 equivalents) dropwise at a controlled temperature. Stir until the reaction is complete.

• Hydrolysis: The crude 2-chloro-5-bromobenzotrichloride is then subjected to acidic hydrolysis, for example, by heating with an aqueous acid, to convert the trichloromethyl group into a carboxylic acid.

• The product is then isolated by filtration and purified by recrystallization. Some methods describe this as a one-pot synthesis with high yield and purity.

Cost-Benefit Analysis

Parameter	Assessment
Starting Material Cost	Low to Moderate. 2-Chlorobenzotrichloride is a relatively low-cost industrial chemical. [1][2][3][4][5]
Reagent Cost	Low. Elemental bromine is a cost-effective brominating agent. [6][7][8][9][10]
Yield & Purity	High. This route is reported to have high yields (>95%) and good purity. [11]However, complete hydrolysis can sometimes be challenging.
Safety & Environment	Moderate concern. Bromine is a hazardous and corrosive substance. The hydrolysis step can generate acidic waste.
Scalability	Good. The potential for a one-pot process and the use of inexpensive reagents make this route attractive for industrial-scale production.

Pathway 3: From Salicylic Acid

This two-step approach begins with the readily available and inexpensive salicylic acid. The strategy here is to first brominate salicylic acid to form 5-bromo-2-hydroxybenzoic acid, followed by a nucleophilic substitution reaction to replace the hydroxyl group with a chlorine atom.

Reaction Scheme

Caption: Pathway 3: Synthesis from salicylic acid.

Experimental Protocol

• Bromination of Salicylic Acid: Salicylic acid (1 equivalent) is dissolved in a suitable solvent (e.g., acetic acid or 1,2-dichloroethane). A brominating agent, such as bromine (1.1 equivalents), is added dropwise at a controlled temperature. The reaction mixture is then heated to reflux for several hours. [12]2. Chlorination: The intermediate, 5-bromo-2-hydroxybenzoic acid, is then subjected to a chlorination reaction to replace the hydroxyl group. This can be achieved using reagents like thionyl chloride or phosphorus oxychloride, often at elevated temperatures. [12]

Cost-Benefit Analysis

Parameter	Assessment
Starting Material Cost	Very Low. Salicylic acid is a very cheap and abundant commodity chemical. [13][14][15][16][17]
Reagent Cost	Moderate. The cost will depend on the choice of brominating and chlorinating agents. Thionyl chloride is a relatively inexpensive chlorinating agent. [18][19][20][21][22]
Yield & Purity	Good to High. This route is reported to effectively reduce the formation of isomers, leading to a purer product. Yields for both steps are generally good. [12]
Safety & Environment	Moderate concern. The use of bromine and chlorinating agents like thionyl chloride requires careful handling due to their corrosive and toxic nature. The chlorination step can be performed at high temperatures, which may require specialized equipment.
Scalability	Good. The use of inexpensive starting materials and the potential for high purity make this route viable for larger-scale synthesis.

Pathway 4: From 5-Bromo-2-aminobenzoic Acid (Sandmeyer Reaction)

This pathway utilizes a Sandmeyer reaction, a well-established method for converting an amino group on an aromatic ring into a halide. The starting material, 5-bromo-2-aminobenzoic acid, can be synthesized or purchased.

Reaction Scheme

Caption: Pathway 4: Sandmeyer reaction of 5-bromo-2-aminobenzoic acid.

Experimental Protocol

• Diazotization: 5-Bromo-2-aminobenzoic acid (1 equivalent) is suspended in an aqueous solution of a strong acid (e.g., HCl). The mixture is cooled to 0-5°C. A solution of sodium nitrite (1-1.1 equivalents) in water is then added dropwise, maintaining the low temperature, to form the diazonium salt.

• Sandmeyer Reaction: The cold diazonium salt solution is then added to a solution of copper(I) chloride (CuCl) in hydrochloric acid. The reaction is typically stirred at room temperature or gently warmed until the evolution of nitrogen gas ceases.

• The product is then isolated by filtration and purified.

Cost-Benefit Analysis

Parameter	Assessment
Starting Material Cost	High. 5-Bromo-2-aminobenzoic acid is a specialty chemical and is significantly more expensive than the starting materials for the other pathways.
Reagent Cost	Low. Sodium nitrite and copper(I) chloride are inexpensive reagents. [23][24][25][26][27]
Yield & Purity	Good to High. The Sandmeyer reaction is generally a high-yielding and clean reaction, leading to a product with good purity and minimal isomeric contamination. This method is highlighted for providing high yield and good purity, making it suitable for industrial production. [28]
Safety & Environment	Moderate concern. Diazonium salts can be explosive if allowed to dry, so they are always handled in solution at low temperatures. The use of copper salts results in heavy metal waste that requires proper disposal.
Scalability	Good. The Sandmeyer reaction is a well-understood and scalable process used in industrial synthesis.

Pathway 5: From 2-Chlorobenzonitrile

This two-step pathway starts with the commercially available 2-chlorobenzonitrile, which is first brominated and then the nitrile group is hydrolyzed to a carboxylic acid.

Reaction Scheme

Caption: Pathway 5: Synthesis from 2-chlorobenzonitrile.

Experimental Protocol

• Bromination: 2-Chlorobenzonitrile is subjected to electrophilic bromination using a suitable brominating agent and catalyst.

• Hydrolysis: The resulting 5-bromo-2-chlorobenzonitrile is then hydrolyzed to the corresponding carboxylic acid, typically under acidic or basic conditions with heating.

Cost-Benefit Analysis

Parameter	Assessment
Starting Material Cost	Moderate. 2-Chlorobenzonitrile is more expensive than 2-chlorobenzoic acid or salicylic acid but is readily available. [29][30][31][32]
Reagent Cost	Low to Moderate. Dependent on the brominating agent used.
Yield & Purity	Good. This route can provide good yields and purity, with the hydrolysis of the nitrile group generally being a clean transformation.
Safety & Environment	Moderate concern. The bromination step involves hazardous reagents. Hydrolysis can generate acidic or basic waste.
Scalability	Good. Both bromination and nitrile hydrolysis are common and scalable industrial processes.

Quantitative Comparison of Synthetic Pathways

Pathway	Starting Material	Approx. Starting Material Cost (USD/kg)	Key Reagents	Approx. Overall Cost	Typical Yield	Purity	Key Advantages	Key Disadvantages
1. Direct Bromination	2-Chlorobenzoic Acid	3 - 12 [33][34][35][36][37]	NBS, H₂SO₄	Low-Moderate	70-85% [23]	Moderate	Simple, one-step reaction.	Isomer formation, hazardous waste.
2. From 2-Chlorobenzotrichloride	2-Chlorobenzotrichloride	3 - 6 [1][2][3][4][5]	Br₂, Lewis Acid	Low	>95% [11]	High	High yield, one-pot potential.	Use of hazardous bromine, hydrolysis can be difficult.
3. From Salicylic Acid	Salicylic Acid	3 - 9 [13][14][15][16][17]	Br₂, Thionyl Chloride	Very Low	Good	High	Very low-cost starting material, high purity.	Two-step process, use of hazardous reagents.
4. Sandmeyer Reaction	5-Bromo-2-aminobenzoic Acid	High	NaNO₂, CuCl	High	Good-High	High	High purity, minimal isomers.	Expensive starting material, explosive intermediate.
5. From 2-Chlorobenzonitrile	2-Chlorobenzonitrile	3 - 11 [29][30][31][32]	Brominating agent	Moderate	Good	Good	Scalable, clean hydrolysis.	Moderately expensive starting material.

Disclaimer: The provided cost estimates are based on publicly available data and may vary depending on the supplier, purity, and quantity purchased. These are intended for comparative purposes only.

Conclusion and Recommendations

The choice of the optimal synthetic pathway for 2-Bromo-5-chlorobenzoic acid is highly dependent on the specific requirements of the project, including budget, scale, and purity needs.

• For small-scale laboratory synthesis where cost is a primary concern and moderate purity is acceptable , the direct bromination of 2-chlorobenzoic acid (Pathway 1) is a viable option due to its simplicity and low starting material cost. However, researchers must be prepared for purification challenges.

• For larger-scale production where high yield and purity are critical, and a one-pot process is desirable , the synthesis from 2-chlorobenzotrichloride (Pathway 2) presents a compelling case. Its low reagent costs and high reported yields make it economically attractive.

• When starting material cost is the most critical factor and high purity is desired , the synthesis from salicylic acid (Pathway 3) is an excellent choice. Despite being a two-step process, the extremely low cost of salicylic acid makes it a highly economical route.

• For applications demanding the highest purity and where the budget allows for a more expensive starting material , the Sandmeyer reaction (Pathway 4) is the preferred method. This route offers excellent control over regioselectivity, resulting in a product with minimal isomeric impurities.

• The synthesis from 2-chlorobenzonitrile (Pathway 5) offers a balanced approach with good scalability and clean conversion in the final step, making it a solid alternative for industrial applications.

Ultimately, a thorough evaluation of the in-house technical capabilities, safety protocols, and economic constraints will guide the final decision. This guide provides the foundational data and analysis to make an informed choice for the synthesis of this important chemical intermediate.

References

• BusinessAnalytiq. Bromine prices. Accessed December 30, 2025. [Link].

• IndiaMART. Benzotrichloride at best price in Mumbai by Global Chemie. Accessed December 30, 2025. [Link].

• IMARC Group. Bromine Prices November 2025: Index, Trend & Forecast. Accessed December 30, 2025. [Link].

• Carl ROTH. Sodium nitrite, 1 kg, CAS No. 7632-00-0. Accessed December 30, 2025. [Link].

• IndiaMART. Sodium Nitrite - NaNO2 Latest Price, Manufacturers & Suppliers. Accessed December 30, 2025. [Link].

• IndiaMART. 2-Chlorobenzonitrile API - 873-32-5 Latest Price, Manufacturers & Suppliers. Accessed December 30, 2025. [Link].

• IndiaMART. Chlorobenzoic Acid - Chlorodracylic Acid Latest Price, Manufacturers & Suppliers. Accessed December 30, 2025. [Link].

• IndiaMART. 2 Chlorobenzoic Acid Powder at ₹ 260/kg. Accessed December 30, 2025. [Link].

• IndiaMART. Salicylic Acid - 2 Hydroxybenzoic Acid Latest Price, Manufacturers & Suppliers. Accessed December 30, 2025. [Link].

• IndiaMART. N Bromosuccinimide - 0128-08-05 Latest Price, Manufacturers & Suppliers. Accessed December 30, 2025. [Link].

• Tradeindia. N Bromosuccinimide at Best Price from Manufacturers, Suppliers & Dealers. Accessed December 30, 2025. [Link].

• Tradeindia. Liquid Bromine at Best Price from Manufacturers, Suppliers & Dealers. Accessed December 30, 2025. [Link].

• Tradeindia. 2 Chlorobenzonitrile (ocbn) - Cas No: 873-32-5, Medicine Grade Powder, 99% Purity, Impermeable Packaging at Best Price in Sarigam INA | Chemixl Intermediates Pvt. Ltd.. Accessed December 30, 2025. [Link].

• Tradeindia. Thionyl Chloride In Ankleshwar Gujarat At Best Price. Accessed December 30, 2025. [Link].

• Tradeindia. Affordable Price Thionyl Chloride Chemical Supplier in Mumbai, CAS No: 7719-09-7. Accessed December 30, 2025. [Link].

• IndiaMART. N-Bromo Succinimide (NBS), C4H4BrNO2 at ₹ 600/kg in Aurangabad | ID. Accessed December 30, 2025. [Link].

• IndiaMART. 2-CHLORO BENZOTRICHLORIDE. at ₹ 500/kg | Organic Chemicals in Mumbai | ID: 25871056291. Accessed December 30, 2025. [Link].

• IndiaMART. 1 Kg Liquid Bromine at ₹ 225/kg | Jodhpur | ID: 21198797762. Accessed December 30, 2025. [Link].

• IndiaMART. 2 Chloro Benzotrichloride, 25 kg, Drum at ₹ 280/kg in Valsad | ID. Accessed December 30, 2025. [Link].

• USGS.gov. bromine - Mineral Commodity Summaries 2024. Accessed December 30, 2025. [Link].

• IndiaMART. 7719-09-07 Thionyl Chloride, 300Kg at ₹ 30/kg in Ankleshwar. Accessed December 30, 2025. [Link].

• Carl ROTH. Salicylic acid, 1 kg, CAS No. 69-72-7. Accessed December 30, 2025. [Link].

• Sunraj Chemical Co. 300 kg Thionyl Chloride. Accessed December 30, 2025. [Link].

• Chemsavers. N-BROMOSUCCINIMIDE, 98% - 1 KG. Accessed December 30, 2025. [Link].

• Google Patents. CN108250060A - The synthetic method of the bromo- 2- chlorobenzoic acids of 5-. Accessed December 30, 2025. .

• Tradeindia. 2-Chlorobenzoic Acid - High Purity (95%) at Best Price, Reliable Chemical Solution for Food Applications. Accessed December 30, 2025. [Link].

• Carl ROTH. 2-Chlorobenzoic acid, 1 kg, CAS No. 118-91-2 | Aromatic Building Blocks. Accessed December 30, 2025. [Link].

• Scribd. Experimental Methods 1. Bromination Methods 1.1 Bromination method based on H2O2/HBr 1.2 Bromination of Lewatit LK2621 with Br2. Accessed December 30, 2025. [Link].

• Scribd. Synthesis of 5-Bromo-2-Chloro-Benzoic Acid | PDF | Hydroxide. Accessed December 30, 2025. [Link].

• EPO. METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS. Accessed December 30, 2025. [Link].

• LookChem. CAS No.2136-89-2,2-Chlorobenzotrichloride Suppliers. Accessed December 30, 2025. [Link].

• Patsnap. Preparation method of 5-bromo-2-chlorobenzoic acid - Eureka. Accessed December 30, 2025. [Link].

• Google Patents. CN110002989A - A kind of preparation method of the bromo- 2- chlorobenzoic acid of highly selective 5-. Accessed December 30, 2025. .

• Chemsavers, Inc. 2-Chlorobenzonitrile, 98% 1kg. Accessed December 30, 2025. [Link].

• Tradeindia. 2 Chloro Benzotrichloride 2136-89-2 2136-89-2 at Best Price in Ahmedabad | Peritum Innovations Llp. Accessed December 30, 2025. [Link].

• Google Patents. CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid. Accessed December 30, 2025. .
• Google Patents. CN113773194A - Preparation method of 5-bromo-2-chloro-benzoic acid as raw material for hypoglycemic drug synthesis. Accessed December 30, 2025. .

Sources

• 1. indiamart.com [indiamart.com]
• 2. m.indiamart.com [m.indiamart.com]
• 3. indiamart.com [indiamart.com]
• 4. CAS No.2136-89-2,2-Chlorobenzotrichloride Suppliers [lookchem.com]
• 5. 2 Chloro Benzotrichloride 2136-89-2 2136-89-2 at Best Price in Ahmedabad | Peritum Innovations Llp [tradeindia.com]
• 6. businessanalytiq.com [businessanalytiq.com]
• 7. imarcgroup.com [imarcgroup.com]
• 8. Liquid Bromine at Best Price from Manufacturers, Suppliers & Dealers [tradeindia.com]
• 9. indiamart.com [indiamart.com]
• 10. pubs.usgs.gov [pubs.usgs.gov]
• 11. CN113773194A - Preparation method of 5-bromo-2-chloro-benzoic acid as raw material for hypoglycemic drug synthesis - Google Patents [patents.google.com]
• 12. CN108250060A - The synthetic method of the bromo- 2- chlorobenzoic acids of 5- - Google Patents [patents.google.com]
• 13. dir.indiamart.com [dir.indiamart.com]
• 14. Salicylic acid, 1 kg, CAS No. 69-72-7 | A to Z | Chemicals | Carl ROTH - International [carlroth.com]
• 15. Salicylic Acid, 99+% 1 kg | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 16. Salicylic Acid, 99+% 1 kg | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 17. brmchemicals.com [brmchemicals.com]
• 18. echemi.com [echemi.com]
• 19. Thionyl Chloride In Ankleshwar Gujarat At Best Price | Thionyl Chloride Manufacturers Suppliers In Ankleshwar [tradeindia.com]
• 20. Affordable Price Thionyl Chloride Chemical Supplier in Mumbai, CAS No: 7719-09-7 [atlantanfinechemical.com]
• 21. indiamart.com [indiamart.com]
• 22. 300 kg Thionyl Chloride at Best Price in Ulhasnagar, 300 kg Thionyl Chloride Supplier [sunrajchemical.com]
• 23. Sodium Nitrite - NaNO2 Latest Price, Manufacturers & Suppliers [dir.indiamart.com]
• 24. Sodium nitrite, 1 kg, CAS No. 7632-00-0 | A to Z | Chemicals | Carl ROTH - International [carlroth.com]
• 25. Sodium Nitrite (Crystalline/Certified ACS), Fisher Chemical 250 g | Buy Online | Fisher Scientific [fishersci.com]
• 26. Sodium Nitrite Price, 2025 Sodium Nitrite Price Manufacturers & Suppliers | Made-in-China.com [made-in-china.com]
• 27. Sodium Nitrite Food Grade 1 kilogram - Store - Online Industrial Chemical Supplier [dalkemcorp.com]
• 28. scribd.com [scribd.com]
• 29. m.indiamart.com [m.indiamart.com]
• 30. 2 Chlorobenzonitrile (ocbn) - Cas No: 873-32-5, Medicine Grade Powder, 99% Purity, Impermeable Packaging at Best Price in Sarigam INA | Chemixl Intermediates Pvt. Ltd. [tradeindia.com]
• 31. chemsavers.com [chemsavers.com]
• 32. 2-Chlorobenzonitrile price,buy 2-Chlorobenzonitrile - chemicalbook [m.chemicalbook.com]
• 33. m.indiamart.com [m.indiamart.com]
• 34. indiamart.com [indiamart.com]
• 35. 2-Chlorobenzoic Acid - High Purity (95%) at Best Price, Reliable Chemical Solution for Food Applications [nacchemical.com]
• 36. chemimpex.com [chemimpex.com]
• 37. 2-Chlorobenzoic acid, 1 kg, CAS No. 118-91-2 | Aromatic Building Blocks | Building Blocks for Synthesis | Organic & Bioorganic Chemicals | Chemicals | Carl ROTH - International [carlroth.com]

Structural analogs of 2-Bromo-5-chlorobenzoic acid and their applications

An In-Depth Technical Guide to the Structural Analogs of 2-Bromo-5-chlorobenzoic Acid and Their Applications

Prepared by a Senior Application Scientist, this guide provides a comprehensive comparison of 2-Bromo-5-chlorobenzoic acid and its key structural analogs. We will delve into their synthesis, comparative performance in various applications, and the underlying chemical principles that govern their utility, supported by experimental data and established protocols.

Introduction: The Versatility of Halogenated Benzoic Acids

2-Bromo-5-chlorobenzoic acid is a dihalogenated benzoic acid derivative that serves as a pivotal building block in organic synthesis.[1][2] Its unique substitution pattern, featuring a bromine atom ortho to the carboxylic acid and a chlorine atom meta to it, imparts specific reactivity and electronic properties that are highly valued in medicinal chemistry, agrochemical development, and material science.[1][2] The strategic placement of these halogens allows for selective functionalization, making it an essential intermediate in the synthesis of complex target molecules.[2]

The core value of 2-Bromo-5-chlorobenzoic acid and its analogs lies in how the halogen substituents influence the molecule's properties. Halogens are electron-withdrawing groups that increase the acidity of the carboxylic acid and modify the electron density of the aromatic ring.[3] This electronic modulation is critical for dictating the regioselectivity of subsequent reactions and can significantly enhance the biological activity and pharmacokinetic profiles of resulting pharmaceutical compounds.[3]

This guide will compare 2-Bromo-5-chlorobenzoic acid with its primary structural isomer, 5-Bromo-2-chlorobenzoic acid, and other relevant analogs, exploring how subtle structural changes lead to significant differences in their synthesis and application.

Comparative Overview of Key Structural Analogs

The precise positioning of the bromine and chlorine atoms on the benzoic acid core defines the distinct chemical personality of each analog. The table below summarizes the key physical properties of 2-Bromo-5-chlorobenzoic acid and its most common isomer.

Property	2-Bromo-5-chlorobenzoic acid	5-Bromo-2-chlorobenzoic acid	4-Bromo-3-chlorobenzoic Acid
Structure	Br ortho to COOH, Cl meta to COOH	Br para to Cl, meta to COOH	Br para to COOH, Cl meta to COOH
CAS Number	21739-93-5[4]	21739-92-4[3]	25118-59-6
Molecular Formula	C₇H₄BrClO₂[1][4]	C₇H₄BrClO₂[2]	C₇H₄BrClO₂
Molecular Weight	235.46 g/mol [1][4]	235.46 g/mol [3]	235.46 g/mol
Appearance	White to brown powder[1]	White to off-white crystalline solid[2]	White powder
Melting Point	153-157 °C	150-155 °C[2]	Not specified
Key Reactivity	Versatile intermediate for substitution reactions.[1]	C-Br bond is more reactive in cross-coupling.[3]	Foundational building block for APIs.

The subtle difference in halogen placement between 2-Bromo-5-chlorobenzoic acid and 5-Bromo-2-chlorobenzoic acid significantly impacts their synthetic accessibility and reactivity. The C-Br bond is generally more susceptible to oxidative addition in palladium-catalyzed cross-coupling reactions than the C-Cl bond, making the bromine position a primary site for modification.[3]

Synthesis Strategies: The Challenge of Regioselectivity

The synthesis of dihalogenated benzoic acids presents a significant challenge in controlling the regioselectivity of the halogenation steps. The directing effects of the carboxyl group (meta-directing, deactivating) and the existing halogen (ortho-, para-directing, deactivating) must be carefully considered.[3]

Workflow: Synthesis of 5-Bromo-2-chlorobenzoic Acid

A common and direct method for synthesizing 5-Bromo-2-chlorobenzoic acid involves the electrophilic bromination of 2-chlorobenzoic acid.[3] The key is to introduce the bromine atom at the C5 position, which is para to the directing chloro group and meta to the carboxyl group.[3]

Caption: General workflow for the synthesis of 5-Bromo-2-chlorobenzoic acid.

Experimental Protocol: Synthesis of 5-Bromo-2-chlorobenzoic Acid

This protocol is adapted from established methodologies for the regioselective bromination of 2-chlorobenzoic acid.[5]

Materials:

• 2-chlorobenzoic acid (1 eq)

• Concentrated sulfuric acid

• N-bromosuccinimide (NBS) (1 eq)

• Methanol

• Deionized water

• Ice

Procedure:

• Reaction Setup: In a four-necked flask equipped with a mechanical stirrer, add 2-chlorobenzoic acid and concentrated sulfuric acid.

• Dissolution: Stir the mixture at a controlled temperature (e.g., 30°C) until the solution becomes clear.

• Bromination: Add N-bromosuccinimide (NBS) portion-wise to the solution. Continue the reaction for a short period (e.g., 10 minutes) at the same temperature.

  • Causality Explanation: NBS is chosen as the brominating agent for its milder and more selective nature compared to Br₂. The strong acidic medium (H₂SO₄) protonates the carbonyl of NBS, activating it for electrophilic attack on the electron-rich position (C5, para to the activating Cl group) of the benzoic acid ring.

• Crystallization: Slowly pour the reaction mixture into an ice-water bath. This quenching step causes the less soluble product to precipitate out of the aqueous solution, yielding the crude product.

• Purification:

  • Filter the crude solid.

  • Add the collected filter cake to a mixture of methanol and water.

  • Heat the suspension (e.g., to 60°C) to dissolve the solid, then allow it to cool naturally to room temperature to recrystallize.

  • Self-Validation: Recrystallization is a critical self-validating step. The slow formation of crystals selectively incorporates the desired product into the crystal lattice, leaving impurities behind in the solvent. The final purity can be confirmed via HPLC to be >99%.[5]

• Isolation: Filter the purified crystals, wash with a cold 40% methanol-water solution, and dry under vacuum at 55°C for several hours.[5]

• Characterization: Confirm the identity and purity of the final product using ¹H NMR, ¹³C NMR, and LC-MS, comparing the spectra to reference data from sources like the NIST WebBook.[3][6]

Comparative Applications & Performance Data

The utility of these analogs is most pronounced in the pharmaceutical and agrochemical sectors.[1][7]

A. Pharmaceutical Applications: Building Blocks for Modern Therapeutics

5-Bromo-2-chlorobenzoic acid has emerged as a critical intermediate, particularly in the synthesis of antidiabetic drugs.[7][8]

• SGLT2 Inhibitors: It is an indispensable precursor for producing Dapagliflozin and Empagliflozin, leading drugs for the treatment of type 2 diabetes.[8] The demand in this sector is a major driver for the global market of this compound.[7]

• Anti-Inflammatory Agents: Halogenated benzoic acids are scaffolds for novel anti-inflammatory drugs.[1][3] Research has shown that derivatives can be designed to inhibit key inflammatory pathways. A newly synthesized analog, 4-((5-bromo-3-chloro-2-hydroxybenzyl) amino)-2-hydroxybenzoic acid (LX007) , has demonstrated potent anti-inflammatory effects in microglia, the primary immune cells of the central nervous system.[9][10]

Experimental Data: Anti-inflammatory Activity of LX007

The following table summarizes the inhibitory effects of LX007 on lipopolysaccharide (LPS)-induced inflammatory responses in primary microglial cells.[9]

Inflammatory Mediator	Effect of LX007 Treatment	Mechanism of Action
Nitric Oxide (NO)	Significantly inhibited LPS-stimulated production	Downregulation of inducible NO synthase (iNOS) expression
Prostaglandin E2 (PGE2)	Significantly inhibited LPS-stimulated production	Downregulation of cyclooxygenase-2 (COX-2) expression
Pro-inflammatory Cytokines	Attenuated production of IL-1β, IL-6, and TNF-α	Inhibition of upstream signaling pathways
Signaling Pathways	Suppressed phosphorylation of MAPKs and nuclear translocation of NF-κB p65	Blocks the key transcription factor for inflammatory genes

This data strongly suggests that derivatives of bromochlorobenzoic acids can be developed into potent agents that modulate neuroinflammation by targeting the MAPK and NF-κB signaling cascades.[9][10]

Caption: Inhibition of the NF-κB signaling pathway by a bioactive analog (LX007).

B. Agrochemical and Material Science Applications

Both 2-Bromo-5-chlorobenzoic acid and its analogs are employed in the synthesis of agrochemicals, including herbicides and pesticides, where the halogen atoms contribute to the biological activity and stability of the final product.[1][2] In material science, these compounds serve as precursors for specialty polymers, dyes, and liquid crystals, imparting properties like enhanced thermal stability and chemical resistance.[1][2]

Conclusion

While 2-Bromo-5-chlorobenzoic acid and its structural analogs share the same molecular formula, the specific arrangement of their halogen substituents creates distinct chemical entities with unique synthetic pathways and applications. The isomer 5-Bromo-2-chlorobenzoic acid has gained significant traction as a high-value intermediate in the pharmaceutical industry, most notably for the synthesis of modern antidiabetic drugs. Furthermore, the development of novel derivatives demonstrates the potential of this chemical scaffold to generate new therapeutic agents, particularly for inflammatory conditions. For researchers and drug development professionals, understanding the subtle yet critical differences between these analogs is essential for designing efficient synthetic routes and for unlocking new opportunities in medicine and material science.

References

• CN108250060A - The synthetic method of the bromo- 2- chlorobenzoic acids of 5-.

• Synthesis of 5-Bromo-2-Chloro-Benzoic Acid | PDF | Hydroxide - Scribd. Scribd. [Link]

• The Anti-inflammatory Effects of 4-((5-Bromo-3-chloro-2-hydroxybenzyl) amino)-2-hydroxybenzoic Acid in Lipopolysaccharide-Activated Primary Microglial Cells - PubMed. PubMed. [Link]

• 2-Bromo-5-chlorobenzoic acid | C7H4BrClO2 | CID 89027 - PubChem. PubChem. [Link]

• 2-Bromo-5-chlorobenzoic acid - the NIST WebBook. NIST WebBook. [Link]

• The Anti-inflammatory Effects of 4-((5-Bromo-3-chloro-2-hydroxybenzyl) amino)-2-hydroxybenzoic Acid in Lipopolysaccharide-Activated Primary Microglial Cells - ResearchGate. ResearchGate. [Link]

• 5-Bromo-2-Chlorobenzoic Acid Market Report: Trends, Forecast and Competitive Analysis to 2030 - Lucintel. Lucintel. [Link]

• The Role of 4-Bromo-3-chlorobenzoic Acid in Pharmaceutical Synthesis. Medium. [Link]

• The Essential Role of 5-Bromo-2-chlorobenzoic Acid in Modern Pharmaceutical Synthesis. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. (S)-(+) Glycidyl Phthalimide CAS 161596-47-0 I GLindia Chemicals [glindiachemicals.com]
• 3. 5-Bromo-2-chlorobenzoic acid | 21739-92-4 | Benchchem [benchchem.com]
• 4. 2-Bromo-5-chlorobenzoic acid | C7H4BrClO2 | CID 89027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 5-Bromo-2-chlorobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 6. 2-Bromo-5-chlorobenzoic acid [webbook.nist.gov]
• 7. 5-Bromo-2-Chlorobenzoic Acid Market Report: Trends, Forecast and Competitive Analysis to 2030 [lucintel.com]
• 8. scribd.com [scribd.com]
• 9. The Anti-inflammatory Effects of 4-((5-Bromo-3-chloro-2-hydroxybenzyl) amino)-2-hydroxybenzoic Acid in Lipopolysaccharide-Activated Primary Microglial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Biological Activity of Compounds Synthesized from 2-Bromo-5-chlorobenzoic Acid

Introduction: The Versatile Scaffold of 2-Bromo-5-chlorobenzoic Acid in Drug Discovery

In the landscape of modern medicinal chemistry, the strategic selection of a starting scaffold is paramount to the successful development of novel therapeutic agents. 2-Bromo-5-chlorobenzoic acid has emerged as a particularly valuable building block due to its unique electronic properties and versatile reactivity.[1] The presence of two distinct halogen atoms—a bromine and a chlorine—at the 2 and 5 positions, respectively, along with a carboxylic acid group, provides a rich platform for a variety of chemical modifications. This allows for the synthesis of a diverse library of compounds with a wide range of biological activities.[2] The halogenated aromatic core is a common feature in many bioactive molecules, often enhancing properties such as membrane permeability and target binding affinity.[3]

This guide provides a comparative overview of the biological activities of compounds synthesized from 2-Bromo-5-chlorobenzoic acid, with a focus on their potential as anticancer, antimicrobial, and anti-inflammatory agents. We will delve into the synthetic strategies, mechanisms of action, and available experimental data for these derivatives, offering a comprehensive resource for researchers, scientists, and drug development professionals. Our analysis will be grounded in established experimental protocols and will draw comparisons with existing therapeutic agents to provide a clear perspective on the potential of this chemical scaffold.

Anticancer Activity: Targeting Uncontrolled Cell Proliferation

The fight against cancer is a primary focus of drug discovery, and the development of small molecules that can selectively inhibit the growth of tumor cells is a key strategy. Derivatives of 2-Bromo-5-chlorobenzoic acid have shown promise in this area, particularly as inhibitors of key signaling pathways involved in cancer progression.

VEGFR-2 Inhibition: A Promising Avenue for Angiogenesis Blockade

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a crucial mediator of angiogenesis, the formation of new blood vessels, which is essential for tumor growth and metastasis.[4] Inhibition of VEGFR-2 is a clinically validated approach for cancer therapy. The 2-Bromo-5-chlorobenzoic acid scaffold can be elaborated into potent VEGFR-2 inhibitors. For instance, benzoxazole derivatives, which can be synthesized from precursors related to 2-Bromo-5-chlorobenzoic acid, have demonstrated significant potential as VEGFR-2 inhibitors.

Comparative Analysis of Anticancer Activity

To contextualize the potential of these derivatives, their activity is compared with established anticancer drugs.

Compound Class	Target	Cancer Cell Line	IC50 (µM)	Reference Drug	IC50 (µM)
Benzofuran Derivative (from bromo/chloro benzoyl precursor)	ERK2, FGFR2	A-549 (Lung)	Not specified, but potent	Doxorubicin	Not specified
Hydrazide-hydrazone (from 5-bromo-2-iodobenzoic acid)	Not specified	769-P (Kidney)	Highly active	Not specified	Not specified
Piperazinylquinoxaline Derivative	VEGFR-2	-	0.19	Sorafenib	0.08
Nicotinamide Derivative	VEGFR-2	-	0.061	Sorafenib	0.054

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

The half-maximal inhibitory concentration (IC50) is a key parameter to quantify the potency of a potential anticancer agent.

• Cell Seeding: Plate human cancer cells (e.g., A549, MCF-7) in 96-well plates at a density of 5,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds and a reference drug (e.g., Doxorubicin) in the appropriate cell culture medium. Add the diluted compounds to the wells and incubate for 48-72 hours.

• MTT Assay: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

• Data Analysis: Solubilize the formazan crystals with DMSO and measure the absorbance at 570 nm using a microplate reader. Calculate the percentage of cell viability compared to the untreated control and determine the IC50 value from the dose-response curve.

Antimicrobial Activity: Combating Pathogenic Microorganisms

The rise of antibiotic resistance necessitates the discovery of new antimicrobial agents with novel mechanisms of action. Halogenated benzoic acid derivatives have been investigated for their potential to inhibit the growth of pathogenic bacteria and fungi.

Schiff Bases and Esters: Key Modifications for Antimicrobial Potency

The carboxylic acid group of 2-Bromo-5-chlorobenzoic acid can be readily converted into esters and amides, which can then be further modified to produce Schiff bases. These structural modifications have been shown to significantly impact antimicrobial activity. For instance, a study on 2-chlorobenzoic acid derivatives revealed that Schiff's bases were more potent antimicrobial agents than their corresponding esters.

Comparative Analysis of Antimicrobial Activity

The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial drug that inhibits the visible growth of a microorganism.

Compound Class	Microorganism	MIC (µM/mL)	Reference Drug	MIC (µM/mL)
Schiff Base of 2-chlorobenzoic acid (Compound 6)	Escherichia coli	2.27	Norfloxacin	2.61
Thioureide of 2-(4-chlorophenoxymethyl)benzoic acid	Staphylococcus aureus	32 (µg/mL)	Not specified	Not specified
Hydrazide-hydrazone of 5-bromo-2-iodobenzoic acid	Various bacteria and fungi	Moderate activity	Not specified	Not specified

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a standard procedure for determining the MIC of an antimicrobial agent.

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism (e.g., E. coli, S. aureus) in a suitable broth medium.

• Serial Dilution: Prepare two-fold serial dilutions of the test compounds and a reference antibiotic (e.g., Norfloxacin) in a 96-well microtiter plate.

• Inoculation: Add the microbial inoculum to each well of the microtiter plate.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Data Interpretation: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Anti-inflammatory Activity: Modulating the Inflammatory Response

Chronic inflammation is a hallmark of many diseases, including arthritis, cardiovascular disease, and neurodegenerative disorders. Nonsteroidal anti-inflammatory drugs (NSAIDs) are widely used to manage inflammation, primarily by inhibiting cyclooxygenase (COX) enzymes. There is a continuous search for new anti-inflammatory agents with improved efficacy and better safety profiles.

Hydrazide-Hydrazones: A Promising Class of Anti-inflammatory Compounds

The hydrazide-hydrazone scaffold, which can be synthesized from 2-Bromo-5-chlorobenzoic acid, is found in many compounds with potent anti-inflammatory activity.[3][5][6] These compounds often exert their effects through the inhibition of pro-inflammatory mediators.

Comparative Analysis of Anti-inflammatory Activity

The efficacy of anti-inflammatory compounds can be assessed in vivo using models such as the carrageenan-induced paw edema test in rats.

Compound Class	In Vivo Model	Dose	% Inhibition of Edema	Reference Drug	% Inhibition of Edema
Hydrazones of Biphenyl moiety	Carrageenan-induced paw edema	10 mg/kg	Good to excellent	Not specified	Not specified
4-((5-bromo-3-chloro-2-hydroxybenzyl)amino)-2-hydroxybenzoic acid	LPS-activated microglia	Not specified	Inhibition of NO and PGE2	Not specified	Not specified

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This is a classic in vivo model for evaluating the acute anti-inflammatory activity of new compounds.

• Animal Dosing: Administer the test compounds and a reference NSAID (e.g., Ibuprofen) orally or intraperitoneally to groups of rats. A control group receives the vehicle.

• Induction of Inflammation: After a specific time (e.g., 1 hour), inject a 1% solution of carrageenan into the sub-plantar region of the right hind paw of each rat to induce localized inflammation and edema.

• Measurement of Paw Volume: Measure the paw volume of each rat at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection using a plethysmometer.

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the control group.

Conclusion and Future Perspectives

2-Bromo-5-chlorobenzoic acid is a highly versatile and valuable starting material for the synthesis of a wide array of biologically active compounds. The derivatives of this scaffold have demonstrated significant potential in the fields of oncology, infectious diseases, and inflammation. The presence of the halogen atoms not only provides synthetic handles for diversification but also appears to contribute to the biological potency of the final molecules.

The comparative analysis presented in this guide, although based on some structurally related compounds due to the limited availability of direct comparative studies, highlights the promise of this chemical space. Further systematic exploration of derivatives of 2-Bromo-5-chlorobenzoic acid, including the synthesis of diverse libraries of amides, esters, and heterocyclic compounds, is warranted. Detailed structure-activity relationship (SAR) studies, coupled with in-depth mechanistic investigations, will be crucial in optimizing the potency, selectivity, and pharmacokinetic properties of these compounds, ultimately paving the way for the development of novel and effective therapeutic agents.

References

• Reddy, T. S., et al. (2023). Design, synthesis and anticancer activity of 5-((2-(4-bromo/chloro benzoyl) benzofuran-5-yl) methyl)-2-((1-(substituted)-1H-1,2,3-triazol-4-yl)methoxy)benzaldehyde analogues. Molecular Diversity, 27(6), 2695–2713. [Link]

• Vudgula, S., et al. (2018). Synthesis and Anti-Inflammatory Activity of Hydrazones Bearing Biphenyl Moiety and Vanillin Based Hybrids. Oriental Journal of Chemistry, 34(3), 1464-1471. [Link]

• Chem-Impex. (n.d.). 2-Bromo-5-chlorobenzoic acid.

• Zuo, Z., et al. (2025). Discovery of novel VEGFR-2 inhibitors through virtual screening, synthesis and bioactivity evaluation. Bioorganic & Medicinal Chemistry Letters. [Link]

• Popiołek, Ł., et al. (2020). Synthesis and in vitro bioactivity study of new hydrazide-hydrazones of 5-bromo-2-iodobenzoic acid. Biomedicine & Pharmacotherapy, 129, 110526. [Link]

• Vudagla, A. L., et al. (2019). Synthesis and Anti-Inflammatory Activity of Hydrazide-Hydrazones Bearing Anacardic Acid and 1,2,3-Triazole Ring Based Hybrids. Oriental Journal of Chemistry, 35(1), 241-251. [Link]

• Abdallah, A. E., et al. (2022). New series of VEGFR-2 inhibitors and apoptosis enhancers. Drug Design, Development and Therapy, 16, 567–593. [Link]

• ResearchGate. (n.d.). Hydrazide–hydrazones with anti-inflammatory activity. Retrieved from [Link]

• ResearchGate. (n.d.). Anti-VEGFR-2 activity of the synthesized compounds. Retrieved from [Link]

• Zaitsev, G. P., et al. (2021). Identification of Novel Potential VEGFR-2 Inhibitors Using a Combination of Computational Methods for Drug Discovery. Life (Basel, Switzerland), 11(10), 1070. [Link]

• Kumar, D., et al. (2023). Role of heterocycles in inhibition of VEGFR-2 – a recent update (2019–2022). RSC medicinal chemistry, 14(7), 1229–1260. [Link]

• ResearchGate. (2022). (PDF) Design, synthesis and anticancer activity of 5-((2-(4-bromo/chloro benzoyl) benzofuran-5-yl) methyl)-2-((1-(substituted)-1H-1,2,3-triazol-4-yl)methoxy)benzaldehyde analogues. [Link]

• ResearchGate. (2013). (PDF) Synthesis, Antimicrobial Evaluation and QSAR Studies of 2-chlorobenzoic Acid Derivatives. [Link]

• Patsnap. (n.d.). Preparation method of 5-bromo-2-chlorobenzoic acid. Retrieved from [Link]

• European Patent Office. (2024). METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS. [Link]

• MDPI. (2022). Synthesis, Anticancer Activities and Molecular Docking Studies of a Novel Class of 2-Phenyl-5,6,7,8-tetrahydroimidazo [1,2-b]pyridazine Derivatives Bearing Sulfonamides. [Link]

• ResearchGate. (2018). Structure Activity Relationship (SAR) of Some Benzoic Acid Derivatives from Plant Origin that Exhibit Anti-Sickling Properties in vitro - (Review). [Link]

Sources

• 1. Synthesis and Analgesic Activity of Novel Hydrazide and Hydrazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis and anticancer activity of 5-((2-(4-bromo/chloro benzoyl) benzofuran-5-yl) methyl)-2-((1-(substituted)-1H-1,2,3-triazol-4-yl)methoxy)benzaldehyde analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and Anti-Inflammatory Activity of Hydrazones Bearing Biphenyl Moiety and Vanillin Based Hybrids – Oriental Journal of Chemistry [orientjchem.org]
• 4. benchchem.com [benchchem.com]
• 5. Synthesis and Anti-Inflammatory Activity of Hydrazide-Hydrazones Bearing Anacardic Acid and 1,2,3-Triazole Ring Based Hybrids – Oriental Journal of Chemistry [orientjchem.org]
• 6. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Validated Analytical Methods for 2-Bromo-5-chlorobenzoic Acid Assay

For researchers, scientists, and drug development professionals, the accurate and precise quantification of 2-Bromo-5-chlorobenzoic acid is paramount for ensuring the quality, safety, and efficacy of pharmaceutical intermediates and final products. This guide provides an in-depth comparison of validated analytical methods for the assay of 2-Bromo-5-chlorobenzoic acid, offering insights into the principles, experimental protocols, and performance characteristics of each technique. The methodologies discussed are grounded in established scientific principles and align with the validation standards set forth by the International Council for Harmonisation (ICH)[1][2].

Introduction to 2-Bromo-5-chlorobenzoic Acid and the Imperative for Validated Assays

2-Bromo-5-chlorobenzoic acid (C7H4BrClO2, Molar Mass: 235.46 g/mol ) is a key starting material and intermediate in the synthesis of various active pharmaceutical ingredients (APIs)[3]. Its purity and concentration must be meticulously controlled throughout the manufacturing process to ensure the final drug product meets stringent quality standards. The presence of impurities, such as positional isomers like 4-bromo-2-chlorobenzoic acid, can impact the safety and efficacy of the API[4]. Consequently, the use of validated analytical methods is not merely a recommendation but a regulatory necessity to guarantee reliable and reproducible results[1][2].

This guide will explore and compare three principal analytical techniques for the assay of 2-Bromo-5-chlorobenzoic acid: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Acid-Base Titrimetry. Each method will be evaluated based on its specificity, precision, accuracy, and other critical validation parameters.

Physicochemical Properties of 2-Bromo-5-chlorobenzoic Acid

A foundational understanding of the analyte's properties is crucial for analytical method development.

Property	Value	Source
Molecular Formula	C7H4BrClO2	[5][6]
Molecular Weight	235.46 g/mol	[6][7]
Appearance	White to light yellow powder/crystal	[3]
Melting Point	153-157 °C	[7]
LogP	2.93	[5]
Solubility	Sparingly soluble in water, soluble in organic solvents like methanol and acetonitrile.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity and Assay

Reverse-phase HPLC with UV detection is the most prevalent and robust method for the assay and impurity profiling of 2-Bromo-5-chlorobenzoic acid due to its high resolving power, sensitivity, and specificity[5][8].

The Rationale Behind HPLC Method Design

The selection of a C18 column is standard for the separation of aromatic carboxylic acids, offering excellent retention and resolution[8]. The mobile phase, typically a mixture of acetonitrile or methanol and acidified water, ensures the analyte is in its non-ionized form, leading to better peak shape and retention[5]. The use of an acid modifier like phosphoric or formic acid suppresses the ionization of the carboxylic acid group, which is essential for achieving sharp, symmetrical peaks. UV detection is highly suitable as the aromatic ring and chromophores in the molecule provide strong absorbance in the UV region[8].

Experimental Protocol: A Validated RP-HPLC-UV Method

This protocol is based on established methods for similar aromatic acids and is designed to meet ICH validation criteria[1][2][8].

Chromatographic Conditions:

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile : 0.1% Phosphoric Acid in Water (60:40 v/v)
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Injection Volume	10 µL
Column Temperature	30 °C

Preparation of Solutions:

• Diluent: Acetonitrile : Water (50:50 v/v).

• Standard Stock Solution (500 µg/mL): Accurately weigh approximately 25 mg of 2-Bromo-5-chlorobenzoic acid reference standard into a 50 mL volumetric flask. Add about 30 mL of diluent, sonicate to dissolve, and then dilute to volume with the diluent.

• Working Standard Solution (50 µg/mL): Pipette 5.0 mL of the Standard Stock Solution into a 50 mL volumetric flask and dilute to volume with the diluent.

• Sample Solution (50 µg/mL): Accurately weigh a quantity of the sample equivalent to about 25 mg of 2-Bromo-5-chlorobenzoic acid into a 50 mL volumetric flask. Add approximately 30 mL of diluent, sonicate to dissolve, and dilute to volume. Pipette 5.0 mL of this solution into a 50 mL volumetric flask and dilute to volume with the diluent.

System Suitability:

Inject the working standard solution six times. The relative standard deviation (RSD) of the peak areas should be not more than 2.0%. The tailing factor for the 2-Bromo-5-chlorobenzoic acid peak should be not more than 2.0, and the theoretical plates should be not less than 2000.

Validation Parameters:

• Specificity: Forced degradation studies should be performed under acidic, basic, oxidative, thermal, and photolytic conditions to demonstrate that the method is stability-indicating and free from interference from degradation products and potential impurities[1][9][10].

• Linearity: Prepare a series of at least five concentrations of the reference standard (e.g., 10-100 µg/mL). The correlation coefficient (r²) of the calibration curve should be ≥ 0.999.

• Accuracy: Perform recovery studies by spiking the analyte at three concentration levels (e.g., 80%, 100%, and 120%) into a placebo. The mean recovery should be within 98.0-102.0%.

• Precision:

  • Repeatability (Intra-day precision): Analyze six replicate preparations of the sample at 100% of the test concentration. The RSD should be ≤ 2.0%.

  • Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst and/or instrument. The RSD between the two sets of results should be ≤ 2.0%.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ).

HPLC Workflow Diagram```dot

Caption: Workflow for the GC assay of 2-Bromo-5-chlorobenzoic acid.

Acid-Base Titrimetry: A Classic and Cost-Effective Approach

For a straightforward assay of the total acidic content, a classic acid-base titration is a simple, rapid, and inexpensive method.[11][12] It is particularly useful for the assay of bulk material where the impurity profile is already well-characterized.

The Principle of Titrimetric Assay

The carboxylic acid group of 2-Bromo-5-chlorobenzoic acid can be neutralized by a strong base, such as sodium hydroxide, in a 1:1 molar ratio. The endpoint of the titration can be determined using a colorimetric indicator (e.g., phenolphthalein) or potentiometrically.[11][13]

Experimental Protocol: A Titrimetric Assay

Reagents:

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution.

• Ethanol (neutralized).

• Phenolphthalein indicator solution.

Procedure:

• Accurately weigh approximately 200 mg of 2-Bromo-5-chlorobenzoic acid into a conical flask.

• Dissolve the sample in 50 mL of neutralized ethanol.

• Add 2-3 drops of phenolphthalein indicator.

• Titrate with standardized 0.1 M NaOH solution until a permanent faint pink color is observed.[11]

• Record the volume of NaOH consumed.

• Perform a blank titration with 50 mL of neutralized ethanol and subtract this volume from the sample titration volume.

Calculation:

The percentage purity of 2-Bromo-5-chlorobenzoic acid is calculated using the following formula:

% Purity = (V × M × 235.46) / (W × 10)

Where:

• V = Volume of NaOH consumed (mL)

• M = Molarity of NaOH solution

• 235.46 = Molecular weight of 2-Bromo-5-chlorobenzoic acid

• W = Weight of the sample (g)

Titration Workflow Diagram

Caption: Workflow for the titrimetric assay of 2-Bromo-5-chlorobenzoic acid.

Comparative Guide to Analytical Methods

The choice of the most suitable analytical method depends on the specific requirements of the analysis, such as the need for impurity profiling, the required sensitivity, and the available instrumentation.

Parameter	HPLC-UV	GC-FID (with Derivatization)	Acid-Base Titrimetry
Specificity	High (can separate isomers and degradation products)	Moderate to High (dependent on column and derivatization)	Low (measures total acidity, not specific to the analyte)
Sensitivity	High (µg/mL to ng/mL level)	Very High (ng/mL to pg/mL level)	Low (mg level)
Precision	High (RSD < 2%)	High (RSD < 2%)	Very High (RSD < 0.5%) [14]
Accuracy	High	High	High (for bulk assay)
Sample Throughput	Moderate	Low (due to sample preparation)	High
Cost per Sample	Moderate	High	Low
Instrumentation	HPLC system with UV detector	GC system with FID, derivatization reagents	Burette, glassware
Primary Application	Assay, purity, stability studies, impurity profiling	Trace analysis, specialized applications	Bulk material assay, quality control

Conclusion: Selecting the Optimal Method

For comprehensive quality control of 2-Bromo-5-chlorobenzoic acid, a validated RP-HPLC method is the recommended primary technique . Its ability to simultaneously perform an assay and quantify impurities provides the most complete picture of the analyte's quality and stability.

Gas Chromatography serves as a viable, albeit more complex, alternative, particularly when higher sensitivity is required and when dealing with a matrix that is amenable to derivatization.

Acid-Base Titrimetry , while lacking specificity, remains a valuable tool for the rapid and cost-effective assay of bulk 2-Bromo-5-chlorobenzoic acid, where the primary concern is the overall purity of the acidic component.

Ultimately, the selection of the analytical method should be based on a thorough risk assessment and a clear understanding of the analytical objectives. The validation of the chosen method is a critical, non-negotiable step to ensure the integrity of the data generated and the quality of the final pharmaceutical product.

References

• SIELC Technologies. (2018, February 16). 2-Bromo-5-chlorobenzoic acid. Retrieved from [Link]

• Quora. (2020, June 23). Which one is better between assay by HPLC or assay by titration?. Retrieved from [Link]

• Chromatography Today. (n.d.). and 4- Bromobenzoic Acids both In Vitro and In Vivo. Retrieved from [Link]

• Qusay, M. (n.d.). Benzoic Acid Assay by Titration. Retrieved from [Link]

• Chemistry LibreTexts. (2025, March 21). Acid-Base Titrations. Retrieved from [Link]

• Scribd. (n.d.). Benzoic Acid Purity Titration Guide. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of 5-Bromo-2-chlorobenzoic acid on Newcrom R1 HPLC column. Retrieved from [Link]

• Cheméo. (n.d.). 5-Bromo-2-chlorobenzoic acid. Retrieved from [Link]

• Biosciences Biotechnology Research Asia. (n.d.). Overview on Development and Validation of Force Degradation Studies with Stability Indicating Methods. Retrieved from [Link]

• EPO. (2024, June 26). METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS. Retrieved from [Link]

• ResearchGate. (2025, August 6). (PDF) Analytical Validation and Comparative Study of HPLC, Spectrophotometric and Titration Method for Determination of Benzoic Acid in Food Products. Retrieved from [Link]

• Google Patents. (n.d.). CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid.

• ResearchGate. (2025, August 9). Optimization and Validation of an HPLC-UV Method for Determination of Benzoic Acid and Sorbic Acid in Yogurt and Dried-Yogurt Products Using a Design of Experiment. Retrieved from [Link]

• Longdom Publishing. (n.d.). HPLC Method Validation for the Quantitative Fast Determination of 8 Organic Uv-Filters in Products with a Level of Sun Protection Factor Emulsion-Type. Retrieved from [Link]

• Scribd. (n.d.). CN113321577 Preparation Method of 5-Bromo-2-Chlorobenzoic Acid | PDF. Retrieved from [Link]

• Iranian Journal of Analytical Chemistry. (2025, December 6). A analysis technique of trihalomethanes by GC-FID device. Retrieved from [Link]

• PubChem. (n.d.). 2-Bromo-5-chlorobenzoic acid. Retrieved from [Link]

• I. (n.d.). ACID-BASE NEUTRALIZATION, TITRATION. Retrieved from [Link]

• Asian Journal of Pharmaceutical Analysis. (n.d.). Validated HPLC-UV Method for Simultaneous Determination of Some Anti-Inflammatory and Analgesic Drugs. Retrieved from [Link]

• Science and Education Publishing. (n.d.). GC-FID Method Development and Validation Parameters for Analysis of Palm Oil (Elaeis guineensis Jacq.) Fatty Acids Composition. Retrieved from [Link]

• The Pharma Innovation. (2018, July 21). Forced degradation study and validation of a RP- HPLC method for simultaneous estimation for drug content and release of Levodopa. Retrieved from [Link]

• NIH. (n.d.). Development and Validation of a GC-FID Method for Diagnosis of Methylmalonic Acidemia. Retrieved from [Link]

• NIH. (2011, January 10). Optimization of Forced Degradation Using Experimental Design and Development of a Stability-Indicating Liquid Chromatographic Assay Method for Rebamipide in Bulk and Tablet Dosage Form. Retrieved from [Link]

• ResearchGate. (2025, August 6). Rapid In Situ Esterification Method for the Determination of Benzoic Acid in Dairy Milk by GC-FID | Request PDF. Retrieved from [Link]

• ResearchGate. (2023, August 24). Benzoic acid determination with GC-FID?. Retrieved from [Link]

Sources

• 1. biotech-asia.org [biotech-asia.org]
• 2. ajpaonline.com [ajpaonline.com]
• 3. 2-Bromo-5-chlorobenzoic acid | 21739-93-5 [chemicalbook.com]
• 4. CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid - Google Patents [patents.google.com]
• 5. 2-Bromo-5-chlorobenzoic acid | SIELC Technologies [sielc.com]
• 6. 2-Bromo-5-chlorobenzoic acid | C7H4BrClO2 | CID 89027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-Bromo-5-chlorobenzoic acid 96 21739-93-5 [sigmaaldrich.com]
• 8. benchchem.com [benchchem.com]
• 9. thepharmajournal.com [thepharmajournal.com]
• 10. Optimization of Forced Degradation Using Experimental Design and Development of a Stability-Indicating Liquid Chromatographic Assay Method for Rebamipide in Bulk and Tablet Dosage Form - PMC [pmc.ncbi.nlm.nih.gov]
• 11. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. scribd.com [scribd.com]
• 14. quora.com [quora.com]

A Researcher's Guide to Cross-Reactivity Analysis of Antibodies Targeting 2-Bromo-5-chlorobenzoic Acid Derivatives

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the critical evaluation of antibody cross-reactivity for small molecule targets, specifically focusing on derivatives of 2-Bromo-5-chlorobenzoic acid. While specific antibodies against this compound are not widely available commercially, this document will equip you with the foundational knowledge and detailed protocols to produce, characterize, and validate your own antibodies, ensuring the specificity required for your research. We will delve into the principles of haptenization, immunogen preparation, and robust analytical techniques for determining antibody specificity.

The Imperative of Antibody Specificity for Small Molecules

Small molecules like 2-Bromo-5-chlorobenzoic acid are ubiquitous in drug discovery and environmental analysis. Immunoassays offer a rapid and cost-effective alternative to traditional analytical methods like HPLC-MS for their detection and quantification.[1][2] However, the utility of these assays is entirely dependent on the specificity of the antibody. Cross-reactivity, the binding of an antibody to structurally similar but distinct molecules, can lead to false-positive results and inaccurate quantification.[3] Therefore, a rigorous assessment of cross-reactivity is not merely a validation step but a cornerstone of reliable immunoassay development.

Small molecules, termed haptens, are not immunogenic on their own and require conjugation to a larger carrier protein to elicit an immune response.[2][4] The design of this hapten-carrier conjugate is a critical determinant of the resulting antibody's specificity.[5][6] The selection of the conjugation site on the hapten and the nature of the linker arm can significantly influence which structural motifs of the small molecule the immune system recognizes.

Strategic Design of Immunogens for 2-Bromo-5-chlorobenzoic Acid

To generate antibodies against 2-Bromo-5-chlorobenzoic acid, the molecule must be chemically activated and conjugated to a carrier protein such as Keyhole Limpet Hemocyanin (KLH) for immunization or Bovine Serum Albumin (BSA) for screening assays.[4] The carboxylic acid group is the most convenient handle for conjugation.

Comparative Analysis of Cross-Reactivity: A Hypothetical Study

To illustrate a thorough cross-reactivity study, we present hypothetical data for a fictional monoclonal antibody, mAb-BCBA-01, raised against 2-Bromo-5-chlorobenzoic acid. The cross-reactivity is assessed against a panel of structurally related compounds using a competitive ELISA.

Table 1: Hypothetical Cross-Reactivity Profile of mAb-BCBA-01

Compound Name	Structure	IC50 (ng/mL)	Cross-Reactivity (%)*
2-Bromo-5-chlorobenzoic acid	Br at C2, Cl at C5	10	100
5-Bromo-2-chlorobenzoic acid	Br at C5, Cl at C2	150	6.7
2,5-Dichlorobenzoic acid	Cl at C2, Cl at C5	500	2.0
2,5-Dibromobenzoic acid	Br at C2, Br at C5	80	12.5
2-Bromo-5-fluorobenzoic acid	Br at C2, F at C5	25	40.0
2-Bromo-benzoic acid	Br at C2	1000	1.0
5-Chlorobenzoic acid	Cl at C5	> 10,000	< 0.1
2-Bromo-5-chlorotoluene	Methyl instead of COOH	> 10,000	< 0.1

% Cross-Reactivity = (IC50 of 2-Bromo-5-chlorobenzoic acid / IC50 of test compound) x 100

This hypothetical data suggests that mAb-BCBA-01 is highly specific for the parent compound, with some tolerance for substitution of the chlorine atom with other halogens at the 5-position. The position of the halogens and the presence of the carboxylic acid group are critical for antibody recognition.

Experimental Protocols for Cross-Reactivity Assessment

Competitive ELISA Protocol

This protocol is designed to determine the specificity of an antibody by measuring its binding to the target antigen in the presence of potential cross-reactants.[3]

Step-by-Step Methodology:

• Coating: Dilute the 2-Bromo-5-chlorobenzoic acid-BSA conjugate to 1-10 µg/mL in a carbonate-bicarbonate buffer (pH 9.6). Add 100 µL to each well of a 96-well microtiter plate. Incubate overnight at 4°C.[7]

• Washing: Wash the plate three times with 200 µL of wash buffer (e.g., PBS with 0.05% Tween 20).

• Blocking: Add 200 µL of blocking buffer (e.g., 1% BSA in PBS) to each well. Incubate for 1-2 hours at room temperature.[8]

• Competition:

  • Prepare serial dilutions of the standard (2-Bromo-5-chlorobenzoic acid) and the potential cross-reactants in assay buffer.

  • Prepare the primary antibody at a predetermined optimal dilution.

  • In a separate plate or tubes, mix 50 µL of each standard/cross-reactant dilution with 50 µL of the diluted primary antibody. Incubate for 1 hour at room temperature.

  • Transfer 100 µL of the antibody/analyte mixture to the corresponding wells of the coated and blocked plate. Incubate for 1-2 hours at room temperature.

• Washing: Repeat the washing step as in step 2.

• Detection: Add 100 µL of an appropriate enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-mouse IgG) diluted in blocking buffer. Incubate for 1 hour at room temperature.[7]

• Washing: Repeat the washing step as in step 2.

• Substrate Addition: Add 100 µL of a suitable chromogenic substrate (e.g., TMB). Incubate in the dark until sufficient color develops (typically 15-30 minutes).

• Stopping the Reaction: Add 50 µL of a stop solution (e.g., 2N H₂SO₄).

• Data Acquisition: Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB) using a microplate reader.

• Data Analysis: Plot the absorbance against the logarithm of the analyte concentration. Determine the IC50 value (the concentration of analyte that causes 50% inhibition of antibody binding) for the target compound and each cross-reactant. Calculate the percent cross-reactivity as described in the table footnote.

Surface Plasmon Resonance (SPR) for Kinetic Analysis

SPR is a powerful, label-free technique that provides real-time data on the kinetics of antibody-antigen interactions, including association (ka) and dissociation (kd) rates, from which the affinity (KD) can be calculated.[9][10] This allows for a more nuanced understanding of cross-reactivity than ELISA alone.[11]

Step-by-Step Methodology:

• Chip Preparation and Ligand Immobilization:

  • Select a sensor chip appropriate for amine coupling (e.g., a CM5 chip).

  • Activate the carboxymethylated dextran surface with a mixture of EDC and NHS.

  • Immobilize the 2-Bromo-5-chlorobenzoic acid-BSA conjugate to the chip surface by injecting it over the activated surface. The amount of immobilized ligand should be optimized to avoid mass transport limitations.

  • Deactivate any remaining active esters with an injection of ethanolamine-HCl.

• Analyte Binding Analysis:

  • Prepare a series of dilutions of the primary antibody in a suitable running buffer (e.g., HBS-EP).

  • Inject the antibody dilutions sequentially over the immobilized ligand surface, starting with the lowest concentration. Include buffer-only injections for baseline subtraction.

  • Monitor the association phase during the injection and the dissociation phase as the buffer flows over the chip.

• Regeneration: After each antibody injection cycle, regenerate the chip surface by injecting a solution that disrupts the antibody-antigen interaction without denaturing the immobilized ligand (e.g., a low pH glycine solution).

• Cross-Reactivity Testing: To test for cross-reactivity, a competition-in-solution assay can be performed.

  • Mix a constant concentration of the antibody with varying concentrations of the free hapten (2-Bromo-5-chlorobenzoic acid or a derivative).

  • Inject these mixtures over the immobilized ligand surface. The amount of antibody binding to the chip will be inversely proportional to its affinity for the free hapten in solution.

• Data Analysis:

  • The resulting sensorgrams (plots of response units vs. time) are fitted to appropriate binding models (e.g., 1:1 Langmuir binding) to determine the kinetic rate constants (ka and kd) and the equilibrium dissociation constant (KD).

  • Compare the KD values obtained for the target analyte and the potential cross-reactants to quantify the differences in binding affinity.

Conclusion

The development of specific antibodies against small molecules like 2-Bromo-5-chlorobenzoic acid is a meticulous process that hinges on a thorough understanding and rigorous evaluation of cross-reactivity. By employing strategic immunogen design and robust analytical methods such as competitive ELISA and Surface Plasmon Resonance, researchers can generate and validate antibodies with the high degree of specificity required for reliable and accurate immunoassays. This guide provides the necessary framework and detailed protocols to achieve this goal, empowering researchers to develop high-quality analytical tools for their specific needs.

References

• Immusmol. (2014, March 3). Antibodies against small molecules. Immusmol. [Link]

• Creative Biolabs. Anti-Small Molecule Antibody Discovery Service by Hybridoma. Creative Biolabs. [Link]

• Creative Diagnostics. Small Molecule Antibodies. Creative Diagnostics. [Link]

• ELISA kit. Antibody Cross Reactivity And How To Avoid It?. ELISA kit. [Link]

• VanCott, T. C. (1998). Analysis of Antibody-Antigen Interactions Using Surface Plasmon Resonance. In HIV Protocols (pp. 273-294). Humana Press. [Link]

• Reichert. (2025, February 6). The Role of Surface Plasmon Resonance in Antibody-Antigen Interactions: Importance and Advancements with Reichert SPR Systems. Reichert. [Link]

• SeraCare. Technical Guide for ELISA - Protocols. SeraCare. [Link]

• Pilar, I., et al. (2018). Rapid Antibody Selection Using Surface Plasmon Resonance for High-Speed and Sensitive Hazelnut Lateral Flow Prototypes. Biosensors, 8(4), 119. [Link]

• Charles River Laboratories. Surface Plasmon Resonance (SPR) Assay. Charles River Laboratories. [Link]

• Creative Diagnostics. Direct ELISA Experimental Protocol. Creative Diagnostics. [Link]

• Wang, Z., et al. (2017). Development of immunoassays for multi-residue detection of small molecule compounds. Food and Agricultural Immunology, 28(6), 1119-1133. [Link]

• Marsden, C. J., et al. (2014). The Use of Antibodies in Small-Molecule Drug Discovery. Journal of Biomolecular Screening, 19(6), 829-838. [Link]

• O'Kennedy, R., & Hearty, S. (2017). Measuring Antibody-Antigen Binding Kinetics Using Surface Plasmon Resonance. In Antibody Engineering (pp. 515-535). Springer. [Link]

• Wang, Y., et al. (2025). Hapten Design and Antibody Production for a Highly Sensitive Broad-Spectrum Immunoassay for Detection of Seven Organochlorine Pollutants in Soil and Oilfield Chemicals. Analytical Chemistry. [Link]

• Mauriz, E., et al. (2006). Synthesis and characterization of hapten-protein conjugates for antibody production against small molecules. Journal of Immunological Methods, 309(1-2), 119-130. [Link]

• Baco, E., et al. (2010). Synthesis of Novel Haptens and Conjugates for Antibody Production against Kainoid. Synlett, 2010(13), 2023-2025. [Link]

• Sharma, R. P., et al. (2013). Synthesis and Characterization of Hapten-Protein Conjugates for Antibody Production against Cyanogenic Glycosides. Journal of Agricultural and Food Chemistry, 61(49), 11929-11935. [Link]

• Patsnap. Preparation method of 5-bromo-2-chlorobenzoic acid. Patsnap. [Link]

• Mishra, R. K., et al. (2011). Characterization of Hapten–Protein Conjugates: Antibody Generation and Immunoassay Development for Pesticides Monitoring. Journal of AOAC International, 94(4), 1331-1339. [Link]

• SIELC Technologies. (2018, February 16). 2-Bromo-5-chlorobenzoic acid. SIELC Technologies. [Link]

• Gong, D. H., et al. (2022). Cross-Reactivity of Disease-Specific Antibody Assays for the Detection of Current Infections: With Potentially Interfering Substances of Other Infections. Annals of Laboratory Medicine, 42(2), 233-240. [Link]

• UC Davis Health. (2017). Allergic Cross-reactivity of Select Antimicrobials. UC Davis Health. [Link]

• Taylor & Francis. Cross reactivity – Knowledge and References. Taylor & Francis. [Link]

• Loba Chemie. (2018, November 27). 2-CHLORO-5-BROMO BENZOIC ACID MSDS. Loba Chemie. [Link]

• PubChem. 2-Bromo-5-chlorobenzoic acid. PubChem. [Link]

• NIST. 5-Bromo-2-chlorobenzoic acid. NIST WebBook. [Link]

Sources

• 1. Antibodies against small molecules - Immusmol [immusmol.com]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. elisakits.co.uk [elisakits.co.uk]
• 4. creative-biolabs.com [creative-biolabs.com]
• 5. Synthesis and characterization of hapten-protein conjugates for antibody production against small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Characterization of Hapten–Protein Conjugates: Antibody Generation and Immunoassay Development for Pesticides Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ELISA Procedures [sigmaaldrich.com]
• 8. jacksonimmuno.com [jacksonimmuno.com]
• 9. Analysis of Antibody-Antigen Interactions Using Surface Plasmon Resonance | Springer Nature Experiments [experiments.springernature.com]
• 10. The Role of Surface Plasmon Resonance in Antibody-Antigen Interactions: Importance and Advancements with Reichert SPR Systems [reichertspr.com]
• 11. criver.com [criver.com]

A Senior Application Scientist's Guide to In-Silico Modeling of 2-Bromo-5-chlorobenzoic Acid Derivatives' Binding Affinity

Introduction: The Strategic Role of In-Silico Modeling in Modern Drug Discovery

In the landscape of modern drug discovery, the journey from a promising chemical scaffold to a clinically validated drug is arduous and expensive. Computational, or in-silico, methods have become indispensable for navigating this complex path, offering a rapid and cost-effective means to prioritize candidates and generate mechanistic hypotheses before committing to resource-intensive laboratory synthesis and testing.[1][2] This guide focuses on a specific chemical class of interest: derivatives of 2-Bromo-5-chlorobenzoic acid. This scaffold is a versatile building block in medicinal chemistry, recognized for its utility in synthesizing novel therapeutic agents for conditions ranging from inflammation to cancer.[3]

A critical application for this scaffold has been in the development of kinase inhibitors, particularly targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator in angiogenesis—the formation of new blood vessels essential for tumor growth.[4] Therefore, for the purposes of this guide, we will use VEGFR-2 kinase as our primary biological target to illustrate the comparative workflows for modeling binding affinity.

This guide is designed for researchers, computational chemists, and drug development professionals. It moves beyond a simple recitation of protocols to explain the causality behind methodological choices, compare the performance of different computational alternatives, and provide a self-validating framework to ensure the scientific integrity of your results.

Comparative Analysis of In-Silico Methodologies for Binding Affinity Prediction

Predicting how tightly a ligand will bind to its protein target is a central challenge in computational drug design.[5][[“]] Several methods exist, each offering a different balance of computational cost and predictive accuracy.[7][8] The choice of method depends critically on the stage of the drug discovery pipeline, from high-throughput virtual screening of millions of compounds to the precise refinement of a few lead candidates.

Methodology	Principle	Primary Application	Relative Cost	Strengths	Limitations
Molecular Docking	Rigid/flexible "lock-and-key" model using scoring functions to estimate binding poses and affinity.[9][10]	High-Throughput Virtual Screening (HTVS), initial pose prediction.	Low	Extremely fast, screens millions of compounds, good for initial filtering.[1]	Scoring functions are often inaccurate for affinity ranking; limited handling of protein flexibility.[9]
MM/PBSA & MM/GBSA	End-point free energy calculation on a set of molecular dynamics (MD) simulation snapshots.[11][12]	Re-scoring of docking hits, ranking of lead compounds.	Medium	More accurate than docking scores, balances accuracy and speed, allows energy decomposition.[12][13]	Sensitive to simulation parameters, entropy calculation is often neglected or inaccurate.[13][14]
Alchemical Free Energy (FEP/TI)	Rigorous, physics-based calculation of free energy differences by computationally "morphing" one ligand into another.	Lead optimization, precise affinity prediction for a small set of congeners.	High	Considered the "gold standard" for accuracy in predicting relative binding affinities.	Computationally prohibitive for large numbers of compounds, complex setup.[11][15]

Expert Insights: Choosing the Right Tool for the Job

• For screening a large library of novel 2-Bromo-5-chlorobenzoic acid derivatives: Start with Molecular Docking . Software like AutoDock Vina (open-source) or Glide (commercial) can rapidly screen thousands to millions of compounds to filter out non-binders and identify promising candidates based on pose and initial score.[16]

• For ranking the top 50-100 hits from your initial screen: Use MM/GBSA . This method refines the docking poses with short molecular dynamics simulations and provides a more physically realistic estimation of binding energy, offering a better ranking of compounds to synthesize.[11][13][17]

• For optimizing a lead compound where small chemical modifications are made: Employ Free Energy Perturbation (FEP) . If you need to know whether adding a methyl group or changing a chlorine to a fluorine will improve binding by a precise amount, FEP is the most accurate method, though computationally demanding.[15]

Workflow Diagrams: Visualizing the In-Silico Pipeline

To clarify the relationship between these methods, the following diagrams illustrate a typical integrated workflow and a decision-making process for selecting the appropriate technique.

Caption: Integrated workflow for in-silico binding affinity prediction.

Caption: Decision tree for selecting the appropriate in-silico method.

Experimental Protocol: A Validated Molecular Docking & MM/GBSA Workflow

This section provides a detailed, step-by-step protocol for a common and effective workflow: molecular docking followed by MM/GBSA rescoring. This protocol is designed to be self-validating by first redocking a known inhibitor to confirm the method's accuracy.

Part 1: System Preparation (Trustworthiness Pillar)

The quality of your input structures is paramount. "Garbage in, garbage out" is a well-known adage in computational science for a reason.

1.1. Receptor Preparation (VEGFR-2 Kinase)

• Objective: To prepare a clean, structurally sound protein model for docking.

• Protocol:

  • Retrieve Structure: Download the crystal structure of VEGFR-2 kinase domain, for example, PDB ID: 1YWN, from the Protein Data Bank (RCSB PDB).[18] This structure is co-crystallized with a known inhibitor, which is crucial for validation.

  • Clean Structure: Load the PDB file into a molecular visualization tool like UCSF ChimeraX or Discovery Studio.[18][19] Remove all non-essential components: water molecules, co-solvents, and any duplicate protein chains. Retain the co-crystallized ligand for now.

  • Protonation and Repair: Add hydrogen atoms, as they are absent in most crystal structures but essential for calculating interactions.[18][20] Use a tool like the Protein Preparation Wizard in Schrödinger Maestro or pdb2pqr to assign correct protonation states for residues like Histidine at a physiological pH of 7.4.[21] Repair any missing side chains or loops if they are near the binding site.

  • Energy Minimization: Perform a constrained energy minimization of the protein structure to relieve any steric clashes introduced during preparation.[22] This should be a gentle minimization to avoid significant deviation from the experimental structure.

  • Save for Docking: Save the prepared protein in the .pdbqt format required by AutoDock Vina, which includes atomic charges and atom types.[18][23]

1.2. Ligand Preparation (2-Bromo-5-chlorobenzoic Acid Derivatives)

• Objective: To generate low-energy, 3D conformations of the ligands with correct chemistry.

• Protocol:

  • Generate 2D Structures: Draw your derivatives using a chemical sketcher like ChemDraw or MarvinSketch.

  • Convert to 3D: Convert the 2D structures to 3D. Software like OpenBabel or LigPrep can do this.[24]

  • Protonation and Tautomers: Generate possible ionization states and tautomers at physiological pH (7.4). This is a critical step often overlooked.

  • Energy Minimization: Minimize the energy of each ligand conformation to find a stable 3D structure.[22][24]

  • Save for Docking: Save the final ligand structures in the .pdbqt format, which defines rotatable bonds and assigns charges.[20]

Part 2: Molecular Docking & Validation (Self-Validating System)

2.1. Grid Generation

• Objective: To define the search space for the docking algorithm.

• Protocol:

  • Using AutoDock Tools (ADT), load your prepared protein.[25][26]

  • Define the docking grid box. For a known target, this box should be centered on the active site. A reliable way to do this is to center the grid on the co-crystallized ligand from the original PDB file.[18][27]

  • Ensure the grid box dimensions (e.g., 25 x 25 x 25 Å) are large enough to accommodate ligands and allow them to rotate freely.[28]

2.2. Protocol Validation: Redocking

• Objective: To confirm that your docking protocol can reproduce the experimentally observed binding pose. This is a non-negotiable step for trustworthiness.

• Protocol:

  • Extract the co-crystallized ligand from the PDB file (e.g., the inhibitor in 1YWN) and prepare it as described in step 1.2.

  • Dock this ligand back into the prepared protein using your defined grid.

  • Analysis: Superimpose the top-ranked docked pose with the original crystal pose. Calculate the Root Mean Square Deviation (RMSD). A protocol is considered validated if the RMSD is < 2.0 Å. This proves your method is reliable.

2.3. Docking of 2-Bromo-5-chlorobenzoic Acid Derivatives

• Objective: To predict the binding poses and initial scores for your novel compounds.

• Protocol:

  • Run the docking simulation for your prepared library of derivatives using AutoDock Vina.[25]

  • Vina will generate multiple binding poses for each ligand, ranked by a binding affinity score (in kcal/mol).[27] A more negative score indicates a stronger predicted interaction.[27]

Part 3: MD Simulation and MM/GBSA Rescoring

3.1. Molecular Dynamics (MD) Simulation

• Objective: To sample the dynamic motion of the protein-ligand complex in a simulated physiological environment, providing more realistic conformations for energy calculation.[2][29]

• Protocol:

  • Take the top-ranked docked pose for each promising ligand.

  • Use a program like GROMACS or AMBER to solvate the complex in a water box with appropriate ions (e.g., Na+, Cl-) to neutralize the system.[29]

  • Perform a series of energy minimization and equilibration steps to relax the system.

  • Run a production MD simulation for 50-100 nanoseconds. This generates a trajectory file containing thousands of snapshots of the complex's movement over time.

3.2. MM/GBSA Calculation

• Objective: To calculate a more accurate binding free energy by averaging over the MD trajectory snapshots.[11][14]

• Protocol:

  • Extract snapshots from the stable portion of the MD trajectory.

  • For each snapshot, calculate the binding free energy using the MM/GBSA method. The formula is: ΔG_bind = ΔE_MM + ΔG_solv - TΔS[14] Where ΔE_MM is the molecular mechanics energy, ΔG_solv is the solvation energy, and TΔS is the conformational entropy. Note that the entropy term is computationally expensive and often omitted, which is a key limitation.[13]

  • Average the ΔG_bind values across all snapshots to get the final MM/GBSA binding energy.

Data Presentation and Interpretation

The following table presents hypothetical data for a series of 2-Bromo-5-chlorobenzoic acid derivatives targeting VEGFR-2, comparing results from different computational methods.

Compound ID	Modification on Carboxylic Acid	Docking Score (kcal/mol)	MM/GBSA ΔG_bind (kcal/mol)	Key H-Bond Interactions (Residue)	Predicted IC50 Rank
BCBA-01	Unsubstituted (Parent)	-7.2	-45.8 ± 3.1	Cys919	4
BCBA-02	Methyl-amide	-8.5	-62.3 ± 4.5	Cys919, Asp1046	2
BCBA-03	Ethyl-amide	-8.1	-58.1 ± 3.9	Cys919, Asp1046	3
BCBA-04	Anilide (Phenyl-amide)	-9.4	-75.6 ± 5.2	Cys919, Asp1046, Glu885	1
Sorafenib	(Reference Inhibitor)	-9.8	-78.2 ± 4.8	Cys919, Asp1046, Glu885	-

Interpretation:

• The docking scores provide a quick first pass, suggesting BCBA-04 and the reference inhibitor Sorafenib are the most promising.[30]

• The MM/GBSA energies, being more accurate, confirm this trend and provide a better quantitative ranking.[17] The lower (more negative) ΔG_bind for BCBA-04 suggests it has the highest affinity.

• The analysis of hydrogen bonds reveals that the amide modifications in BCBA-02, -03, and -04 allow for a crucial additional interaction with the "gatekeeper" residue Asp1046 in the VEGFR-2 active site, explaining their improved affinity over the parent compound. The additional interaction with Glu885 for the anilide derivative likely accounts for its superior predicted affinity.[22]

Conclusion and Future Perspectives

This guide has outlined a multi-tiered, self-validating approach to modeling the binding affinity of 2-Bromo-5-chlorobenzoic acid derivatives. By strategically combining rapid molecular docking for initial screening with more rigorous MM/GBSA calculations for refinement, researchers can confidently prioritize compounds for synthesis and experimental validation. The causality behind each step—from meticulous system preparation to protocol validation via redocking—is essential for producing trustworthy and reproducible results.

The future of in-silico drug discovery lies in the integration of artificial intelligence and machine learning.[5][[“]][9] Deep learning models are increasingly being used to develop more accurate scoring functions and to predict binding affinities directly from molecular structures, promising to further accelerate the pace of therapeutic innovation.[9]

References

• Azevedo Jr, W. F., & Dias, R. (2008). Computational methods for calculation of ligand-binding affinity. Current Drug Targets, 9(12), 1031–1039. [Link]

• Wang, R., et al. (2021). Computationally predicting binding affinity in protein-ligand complexes: free energy-based simulations and machine learning-based scoring functions. Briefings in Bioinformatics, 22(3), bbaa107. [Link]

• Sun, Z., et al. (2024). Prediction of protein–ligand binding affinity via deep learning models. Briefings in Bioinformatics. [Link]

• Consensus. (n.d.). What are the methods for predicting protein-ligand binding affinity? Consensus. [Link]

• The Molecular Bro animations. (2020). Molecular Docking Tutorial: AUTODOCK VINA - PART 1 | Beginners to Advanced. YouTube. [Link]

• Omixium. (2025). Molecular Docking Using AutoDock Vina | Complete Step-by-Step Guide from Protein Preparation to Dock. YouTube. [Link]

• TrendBioTech. (2022). [MD-2] Protein Preparation for Molecular Docking | #autodockvina #TrendBioTech. YouTube. [Link]

• Omics tutorials. (2024). Step-by-Step Tutorial on Molecular Docking. Omics tutorials. [Link]

• Amaral, E. A., et al. (2024). Evaluation Of Molecular Docking Tools For Blind Docking. Even3 Publicações. [Link]

• ResearchGate. (2024). What is the most reliable and cited software for multiple ligand docking? ResearchGate. [Link]

• Ross, G. (n.d.). Session 4: Introduction to in silico docking. University of Oxford. [Link]

• AutoDock Vina Documentation. (n.d.). Basic docking. Read the Docs. [Link]

• Schrödinger. (2024). Learn Maestro: Preparing protein structures. YouTube. [Link]

• ResearchGate. (2025). Computational Methods for Calculation of Ligand-Binding Affinity. ResearchGate. [Link]

• BioInfoQuant. (2024). Mastering Molecular Docking with AutoDock Vina: A Comprehensive Guide to Standalone and Automated Techniques. BioInfoQuant Blog. [Link]

• Dockamon. (2024). Ligands Preparation Tutorial for Docking & Molecular Modelling Via a Free Software (Dockamon). YouTube. [Link]

• A Comprehensive Review on the Top 10 Molecular Docking Softwares. (n.d.). Medium. [Link]

• AutoDock. (2020). Tutorial – AutoDock Vina. The Scripps Research Institute. [Link]

• Wang, E., et al. (2019). End-Point Binding Free Energy Calculation with MM/PBSA and MM/GBSA: Strategies and Applications in Drug Design. Chemical Reviews, 119(16), 9478–9508. [Link]

• Bioinformatics Review. (2024). SwissDock 2024| Molecular Docking| AutoDock Vina. YouTube. [Link]

• Hou, T., & Wang, J. (2006). Assessing the Performance of the MM/PBSA and MM/GBSA Methods. 1. The Accuracy of Binding Free Energy Calculations Based on Molecular Dynamics Simulations. Journal of Chemical Information and Modeling, 47(1), 1–1. [Link]

• ResearchGate. (2015). Can you please share your experience in comparing MM/GBSA and TI methods for free energy calculations? ResearchGate. [Link]

• Ghasemi, F., et al. (2024). Benchmarking different docking protocols for predicting the binding poses of ligands complexed with cyclooxygenase enzymes and screening chemical libraries. BioImpacts, 14(1), 55–69. [Link]

• Wang, E., et al. (n.d.). End-Point Binding Free Energy Calculation with MM/PBSA and MM/GBSA: Strategies and Applications in Drug Design. Peng's Lab. [Link]

• Genheden, S., & Ryde, U. (2015). What is the current value of MM/PBSA and MM/GBSA methods in drug discovery? Expert Opinion on Drug Discovery, 10(5), 449–461. [Link]

• Parks, C. D., et al. (2020). Best Practices for Constructing, Preparing, and Evaluating Protein-Ligand Binding Affinity Benchmarks. bioRxiv. [Link]

• Loba Chemie. (2018). 2-CHLORO-5-BROMO BENZOIC ACID MSDS. Loba Chemie. [Link]

• PubChem. (n.d.). 2-Bromo-5-chlorobenzoic acid. National Center for Biotechnology Information. [Link]

• Omixium. (2025). Learn Protein-Ligand Complex Simulation in GROMACS in 60 Minutes – Step-by-Step Tutorial. YouTube. [Link]

• Advanced Computational Modeling Techniques for Exploring Ligand-Inhibitor Interactions. (2025). International Journal of Zoology and Applied Biosciences. [Link]

• Sun, H., et al. (2022). In Silico Binding Affinity Prediction for Metabotropic Glutamate Receptors Using Both Endpoint Free Energy Methods and A Machine Learning Model. Physical Chemistry Chemical Physics. [Link]

• da Silva, P. B., et al. (2023). Analgesic Activity of 5-Acetamido-2-Hydroxy Benzoic Acid Derivatives and an In-Vivo and In-Silico Analysis of Their Target Interactions. Molecules, 28(13), 5104. [Link]

Sources

• 1. A Comprehensive Review on the Top 10 Molecular Docking Softwares [parssilico.com]
• 2. ijzab.com [ijzab.com]
• 3. chemimpex.com [chemimpex.com]
• 4. benchchem.com [benchchem.com]
• 5. Computationally predicting binding affinity in protein-ligand complexes: free energy-based simulations and machine learning-based scoring functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. consensus.app [consensus.app]
• 7. Computational methods for calculation of ligand-binding affinity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]
• 10. Benchmarking different docking protocols for predicting the binding poses of ligands complexed with cyclooxygenase enzymes and screening chemical libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. peng-lab.org [peng-lab.org]
• 13. tandfonline.com [tandfonline.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. pubs.rsc.org [pubs.rsc.org]
• 18. m.youtube.com [m.youtube.com]
• 19. Tutorial: Prepping Molecules [dock.compbio.ucsf.edu]
• 20. Introduction to in silico docking [sbcb.bioch.ox.ac.uk]
• 21. m.youtube.com [m.youtube.com]
• 22. benchchem.com [benchchem.com]
• 23. Step-by-Step Tutorial on Molecular Docking - Omics tutorials [omicstutorials.com]
• 24. youtube.com [youtube.com]
• 25. youtube.com [youtube.com]
• 26. m.youtube.com [m.youtube.com]
• 27. blog.bioinfoquant.com [blog.bioinfoquant.com]
• 28. Basic docking — Autodock Vina 1.2.0 documentation [autodock-vina.readthedocs.io]
• 29. youtube.com [youtube.com]
• 30. mdpi.com [mdpi.com]

A Comparative Guide to the Applications of 2-Bromo-5-chlorobenzoic Acid in Modern Synthesis

An In-Depth Technical Guide for Researchers

This guide provides a comprehensive analysis of 2-Bromo-5-chlorobenzoic acid, a pivotal building block in synthetic chemistry. We will delve into its primary applications, offer a comparative perspective against structural analogs, and provide actionable experimental insights for researchers, scientists, and drug development professionals. Our focus is on the causality behind its utility, grounded in peer-reviewed data and established synthetic methodologies.

Introduction: The Strategic Importance of 2-Bromo-5-chlorobenzoic Acid

2-Bromo-5-chlorobenzoic acid (CAS No: 21739-93-5) is a dihalogenated aromatic carboxylic acid.[1] Its value in organic synthesis stems from the unique and differential reactivity of its three functional components: the carboxylic acid group, the bromine atom, and the chlorine atom. This trifecta of reactive sites allows for a high degree of selective modification, making it an essential precursor in the construction of complex molecular frameworks.[2] The electron-withdrawing nature of the two halogen atoms significantly influences the electron density of the aromatic ring and the acidity of the carboxyl group, which is a critical factor in its synthetic applications.[3]

Key Physicochemical Properties:

• Molecular Formula: C₇H₄BrClO₂[1]

• Molecular Weight: 235.46 g/mol [1]

• Appearance: White to off-white crystalline solid[4]

• Melting Point: 153-157 °C

The strategic placement of the bromo and chloro substituents makes this compound particularly valuable for directed synthesis, where it serves as a scaffold for building pharmaceuticals, agrochemicals, and advanced materials.[2][4]

Core Applications & Performance Comparison

The utility of 2-Bromo-5-chlorobenzoic acid is most pronounced in fields requiring precise molecular architecture. Its unique halogenated structure enhances reactivity and is crucial for modifying biological activity in drug design.[2]

The compound is a well-established intermediate in the synthesis of various Active Pharmaceutical Ingredients (APIs).

A. Anti-Diabetic Drugs (SGLT2 Inhibitors): Perhaps the most significant application is its role as a key starting material in the synthesis of Sodium-Glucose Cotransporter 2 (SGLT2) inhibitors, a revolutionary class of drugs for treating type 2 diabetes.[5]

• Examples: Dapagliflozin and Empagliflozin.[5][6][7]

• Mechanism of Action: SGLT2 inhibitors work by reducing the reabsorption of glucose in the kidneys, thereby lowering blood sugar levels.

• Synthetic Significance: The 5-bromo-2-chlorobenzoyl moiety forms a core part of the final drug structure. The synthesis leverages the specific reactivity of this intermediate to build the complex C-aryl glucoside framework characteristic of these drugs. Several patents detail scalable industrial processes starting from related compounds, highlighting its commercial importance.[6][8]

B. Anticancer Agents: While direct use is less documented, the 5-chlorobenzoxazole scaffold, derivable from related precursors, shows significant promise in oncology. Derivatives have been identified as potent inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator in angiogenesis, which is the formation of new blood vessels essential for tumor growth.[9]

• Comparative Compound: The derivative 4-(2-((5-Chlorobenzo[d]oxazol-2-yl)thio)acetamido)-N-(p-tolyl)benzamide has been identified as a potent VEGFR-2 inhibitor.[9] This demonstrates the therapeutic potential of molecules derived from scaffolds closely related to 2-Bromo-5-chlorobenzoic acid.[9]

Table 1: Representative Biological Activity of a 5-Chlorobenzoxazole Derivative

(Disclaimer: The data below is for a derivative and illustrates the potential of the chemical scaffold. Direct biological activity of 2-Bromo-5-chlorobenzoic acid itself is not implied.)

Compound	Target	IC₅₀ (µM)	Cancer Cell Line	Activity
4-(2-((5-Chlorobenzo[d]oxazol-2-yl)thio)acetamido)-N-(p-tolyl)benzamide	VEGFR-2	0.08	HUVEC	Potent Inhibitor

Data compiled from studies on related scaffolds to demonstrate therapeutic relevance.[9]

C. Other Therapeutic Areas: The compound also serves as an intermediate in the development of anti-inflammatory and analgesic drugs, where the halogenated benzoic acid motif is a common feature in molecules designed to interact with specific biological targets.[2]

In agriculture, 2-Bromo-5-chlorobenzoic acid is used to formulate herbicides, insecticides, and pesticides.[2][4] The specific halogenation pattern is crucial for targeting plant growth processes or pest metabolic pathways, contributing to enhanced crop protection and yield.[2]

The rigid aromatic core and reactive handles of 2-Bromo-5-chlorobenzoic acid are utilized in the production of specialty polymers and resins.[2] These materials often exhibit improved thermal stability and chemical resistance, making them suitable for demanding industrial applications.[2] It also finds use in the synthesis of dyes and pigments.[4]

Comparative Analysis with Structural Isomers

To fully appreciate the utility of 2-Bromo-5-chlorobenzoic acid, it is essential to compare it with its isomers, most notably 5-Bromo-2-chlorobenzoic acid .

Table 2: Comparison of Key Benzoic Acid Intermediates

Feature	2-Bromo-5-chlorobenzoic acid	5-Bromo-2-chlorobenzoic acid	Rationale for Comparison
CAS Number	21739-93-5	21739-92-4	Isomeric distinction is critical for sourcing and regulatory purposes.
Structure	Bromine at C2, Chlorine at C5	Chlorine at C2, Bromine at C5	The position of the halogens dictates synthetic strategy and potential side reactions.
Key Application	Pharmaceutical & Agrochemical Intermediate[2]	Key Intermediate for Dapagliflozin & Empagliflozin[7]	Both isomers are vital for SGLT2 inhibitor synthesis, but synthetic routes may favor one over the other.
Synthetic Challenge	Control of regioselectivity during synthesis to avoid other isomers.	Potential for isomeric impurities like 4-bromo-2-chlorobenzoic acid during synthesis.[3]	Purity is paramount in pharmaceutical manufacturing to ensure safety and efficacy.

The choice between isomers is often dictated by the specific synthetic route and the desired reactivity. For instance, the differing positions of the electron-withdrawing groups can influence the ease of subsequent reactions, such as nucleophilic aromatic substitution or metal-catalyzed cross-coupling.

Experimental Methodologies & Workflows

A. Representative Synthesis Protocol: Preparation of 5-Bromo-2-chlorobenzoic Acid

The following protocol is adapted from patent literature and represents a common industrial approach to synthesizing a key isomer, highlighting the type of multi-step synthesis where these compounds are central. A similar diazotization strategy can be applied to prepare 2-Bromo-5-chlorobenzoic acid from the corresponding aniline precursor.

Objective: To synthesize 5-Bromo-2-chlorobenzoic acid from a 5-bromo-2-aminobenzoic acid derivative.[6][8]

Step 1: Diazotization and Chlorination

• Prepare a solution of the 5-bromo-2-aminobenzoic acid derivative in an appropriate acidic medium (e.g., concentrated hydrochloric acid).

• Cool the mixture to 0-5 °C in an ice bath.

• Slowly add a solution of sodium nitrite (NaNO₂) dropwise while maintaining the temperature below 5 °C. This generates the diazonium salt intermediate.

• In a separate vessel, prepare a solution of cuprous chloride (CuCl) in hydrochloric acid.

• Slowly add the cold diazonium salt solution to the CuCl solution. Vigorous nitrogen gas evolution will be observed. This is a Sandmeyer reaction, which replaces the diazo group with a chlorine atom.

• Allow the reaction to stir and slowly warm to room temperature to ensure completion.

Step 2: Hydrolysis

• The product from Step 1 is often an ester or other protected form of the carboxylic acid.

• Add a solution of sodium hydroxide (NaOH) to the reaction mixture.

• Heat the mixture (e.g., to 40-55 °C) and stir until the hydrolysis of the ester to the carboxylate salt is complete.[6]

• Cool the mixture and acidify with concentrated hydrochloric acid.

• The final product, 5-Bromo-2-chlorobenzoic acid, will precipitate as a solid.

• Isolate the solid by filtration (centrifugation), wash with water, and dry to obtain the final product.[6]

This two-step process is valued for its high yield and good purity, making it suitable for industrial production.[6][8]

Visualizations: Workflows and Relationships

To better illustrate the concepts discussed, the following diagrams outline the synthetic and logical pathways involving 2-Bromo-5-chlorobenzoic acid.

Caption: A typical two-step synthesis workflow.

Caption: Application hierarchy of 2-Bromo-5-chlorobenzoic acid.

Caption: A conceptual workflow for drug discovery.

Conclusion and Future Outlook

2-Bromo-5-chlorobenzoic acid and its isomers are more than just chemical reagents; they are enabling tools for innovation across multiple scientific disciplines. Their well-defined reactivity and structural features provide a reliable foundation for constructing complex, high-value molecules. For researchers in drug discovery, the halogenated benzoic acid scaffold continues to be a fertile ground for developing new therapeutics, particularly as our understanding of structure-activity relationships deepens. In material science and agrochemicals, the demand for novel compounds with specific properties ensures that this versatile building block will remain relevant for the foreseeable future. The continued development of more efficient and sustainable synthetic routes, such as those employing flow chemistry, will further enhance its accessibility and utility.[3]

References

• 5-Bromo-2-Chlorobenzoic Acid - Glindia. Glindia. Available at: [Link]

• 2-Bromo-5-chlorobenzoic acid | C7H4BrClO2 | CID 89027 - PubChem. National Center for Biotechnology Information. Available at: [Link]

• Key Applications of 2-Amino-4-bromo-5-chlorobenzoic Acid in Chemical Industry. Pharmaffiliates. Available at: [Link]

• The Essential Role of 5-Bromo-2-chlorobenzoic Acid in Modern Pharmaceutical Synthesis. NINGBO INNO PHARMCHEM CO.,LTD.. Available at: [Link]

• CN113773194A - Preparation method of 5-bromo-2-chloro-benzoic acid as raw material for hypoglycemic drug synthesis - Google Patents. Google Patents.

• WO2023019849 - METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS - WIPO Patentscope. WIPO. Available at: [Link]

• Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PubMed Central. National Center for Biotechnology Information. Available at: [Link]

• Steering New Drug Discovery Campaigns: Permeability, Solubility, and Physicochemical Properties in the bRo5 Chemical Space - PMC - NIH. National Center for Biotechnology Information, 5 January 2021. Available at: [Link]

• METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS - EPO. European Patent Office, 26 June 2024. Available at: [Link]

• Novel and Practical Industrial Process Scale-Up of 5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid, a Key Intermediate in the Manufacturing of Therapeutic SGLT2 Inhibitors - ResearchGate. ResearchGate, 22 August 2022. Available at: [Link]

Sources

• 1. 2-Bromo-5-chlorobenzoic acid | C7H4BrClO2 | CID 89027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. 5-Bromo-2-chlorobenzoic acid | 21739-92-4 | Benchchem [benchchem.com]
• 4. (S)-(+) Glycidyl Phthalimide CAS 161596-47-0 I GLindia Chemicals [glindiachemicals.com]
• 5. data.epo.org [data.epo.org]
• 6. CN113773194A - Preparation method of 5-bromo-2-chloro-benzoic acid as raw material for hypoglycemic drug synthesis - Google Patents [patents.google.com]
• 7. 21739-92-4|5-Bromo-2-chlorobenzoic acid|BLD Pharm [bldpharm.com]
• 8. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 9. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Navigating the Disposal of 2-Bromo-5-chlorobenzoic Acid: A Guide for Laboratory Professionals

For the diligent researcher, scientist, or drug development professional, the lifecycle of a chemical reagent extends far beyond its use in experimentation. The proper disposal of surplus or waste chemicals is a critical component of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the safe and compliant disposal of 2-Bromo-5-chlorobenzoic acid, a compound frequently utilized in organic synthesis. Our focus is to provide not just a set of instructions, but a framework of understanding, ensuring that these procedures are executed with the highest degree of scientific integrity and safety.

Understanding the Hazard Profile of 2-Bromo-5-chlorobenzoic Acid

Before delving into disposal procedures, it is imperative to understand the inherent hazards of 2-Bromo-5-chlorobenzoic acid. This halogenated aromatic carboxylic acid presents multiple risk factors that dictate its handling and disposal pathway.

According to aggregated data from multiple safety data sheets (SDS), 2-Bromo-5-chlorobenzoic acid is classified with the following hazards:

• Acute Oral Toxicity : Toxic if swallowed[1][2].

• Skin and Eye Irritation : Causes skin irritation and serious eye irritation[3][4][5].

• Respiratory Irritation : May cause respiratory irritation[3][4].

• Aquatic Toxicity : Very toxic to aquatic life[1].

The presence of bromine and chlorine atoms on the benzene ring means that this compound is a halogenated organic compound . This classification is critical, as it falls under specific environmental regulations, such as those outlined by the U.S. Environmental Protection Agency (EPA), which govern the disposal of such wastes[6][7]. The combustion of halogenated compounds can produce acidic gases like hydrogen bromide (HBr) and hydrogen chloride (HCl), necessitating specialized incineration processes[8].

Hazard Classification	GHS Pictogram	Precautionary Statement
Acute Toxicity, Oral (Category 3)	Skull and Crossbones	H301: Toxic if swallowed
Skin Irritation (Category 2)	Exclamation Mark	H315: Causes skin irritation
Eye Irritation (Category 2)	Exclamation Mark	H319: Causes serious eye irritation
Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation	Exclamation Mark	H335: May cause respiratory irritation
Hazardous to the Aquatic Environment, Acute Hazard (Category 1)	Environment	H400: Very toxic to aquatic life

This table summarizes the primary hazards associated with 2-Bromo-5-chlorobenzoic acid, as compiled from various safety data sheets.

Core Directive: Professional Disposal is Mandatory

Given its hazard profile, particularly its aquatic toxicity and halogenated nature, in-laboratory neutralization for the purpose of drain disposal is strictly prohibited . Standard laboratory acid-base neutralization procedures are not sufficient to mitigate the environmental risks posed by the halogenated aromatic structure[9]. The only appropriate disposal route is through a licensed professional hazardous waste disposal company. The primary role of laboratory personnel is to safely collect, segregate, and prepare the waste for pickup.

Step-by-Step Laboratory Disposal Protocol

This protocol outlines the necessary steps for the safe handling and accumulation of 2-Bromo-5-chlorobenzoic acid waste within a laboratory setting, pending collection by a certified disposal service.

Part 1: Personal Protective Equipment (PPE)

Before handling the chemical, whether in pure form or as waste, ensure the following PPE is worn:

• Eye Protection : Chemical safety goggles or a face shield[3].

• Hand Protection : Compatible chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected before use and disposed of properly after handling the waste[10].

• Body Protection : A laboratory coat is mandatory. For larger quantities or when there is a risk of splashing, consider an apron or chemical-resistant suit[3].

• Respiratory Protection : If handling the solid in a way that generates dust, a NIOSH/MSHA or European Standard EN 149 approved respirator is required. All handling of the solid should ideally occur in a chemical fume hood to minimize inhalation exposure[3][10].

Part 2: Waste Segregation

Proper segregation is paramount to prevent dangerous chemical reactions within the waste container.

• Designate a Specific Waste Stream : 2-Bromo-5-chlorobenzoic acid waste should be categorized as "Halogenated Organic Solid Waste" [11].

• Avoid Co-mingling :

  • Do NOT mix this waste with non-halogenated organic solvents or solids[11].

  • Do NOT mix with strong bases, as this can generate heat.

  • Do NOT mix with strong oxidizing agents[12].

  • Aqueous solutions containing this acid should be collected as "Halogenated Organic Aqueous Waste" and kept separate from the solid waste.

Part 3: Waste Collection and Container Management

• Container Selection :

  • Use a container that is compatible with the waste. A high-density polyethylene (HDPE) or glass container with a secure, screw-top lid is recommended[13].

  • The container must be in good condition, with no cracks or leaks[13].

• Labeling :

  • The container must be clearly labeled as "HAZARDOUS WASTE" [13].

  • The full chemical name, "2-Bromo-5-chlorobenzoic acid" , must be written out. Avoid using abbreviations or chemical formulas[13].

  • If the waste is a mixture, list all components with their approximate percentages[13].

  • Indicate the associated hazards (e.g., "Toxic," "Irritant," "Environmental Hazard")[13].

• Accumulation :

  • Keep the waste container securely closed at all times, except when adding waste[13][14].

  • Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation[13][14].

  • The SAA should be in a secondary containment tray to prevent the spread of material in case of a leak.

The following diagram illustrates the decision-making process for handling 2-Bromo-5-chlorobenzoic acid waste in the laboratory.

Caption: Decision workflow for the laboratory disposal of 2-Bromo-5-chlorobenzoic acid.

Part 4: Spill and Emergency Procedures

In the event of a spill, immediate and correct action is crucial.

• Evacuate and Secure : Alert personnel in the immediate area and, if necessary, evacuate. Restrict access to the spill area.

• Ventilate : Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.

• Clean-up (for minor spills) :

  • Wearing full PPE, gently cover the solid spill with an absorbent material like vermiculite or sand to avoid creating dust.

  • Carefully sweep or scoop the material into a designated hazardous waste container[3][12].

  • Clean the spill area with a damp cloth or paper towel, and place the cleaning materials into the waste container.

• Major Spills : For large spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department immediately.

The Final Disposal Pathway: High-Temperature Incineration

Once collected by a professional service, the journey of the halogenated waste is not over. The standard and most environmentally sound method for destroying this type of waste is high-temperature incineration[10].

• Process : Halogenated waste is burned at very high temperatures (typically 982 to 1204°C or 1800 to 2200°F) to ensure complete destruction of the organic molecule[8].

• Scrubbing : A critical component of this process is the use of "scrubbers" in the incinerator's exhaust system. These devices neutralize the acidic gases (HCl and HBr) that are formed during combustion, preventing their release into the atmosphere[8][10]. This is a key reason why professional disposal is required, as standard laboratory equipment cannot manage these hazardous byproducts.

By adhering to these detailed procedures, researchers and laboratory managers can ensure the safe handling and disposal of 2-Bromo-5-chlorobenzoic acid, thereby protecting themselves, their colleagues, and the environment. This commitment to responsible chemical management is a hallmark of scientific excellence.

References

• Loba Chemie. (2018, November 27). 2-CHLORO-5-BROMO BENZOIC ACID MSDS. Retrieved from [Link]

• Indiana University Environmental Health and Safety. In-Lab Disposal Methods: Waste Management Guide. Retrieved from [Link]

• United States Department of Agriculture, Agricultural Research Service. Acceptable Drain Disposal Procedures. Retrieved from [Link]

• Capot Chemical. (2018, August 1). MSDS of 5-Bromo-2-chlorobenzoic acid. Retrieved from [Link]

• U.S. Environmental Protection Agency. Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Retrieved from [Link]

• EPFL. Procedures for the Laboratory-Scale Treatment of Surplus and Waste Chemicals. Retrieved from [Link]

• Electronic Code of Federal Regulations. Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. Retrieved from [Link]

• OSTI.GOV. Formation and destruction of the aromatic products of incomplete combustion (PICs) during the chlorinated organic compounds incineration in a lab-scale combustor. Retrieved from [Link]

• U.S. Environmental Protection Agency. State-only Hazardous Waste Subject to Resource Conservation and Recovery Act Manifests. Retrieved from [Link]

• University of Wisconsin-Milwaukee. Hazardous Waste Segregation. Retrieved from [Link]

• Wikipedia. Flame retardant. Retrieved from [Link]

• U.S. Environmental Protection Agency. EPA Hazardous Waste Codes. Retrieved from [Link]

• Centers for Disease Control and Prevention. Chemical Weapons Elimination - Incinerator Air Emissions. Retrieved from [Link]

• Glindia. 5-Bromo-2-Chlorobenzoic Acid. Retrieved from [Link]

• University of the Free State. Chemical Waste Management for Laboratories. Retrieved from [Link]

• Zeeco. Halogenated Hydrocarbon Thermal Oxidizer. Retrieved from [Link]

• PubMed. Degradation of halogenated aromatic compounds. Retrieved from [Link]

• PubChem. 2-Bromo-5-chlorobenzoic acid. Retrieved from [Link]

• University of Pennsylvania EHRS. Laboratory Chemical Waste Management Guidelines. Retrieved from [Link]

• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines. Retrieved from [Link]

• ResearchGate. Biodegradation of 2- Chlorobenzoic Acid and its other substitutes. Retrieved from [Link]

Sources

• 1. chemical-label.com [chemical-label.com]
• 2. 2-Bromo-5-chlorobenzoic acid | C7H4BrClO2 | CID 89027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. lobachemie.com [lobachemie.com]
• 4. fishersci.com [fishersci.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 7. wku.edu [wku.edu]
• 8. zeeco.com [zeeco.com]
• 9. benchchem.com [benchchem.com]
• 10. capotchem.com [capotchem.com]
• 11. bucknell.edu [bucknell.edu]
• 12. fishersci.com [fishersci.com]
• 13. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 14. ehrs.upenn.edu [ehrs.upenn.edu]

A Senior Application Scientist's Guide to Personal Protective Equipment for 2-Bromo-5-chlorobenzoic Acid

Welcome to a comprehensive guide on the safe handling of 2-Bromo-5-chlorobenzoic acid. As professionals in research and development, our primary responsibility extends beyond achieving novel results to ensuring a safe and secure laboratory environment. This document is designed to provide you with not just a list of required personal protective equipment (PPE), but a deep, causal understanding of why each piece of equipment is critical. By treating every protocol as a self-validating system, we build a culture of safety that protects ourselves, our colleagues, and the integrity of our work.

The following guidance is synthesized from authoritative safety data sheets (SDS) and established laboratory safety principles. It is imperative to always consult the specific SDS for the material you are using, as variations may exist between suppliers.

Hazard Analysis: The "Why" Behind the Protocol

Understanding the intrinsic hazards of a chemical is the foundation of any safety protocol. 2-Bromo-5-chlorobenzoic acid (CAS No. 21739-93-5 or 21739-92-4) is a solid, often a white or off-white powder, that presents several key risks upon exposure.[1][2]

According to the Globally Harmonized System (GHS) classifications, this compound is known to:

• Cause serious eye irritation (H319): Direct contact with the eyes can lead to significant irritation and potential damage.[1][3][4]

• Cause skin irritation (H315): The compound is an irritant upon skin contact, necessitating a robust barrier.[1][3][4]

• May cause respiratory irritation (H335): Inhalation of the dust can irritate the respiratory tract.[1][4][5]

• May be toxic if swallowed (H301): Some suppliers classify this chemical as having acute oral toxicity.[6]

• Be very toxic to aquatic life (H400): This highlights the need for stringent environmental containment and disposal procedures.[6][7]

These classifications are not merely regulatory labels; they are directives that inform every step of our handling procedure, from engineering controls to the final disposal of waste.

Engineering and Administrative Controls: Your First Line of Defense

Before any personal protective equipment is worn, the environment itself must be engineered for safety. PPE should be considered the last line of defense, used in conjunction with more effective control measures.

• Ventilation: Always handle 2-Bromo-5-chlorobenzoic acid in a well-ventilated area.[8][9] For weighing and transferring the solid, a certified chemical fume hood is the required standard to minimize inhalation of airborne dust particles.[7]

• Designated Area: All work with this compound should be performed in a designated area. This prevents cross-contamination of other lab surfaces and materials.

• Hygiene Practices: Wash hands and any exposed skin thoroughly with mild soap and water after handling and before leaving the work area.[1][3][9] Do not eat, drink, or smoke in areas where this chemical is handled or stored.[7]

Personal Protective Equipment (PPE): A Comprehensive Barrier

The selection of PPE is a direct response to the hazards identified. The goal is to create a complete barrier between the researcher and the chemical.

Chemical Properties and Exposure Data

Property	Value	Source
Chemical Formula	C₇H₄BrClO₂	[2][5]
Molecular Weight	235.46 g/mol	[1][5]
Appearance	White to off-white solid/powder	[1][2]
Melting Point	153-157 °C
GHS Hazard Codes	H315, H319, H335, H301, H400	[1][6]
Occupational Exposure Limits (OELs)	No specific OELs have been established by major regulatory bodies. Exposure should be minimized to the lowest level achievable.	[7][9][10]

Eye and Face Protection

Due to its classification as a serious eye irritant (H319), robust eye protection is non-negotiable.[1][3]

• Mandatory Equipment: Wear tightly fitting safety goggles conforming to EN166 (EU) or ANSI Z87.1 (US) standards.[8]

• Causality: Goggles provide a seal around the eyes that prevents fine dust particles from entering, which standard safety glasses do not.

• Enhanced Protection: When there is a significant risk of splashing or dust generation, a face shield should be worn in addition to safety goggles to protect the entire face.[3]

Hand Protection

To prevent skin irritation (H315), chemically impermeable gloves are required.[3][8]

• Recommended Material: Nitrile gloves are a suitable choice for handling this solid compound.

• Protocol: Always inspect gloves for tears or punctures before use. Use the proper glove removal technique (without touching the glove's outer surface) to avoid skin contact. Dispose of contaminated gloves as hazardous waste.[5] After removal, wash hands thoroughly.

Skin and Body Protection

Protective clothing is essential to prevent incidental contact with the skin.

• Required Attire: A standard laboratory coat must be worn and fully buttoned.

• Enhanced Protection: For tasks with a higher risk of contamination, such as cleaning up spills, wear fire/flame-resistant and impervious clothing.[8] Ensure that clothing provides full coverage of arms and legs.

Respiratory Protection

The potential for respiratory tract irritation (H335) makes respiratory protection a critical consideration, especially when handling the powder outside of a fume hood (a practice that should be avoided).[1][5]

• Standard Operations: When working within a certified chemical fume hood, respiratory protection is typically not required.

• If Exposure Limits are Exceeded: In situations where ventilation is inadequate or if irritation is experienced, a full-face respirator with an appropriate particulate filter (such as a NIOSH-approved N95 or equivalent) should be used.[8][9]

Procedural Guidance and Emergency Response

Experimental Protocol: Donning and Doffing PPE

• Donning (Putting On) Sequence:

  • Lab Coat: Put on your lab coat and ensure it is fully buttoned.

  • Respirator (if required): Perform a fit check according to the manufacturer's instructions.

  • Eye/Face Protection: Put on safety goggles and a face shield if necessary.

  • Gloves: Don the appropriate chemical-resistant gloves, ensuring the cuffs go over the sleeves of the lab coat.

• Doffing (Taking Off) Sequence:

  • Gloves: Remove gloves using the proper technique to avoid contaminating your hands. Dispose of them immediately in the designated hazardous waste container.

  • Lab Coat: Remove the lab coat by folding it inward on itself to contain any surface contamination.

  • Eye/Face Protection: Remove the face shield and goggles.

  • Respirator (if used): Remove the respirator.

  • Hand Hygiene: Wash hands thoroughly with soap and water.

Emergency Response Flowchart

Caption: Emergency response workflow for accidental exposure.

Disposal and Decontamination Plan

Proper disposal is a critical final step in the safe handling workflow. All waste contaminated with 2-Bromo-5-chlorobenzoic acid must be treated as hazardous.

• Waste Collection: Collect all contaminated materials (e.g., gloves, absorbent paper, excess reagent) in a suitable, closed, and clearly labeled container.[8][11]

• Regulatory Compliance: Dispose of contents and the container at an approved waste disposal plant in accordance with all local, regional, and national regulations.[7][8][12] Never dispose of this chemical down the drain, as it is very toxic to aquatic life.[7][10]

• Decontamination: Clean any contaminated surfaces or equipment thoroughly. A mild soap and water solution can be effective for decontamination.[13]

By adhering to these rigorous, evidence-based protocols, you are not only ensuring your personal safety but also contributing to a culture of excellence and responsibility within the scientific community.

References

• 2-CHLORO-5-BROMO BENZOIC ACID MSDS. (2018). Loba Chemie. [Link]

• Chemical Label: 2-bromo-5-chlorobenzoic acid. Various Suppliers.

• 5-Bromo-2-chlorobenzoic acid | C7H4BrClO2 | CID 33127. PubChem. [Link]

• First Aid Procedures for Chemical Hazards. NIOSH | CDC. [Link]

• 5-BROMO-2-CHLOROBENZOIC ACID Safety Data Sheet. SD Fine-Chem Limited. [Link]

• MSDS of 5-Bromo-2-chlorobenzoic acid. (2018). Capot Chemical. [Link]

• 5-Bromo-2-Chlorobenzoic Acid. Glindia. [Link]

• Emergency Procedures. UC Berkeley Office of Environment, Health & Safety. [Link]

Sources

• 1. lobachemie.com [lobachemie.com]
• 2. (S)-(+) Glycidyl Phthalimide CAS 161596-47-0 I GLindia Chemicals [glindiachemicals.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. 5-Bromo-2-chlorobenzoic acid | C7H4BrClO2 | CID 33127 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. capotchem.com [capotchem.com]
• 6. chemical-label.com [chemical-label.com]
• 7. fishersci.com [fishersci.com]
• 8. echemi.com [echemi.com]
• 9. fishersci.com [fishersci.com]
• 10. biosynth.com [biosynth.com]
• 11. 5-Bromo-2-chlorobenzoic acid - Safety Data Sheet [chemicalbook.com]
• 12. assets.thermofisher.com [assets.thermofisher.com]
• 13. 10. Emergency Procedures | Office of Environment, Health & Safety [ehs.berkeley.edu]